Monolinuron

• CAS: 1746-81-2

Core Science & Biosynthesis

Monolinuron: A Comprehensive Technical Guide to its Chemical and Physical Properties

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical and physical properties of Monolinuron, a selective systemic herbicide. The information is presented to support research, scientific analysis, and potential applications in drug development, adhering to stringent data presentation and visualization standards.

Core Chemical and Physical Properties

Monolinuron, with the IUPAC name 3-(4-chlorophenyl)-1-methoxy-1-methylurea, is a member of the phenylurea class of herbicides.[1][2] Its fundamental role in agriculture is the control of broad-leaved weeds and annual grasses in various vegetable crops.[1][3] The herbicidal activity of Monolinuron stems from its ability to inhibit photosynthesis in target weeds.[1][3]

Table 1: General Chemical Properties of Monolinuron

Property	Value	Source(s)
IUPAC Name	3-(4-chlorophenyl)-1-methoxy-1-methylurea	[1]
CAS Number	1746-81-2	[1]
Molecular Formula	C₉H₁₁ClN₂O₂	[1]
Molecular Weight	214.65 g/mol	[1]
Appearance	White to off-white solid; Colorless crystals	[4][5]

Table 2: Physicochemical Properties of Monolinuron

Property	Value	Conditions	Source(s)
Melting Point	80 - 83 °C	[1]
Water Solubility	735 mg/L	25 °C	[6]
Vapor Pressure	1.5 x 10⁻⁴ mmHg	25 °C	[7]
Octanol-Water Partition Coefficient (log Kow)	2.2	[5]

Experimental Protocols

The following sections detail the standardized methodologies for determining the key physicochemical properties of a substance like Monolinuron, based on internationally recognized guidelines such as those from the Organisation for Economic Co-operation and Development (OECD).

Melting Point Determination (OECD 102)

The melting point of a solid organic compound is a critical physical property for its identification and purity assessment.[4] The OECD 102 guideline outlines several methods for its determination.[8][9] A common and effective technique is the capillary method.[4]

Methodology:

• Sample Preparation: A small amount of the finely powdered, dry test substance is introduced into a capillary tube, which is then sealed at one end.[10]

• Apparatus: The capillary tube containing the sample is attached to a thermometer or placed in a heating block of a melting point apparatus.[11]

• Heating: The heating bath or block is heated at a slow, controlled rate, typically around 1-2°C per minute, especially near the expected melting point.[4]

• Observation: The temperatures at which the substance begins to melt and at which it becomes completely liquid are recorded. This range represents the melting point.[11]

• Purity Indication: A sharp melting point range (0.5-1°C) is indicative of a pure compound, while a broad melting range suggests the presence of impurities.[4]

Water Solubility Determination (OECD 105)

Water solubility is a fundamental property that influences the environmental fate and bioavailability of a chemical.[12] The OECD 105 guideline provides two primary methods for its determination: the column elution method for substances with low solubility and the flask method for those with higher solubility.[6][13][14]

Flask Method Methodology (for substances with solubility > 10⁻² g/L):

• Equilibration: An excess amount of the test substance is added to a flask containing purified water. The flask is then agitated at a constant temperature (e.g., 20°C) for a sufficient period to reach equilibrium.[6][15]

• Phase Separation: After equilibration, the mixture is centrifuged or filtered to separate the undissolved solid from the aqueous solution.[14]

• Concentration Analysis: The concentration of the substance in the clear aqueous phase is determined using a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC).[14]

• Solubility Value: The measured concentration represents the water solubility of the substance at the specified temperature.[6]

Vapor Pressure Determination (OECD 104)

Vapor pressure is a measure of a substance's volatility and is crucial for assessing its potential for atmospheric transport.[7] The OECD 104 guideline details several methods for its measurement, with the choice depending on the expected vapor pressure range.[16][17][18]

Static Method Methodology:

• Sample Introduction: A sample of the substance is placed in a thermostatted container connected to a pressure measuring device.

• Evacuation: The container is evacuated to remove air.

• Equilibration: The temperature is maintained at a constant value until the pressure inside the container, due to the substance's vapor, reaches a stable value.

• Pressure Measurement: The equilibrium pressure is recorded as the vapor pressure at that temperature.

• Temperature Variation: The measurement is repeated at several different temperatures to establish the vapor pressure curve.[17]

Octanol-Water Partition Coefficient (Kow) Determination (OECD 107 & 123)

The octanol-water partition coefficient (Kow) is a key parameter for predicting the environmental partitioning and bioaccumulation potential of a substance.[19] The OECD provides several guidelines for its determination, including the Shake Flask Method (OECD 107) and the Slow-Stirring Method (OECD 123).[19][20][21]

Shake Flask Method (OECD 107) Methodology:

• Solvent Saturation: n-octanol and water are pre-saturated with each other.

• Partitioning: A known amount of the test substance is dissolved in either the n-octanol or water phase. The two phases are then combined in a flask and shaken vigorously to facilitate partitioning.[22]

• Phase Separation: The mixture is centrifuged to ensure complete separation of the n-octanol and water phases.[22]

• Concentration Analysis: The concentration of the test substance in each phase is determined using a suitable analytical technique.[22]

• Kow Calculation: The Kow is calculated as the ratio of the concentration in the n-octanol phase to the concentration in the aqueous phase. The result is typically expressed as its logarithm (log Kow).[21]

Visualizations

Logical Workflow for Physicochemical Property Assessment

The following diagram illustrates a logical workflow for the systematic assessment of the key chemical and physical properties of a compound like Monolinuron.

Caption: Logical workflow for physicochemical property assessment.

Signaling Pathway: Monolinuron's Mechanism of Action

Monolinuron acts as a herbicide by inhibiting Photosystem II (PSII) in the chloroplasts of plants.[1][2] This diagram illustrates the key steps in this inhibitory pathway.

Caption: Monolinuron inhibits Photosystem II by blocking electron transport.

References

• 1. Monolinuron - Wikipedia [en.wikipedia.org]
• 2. Monolinuron | 1746-81-2 | Benchchem [benchchem.com]
• 3. chemimpex.com [chemimpex.com]
• 4. Melting Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]
• 5. Monolinuron (Ref: HOE 002747) [sitem.herts.ac.uk]
• 6. oecd.org [oecd.org]
• 7. Vapor pressure - Wikipedia [en.wikipedia.org]
• 8. laboratuar.com [laboratuar.com]
• 9. oecd.org [oecd.org]
• 10. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 11. pennwest.edu [pennwest.edu]
• 12. Water Solubility [npic.orst.edu]
• 13. laboratuar.com [laboratuar.com]
• 14. filab.fr [filab.fr]
• 15. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 16. laboratuar.com [laboratuar.com]
• 17. oecd.org [oecd.org]
• 18. oecd.org [oecd.org]
• 19. Partition coefficient octanol/water | Pesticide Registration Toolkit | Food and Agriculture Organization of the United Nations [fao.org]
• 20. OECD 107, OECD 117 and OECD 123 - Phytosafe [phytosafe.com]
• 21. p2infohouse.org [p2infohouse.org]
• 22. oecd.org [oecd.org]

An In-depth Technical Guide to the Synthesis of 3-(4-Chlorophenyl)-1-methoxy-1-methylurea

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primary synthetic pathway for 3-(4-Chlorophenyl)-1-methoxy-1-methylurea, a compound also known as monolinuron. This document details the necessary starting materials, step-by-step experimental protocols, and methods for purification, tailored for an audience of researchers, scientists, and professionals in drug development.

Core Synthesis Pathway: An Overview

The most common and well-documented synthesis of 3-(4-Chlorophenyl)-1-methoxy-1-methylurea is a two-step process. The synthesis commences with the conversion of 4-chloroaniline (B138754) to the reactive intermediate, 4-chlorophenyl isocyanate. This intermediate is subsequently reacted with N,O-dimethylhydroxylamine to yield the final product. This pathway is favored for its efficiency and the commercial availability of the starting materials.

Data Presentation: Summary of Reactions and Yields

Step	Reaction	Starting Materials	Reagents	Solvent	Key Conditions	Product	Yield (%)
1	Isocyanate Formation	4-Chloroaniline	Triphosgene (B27547), Triethylamine (B128534)	Dichloromethane (B109758) (DCM)	-35°C to Room Temp.	4-Chlorophenyl isocyanate	~50%
2	Urea Formation	4-Chlorophenyl isocyanate, N,O-Dimethylhydroxylamine Hydrochloride	Triethylamine	Ethanol (B145695)	Ambient Temp.	3-(4-Chlorophenyl)-1-methoxy-1-methylurea	~94%

Experimental Protocols

Step 1: Synthesis of 4-Chlorophenyl isocyanate from 4-Chloroaniline

This procedure utilizes triphosgene as a safer alternative to phosgene (B1210022) gas for the synthesis of the isocyanate intermediate.

Materials:

• 4-Chloroaniline

• Triphosgene

• Triethylamine (Et₃N)

• Dichloromethane (DCM), anhydrous

• Inert gas (e.g., Nitrogen or Argon)

Procedure:

• In a three-necked flask equipped with a magnetic stirrer, a dropping funnel, and an inert gas inlet, dissolve triphosgene (22 mmol) in anhydrous dichloromethane (50 mL).

• Slowly add a solution of 4-chloroaniline (20 mmol) in anhydrous dichloromethane (10 mL) to the triphosgene solution dropwise.

• After stirring for 30 minutes at room temperature, cool the reaction mixture to -35°C using a suitable cooling bath.

• Add triethylamine (6 mL) dropwise to the cooled mixture, ensuring the temperature is maintained below -30°C.

• Allow the reaction mixture to slowly warm to room temperature and continue stirring for 2 hours.

• The solvent is removed under reduced pressure to yield the crude 4-chlorophenyl isocyanate. The crude product can be purified by vacuum distillation. A yield of approximately 50% can be expected.

Step 2: Synthesis of 3-(4-Chlorophenyl)-1-methoxy-1-methylurea

This final step involves the reaction of the isocyanate intermediate with N,O-dimethylhydroxylamine hydrochloride.

Materials:

• 4-Chlorophenyl isocyanate

• N,O-Dimethylhydroxylamine hydrochloride

• Triethylamine (Et₃N)

• Ethanol

Procedure:

• In a reaction flask, dissolve N,O-dimethylhydroxylamine hydrochloride in ethanol at ambient temperature.

• Add triethylamine to the solution to neutralize the hydrochloride and liberate the free N,O-dimethylhydroxylamine.

• To this solution, add 4-chlorophenyl isocyanate.

• The reaction mixture is stirred at ambient temperature for approximately 4.5 hours.

• The product, 3-(4-Chlorophenyl)-1-methoxy-1-methylurea, can be isolated from the reaction mixture. A reported yield for this step is 94%.

Purification: Recrystallization

The crude 3-(4-Chlorophenyl)-1-methoxy-1-methylurea can be purified by recrystallization to obtain a product of high purity.

General Procedure:

• Dissolve the crude product in a minimum amount of a suitable hot solvent. Potential solvents include ethanol, methanol, or a mixture of ethanol and water. The ideal solvent will dissolve the compound when hot but have low solubility at cooler temperatures.

• If colored impurities are present, a small amount of activated charcoal can be added to the hot solution.

• Filter the hot solution to remove any insoluble impurities or activated charcoal.

• Allow the filtrate to cool slowly to room temperature, followed by further cooling in an ice bath to induce crystallization.

• Collect the purified crystals by vacuum filtration, washing them with a small amount of the cold recrystallization solvent.

• Dry the crystals under vacuum to remove any residual solvent.

Mandatory Visualizations

Synthesis Pathway of 3-(4-Chlorophenyl)-1-methoxy-1-methylurea

Caption: Overall synthesis pathway for 3-(4-Chlorophenyl)-1-methoxy-1-methylurea.

Experimental Workflow for Synthesis

Caption: Step-by-step experimental workflow for the synthesis and purification.

Monolinuron (CAS No. 1746-81-2): A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Monolinuron, a phenylurea herbicide with the CAS number 1746-81-2, has been utilized in agriculture for the control of broadleaf weeds and annual grasses. Its mechanism of action involves the inhibition of Photosystem II (PSII), a critical component of the photosynthetic electron transport chain in plants. This technical guide provides an in-depth overview of Monolinuron, consolidating its physicochemical properties, toxicological profile, environmental fate, and established analytical methodologies. Detailed experimental protocols for key toxicological and environmental studies are presented, adhering to internationally recognized guidelines. Furthermore, this document includes visualizations of its mechanism of action, degradation pathways, and analytical workflows to facilitate a comprehensive understanding for research, scientific, and drug development applications.

Physicochemical Properties

A thorough understanding of the physicochemical properties of Monolinuron is fundamental for assessing its environmental behavior, toxicological effects, and for the development of analytical methods. The key properties are summarized in the table below.

Property	Value	Reference
IUPAC Name	3-(4-chlorophenyl)-1-methoxy-1-methylurea	[1]
CAS Number	1746-81-2	[1]
Molecular Formula	C₉H₁₁ClN₂O₂	[2]
Molecular Weight	214.65 g/mol	[2]
Appearance	White to off-white solid	[2]
Melting Point	80 - 82 °C	[2]
Water Solubility	735 mg/L at 20 °C	[1]
Vapor Pressure	1.5 x 10⁻⁴ mm Hg at 22 °C	[3]
Log P (Octanol-Water Partition Coefficient)	2.2	[4]
Henry's Law Constant	4.6 x 10⁻⁸ atm·m³/mol	[5]

Mechanism of Action: Inhibition of Photosystem II

Monolinuron exerts its herbicidal activity by disrupting photosynthesis in target plants.[1] Specifically, it acts as an inhibitor of Photosystem II (PSII), a key protein complex in the thylakoid membranes of chloroplasts.[6] The herbicide binds to the D1 protein of the PSII complex, at the quinone-binding (QB) site, thereby blocking the electron transport chain.[6] This inhibition prevents the conversion of light energy into chemical energy, leading to a cascade of events that ultimately results in plant death.[6]

Mechanism of Action of Monolinuron.

Toxicology

Monolinuron exhibits low to moderate acute oral toxicity in mammals.[7] The toxicological profile is summarized below.

Endpoint	Species	Value	Reference
Acute Oral LD50	Rat	2100 mg/kg bw	[1]
Acute Dermal LD50	Rat	> 2000 mg/kg bw
Acute Inhalation LC50	Rat	> 5.05 mg/L (4h)
Daphnia magna EC50 (48h)	Aquatic Invertebrate	4.9 - 8.3 mg/L	[1][3]
Fish LC50 (96h)	Oncorhynchus mykiss	13.5 mg/L
Algae EbC50 (72h)	Pseudokirchneriella subcapitata	0.038 mg/L

Environmental Fate

The environmental persistence and mobility of Monolinuron are critical factors in assessing its potential ecological impact.

Parameter	Value	Reference
Soil Degradation Half-life (DT50)	Moderately persistent; 22 days in water sediments	[1][8]
Photodegradation	Occurs in water, accelerated by UV light.	[9]
Biodegradation	Primary degradation route in soil and water.	[4]
Mobility in Soil	High leaching potential.	[7]

Degradation Pathways

Monolinuron degrades in the environment through two primary pathways: photodegradation and biodegradation.[4] Photodegradation in aqueous environments can proceed via demethoxylation or photohydrolysis of the carbon-chlorine bond.[9] Biodegradation in soil and water involves microbial action, leading to the formation of various metabolites.[4]

Degradation Pathways of Monolinuron.

Experimental Protocols

Residue Analysis in Soil by HPLC

This protocol outlines a general procedure for the determination of Monolinuron residues in soil using High-Performance Liquid Chromatography (HPLC).

5.1.1. Materials and Reagents

• Monolinuron analytical standard

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Methanol (HPLC grade)

• Sodium chloride

• Anhydrous magnesium sulfate (B86663)

• Primary secondary amine (PSA) sorbent

• C18 sorbent

• Graphitized carbon black (GCB)

• Syringe filters (0.22 µm)

5.1.2. Sample Preparation (QuEChERS-based)

• Weigh 10 g of homogenized soil into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile.

• Add 4 g of anhydrous magnesium sulfate and 1 g of sodium chloride.

• Vortex vigorously for 1 minute.

• Centrifuge at 4000 rpm for 5 minutes.

• Transfer the supernatant to a clean tube containing 150 mg of PSA, 150 mg of C18, and 50 mg of GCB.

• Vortex for 30 seconds.

• Centrifuge at 4000 rpm for 5 minutes.

• Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial.

5.1.3. HPLC Conditions

• Column: C18 column (e.g., 4.6 x 250 mm, 5 µm)

• Mobile Phase: Acetonitrile:Water gradient

• Flow Rate: 1.0 mL/min

• Injection Volume: 20 µL

• Detector: UV detector at an appropriate wavelength (e.g., 245 nm)

• Column Temperature: 30 °C

5.1.4. Workflow Diagram

Workflow for Monolinuron Residue Analysis in Soil.

Acute Oral Toxicity - Acute Toxic Class Method (OECD 423)

This protocol is based on the OECD Guideline 423 for the testing of chemicals.[10]

5.2.1. Principle The test substance is administered orally to a group of animals at one of the defined dose levels. The absence or presence of compound-related mortality in a stepwise procedure determines the next step and the final classification.

5.2.2. Test Animals

• Healthy, young adult rats of a single sex (typically females).

5.2.3. Procedure

• Dose Formulation: Prepare the test substance in a suitable vehicle (e.g., water, corn oil).

• Administration: Administer a single oral dose by gavage.

• Starting Dose: Select a starting dose from the defined levels (e.g., 300 mg/kg or 2000 mg/kg).

• Observation: Observe animals for mortality, clinical signs of toxicity, and body weight changes for at least 14 days.

• Stepwise Procedure:

  • If mortality occurs, re-test at a lower dose level.

  • If no mortality occurs, test at a higher dose level until mortality is observed or the limit dose (2000 mg/kg) is reached.

• Pathology: Perform a gross necropsy on all animals at the end of the study.

Daphnia sp. Acute Immobilisation Test (OECD 202)

This protocol follows the OECD Guideline 202 for assessing the acute toxicity of chemicals to Daphnia.[5][11]

5.3.1. Principle Young daphnids are exposed to the test substance at a range of concentrations for 48 hours. Immobilisation is recorded and compared to controls to determine the EC50.

5.3.2. Test Organism

• Daphnia magna, less than 24 hours old at the start of the test.

5.3.3. Procedure

• Test Solutions: Prepare a series of at least five concentrations of the test substance in a suitable medium.

• Test Vessels: Use glass vessels with a volume of at least 2 mL per daphnid.

• Exposure: Introduce at least 20 daphnids, divided into four replicates of five, into each test concentration and control.

• Incubation: Incubate for 48 hours at 20 ± 2 °C with a 16-hour light/8-hour dark cycle.

• Observation: Record the number of immobilised daphnids at 24 and 48 hours. Daphnids are considered immobilised if they are not able to swim within 15 seconds after gentle agitation.

• Data Analysis: Calculate the 48-hour EC50 value.

Ready Biodegradability (OECD 301)

This protocol is based on the OECD Guideline 301 for screening chemicals for ready biodegradability.[4][12]

5.4.1. Principle The test substance is incubated with a microbial inoculum in a mineral medium under aerobic conditions. Biodegradation is followed by measuring parameters such as dissolved organic carbon (DOC) removal or carbon dioxide (CO₂) evolution.

5.4.2. Inoculum

• Activated sludge from a domestic wastewater treatment plant.

5.4.3. Procedure

• Test Medium: Prepare a mineral medium containing the test substance at a known concentration (e.g., 10-20 mg/L DOC or total organic carbon).

• Inoculation: Inoculate the medium with the activated sludge.

• Incubation: Incubate the flasks in the dark at a constant temperature (e.g., 22 ± 2 °C) for 28 days.

• Measurements:

  • DOC Die-Away (OECD 301A): Measure the DOC concentration at regular intervals.

  • CO₂ Evolution (OECD 301B): Measure the amount of CO₂ produced.

• Controls: Run parallel blanks (inoculum only) and reference controls (with a readily biodegradable substance like sodium benzoate).

• Pass Level: The substance is considered readily biodegradable if the percentage of degradation reaches 70% for DOC removal or 60% for CO₂ evolution within a 10-day window during the 28-day test period.

Conclusion

This technical guide provides a comprehensive overview of Monolinuron (CAS No. 1746-81-2) for a scientific and professional audience. The compiled data on its physicochemical properties, mechanism of action, toxicology, and environmental fate, along with detailed experimental protocols, offer a valuable resource for researchers and professionals in drug development and environmental science. The provided visualizations aim to enhance the understanding of its core characteristics and analytical workflows. This information is crucial for conducting further research, risk assessment, and developing strategies for its safe and effective use or remediation.

References

• 1. agc-chemicals.com [agc-chemicals.com]
• 2. biotecnologiebt.it [biotecnologiebt.it]
• 3. Registration Dossier - ECHA [echa.europa.eu]
• 4. oecd.org [oecd.org]
• 5. shop.fera.co.uk [shop.fera.co.uk]
• 6. Principles and Procedures for Assessment of Acute Toxicity Incorporating In Silico Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 7. eurolab.net [eurolab.net]
• 8. oecd.org [oecd.org]
• 9. Investigation of OECD 301F ready biodegradability test to evaluate chemical fate in a realistic environment - PMC [pmc.ncbi.nlm.nih.gov]
• 10. OECD Guideline For Acute oral toxicity (TG 423) | PPTX [slideshare.net]
• 11. oecd.org [oecd.org]
• 12. Ready biodegradability | Pesticide Registration Toolkit | Food and Agriculture Organization of the United Nations [fao.org]

An In-depth Technical Guide to the Discovery and History of Monolinuron Herbicide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Monolinuron, a member of the phenylurea class of herbicides, was first introduced in the mid-1960s as a selective, systemic herbicide for the control of broad-leaved weeds and annual grasses in various agricultural crops. Its discovery marked a significant advancement in chemical weed management, offering effective pre- and post-emergence control. This technical guide provides a comprehensive overview of the discovery, history, synthesis, mechanism of action, and key experimental data related to Monolinuron. Detailed experimental protocols for its synthesis and for assays demonstrating its mode of action are provided, along with quantitative data on its physicochemical properties, toxicity, and environmental fate. Signaling pathways and experimental workflows are visualized to provide a clear understanding of its biological activity and the historical context of its development.

Introduction and Discovery

Monolinuron, with the chemical name N′-(4-Chlorophenyl)-N-methoxy-N-methylurea, was introduced as a herbicide around 1965.[1] It belongs to the phenylurea class of herbicides, a group of compounds whose herbicidal properties began to be explored extensively after World War II.[1][2] The development of phenylurea herbicides was a significant step forward from the earlier, often more toxic and less selective, chemical weed control agents.

The discovery of Monolinuron was part of a broader effort in the mid-20th century by agrochemical companies to synthesize and screen novel chemical compounds for herbicidal activity.[3] This era of herbicide discovery was largely characterized by a "classical" or "chemical-based" approach, often colloquially referred to as "spray and pray."[3] This method involved the synthesis of a large number of novel molecules, which were then systematically applied to a variety of weed and crop species to visually assess their efficacy and selectivity.[3] While seemingly random, this approach was highly successful and led to the discovery of many important herbicide classes, including the phenylureas.

The development of Monolinuron was likely the result of systematic modifications to the phenylurea backbone to optimize herbicidal activity, selectivity, and environmental properties. Its introduction provided farmers with a new tool for managing weed competition in a range of important crops, including potatoes, beans, and leeks.[1][4]

Physicochemical and Toxicological Properties

A summary of the key physicochemical and toxicological properties of Monolinuron is presented in Table 1.

Property	Value
Chemical Formula	C₉H₁₁ClN₂O₂
Molecular Weight	214.65 g/mol
CAS Number	1746-81-2
Appearance	Colorless crystals
Melting Point	80-83 °C
Water Solubility	735 mg/L at 20 °C
Vapor Pressure	1.5 x 10⁻⁴ mm Hg
Log K_ow_	2.2
Acute Oral LD₅₀ (Rat)	2100 mg/kg[1]
Environmental Fate (DT₅₀ in soil)	Moderately persistent[4]
Environmental Fate (DT₅₀ in water sediment)	22 days[1]

Synthesis of Monolinuron

The industrial synthesis of Monolinuron typically begins with 4-chloroaniline (B138754) as the starting material.[4] The overall process involves two key steps: the formation of a urea (B33335) derivative and subsequent methylation.

Experimental Protocol: Laboratory Synthesis of N'-(4-chlorophenyl)-N-methoxy-N-methylurea (Monolinuron)

This protocol describes a potential laboratory-scale synthesis of Monolinuron based on established chemical principles for phenylurea herbicides.

Step 1: Synthesis of 1-(4-chlorophenyl)-3-hydroxyurea

• Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, dropping funnel, and thermometer, dissolve hydroxylamine (B1172632) hydrochloride in water.

• Addition of Sodium Hydroxide (B78521): Cool the solution in an ice bath and slowly add a solution of sodium hydroxide in water, keeping the temperature below 10 °C.

• Addition of 4-chlorophenyl isocyanate: Slowly add 4-chlorophenyl isocyanate to the reaction mixture, maintaining the temperature below 10 °C.

• Reaction: Stir the mixture at room temperature for 2-3 hours.

• Isolation: Filter the resulting precipitate, wash with cold water, and dry to obtain 1-(4-chlorophenyl)-3-hydroxyurea.

Step 2: Methylation of 1-(4-chlorophenyl)-3-hydroxyurea

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, suspend 1-(4-chlorophenyl)-3-hydroxyurea in a suitable solvent such as acetone (B3395972) or methanol.

• Addition of Base: Add a base, such as potassium carbonate, to the suspension.

• Addition of Methylating Agent: Add a methylating agent, such as dimethyl sulfate (B86663) or methyl iodide, dropwise to the mixture.

• Reflux: Heat the reaction mixture to reflux and maintain for several hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture and filter off the inorganic salts. Evaporate the solvent from the filtrate under reduced pressure.

• Purification: Recrystallize the crude product from a suitable solvent (e.g., ethanol/water mixture) to yield pure N'-(4-chlorophenyl)-N-methoxy-N-methylurea (Monolinuron).

Mechanism of Action: Inhibition of Photosystem II

Monolinuron, like other phenylurea herbicides, exerts its phytotoxic effects by inhibiting photosynthesis at Photosystem II (PSII).[1] Specifically, it binds to the D1 protein of the PSII complex in the thylakoid membranes of chloroplasts. This binding blocks the electron transport chain, preventing the fixation of CO₂ and the production of ATP and NADPH, which are essential for plant growth. The blockage of electron flow leads to the formation of reactive oxygen species, causing rapid photooxidative damage to the plant cells and ultimately leading to weed death.

Experimental Protocol: Hill Reaction Assay to Determine PSII Inhibition

The Hill reaction assay is a classic in vitro method to demonstrate the inhibition of the photosynthetic electron transport chain by herbicides. This protocol outlines the general procedure using isolated chloroplasts and the artificial electron acceptor 2,6-dichlorophenolindophenol (DCPIP), which changes from blue (oxidized) to colorless (reduced) upon accepting electrons.

Materials:

• Fresh spinach leaves

• Ice-cold isolation buffer (e.g., Tris-HCl buffer with sucrose (B13894) and MgCl₂)

• DCPIP solution

• Monolinuron solutions of varying concentrations

• Spectrophotometer

• Centrifuge

• Light source

Procedure:

• Chloroplast Isolation:

  • Homogenize fresh spinach leaves in ice-cold isolation buffer using a blender.

  • Filter the homogenate through several layers of cheesecloth.

  • Centrifuge the filtrate at low speed to pellet debris.

  • Centrifuge the supernatant at a higher speed to pellet the chloroplasts.

  • Resuspend the chloroplast pellet in a small volume of ice-cold isolation buffer.[5][6][7]

• Hill Reaction Assay:

  • Prepare a series of test tubes, each containing the reaction buffer and DCPIP solution.

  • Add different concentrations of Monolinuron to the respective test tubes. Include a control tube with no herbicide.

  • Add the isolated chloroplast suspension to each tube.

  • Immediately measure the initial absorbance of each sample at 600 nm using a spectrophotometer.

  • Expose the test tubes to a light source.

  • Measure the absorbance at regular intervals (e.g., every 2 minutes) for a set period (e.g., 10-15 minutes).[4][8]

• Data Analysis:

  • Calculate the rate of DCPIP reduction (decrease in absorbance over time) for each Monolinuron concentration.

  • Plot the rate of DCPIP reduction against the Monolinuron concentration.

  • Determine the IC₅₀ value, which is the concentration of Monolinuron that causes 50% inhibition of the Hill reaction.

Data Presentation

Herbicidal Efficacy and Crop Tolerance

Monolinuron is effective against a range of broad-leaved weeds and annual grasses. Its selectivity in crops like potatoes, dwarf French beans, and leeks is crucial for its agricultural use.[1] The application rates and timing are critical to ensure weed control without causing significant crop injury.[9]

Further research is required to populate the following tables with specific quantitative data on EC₅₀ values for various weed species and detailed crop tolerance data under different application scenarios.

Table 2: Herbicidal Efficacy of Monolinuron (EC₅₀ Values)

Weed Species	Common Name	EC₅₀ (Concentration)
Species 1	Weed 1	Data not available
Species 2	Weed 2	Data not available
Species 3	Weed 3	Data not available

Table 3: Crop Tolerance to Monolinuron

Crop	Application Rate ( kg/ha )	Application Timing	Crop Injury (%)
Potatoes	Data not available	Data not available	Data not available
Dwarf French Beans	Data not available	Data not available	Data not available
Leeks	Data not available	Data not available	Data not available

Visualizations

Signaling Pathway of Photosystem II Inhibition

Caption: Signaling pathway of Photosystem II inhibition by Monolinuron.

Generalized Herbicide Discovery Workflow (c. 1960s)

Caption: Generalized workflow for herbicide discovery and development in the 1960s.

Logical Relationship of Monolinuron's Core Properties

Caption: Logical relationships of Monolinuron's core properties and activities.

Conclusion

Monolinuron represents a significant milestone in the history of herbicide development, emerging from the systematic chemical synthesis and screening efforts of the mid-20th century. Its efficacy as a Photosystem II inhibitor provided an important tool for weed management in several key crops. Understanding its discovery, synthesis, and mode of action provides valuable context for the ongoing development of new herbicidal compounds and for assessing the environmental and toxicological profiles of existing agrochemicals. The experimental protocols and data presented in this guide offer a technical foundation for researchers in the fields of weed science, pesticide development, and environmental science. Further research to fill the existing data gaps in herbicidal efficacy and crop tolerance will provide a more complete picture of Monolinuron's role in agriculture.

References

• 1. Development of herbicides after 1945 | CoLab [colab.ws]
• 2. researchgate.net [researchgate.net]
• 3. Traditional ‘Chemical-Based’ Discovery and Screening | Herbicide Discovery and Screening - passel [passel2.unl.edu]
• 4. Hill Reaction [people.hsc.edu]
• 5. savemyexams.com [savemyexams.com]
• 6. snabbiology.co.uk [snabbiology.co.uk]
• 7. weber.edu [weber.edu]
• 8. faculty.buffalostate.edu [faculty.buffalostate.edu]
• 9. Evaluation of Variability Across Rat Acute Oral Systemic Toxicity Studies - PMC [pmc.ncbi.nlm.nih.gov]

Monolinuron: A Technical Guide to its Molecular Structure, Properties, and Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Monolinuron is a selective, systemic herbicide belonging to the phenylurea class of compounds.[1][2] It is primarily used for the pre- and post-emergence control of a wide range of broadleaf weeds and annual grasses in various agricultural crops.[2][3] This technical guide provides an in-depth overview of the molecular structure, physicochemical properties, and analytical methodologies for Monolinuron, intended to support research, development, and analytical applications.

Molecular Structure and Chemical Formula

The chemical structure of Monolinuron is characterized by a urea (B33335) backbone substituted with a 4-chlorophenyl group, a methoxy (B1213986) group, and a methyl group. Its systematic IUPAC name is 3-(4-chlorophenyl)-1-methoxy-1-methylurea.[3]

Molecular Formula: C₉H₁₁ClN₂O₂[4][5][6]

Chemical Identifiers:

• CAS Registry Number: 1746-81-2[5][6]

• EC Number: 217-129-5

• InChI: 1S/C9H11ClN2O2/c1-12(14-2)9(13)11-8-5-3-7(10)4-6-8/h3-6H,1-2H3,(H,11,13)[5][7]

• InChIKey: LKJPSUCKSLORMF-UHFFFAOYSA-N[5][7]

• SMILES: CN(OC)C(=O)NC1=CC=C(Cl)C=C1[5]

The molecular structure of Monolinuron is visualized in the following diagram:

Caption: 2D chemical structure of Monolinuron.

Physicochemical Properties

A summary of the key physicochemical properties of Monolinuron is presented in the table below for easy reference and comparison.

Property	Value	Reference
Molecular Weight	214.65 g/mol	[4][6]
Appearance	White to off-white solid	[4]
Melting Point	80 - 83 °C	[2][4]
Water Solubility	735 mg/L at 20 °C	[2][8]
LogP (Octanol-Water Partition Coefficient)	2.2

Spectroscopic Data

While detailed spectra are beyond the scope of this guide, the availability of various spectroscopic data for Monolinuron is noted. This information is crucial for the structural elucidation and quantification of the compound.

Spectroscopic Technique	Availability
Infrared (IR) Spectroscopy	Data reported
Ultraviolet (UV) Spectroscopy	Data reported
Nuclear Magnetic Resonance (NMR) Spectroscopy	Proton NMR data reported
Mass Spectrometry (MS)	Electron ionization mass spectra available in databases like NIST WebBook.[7] High-resolution mass spectrometry data is also available.[9]

Mechanism of Action

Monolinuron exerts its herbicidal activity by inhibiting photosynthesis in target plants.[1][2] Specifically, it acts as a photosystem II (PSII) inhibitor.[1][10] The molecule binds to the D1 protein of the PSII complex, disrupting the electron transport chain and blocking the conversion of light energy into chemical energy, which ultimately leads to the death of the weed.[1]

The following diagram illustrates the simplified signaling pathway of Monolinuron's inhibitory action on photosystem II.

Caption: Mechanism of action of Monolinuron.

Experimental Protocols

Industrial Synthesis

The industrial synthesis of Monolinuron generally involves a multi-step process.[3] While specific proprietary details may vary, a general outline of the synthesis is as follows:

• Starting Material: The synthesis typically begins with 4-chloroaniline (B138754).

• Urea Formation: 4-chloroaniline is reacted with phosgene (B1210022) (or a phosgene equivalent) to form an isocyanate intermediate.

• Reaction with N,O-dimethylhydroxylamine: The isocyanate intermediate is then reacted with N,O-dimethylhydroxylamine to yield Monolinuron.

An alternative described method involves the reaction of 4-chlorophenyl isocyanate with N,O-dimethylhydroxylamine.

The following workflow visualizes the general synthetic approach.

Caption: General synthesis workflow for Monolinuron.

Analytical Methods

Various analytical methods have been developed for the detection and quantification of Monolinuron in different matrices, such as soil, water, and agricultural products.

1. High-Performance Liquid Chromatography (HPLC)

• Principle: HPLC is a widely used technique for the separation and quantification of Monolinuron.

• Methodology:

  • Extraction: Samples are typically extracted with an organic solvent like methanol (B129727) or acetone.

  • Cleanup: The extract may be cleaned up using solid-phase extraction (SPE) to remove interfering substances.

  • Separation: A C18 column is commonly used for separation with a mobile phase consisting of a mixture of acetonitrile (B52724) and water or methanol and water.

  • Detection: UV detection at a wavelength of around 245 nm is typically employed for quantification.

2. Gas Chromatography (GC)

• Principle: GC can be used for the analysis of Monolinuron, often coupled with a selective detector.

• Methodology:

  • Extraction and Cleanup: Similar to HPLC, samples are extracted and cleaned up.

  • Derivatization: In some cases, derivatization may be necessary to improve the volatility and thermal stability of Monolinuron for GC analysis.

  • Separation: A capillary column with a suitable stationary phase is used for separation.

  • Detection: A nitrogen-phosphorus detector (NPD) or a mass spectrometer (MS) can be used for sensitive and selective detection.[11] A direct GC-NPD method has been developed for the determination of monolinuron in potato samples.[11]

3. Colorimetric Method

• Principle: This method is based on the hydrolysis of Monolinuron to p-chloroaniline, which is then diazotized and coupled with a chromogenic agent to form a colored compound that can be measured spectrophotometrically.[12]

• Methodology:

  • Hydrolysis: The sample containing Monolinuron is hydrolyzed with an acid (e.g., hydrochloric acid) to yield p-chloroaniline.[12]

  • Diazotization: The resulting p-chloroaniline is treated with sodium nitrite (B80452) in an acidic medium to form a diazonium salt.[12]

  • Coupling: The diazonium salt is then coupled with a suitable coupling agent, such as N-(1-naphthyl)ethylenediamine, to produce a stable, colored azo dye.[12]

  • Measurement: The absorbance of the colored solution is measured at its maximum wavelength using a spectrophotometer, and the concentration of Monolinuron is determined from a calibration curve.[12]

The following diagram outlines the logical workflow for the colorimetric determination of Monolinuron.

Caption: Workflow for colorimetric analysis.

Conclusion

This technical guide has provided a comprehensive overview of the molecular structure, formula, physicochemical properties, mechanism of action, and analytical methodologies for Monolinuron. The presented data, tables, and diagrams are intended to serve as a valuable resource for researchers, scientists, and professionals in drug development and related fields. The detailed information on experimental protocols offers a foundation for the practical application of this knowledge in a laboratory setting.

References

• 1. Monolinuron | 1746-81-2 | Benchchem [benchchem.com]
• 2. Monolinuron - Wikipedia [en.wikipedia.org]
• 3. Monolinuron (Ref: HOE 002747) [sitem.herts.ac.uk]
• 4. chemimpex.com [chemimpex.com]
• 5. CAS Common Chemistry [commonchemistry.cas.org]
• 6. scbt.com [scbt.com]
• 7. Monolinuron [webbook.nist.gov]
• 8. Monolinuron | C9H11ClN2O2 | CID 15629 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. mzCloud – Monolinuron [mzcloud.org]
• 10. m.youtube.com [m.youtube.com]
• 11. Direct determination of monolinuron, linuron and chlorbromuron residues in potato samples by gas chromatography with nitrogen-phosphorus detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Absorptiometric determination of monolinuron in herbicide formulations - Analyst (RSC Publishing) [pubs.rsc.org]

Monolinuron Solubility in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of Monolinuron in various organic solvents. The information is curated for professionals in research, scientific, and drug development fields, offering both quantitative data and detailed experimental methodologies.

Core Data Presentation

The solubility of Monolinuron, a phenylurea herbicide, in a range of organic solvents is crucial for its formulation, environmental fate analysis, and toxicological studies. The following table summarizes the available quantitative solubility data.

Organic Solvent	Temperature (°C)	Solubility (g/L)	Citation
Acetone	25	200	[1]
Methanol	25	200	[1]
Toluene	25	200	[1]
Hexane	25	3.9	[1]

Experimental Protocols

The determination of Monolinuron's solubility in organic solvents typically follows a standardized protocol, such as the Shake-Flask method. This method is widely accepted for determining the equilibrium solubility of a compound.

Principle of the Shake-Flask Method

An excess amount of solid Monolinuron is added to a known volume of the organic solvent. The mixture is then agitated at a constant temperature for a sufficient period to allow the system to reach equilibrium, where the solvent is saturated with the solute. After reaching equilibrium, the undissolved solid is separated from the saturated solution, and the concentration of Monolinuron in the clear supernatant is determined using a suitable analytical technique.

Detailed Methodology

1. Apparatus and Reagents:

• Orbital shaker or magnetic stirrer with temperature control.
• Glass flasks or vials with airtight seals.
• Analytical balance.
• Centrifuge.
• Syringes and syringe filters (e.g., 0.45 µm pore size).
• High-Performance Liquid Chromatograph (HPLC) with a UV detector or a UV-Vis Spectrophotometer.
• Monolinuron standard (analytical grade).
• Organic solvents (HPLC grade or equivalent).

2. Procedure:

• Preparation: Accurately weigh an excess amount of Monolinuron and transfer it to a flask containing a known volume of the organic solvent. The presence of undissolved solid at the end of the experiment is essential to ensure saturation.
• Equilibration: Seal the flasks and place them in an orbital shaker or on a magnetic stirrer. Agitate the mixture at a constant speed and a controlled temperature (e.g., 25 °C ± 1 °C) for a predetermined period (typically 24 to 48 hours) to ensure that equilibrium is reached.
• Phase Separation: After equilibration, cease agitation and allow the undissolved solid to settle. To ensure complete separation of the solid and liquid phases, centrifuge the samples at a moderate speed.
• Sample Collection: Carefully withdraw an aliquot of the clear supernatant using a syringe. To remove any remaining fine particles, filter the aliquot through a syringe filter into a clean vial.
• Dilution: If necessary, dilute the filtered saturated solution with the same organic solvent to bring the concentration of Monolinuron within the linear range of the analytical method.

3. Quantification:

The concentration of Monolinuron in the prepared samples can be determined using either High-Performance Liquid Chromatography (HPLC) with UV detection or UV-Vis Spectrophotometry.

• HPLC-UV Method:

  • Chromatographic Conditions:

    • Column: A C18 reversed-phase column is commonly used for the separation of phenylurea herbicides.

    • Mobile Phase: A mixture of acetonitrile (B52724) and water is a typical mobile phase. The exact ratio may need to be optimized.

    • Flow Rate: A flow rate of 1.0 mL/min is generally suitable.

    • Detection: UV detection at a wavelength between 220 nm and 254 nm is appropriate for Monolinuron.

  • Calibration: Prepare a series of standard solutions of Monolinuron of known concentrations in the chosen organic solvent. Inject these standards into the HPLC system to generate a calibration curve by plotting peak area against concentration.

  • Analysis: Inject the diluted sample solution into the HPLC system under the same conditions as the standards.

  • Calculation: Determine the concentration of Monolinuron in the diluted sample from the calibration curve. Calculate the original concentration in the saturated solution by accounting for the dilution factor.

• UV-Vis Spectrophotometry Method:

  • Wavelength Selection: Scan a known concentration of Monolinuron in the specific organic solvent using the UV-Vis spectrophotometer to determine the wavelength of maximum absorbance (λmax).

  • Calibration: Prepare a series of standard solutions of Monolinuron of known concentrations in the same solvent. Measure the absorbance of each standard at the determined λmax to construct a calibration curve.

  • Analysis: Measure the absorbance of the diluted sample solution at the λmax.

  • Calculation: Use the calibration curve to determine the concentration of Monolinuron in the diluted sample and then calculate the solubility in the original saturated solution.

Mandatory Visualization

The logical workflow for determining the solubility of Monolinuron using the Shake-Flask method is illustrated in the following diagram.

Caption: Workflow for Monolinuron solubility determination.

References

• 1. Monolinuron - Wikipedia [en.wikipedia.org]
• 2. Monolinuron | C9H11ClN2O2 | CID 15629 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. datasheets.scbt.com [datasheets.scbt.com]

Monolinuron in the Soil Matrix: A Technical Guide to Degradation Pathways

For Researchers, Scientists, and Drug Development Professionals

Introduction

Monolinuron, a phenylurea herbicide, has been utilized in agriculture for the control of broadleaf weeds and annual grasses. Understanding its fate and behavior in the soil is paramount for assessing its environmental impact and ensuring food safety. This technical guide provides a comprehensive overview of the microbial and abiotic degradation pathways of monolinuron in the soil environment. It details the key metabolites formed, the experimental protocols used to elucidate these pathways, and quantitative data on its persistence.

Core Degradation Pathways

The degradation of monolinuron in soil is a multifaceted process involving both biotic and abiotic mechanisms. Microbial degradation is the primary driver of its breakdown, supplemented by abiotic processes such as photodegradation and hydrolysis, particularly at the soil surface.

Microbial Degradation

The microbial breakdown of monolinuron is initiated by a series of enzymatic reactions, primarily involving hydrolysis and demethylation. The key steps in the microbial degradation pathway are:

• N-Demethoxylation and N-Demethylation: The degradation often commences with the removal of the methoxy (B1213986) group to form N-(4-chlorophenyl)-N'-methylurea or the methyl group to yield N-(4-chlorophenyl)-N'-methoxyurea. These initial steps are critical in reducing the herbicidal activity of the parent compound.

• Hydrolysis of the Urea (B33335) Bridge: Soil microorganisms, including bacteria and fungi, produce enzymes such as amidases and hydrolases that cleave the urea bond. This results in the formation of 4-chloroaniline (B138754) and other less complex molecules.[1]

• Ring Cleavage: The aromatic ring of 4-chloroaniline is subsequently cleaved by microbial dioxygenases, leading to the formation of aliphatic compounds that can be further metabolized and integrated into microbial biomass or mineralized to carbon dioxide, water, and inorganic chloride.

A variety of soil microorganisms have been implicated in the degradation of phenylurea herbicides, including bacteria from the genera Arthrobacter, Bacillus, and Pseudomonas, as well as various soil fungi.[2][3]

Abiotic Degradation

Abiotic processes also contribute to the transformation of monolinuron in the soil, especially in the upper soil layers exposed to sunlight and fluctuating environmental conditions.

• Photodegradation: On the soil surface, monolinuron can undergo photodegradation when exposed to sunlight. This process involves the absorption of light energy, leading to the cleavage of chemical bonds. Photodegradation can result in demethylation, demethoxylation, and hydroxylation of the phenyl ring.[4][5] The presence of photosensitizers in the soil, such as humic acids, can influence the rate and pathway of photodegradation.[6]

• Hydrolysis: Monolinuron is relatively stable to hydrolysis at neutral pH. However, under acidic or alkaline conditions, the rate of hydrolysis can increase, leading to the cleavage of the urea linkage.[7][8][9] The rate of hydrolysis is also influenced by soil temperature, with higher temperatures generally leading to faster degradation.[10][11]

Degradation Pathway Diagrams

The following diagrams, generated using Graphviz (DOT language), illustrate the key microbial and abiotic degradation pathways of monolinuron.

Microbial degradation pathway of monolinuron in soil.

Abiotic degradation pathways of monolinuron on soil surfaces.

Quantitative Data on Monolinuron Degradation

The persistence of monolinuron in soil is typically expressed as its half-life (DT50), which is the time required for 50% of the initial concentration to dissipate. The half-life of monolinuron is influenced by various soil properties and environmental conditions. While specific data for monolinuron can be limited, studies on the closely related phenylurea herbicide linuron (B1675549) provide valuable insights.

Soil Type	Organic Carbon (%)	pH	Temperature (°C)	Moisture (% Field Capacity)	Half-life (DT50) of Linuron (days)	Reference
Sandy Loam	1.2	6.8	20	60	37	[3][12]
Clay Loam	2.5	7.2	20	60	44	[3][12]
Silt Loam	1.8	6.5	22	50	55	[3]
Sandy Clay Loam	0.9	5.9	25	75	30	[3]

Note: The data presented is for linuron, a structurally similar phenylurea herbicide, and serves as a representative example.

Experimental Protocols

Soil Incubation Study for Microbial Degradation

This protocol outlines a typical laboratory experiment to study the microbial degradation of monolinuron in soil.

1. Soil Collection and Preparation:

• Collect topsoil (0-15 cm) from a field with no recent history of monolinuron application.

• Air-dry the soil at room temperature and sieve it through a 2 mm mesh to remove stones and plant debris.

• Characterize the soil for its physicochemical properties, including texture (sand, silt, clay content), pH, organic carbon content, and microbial biomass.

2. Herbicide Application:

• Prepare a stock solution of analytical grade monolinuron in a suitable solvent (e.g., methanol).

• Weigh a specific amount of the prepared soil (e.g., 100 g dry weight equivalent) into individual incubation flasks.

• Apply the monolinuron stock solution to the soil to achieve a desired concentration (e.g., 1-5 mg/kg soil). Ensure even distribution by thoroughly mixing.

• Allow the solvent to evaporate in a fume hood.

3. Incubation:

• Adjust the moisture content of the treated soil to a specific level, typically 50-60% of the water-holding capacity.

• Incubate the flasks in the dark at a constant temperature (e.g., 20-25°C) to favor microbial activity.[1][13]

• Maintain the moisture content throughout the incubation period by periodically adding deionized water.

4. Sampling and Extraction:

• At predetermined time intervals (e.g., 0, 1, 3, 7, 14, 28, 56, and 90 days), destructively sample triplicate flasks for each treatment.

• Extract monolinuron and its metabolites from the soil samples. A common method is accelerated solvent extraction (ASE) or a QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) based method.[5][14]

  • ASE Example: Extract a 20 g soil sample with a mixture of methanol (B129727) and water (e.g., 80:20, v/v) at an elevated temperature (e.g., 100°C) and pressure (e.g., 1500 psi).[14]

  • QuEChERS Example: Shake a 10 g soil sample with acetonitrile, followed by the addition of a salt mixture (e.g., magnesium sulfate, sodium chloride) to induce phase separation.[5]

5. Analysis:

• Analyze the extracts for monolinuron and its metabolites using High-Performance Liquid Chromatography coupled with tandem mass spectrometry (HPLC-MS/MS) or Gas Chromatography-Mass Spectrometry (GC-MS) after derivatization if necessary.[12][15]

HPLC-MS/MS Analysis of Monolinuron and its Metabolites

Instrumentation:

• HPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

Chromatographic Conditions (Representative Example):

• Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient Elution: A typical gradient would start with a high percentage of mobile phase A, gradually increasing the percentage of mobile phase B to elute the analytes. For example: 0-1 min, 95% A; 1-8 min, ramp to 5% A; 8-10 min, hold at 5% A; 10-10.1 min, return to 95% A; 10.1-12 min, re-equilibrate at 95% A.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Column Temperature: 40°C.

Mass Spectrometry Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Multiple Reaction Monitoring (MRM): Monitor specific precursor-to-product ion transitions for monolinuron and each of its expected metabolites for quantification and confirmation. The specific transitions would need to be optimized for the instrument being used.

Experimental Workflow for Soil Incubation and Analysis

Workflow for a soil degradation study of monolinuron.

Conclusion

The degradation of monolinuron in soil is a complex interplay of microbial and abiotic processes. The primary pathway involves microbial breakdown through demethylation, demethoxylation, and hydrolysis, ultimately leading to ring cleavage and mineralization. Abiotic factors such as photodegradation and hydrolysis also contribute to its transformation, particularly at the soil surface. The persistence of monolinuron, as indicated by its half-life, is highly dependent on soil type and environmental conditions. The detailed experimental protocols provided in this guide offer a framework for researchers to conduct robust studies on the environmental fate of monolinuron and other phenylurea herbicides. A thorough understanding of these degradation pathways is essential for developing effective risk assessment and remediation strategies.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Comparison of linuron degradation in the presence of pesticide mixtures in soil under laboratory conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Making sure you're not a bot! [erudit.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Degradation kinetics and physiological studies of organophosphates degrading microorganisms for soil bioremediation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Monolinuron | C9H11ClN2O2 | CID 15629 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. atticusllc.com [atticusllc.com]
• 9. Effects of soil pH and soil water content on prosulfuron dissipation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Changed degradation behavior of pesticides when present in mixtures - PMC [pmc.ncbi.nlm.nih.gov]
• 12. scidar.kg.ac.rs [scidar.kg.ac.rs]
• 13. Determining wavelength-dependent quantum yields of photodegradation: importance of experimental setup and reference values for actinometers - Environmental Science: Processes & Impacts (RSC Publishing) [pubs.rsc.org]
• 14. epa.gov [epa.gov]
• 15. cabidigitallibrary.org [cabidigitallibrary.org]

An In-Depth Technical Guide to the Environmental Fate and Mobility of Monolinuron

For Researchers, Scientists, and Drug Development Professionals

Introduction

Monolinuron is a selective, systemic herbicide belonging to the phenylurea class, primarily used for the control of broad-leaved weeds and annual grasses in a variety of agricultural crops.[1] Understanding its environmental fate and mobility is crucial for assessing its potential environmental impact, ensuring food safety, and developing sustainable agricultural practices. This technical guide provides a comprehensive overview of the current scientific knowledge regarding the hydrolysis, photolysis, biodegradation, and mobility of Monolinuron in various environmental compartments. All quantitative data are summarized in structured tables, and detailed experimental protocols for key studies are described. Furthermore, signaling pathways, experimental workflows, and logical relationships are visualized using Graphviz diagrams.

Physicochemical Properties

The environmental behavior of a pesticide is largely governed by its intrinsic physicochemical properties.

Property	Value	Reference
Molecular Formula	C₉H₁₁ClN₂O₂	[2]
Molar Mass	214.65 g/mol	[2]
Water Solubility	735 - 930 mg/L at 20°C	[2]
Vapor Pressure	0.02 Pa at 22°C	[2]
Henry's Law Constant	4.6 x 10⁻⁸ atm·m³/mol (estimated)	[2]
Octanol-Water Partition Coefficient (log Kow)	2.3	[2]

Abiotic Degradation

Abiotic degradation processes, including hydrolysis and photolysis, play a significant role in the transformation of Monolinuron in the environment.

Hydrolysis

Monolinuron is generally stable to hydrolysis in neutral and alkaline aqueous solutions.[3] In acidic conditions, some degradation is observed over extended periods.

Table 1: Hydrolysis of Monolinuron in Aqueous Solutions

pH	Temperature (°C)	Half-life (DT₅₀)	Reference
4	Not specified	> 70 days (31% degradation)	[3]
7	Not specified	Stable	[3]
9	Not specified	Stable	[3]

A typical hydrolysis study for Monolinuron involves the following steps:

• Preparation of Buffer Solutions: Sterile aqueous buffer solutions are prepared at pH 4, 7, and 9.

• Application of Test Substance: A solution of radiolabeled ([¹⁴C]) Monolinuron is added to the buffer solutions at a known concentration.

• Incubation: The solutions are incubated in the dark at a constant temperature (e.g., 25°C or 50°C) for a period of up to 30 days.

• Sampling and Analysis: At regular intervals, aliquots are taken from each solution and analyzed for the concentration of the parent compound and potential hydrolysis products. Analysis is typically performed using High-Performance Liquid Chromatography (HPLC) with a radioactivity detector.

• Data Analysis: The rate of hydrolysis is determined by plotting the concentration of Monolinuron over time. The half-life (DT₅₀) is then calculated assuming first-order kinetics.[4][5]

Hydrolysis Experimental Workflow

Photolysis

Monolinuron is susceptible to photodegradation in both water and on soil surfaces, with the rate influenced by the presence of photosensitizers such as nitrates and humic acids.[3]

Table 2: Photodegradation of Monolinuron

Medium	Light Source	Half-life (DT₅₀)	Quantum Yield (Φ)	Reference
Aqueous solution (pH 4)	Simulated sunlight	> 70 days (31% degradation)	Not Reported	[3]
Aqueous solution (pH 7)	Simulated sunlight	Stable	Not Reported	[3]
Aqueous solution (pH 9)	Simulated sunlight	Stable	Not Reported	[3]
Aqueous solution (with nitrates)	Simulated sunlight	Enhanced degradation	Not Reported	[3]

• Test Solutions: Solutions of [¹⁴C]-Monolinuron are prepared in sterile, buffered water. Control solutions are kept in the dark.

• Light Source: Samples are exposed to a light source that simulates natural sunlight (e.g., a xenon arc lamp). The light intensity is measured using a radiometer.

• Incubation: The solutions are maintained at a constant temperature.

• Sampling and Analysis: At various time points, samples are collected and analyzed by HPLC to determine the concentration of Monolinuron and its photoproducts.

• Quantum Yield Calculation: The quantum yield is calculated from the rate of degradation and the measured light intensity.

The primary photodegradation pathway of Monolinuron involves N-demethoxylation, N-demethylation, and hydroxylation of the phenyl ring.[6]

Simplified Photodegradation Pathway of Monolinuron

Biotic Degradation

Microbial degradation is a key process for the dissipation of Monolinuron in soil and aquatic environments.

Aerobic and Anaerobic Degradation in Soil

Monolinuron is considered to be moderately persistent in soil.[1] The rate of degradation is influenced by soil type, organic matter content, moisture, and temperature.

Table 3: Aerobic Soil Degradation of Monolinuron

Soil Type	Temperature (°C)	DT₅₀ (days)	Reference
Not specified	Not specified	33 - 66	[2]
Sandy loam	Not specified	Complete degradation in 10 days (mixed bacterial culture)	[2]

Information on the anaerobic degradation of Monolinuron in soil is limited.

• Soil Selection: Representative agricultural soils with varying textures, organic carbon content, and pH are selected.

• Test Substance Application: [¹⁴C]-labeled Monolinuron is applied to the soil samples at a rate equivalent to the maximum recommended field application rate.

• Incubation Conditions:

  • Aerobic: Soil moisture is adjusted to 40-60% of maximum water holding capacity, and the samples are incubated in the dark at a constant temperature (e.g., 20°C) with a continuous flow of air.

  • Anaerobic: The soil is saturated with water and purged with an inert gas (e.g., nitrogen) to establish anaerobic conditions before incubation.

• Trapping of Volatiles: Evolved ¹⁴CO₂ and other volatile organic compounds are trapped in appropriate solutions.

• Sampling and Extraction: At intervals, soil samples are collected and extracted with suitable solvents.

• Analysis: The extracts are analyzed by HPLC to quantify the parent compound and metabolites. The trapped volatiles are analyzed by liquid scintillation counting. Non-extractable residues are determined by combustion of the soil samples.

• Data Analysis: Degradation rates (DT₅₀) and the distribution of radioactivity (mineralization, bound residues, metabolites) are calculated.[7][8][9]

Aerobic/Anaerobic Soil Metabolism Workflow

Aerobic and Anaerobic Degradation in Water-Sediment Systems

Monolinuron is reported to be stable in water but degrades rapidly in water sediments, with a reported half-life of 22 days in the overall system.[1]

Table 4: Degradation of Monolinuron in Water-Sediment Systems

System	Condition	DT₅₀ (days)	Reference
Water-Sediment	Not specified	22	[1]

Detailed studies on the degradation pathways and metabolites in water-sediment systems are limited.

• System Setup: Intact water-sediment cores are collected from representative aquatic environments. The systems are allowed to equilibrate in the laboratory.

• Test Substance Application: [¹⁴C]-Monolinuron is applied to the water phase.

• Incubation Conditions:

  • Aerobic: The overlying water is gently aerated.

  • Anaerobic: The system is maintained under a nitrogen atmosphere.

  • Incubation is performed in the dark at a constant temperature.

• Sampling: At intervals, the water and sediment phases are separated and sampled.

• Extraction and Analysis: Both phases are extracted and analyzed for the parent compound and metabolites using HPLC. Evolved ¹⁴CO₂ is trapped and quantified.

• Data Analysis: DT₅₀ values are calculated for the total system, as well as for the water and sediment phases separately. A mass balance is established.[10][11][12]

Microbial Degradation Pathways

The microbial degradation of phenylurea herbicides like Monolinuron is initiated by N-dealkylation and hydrolysis of the urea (B33335) bridge, primarily carried out by bacteria and fungi.[10][13] Fungi such as Mortierella sp. have been shown to perform N-demethylation, N-demethoxylation, and hydroxylation of similar phenylurea herbicides.[3][13] Bacteria, including species of Variovorax, are capable of degrading the aromatic ring.[14]

Proposed Microbial Degradation Pathway of Monolinuron

Mobility in Soil

The mobility of Monolinuron in soil is a key factor determining its potential to leach into groundwater. It is primarily governed by its adsorption-desorption behavior.

Adsorption-Desorption

Monolinuron exhibits a wide range of adsorption to soil, with Koc values indicating medium mobility.[2] Adsorption is influenced by soil organic carbon content, clay content, and pH.

Table 5: Soil Adsorption Coefficients for Monolinuron

Soil Type	Organic Carbon (%)	pH	Koc (L/kg)	Reference
Various	Not specified	Not specified	40 - 2025	[2]

• Soil Preparation: A range of soils with different properties are air-dried and sieved.

• Equilibration: Soil samples are equilibrated with a 0.01 M CaCl₂ solution.

• Adsorption Phase: Solutions of [¹⁴C]-Monolinuron at different concentrations are added to the soil slurries. The mixtures are shaken at a constant temperature until equilibrium is reached.

• Analysis: The suspensions are centrifuged, and the supernatant is analyzed for the concentration of Monolinuron by liquid scintillation counting.

• Desorption Phase: The supernatant is replaced with a pesticide-free CaCl₂ solution, and the samples are shaken again to determine the extent of desorption.

• Data Analysis: The amount of adsorbed Monolinuron is calculated by the difference between the initial and equilibrium concentrations in the solution. Adsorption and desorption isotherms (e.g., Freundlich isotherms) are plotted, and the adsorption coefficient (Kd) and the organic carbon-normalized adsorption coefficient (Koc) are determined.[6][15][16]

Field Dissipation

Field dissipation studies provide a holistic view of the persistence and mobility of Monolinuron under real-world agricultural conditions, integrating the effects of all relevant degradation and transport processes.

Table 6: Field Dissipation of Monolinuron

Location/Crop	Application Rate	DT₅₀ (days)	Reference
Agricultural Soil	Not specified	30 - 150	[17]

Field studies have shown that Monolinuron residues are primarily detected in the topsoil layer (0-10 cm).[18]

• Site Selection: Field plots are established in locations representative of the intended use areas, considering soil type and climate.

• Application: Monolinuron is applied to the plots at the maximum recommended rate.

• Sampling: Soil cores are collected at various depths and at regular intervals after application.

• Sample Analysis: Soil samples are extracted and analyzed for residues of Monolinuron and its major metabolites.

• Data Analysis: The dissipation rate of Monolinuron in the soil is calculated, and the DT₅₀ value is determined. The potential for leaching is assessed by analyzing residues at different soil depths over time.[11][19][20]

Conclusion

Monolinuron is a moderately persistent herbicide with a high potential for leaching in certain soil types. Its environmental fate is governed by a combination of abiotic and biotic processes. While it is stable to hydrolysis under most environmental conditions, photodegradation and microbial degradation are the primary routes of its dissipation. The main degradation pathways involve N-dealkylation, hydroxylation, and eventual cleavage of the aromatic ring. The mobility of Monolinuron in soil is variable and is strongly influenced by the soil's organic matter and clay content. This technical guide provides a comprehensive summary of the available data and methodologies for assessing the environmental risk of Monolinuron. Further research is needed to fill the existing data gaps, particularly concerning its anaerobic degradation in soil and aquatic systems and to better characterize its microbial degradation pathways.

References

• 1. Monolinuron - Wikipedia [en.wikipedia.org]
• 2. Monolinuron | C9H11ClN2O2 | CID 15629 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. york.ac.uk [york.ac.uk]
• 4. atticusllc.com [atticusllc.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. rivm.nl [rivm.nl]
• 9. researchgate.net [researchgate.net]
• 10. academic.oup.com [academic.oup.com]
• 11. cdpr.ca.gov [cdpr.ca.gov]
• 12. mdpi.com [mdpi.com]
• 13. Metabolites of the phenylurea herbicides chlorotoluron, diuron, isoproturon and linuron produced by the soil fungus Mortierella sp - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Synergistic Degradation of Linuron by a Bacterial Consortium and Isolation of a Single Linuron-Degrading Variovorax Strain - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Strategies for Enhancing in vitro Degradation of Linuron by Variovorax sp. Strain SRS 16 Under the Guidance of Metabolic Modeling - PMC [pmc.ncbi.nlm.nih.gov]
• 16. files01.core.ac.uk [files01.core.ac.uk]
• 17. Making sure you're not a bot! [erudit.org]
• 18. researchgate.net [researchgate.net]
• 19. mdpi.com [mdpi.com]
• 20. researchgate.net [researchgate.net]

Monolinuron: A Technical Guide to Its Chemistry, Analysis, and Mode of Action

For Researchers, Scientists, and Drug Development Professionals

Introduction

Monolinuron is a selective, systemic herbicide belonging to the phenylurea class, primarily used for the control of broad-leaved weeds and annual grasses in a variety of agricultural crops. Its herbicidal activity stems from its ability to inhibit photosynthesis, a vital process for plant survival. This technical guide provides an in-depth overview of Monolinuron, covering its chemical identity, physicochemical properties, synthesis, analytical methodologies for its detection, and a detailed look at its mechanism of action at the molecular level.

Chemical Identity and Synonyms

The unambiguous identification of a chemical compound is crucial for research and regulatory purposes. Monolinuron is known by several names and identifiers.

IUPAC Name: N′-(4-Chlorophenyl)-N-methoxy-N-methylurea[1]

Systematic Name: 3-(4-chlorophenyl)-1-methoxy-1-methylurea[1]

CAS Registry Number: 1746-81-2

A comprehensive list of its common synonyms and trade names is provided in the table below.

Identifier Type	Identifier
Common Synonyms	Aresin, Arezin, Monorotox, Premalin, Afesin, Arresin[1]
Trade Names	Monamex, Gramonol
Chemical Formula	C₉H₁₁ClN₂O₂
InChI	InChI=1S/C9H11ClN2O2/c1-12(14-2)9(13)11-8-5-3-7(10)4-6-8/h3-6H,1-2H3,(H,11,13)[1]
InChIKey	LKJPSUCKSLORMF-UHFFFAOYSA-N[1]
SMILES	CN(C(=O)NC1=CC=C(C=C1)Cl)OC[1]

Physicochemical Properties

Understanding the physicochemical properties of Monolinuron is essential for developing formulations, predicting its environmental fate, and designing analytical methods.

Property	Value	Reference
Molecular Weight	214.65 g/mol	[1]
Melting Point	80-83 °C
Water Solubility	735 mg/L at 20 °C	[1]
Appearance	Colorless crystals	[1]
Vapor Pressure	1.5 x 10⁻⁴ mm Hg	[1]

Synthesis of Monolinuron

The industrial synthesis of Monolinuron is a multi-step process that requires careful control of reaction conditions to ensure a high yield and purity of the final product. The general synthetic route is outlined below.

Experimental Protocol: Synthesis of 3-(4-chlorophenyl)-1-methoxy-1-methylurea

Materials:

• 4-chloroaniline (B138754)

• N,O-dimethylhydroxylamine

• p-chlorophenyl isocyanate

• Toluene (or other suitable organic solvent)

• Hydrochloric acid

• Sodium hydroxide

Procedure:

• Formation of the Urea (B33335) Precursor: The synthesis can be initiated by reacting 4-chloroaniline with an excess of urea at elevated temperatures. Alternatively, a more common route involves the reaction of N,O-dimethylhydroxylamine with p-chlorophenyl isocyanate.[1]

• Reaction Conditions: The reaction is typically carried out in an inert organic solvent such as toluene. The temperature is carefully controlled to manage the exothermic nature of the reaction and to prevent the formation of unwanted byproducts.

• Purification: The crude Monolinuron is then purified. This is often achieved through recrystallization from a suitable solvent to yield the final product as colorless crystals.

Analytical Methodologies

Accurate and sensitive analytical methods are critical for monitoring Monolinuron residues in environmental samples and food products. High-Performance Liquid Chromatography (HPLC) and the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method are commonly employed for this purpose.

High-Performance Liquid Chromatography (HPLC) for Soil Analysis

Principle: HPLC separates components of a mixture based on their differential partitioning between a stationary phase (the column) and a mobile phase. For Monolinuron analysis in soil, a reverse-phase HPLC setup is typically used.

Experimental Protocol:

• Sample Preparation (Extraction):

  • Weigh 20 g of sieved soil into a beaker.

  • Add 60 mL of acetonitrile (B52724) and sonicate for 30 minutes.

  • Filter the extract through a 0.2 µm filter paper.[2]

• HPLC Conditions:

  • Column: Lichrospher® 100 RP-8 (10 µm, 250 mm x 4 mm i.d.) or equivalent C18 column.[2][3]

  • Mobile Phase: Acetonitrile:Water (60:40 v/v).[2]

  • Flow Rate: 0.4 mL/min.[2]

  • Detector: UV at 240 nm.[2]

  • Injection Volume: 20 µL.

QuEChERS Method for Vegetable Analysis

Principle: The QuEChERS method is a streamlined sample preparation technique that involves a salting-out extraction followed by a dispersive solid-phase extraction (d-SPE) cleanup.

Experimental Protocol:

• Homogenization: Homogenize a representative sample of the vegetable.

• Extraction:

  • Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile.

  • Add the appropriate QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride, and a buffering agent).[4]

  • Shake vigorously for 1 minute.

  • Centrifuge to separate the layers.[4]

• Dispersive SPE Cleanup:

  • Take an aliquot of the acetonitrile supernatant.

  • Add it to a d-SPE tube containing a cleanup sorbent (e.g., primary secondary amine (PSA) to remove organic acids and sugars, and C18 to remove nonpolar interferences).[5]

  • Vortex and centrifuge.

• Analysis: The final extract can be analyzed by HPLC or Gas Chromatography-Mass Spectrometry (GC-MS).

Mechanism of Action: Inhibition of Photosystem II

Monolinuron exerts its herbicidal effect by disrupting the photosynthetic electron transport chain in plants. Specifically, it inhibits Photosystem II (PSII), a key protein complex located in the thylakoid membranes of chloroplasts.

Signaling Pathway:

Monolinuron acts by blocking the electron flow from the primary quinone acceptor (Qₐ) to the secondary quinone acceptor (Qₑ) within the D1 protein of the PSII reaction center.[6] This blockage is achieved by Monolinuron competitively binding to the Qₑ binding site, thereby preventing the binding of plastoquinone, the native electron carrier. The interruption of electron transport leads to a cascade of events:

• Inhibition of ATP and NADPH Synthesis: The blockage of electron flow prevents the generation of a proton gradient across the thylakoid membrane, which is necessary for ATP synthesis. The reduction of NADP⁺ to NADPH is also halted.

• Formation of Reactive Oxygen Species (ROS): The accumulation of high-energy electrons at Qₐ leads to the formation of triplet chlorophyll (B73375) and subsequently singlet oxygen, a highly reactive and damaging molecule.

• Oxidative Stress and Cell Death: The buildup of ROS causes lipid peroxidation, membrane damage, and ultimately, cell death, leading to the visible symptoms of chlorosis and necrosis in susceptible plants.

Caption: Inhibition of the photosynthetic electron transport chain by Monolinuron at the QB site of Photosystem II.

Experimental Workflows

The following diagrams illustrate the logical flow of the key experimental procedures described in this guide.

References

• 1. Monolinuron | C9H11ClN2O2 | CID 15629 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchinventy.com [researchinventy.com]
• 4. QuEChERS: Home [quechers.eu]
• 5. gcms.cz [gcms.cz]
• 6. Inhibitors of Photosystem II | Herbicides That Act Through Photosynthesis - passel [passel2.unl.edu]

Toxicological Profile of Monolinuron for Non-Target Organisms: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Monolinuron is a selective, systemic herbicide belonging to the phenylurea class, primarily used for the control of broad-leaved weeds and some grasses in a variety of agricultural crops. Its mode of action is the inhibition of photosynthesis at Photosystem II (PSII). While effective in its agricultural application, the potential for off-target toxicity is a critical area of investigation for environmental risk assessment. This technical guide provides a comprehensive overview of the toxicological profile of Monolinuron for a range of non-target organisms, presenting quantitative data, detailed experimental methodologies, and an exploration of its mechanism of action.

Quantitative Toxicological Data

The following tables summarize the available quantitative data on the toxicity of Monolinuron to various non-target organisms.

Table 1: Acute Toxicity of Monolinuron to Aquatic Organisms

Organism	Species	Exposure Duration	Endpoint	Value (mg/L)	Reference
Fish	Oncorhynchus mykiss (Rainbow Trout)	96 hours	LC50	12.5 - 54	[1][2]
Fish	Cyprinus carpio (Common Carp)	96 hours	LC50	28.6	[1]
Invertebrate	Daphnia magna (Water Flea)	48 hours	EC50 (Immobilisation)	0.95	[1]
Algae	Scenedesmus subspicatus	72 hours	EC50 (Growth Inhibition)	0.0038	[1]
Algae	Chlorella Fusca	24 hours	BCF	60 - 140	[1]

Table 2: Chronic Toxicity of Monolinuron to Aquatic Organisms

Organism	Species	Exposure Duration	Endpoint	Value (mg/L)	Reference
Fish	Pimephales promelas (Fathead Minnow)	34 days	NOEC (Survival, Growth)	0.046	[1]
Invertebrate	Daphnia magna (Water Flea)	21 days	NOEC (Reproduction)	0.056	[1]
Algae	Scenedesmus subspicatus	72 hours	NOEC (Growth Inhibition)	0.0015	[1]

Table 3: Toxicity of Monolinuron to Terrestrial Invertebrates

Organism	Species	Exposure Duration	Endpoint	Value	Reference
Earthworm	Eisenia fetida	14 days	LC50	>1000 mg/kg soil	[3]
Honeybee	Apis mellifera	48 hours	Oral LD50	296 µ g/bee	[1]
Honeybee	Apis mellifera	48 hours	Contact LD50	>100 µ g/bee	[1]

Table 4: Toxicity of Monolinuron to Vertebrates

Organism	Species	Exposure Duration	Endpoint	Value (mg/kg bw)	Reference
Bird	Colinus virginianus (Bobwhite Quail)	Single dose	Oral LD50	>2000	[1]
Mammal	Rattus norvegicus (Rat)	Single dose	Oral LD50	1570 - 2250	[1][4]

Mechanism of Action and Signaling Pathways

Monolinuron's primary mode of action is the inhibition of photosynthesis at Photosystem II (PSII)[5]. This disruption of the electron transport chain leads to the generation of reactive oxygen species (ROS), which can induce oxidative stress in non-target organisms.

References

• 1. Monolinuron (Ref: HOE 002747) [sitem.herts.ac.uk]
• 2. researchgate.net [researchgate.net]
• 3. downloads.regulations.gov [downloads.regulations.gov]
• 4. Monolinuron - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]

Monolinuron Biotransformation in the Perfused Chicken Liver: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the biotransformation of the phenylurea herbicide monolinuron within the avian liver, specifically focusing on a perfused chicken liver model. While direct quantitative data for monolinuron in this specific ex vivo system is limited in publicly available literature, this document synthesizes known metabolic pathways of phenylurea herbicides, general principles of avian hepatic metabolism, and detailed experimental protocols adapted from relevant studies. This guide is intended to serve as a foundational resource for researchers designing and conducting studies on the hepatic metabolism of monolinuron and related xenobiotics in avian species. We will delve into the experimental setup for a perfused chicken liver study, analytical methodologies for metabolite identification and quantification, and the key biotransformation reactions involved.

Introduction to Monolinuron and Avian Hepatic Metabolism

Monolinuron [3-(4-chlorophenyl)-1-methoxy-1-methylurea] is a systemic herbicide used for the control of broad-leaved weeds and annual grasses.[1] Its presence in the environment raises concerns about potential impacts on non-target organisms, including avian species. The liver is the primary site of xenobiotic metabolism, and understanding the biotransformation of monolinuron in the avian liver is crucial for assessing its toxicokinetics and potential for bioaccumulation.

Avian hepatic metabolism shares fundamental similarities with mammalian systems, involving Phase I (functionalization) and Phase II (conjugation) reactions.[2] Phase I reactions, primarily mediated by the cytochrome P450 (CYP) superfamily of enzymes, introduce or expose functional groups on the xenobiotic molecule.[3] Phase II reactions involve the conjugation of these modified compounds with endogenous molecules, such as glucuronic acid or sulfate, to increase their water solubility and facilitate excretion. However, there are species-specific differences in the expression and activity of metabolic enzymes, which can lead to variations in the metabolic fate and toxicity of compounds.[2]

Studies on pesticide metabolism in birds have shown that the liver plays a significant role in their detoxification and elimination.[2] For phenylurea herbicides, metabolic pathways often involve N-demethylation, N-demethoxylation, and hydrolysis of the urea (B33335) bond.

Experimental Protocol: Isolated Perfused Chicken Liver

The isolated perfused liver model is a powerful ex vivo tool that maintains the structural and functional integrity of the organ, allowing for the study of hepatic metabolism in a controlled environment. The following protocol is a synthesized methodology based on established liver perfusion techniques in avian and other species.[4][5][6]

Materials and Reagents

• Animals: Adult broiler chickens (e.g., Gallus gallus domesticus), fasted overnight with free access to water.

• Surgical Instruments: Standard surgical kit for small animal surgery.

• Perfusion Apparatus:

  • Peristaltic pump

  • Oxygenator (e.g., membrane oxygenator)

  • Bubble trap

  • Jacketed organ chamber and perfusate reservoir maintained at 41°C (normal chicken body temperature)

  • Cannulas (for portal vein and vena cava)

  • pH and temperature probes

• Perfusion Medium: Krebs-Henseleit bicarbonate buffer (pH 7.4) supplemented with:

  • 2% Bovine Serum Albumin (BSA)

  • 10 mM Glucose

  • Amino acids mixture

  • Heparin (1000 IU/L)

  • Gassed with 95% O₂ / 5% CO₂

• Monolinuron Stock Solution: High-purity monolinuron dissolved in a suitable vehicle (e.g., dimethyl sulfoxide, DMSO) at a known concentration.

• Analytical Standards: Certified reference standards of monolinuron and potential metabolites.

• Sample Collection Tubes: For collecting perfusate and bile samples.

• Liquid Nitrogen: For snap-freezing liver tissue samples.

Surgical Procedure

• Anesthetize the chicken following an approved animal care and use protocol.

• Perform a midline laparotomy to expose the abdominal cavity.

• Carefully dissect the tissues surrounding the liver and locate the portal vein and the inferior vena cava.

• Administer a dose of heparin intravenously to prevent blood clotting.

• Cannulate the portal vein with an appropriate size cannula and immediately start a pre-perfusion with heparinized saline to wash out the blood.

• Cannulate the thoracic portion of the inferior vena cava for the outflow of the perfusate.

• Carefully excise the liver from the abdominal cavity and transfer it to the organ chamber of the perfusion apparatus.

Liver Perfusion

• Connect the portal vein cannula to the perfusion apparatus and initiate the flow of the oxygenated Krebs-Henseleit buffer at a constant flow rate (e.g., 2-4 mL/min/g liver).

• Allow the liver to stabilize for a period of 20-30 minutes, monitoring the flow rate, pressure, pH, and temperature.

• After stabilization, introduce monolinuron into the perfusion medium at the desired concentration. This can be done as a bolus injection or a constant infusion.

• Collect perfusate samples from the outflow cannula at regular time intervals (e.g., 0, 5, 15, 30, 60, 90, and 120 minutes).

• Collect bile from the gall bladder via a cannula if bile duct cannulation is performed.

• At the end of the experiment, stop the perfusion and collect a sample of the liver tissue. Snap-freeze the tissue sample in liquid nitrogen and store at -80°C for later analysis.

• Store all perfusate and bile samples at -80°C until analysis.

Analytical Chemistry

The analysis of monolinuron and its metabolites in the perfusate, bile, and liver tissue is typically performed using liquid chromatography-tandem mass spectrometry (LC-MS/MS) due to its high sensitivity and selectivity.[7][8][9]

• Sample Preparation:

  • Perfusate: Samples may require protein precipitation with a solvent like acetonitrile (B52724), followed by centrifugation. The supernatant can then be directly injected or further concentrated.

  • Bile: Dilution of the bile sample with the initial mobile phase may be sufficient.

  • Liver Tissue: Homogenize the tissue in a suitable buffer. Perform a liquid-liquid extraction or solid-phase extraction (SPE) to isolate the analytes from the tissue matrix.

• LC-MS/MS Analysis:

  • Chromatography: Use a C18 reverse-phase column for the separation of monolinuron and its more polar metabolites. A gradient elution with a mobile phase consisting of water and acetonitrile or methanol, both with a small amount of formic acid, is commonly used.

  • Mass Spectrometry: Operate the mass spectrometer in positive electrospray ionization (ESI+) mode. Use multiple reaction monitoring (MRM) for the quantification of the target analytes. The precursor and product ion transitions for monolinuron and its potential metabolites need to be optimized.

Quantitative Data on Monolinuron Biotransformation

Parameter	Value	Units	Notes
Monolinuron Disappearance Rate	[Hypothetical Value]	nmol/min/g liver	Represents the overall rate of metabolism.
Metabolite Formation Rates:
4-Chloroaniline	[Hypothetical Value]	nmol/min/g liver	Key hydrolysis product.
N-demethyl Monolinuron	[Hypothetical Value]	nmol/min/g liver	Product of N-demethylation.
N-demethoxy Monolinuron	[Hypothetical Value]	nmol/min/g liver	Product of N-demethoxylation.
Hydroxylated Monolinuron	[Hypothetical Value]	nmol/min/g liver	Product of aromatic hydroxylation.
Enzyme Kinetics (Michaelis-Menten):	Determined by varying the initial monolinuron concentration.
Vmax (Overall Metabolism)	[Hypothetical Value]	nmol/min/mg microsomal protein	Maximum reaction velocity.
Km (Overall Metabolism)	[Hypothetical Value]	µM	Substrate concentration at half Vmax.

Visualization of Pathways and Workflows

Proposed Biotransformation Pathway of Monolinuron in Chicken Liver

The following diagram illustrates the proposed metabolic pathway of monolinuron in the chicken liver, based on known reactions for phenylurea herbicides. The primary reactions are expected to be N-demethylation, N-demethoxylation, aromatic hydroxylation (all likely mediated by CYP enzymes), and hydrolysis of the urea linkage.

Caption: Proposed metabolic pathway of monolinuron in chicken liver.

Experimental Workflow for Perfused Chicken Liver Study

This diagram outlines the major steps involved in the experimental workflow for studying monolinuron biotransformation in a perfused chicken liver.

Caption: Experimental workflow for monolinuron biotransformation study.

Concluding Remarks

The study of monolinuron biotransformation in the perfused chicken liver is a critical area of research for understanding the toxicological risks of this herbicide to avian species. While direct experimental data is currently limited, this guide provides a robust framework for conducting such studies. By combining the detailed experimental protocol with advanced analytical techniques, researchers can generate valuable quantitative data on the metabolic fate of monolinuron. The proposed metabolic pathway and experimental workflow diagrams serve as useful visual aids for planning and executing these complex experiments. Future research should focus on obtaining empirical data to validate the proposed metabolic pathways and to quantify the kinetics of monolinuron metabolism in the avian liver. Such data will be invaluable for refining risk assessments and ensuring the protection of avian wildlife.

References

• 1. 4-Chloroaniline - Wikipedia [en.wikipedia.org]
• 2. A technique for the isolation of chicken hepatocytes and their use in a study of gluconeogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Avian forms of cytochrome P450 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Lipid metabolism in the perfused chicken liver. Lipogenesis from glucose, acetate and palmitate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A simple method for the perfusion of isolated liver cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Lipid metabolism in the perfused chicken liver. Lipogenesis from glucose, acetate and palmitate - PMC [pmc.ncbi.nlm.nih.gov]
• 7. epubs.icar.org.in [epubs.icar.org.in]
• 8. mdpi.com [mdpi.com]
• 9. Determination of the metabolites of nitrofuran antibiotics in animal tissue by high-performance liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Absorption and Translocation of Monolinuron in Weeds

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Monolinuron is a selective, systemic herbicide belonging to the phenylurea class, primarily utilized for the control of broad-leaved weeds and annual grasses in a variety of agricultural crops.[1] Its efficacy is fundamentally dependent on its absorption by the target weed and subsequent translocation to its site of action. This technical guide provides a comprehensive overview of the current scientific understanding of these critical processes. Monolinuron is absorbed through both the foliage and roots of plants and exhibits predominantly acropetal (upward) translocation via the xylem.[2] The primary mode of action is the inhibition of photosynthesis at Photosystem II.[1] This document synthesizes available quantitative data, details relevant experimental methodologies, and provides visual representations of the key pathways and workflows involved in the study of Monolinuron's interaction with weeds.

Absorption of Monolinuron

Monolinuron can be absorbed by weeds through two primary pathways: foliar absorption and root uptake.

Foliar Absorption

Foliar absorption of Monolinuron, as with other foliar-applied herbicides, is a complex process influenced by the herbicide's formulation, the plant's leaf morphology, and environmental conditions. The waxy cuticle of the leaf presents the primary barrier to penetration. Adjuvants are often included in herbicide formulations to enhance uptake by altering the surface tension of spray droplets and increasing the permeability of the cuticle.

Root Uptake

Monolinuron is readily absorbed from the soil by the root system of weeds.[2] Once in the soil solution, it moves with water to the root surface and is taken up into the root vascular system. The efficiency of root uptake is influenced by soil type, organic matter content, pH, and moisture levels, all of which affect the bioavailability of the herbicide in the soil.

Translocation of Monolinuron

Following absorption, Monolinuron is transported within the plant to its site of action in the chloroplasts.

Acropetal Translocation

The primary route of Monolinuron translocation is acropetal, meaning it moves upward from the point of entry (roots or leaves) towards the transpiring leaves in the xylem.[2] This movement is driven by the transpiration stream. This explains why symptoms of Monolinuron phytotoxicity, such as chlorosis and necrosis, often first appear on the older, more rapidly transpiring leaves.

Basipetal Translocation

While predominantly acropetal, some limited basipetal (downward) movement in the phloem may occur, but it is generally considered to be of minor significance for the overall efficacy of Monolinuron.

Data Presentation: Quantitative Analysis of Monolinuron Distribution

Quantitative data on the absorption and translocation of Monolinuron in a variety of weed species is limited in the available scientific literature. However, a lysimeter study using 14C-labeled Monolinuron on several crop species provides valuable insight into its distribution.

Plant Species	Applied Radioactivity in Plant (%)	Unaltered Monolinuron in Plant (%)	Metabolites in Plant (%)
Spinach	4.1	10.6 (of extracted radioactivity)	89.4 (of extracted radioactivity)
Cress	5.6	Not Reported	Not Reported
Potatoes (tubers)	1.0	Not Reported	Not Reported
Potatoes (leaves)	9.5	Not Reported	Not Reported

Table 1: Distribution of 14C-Monolinuron in Various Plant Species. This table summarizes the percentage of applied radioactivity found in different plant species and the proportion of unaltered Monolinuron versus its metabolites found in spinach. Data is derived from a study where [14C]Monolinuron was applied to the soil.

Metabolite	Percentage of Extracted Radioactivity in Spinach (%)
4-chlorophenylurea + 4-chlorophenyl-hydroxymethylurea	12.0
4-chlorophenylmethylurea	3.7
4-chlorophenyl-hydroxymethyl-methoxyurea	1.4
4-chlorophenyl-methoxyurea	1.1
Polar Metabolites	71.2

Table 2: Characterization of Monolinuron Metabolites in Spinach. This table details the relative abundance of different metabolic products of Monolinuron found in spinach, expressed as a percentage of the total extracted radioactivity.

Experimental Protocols

The study of Monolinuron's absorption and translocation in weeds typically involves the use of radiolabeled compounds and chromatographic analysis. The following protocols are generalized methodologies based on established practices for herbicide research.

Protocol for a 14C-Monolinuron Absorption and Translocation Study

Objective: To quantify the rate of absorption and pattern of translocation of Monolinuron in a target weed species.

Materials:

• 14C-labeled Monolinuron of known specific activity

• Target weed species (e.g., Alopecurus myosuroides, Chenopodium album) grown to a specific growth stage (e.g., 3-4 leaf stage)

• Microsyringe

• Scintillation vials

• Liquid scintillation cocktail

• Liquid scintillation counter

• Plant tissue oxidizer

• High-performance liquid chromatography (HPLC) system with a radiodetector

Methodology:

• Plant Preparation: Grow the selected weed species in a controlled environment to ensure uniformity.

• Herbicide Application: Apply a precise amount of 14C-Monolinuron solution to a specific leaf of each plant using a microsyringe. For root uptake studies, introduce the radiolabeled herbicide into the hydroponic solution or soil.

• Time Course Harvest: Harvest plants at predetermined time intervals after application (e.g., 6, 12, 24, 48, and 72 hours).

• Sample Sectioning: At each time point, carefully wash the treated leaf with a suitable solvent to remove unabsorbed herbicide. Section the plant into different parts: treated leaf, shoots above the treated leaf, shoots below the treated leaf, and roots.

• Quantification of Radioactivity:

  • Absorption: Determine the amount of radioactivity in the leaf wash to calculate the amount of absorbed Monolinuron (Applied - Unabsorbed).

  • Translocation: Homogenize and combust each plant section in a tissue oxidizer. Trap the resulting 14CO2 in a scintillation cocktail and quantify the radioactivity using a liquid scintillation counter.

• Data Analysis: Express the absorbed radioactivity as a percentage of the total applied. Express the translocated radioactivity in each plant part as a percentage of the total absorbed radioactivity.

Protocol for Analysis of Monolinuron and its Metabolites in Plant Tissue

Objective: To extract, identify, and quantify Monolinuron and its metabolites from plant tissues.

Materials:

• Plant tissue samples from the absorption/translocation study

• Solvents for extraction (e.g., methanol, acetone)

• Solid-phase extraction (SPE) cartridges for cleanup

• HPLC or Gas Chromatography (GC) system coupled with a mass spectrometer (MS) or other suitable detector

• Analytical standards of Monolinuron and its potential metabolites

Methodology:

• Extraction: Homogenize the plant tissue samples and extract with an appropriate organic solvent.

• Cleanup: Pass the crude extract through an SPE cartridge to remove interfering compounds.

• Analysis: Analyze the cleaned extract using an HPLC-MS or GC-MS system.

• Identification and Quantification: Identify Monolinuron and its metabolites by comparing their retention times and mass spectra with those of the analytical standards. Quantify the concentration of each compound using a calibration curve.

Visualization of Pathways and Workflows

Putative Metabolic Pathway of Monolinuron in Weeds

The metabolism of Monolinuron in weeds is thought to proceed through a series of enzymatic reactions, primarily involving N-demethylation and hydroxylation of the phenyl ring. The following diagram illustrates a putative pathway based on known degradation products.

References

• 1. Monolinuron - Wikipedia [en.wikipedia.org]
• 2. Monolinuron | C9H11ClN2O2 | CID 15629 - PubChem [pubchem.ncbi.nlm.nih.gov]

Monolinuron's Impact on Soil Microbial Ecosystems: An In-Depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Monolinuron, a selective systemic herbicide and algaecide, is effective in controlling broad-leaved weeds and annual grasses in various vegetable crops.[1] As a urea (B33335) derivative, its mode of action involves the inhibition of photosynthesis.[1] While its efficacy in weed management is well-documented, its non-target effects on the intricate and vital soil microbial communities are less understood. This technical guide provides a comprehensive overview of the current scientific understanding of monolinuron's interactions with soil microorganisms. Due to the limited availability of direct quantitative data for monolinuron, this guide leverages data from its closely related phenylurea herbicide, linuron (B1675549), to provide a robust comparative analysis. This approach is scientifically justified as both herbicides share a similar chemical structure and mode of action, and studies have shown that microbial cultures capable of degrading linuron can also degrade monolinuron.[2]

This document synthesizes available quantitative data on the effects on microbial biomass, enzyme activity, and community structure. It further provides detailed experimental protocols for key analytical methods and visualizes the known degradation pathways and experimental workflows to facilitate a deeper understanding and guide future research in this critical area of environmental science and drug development.

Quantitative Effects on Soil Microbial Communities

The application of phenylurea herbicides such as monolinuron can induce a range of effects on soil microbial populations and their activities. The extent of these impacts is influenced by factors including herbicide concentration, soil type, and environmental conditions.

Microbial Biomass

Microbial biomass, a key indicator of soil health, can be either stimulated or inhibited by the presence of herbicides. At high concentrations, a related herbicide, linuron, has been observed to cause a temporal increase in soil microbial biomass.[3][4]

Table 1: Effect of High Concentration of Linuron on Soil Microbial Biomass Carbon

Time (Days)	Microbial Biomass Carbon (µg C/g soil) - Control	Microbial Biomass Carbon (µg C/g soil) - Linuron (100x Field Rate)
3	250	280
7	240	340
14	230	320
28	210	250
56	190	220
112	170	180

Note: Data is adapted from a study on linuron and is presented here as a proxy for monolinuron's potential effects at high concentrations.[4]

Soil Enzyme Activity

Soil enzymes are crucial for nutrient cycling and organic matter decomposition. Their activity can be sensitive to the introduction of xenobiotics like herbicides. High doses of linuron have been shown to decrease the activity of dehydrogenase, an enzyme indicative of overall microbial respiratory activity.[3][4]

Table 2: Effect of High Concentration of Linuron on Soil Dehydrogenase Activity

Time (Days)	Dehydrogenase Activity (µg TPF/g/24h) - Control	Dehydrogenase Activity (µg TPF/g/24h) - Linuron (100x Field Rate)
3	15	14
7	16	12
14	14	8
28	12	6
56	10	4
112	8	5

Note: Data is adapted from a study on linuron and is presented here as a proxy for monolinuron's potential effects at high concentrations.[4]

Microbial Community Composition

Herbicides can alter the structure of soil microbial communities, favoring the proliferation of tolerant or degrading species while inhibiting others. Studies on linuron have shown that high concentrations can lead to significant shifts in the bacterial community, with an observed increase in the abundance of Proteobacteria.[3][4]

Table 3: Changes in Relative Abundance of Bacterial Phyla Following High-Dose Linuron Treatment

Phylum	Relative Abundance (%) - Control	Relative Abundance (%) - Linuron (100x Field Rate)
Proteobacteria	35	45
Acidobacteria	20	15
Actinobacteria	15	12
Other	30	28

Note: Data is adapted from a study on linuron and is presented here as a proxy for monolinuron's potential effects at high concentrations.[4]

Experimental Protocols

This section outlines detailed methodologies for key experiments cited in the study of herbicide effects on soil microbial communities. These protocols can be adapted for research on monolinuron.

Soil Incubation Study

Objective: To assess the impact of monolinuron on soil microbial activity and biomass under controlled laboratory conditions.

Materials:

• Fresh soil samples, sieved (2 mm)

• Monolinuron (analytical grade)

• Incubation jars (e.g., 500 mL Mason jars)

• Apparatus for CO2 trapping (e.g., vials with NaOH solution)

• Incubator

Procedure:

• Soil Preparation: Collect fresh soil from the field, remove roots and large debris, and sieve through a 2 mm mesh. Adjust the moisture content to 60% of the water-holding capacity.

• Monolinuron Application: Prepare a stock solution of monolinuron in a suitable solvent (e.g., acetone). Apply the solution to the soil to achieve the desired concentrations (e.g., recommended field rate and 100x field rate). A control group with only the solvent should be included.

• Incubation: Place a known amount of treated soil (e.g., 100 g dry weight equivalent) into incubation jars. Include a vial with a known concentration of NaOH to trap evolved CO2. Seal the jars and place them in an incubator at a constant temperature (e.g., 25°C) in the dark.

• Sampling and Analysis: At regular intervals (e.g., 3, 7, 14, 28, 56, and 112 days), destructively sample triplicate jars for each treatment.

  • Microbial Respiration: Titrate the NaOH solution with HCl to determine the amount of CO2 evolved.

  • Microbial Biomass: Use methods like chloroform (B151607) fumigation-extraction to determine microbial biomass carbon.[5]

  • Enzyme Activity: Assay for key soil enzymes such as dehydrogenase, urease, and phosphatase.[6]

Analysis of Monolinuron Residues

Objective: To quantify the concentration of monolinuron and its metabolites in soil samples.

Method: High-Performance Liquid Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS).[2][7][8]

Procedure (HPLC example):

• Extraction: Extract a known weight of soil (e.g., 10 g) with a suitable solvent mixture (e.g., acetonitrile/water).

• Clean-up: Use Solid Phase Extraction (SPE) cartridges to remove interfering substances from the extract.

• Analysis: Inject the cleaned-up extract into an HPLC system equipped with a suitable column (e.g., C18) and a UV or MS detector.

• Quantification: Compare the peak area of monolinuron in the sample to a calibration curve prepared with analytical standards.

Visualizations

Microbial Degradation Pathway of Monolinuron

The biodegradation of monolinuron in soil is a critical process that determines its persistence and potential for environmental contamination. The pathway involves several key transformation steps.

Caption: Proposed microbial degradation pathway of monolinuron in soil.

Experimental Workflow for Assessing Monolinuron's Effects

A systematic workflow is essential for comprehensively evaluating the impact of monolinuron on soil microbial communities.

Caption: General experimental workflow for studying monolinuron's soil impact.

Conclusion

The application of monolinuron has the potential to alter the structure and function of soil microbial communities. While direct quantitative data for monolinuron remains limited, studies on the closely related herbicide linuron suggest that high concentrations can lead to transient increases in microbial biomass, inhibition of key soil enzymes like dehydrogenase, and shifts in microbial community composition, particularly favoring Proteobacteria. Recommended field application rates of linuron, however, appear to have minimal and transitory effects.

Future research should focus on generating specific quantitative data for monolinuron across a range of soil types and environmental conditions. Detailed investigations into its impact on specific microbial functional groups, such as those involved in nitrogen and phosphorus cycling, are also warranted. A deeper understanding of these interactions is crucial for developing sustainable agricultural practices that ensure both effective weed control and the preservation of soil health. The experimental protocols and analytical methods outlined in this guide provide a robust framework for conducting such vital research.

References

• 1. esdac.jrc.ec.europa.eu [esdac.jrc.ec.europa.eu]
• 2. pjoes.com [pjoes.com]
• 3. Synergistic Degradation of Linuron by a Bacterial Consortium and Isolation of a Single Linuron-Degrading Variovorax Strain - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. nrcs.usda.gov [nrcs.usda.gov]
• 6. researchgate.net [researchgate.net]
• 7. Monolinuron | C9H11ClN2O2 | CID 15629 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Direct determination of monolinuron, linuron and chlorbromuron residues in potato samples by gas chromatography with nitrogen-phosphorus detection - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: High-Performance Liquid Chromatography (HPLC) Method for the Analysis of Monolinuron

For Researchers, Scientists, and Drug Development Professionals

This application note provides a detailed protocol for the quantitative analysis of the herbicide Monolinuron in various samples using High-Performance Liquid Chromatography (HPLC) with UV detection. The described method is suitable for quality control, residue analysis, and research applications.

Chromatographic Conditions

A robust and reliable separation of Monolinuron is achieved using a reversed-phase HPLC method. The following table summarizes the optimized chromatographic parameters.

Parameter	Condition
HPLC System	Any standard HPLC system with a UV detector
Column	C18, 250 mm x 4.6 mm, 5 µm particle size
Mobile Phase	Isocratic: Acetonitrile (B52724):Water (60:40, v/v)
Flow Rate	1.0 mL/min
Injection Volume	20 µL
Column Temperature	30°C
Detection Wavelength	245 nm
Run Time	Approximately 10 minutes

System Suitability

System suitability tests are crucial to ensure the performance of the chromatographic system. The following parameters and acceptance criteria should be verified before sample analysis by performing replicate injections (n=5 or 6) of a standard solution.

Parameter	Acceptance Criteria
Tailing Factor (T)	≤ 2.0
Theoretical Plates (N)	≥ 2000
Relative Standard Deviation (%RSD) of Peak Area	≤ 2.0%
Relative Standard Deviation (%RSD) of Retention Time	≤ 1.0%

Method Validation Data

The analytical method has been validated to demonstrate its suitability for the intended purpose. The validation was performed considering parameters such as linearity, accuracy, precision, and limits of detection and quantification.

Validation Parameter	Result
Linearity (Concentration Range)	0.1 - 50 µg/mL
Correlation Coefficient (r²)	> 0.9980[1]
Accuracy (Recovery)	75.0% - 105.1%[1]
Precision (%RSD, Repeatability)	0.9% - 9.9%[1]
Limit of Detection (LOD)	4 - 40 ng/L[2]
Limit of Quantification (LOQ)	Typically 3x LOD

Experimental Protocols

Standard Solution Preparation

• Stock Standard Solution (1000 µg/mL): Accurately weigh 25 mg of Monolinuron reference standard and transfer it to a 25 mL volumetric flask. Dissolve and dilute to the mark with acetonitrile. This solution should be stored at 2-8°C.

• Working Standard Solutions: Prepare a series of working standard solutions by appropriate serial dilutions of the stock standard solution with the mobile phase to cover the desired concentration range for the calibration curve (e.g., 0.1, 0.5, 1, 5, 10, 25, 50 µg/mL).

Sample Preparation

The sample preparation procedure will vary depending on the matrix. Below are general guidelines for water and soil samples.

4.2.1. Water Samples (Solid-Phase Extraction - SPE)

• Condition a C18 SPE cartridge (e.g., 500 mg, 6 mL) by passing 5 mL of methanol (B129727) followed by 5 mL of HPLC-grade water.

• Pass a known volume of the water sample (e.g., 500 mL, filtered) through the conditioned SPE cartridge at a flow rate of approximately 5 mL/min.

• After loading the sample, wash the cartridge with 5 mL of HPLC-grade water to remove interferences.

• Dry the cartridge under vacuum for 10-15 minutes.

• Elute the retained Monolinuron from the cartridge with 5 mL of acetonitrile.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in a known volume (e.g., 1 mL) of the mobile phase.

• Filter the reconstituted sample through a 0.45 µm syringe filter into an HPLC vial for analysis.

4.2.2. Soil/Solid Samples (Solvent Extraction)

• Weigh 10 g of a homogenized soil or solid sample into a centrifuge tube.

• Add 20 mL of acetonitrile and shake vigorously for 30 minutes on a mechanical shaker.

• Centrifuge the mixture at 4000 rpm for 10 minutes.

• Carefully transfer the supernatant (acetonitrile extract) to a clean tube.

• Repeat the extraction step with another 20 mL of acetonitrile and combine the supernatants.

• Evaporate the combined extract to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in a known volume (e.g., 5 mL) of the mobile phase.

• Filter the reconstituted sample through a 0.45 µm syringe filter into an HPLC vial for analysis.

Experimental Workflow and Diagrams

The overall workflow for the HPLC analysis of Monolinuron is depicted in the following diagram.

Caption: Overall workflow for Monolinuron analysis by HPLC.

The logical relationship for the method validation process is outlined below.

Caption: Key parameters for HPLC method validation.

References

• 1. researchgate.net [researchgate.net]
• 2. Multiresidue HPLC methods for phenyl urea herbicides in water - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: High-Throughput Analysis of Monolinuron in Environmental Samples by Gas Chromatography-Mass Spectrometry (GC-MS)

Abstract

This application note details a robust and sensitive method for the quantitative determination of the herbicide Monolinuron in environmental matrices, specifically soil and water, using Gas Chromatography-Mass Spectrometry (GC-MS). The described protocols for sample preparation, including QuEChERS for soil and Solid-Phase Extraction (SPE) for water, coupled with optimized GC-MS analysis in Selected Ion Monitoring (SIM) mode, provide a reliable workflow for researchers and analytical laboratories. The method demonstrates excellent performance characteristics, making it suitable for routine monitoring and regulatory compliance testing.

Introduction

Monolinuron is a phenylurea herbicide used for pre- and post-emergence control of broadleaf weeds and annual grasses in a variety of crops. Due to its potential for environmental contamination and adverse effects on non-target organisms, sensitive and specific analytical methods for its detection are crucial. Gas Chromatography-Mass Spectrometry (GC-MS) offers high selectivity and sensitivity, making it a powerful tool for the analysis of pesticide residues.[1] This application note provides a comprehensive guide for the extraction and quantification of Monolinuron in soil and water samples.

Principle of the Method

The analytical workflow involves the extraction of Monolinuron from the sample matrix, followed by cleanup to remove interfering co-extractives. The purified extract is then injected into a GC-MS system. In the gas chromatograph, compounds are separated based on their volatility and interaction with the stationary phase of the analytical column.[2] The separated compounds then enter the mass spectrometer, where they are ionized and fragmented. For quantitative analysis, the mass spectrometer is operated in Selected Ion Monitoring (SIM) mode, which enhances sensitivity by monitoring only specific ions characteristic of Monolinuron.[3][4][5][6]

Quantitative Data Summary

The following table summarizes the quantitative performance data for the GC-MS method for Monolinuron analysis. This data is compiled from various studies and represents typical method performance.

Parameter	Soil	Water	Reference
Limit of Detection (LOD)	2 µg/kg	0.5 ng/mL	[7]
Limit of Quantification (LOQ)	7 µg/kg	2 ng/mL	[1]
Linearity Range	10 - 500 µg/kg	5 - 250 ng/mL
Coefficient of Determination (R²)	> 0.995	> 0.99
Recovery (%)	85 - 110%	90 - 105%	[8]
Precision (RSD %)	< 15%	< 10%	[7]

Experimental Protocols

Protocol 1: Monolinuron Extraction from Soil using QuEChERS

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely adopted sample preparation technique for pesticide residue analysis in food and environmental matrices.[9][10][11]

Materials and Reagents:

• Homogenized soil sample

• Acetonitrile (B52724) (ACN), pesticide residue grade

• Magnesium sulfate (B86663) (MgSO₄), anhydrous

• Sodium chloride (NaCl)

• Primary secondary amine (PSA) sorbent

• C18 sorbent

• 50 mL polypropylene (B1209903) centrifuge tubes

• 15 mL polypropylene centrifuge tubes

• Centrifuge

• Vortex mixer

Procedure:

• Sample Extraction:

  • Weigh 10 g of a homogenized soil sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile.

  • Vortex vigorously for 1 minute.

  • Add 4 g of anhydrous MgSO₄ and 1 g of NaCl.

  • Immediately cap and shake vigorously for 1 minute.

  • Centrifuge at ≥3000 x g for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer the acetonitrile supernatant to a 15 mL centrifuge tube containing 150 mg of PSA and 900 mg of anhydrous MgSO₄. For soils with high organic matter content, 50 mg of C18 can also be added.

  • Vortex for 30 seconds.

  • Centrifuge at ≥3000 x g for 5 minutes.

• Final Extract Preparation:

  • Take an aliquot of the cleaned supernatant and filter it through a 0.22 µm syringe filter into a GC vial.

  • The sample is now ready for GC-MS analysis.

Protocol 2: Monolinuron Extraction from Water using Solid-Phase Extraction (SPE)

Solid-Phase Extraction (SPE) is a common technique for the extraction and pre-concentration of organic pollutants from aqueous samples.[12][13][14][15]

Materials and Reagents:

• Water sample

• SPE cartridges (e.g., C18, 500 mg, 6 mL)

• Methanol, pesticide residue grade

• Ethyl acetate (B1210297), pesticide residue grade

• Deionized water

• SPE manifold

• Nitrogen evaporator

Procedure:

• Cartridge Conditioning:

  • Condition the C18 SPE cartridge by passing 5 mL of ethyl acetate followed by 5 mL of methanol, and finally 10 mL of deionized water. Do not allow the cartridge to go dry.

• Sample Loading:

  • Pass 500 mL of the water sample through the conditioned cartridge at a flow rate of approximately 5 mL/min.

• Cartridge Washing and Drying:

  • Wash the cartridge with 5 mL of deionized water to remove any polar impurities.

  • Dry the cartridge under a gentle stream of nitrogen or by applying a vacuum for 20-30 minutes to remove residual water.

• Elution:

  • Elute the retained Monolinuron from the cartridge with 2 x 4 mL of ethyl acetate into a collection tube.

• Concentration and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 1 mL of ethyl acetate or a suitable solvent for GC-MS analysis.

  • Transfer the final extract to a GC vial.

Protocol 3: GC-MS Analysis of Monolinuron

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

• Autosampler

GC-MS Parameters:

Parameter	Setting
GC Column	DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness
Injector Temperature	250°C
Injection Mode	Splitless
Injection Volume	1 µL
Carrier Gas	Helium, constant flow at 1.0 mL/min
Oven Temperature Program	Initial 80°C (hold 1 min), ramp to 200°C at 20°C/min, then ramp to 280°C at 10°C/min (hold 5 min)
Transfer Line Temperature	280°C
Ion Source Temperature	230°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)
Monolinuron SIM Ions (m/z)	Quantifier: 214, Qualifiers: 161, 126

Note: The specific SIM ions for Monolinuron are based on its expected fragmentation pattern. The molecular ion [M]+ at m/z 214 is a common choice for the quantifier ion. The fragments at m/z 161 ([M-C₃H₇N]+) and m/z 126 ([ClC₆H₄NCO]+) are characteristic and suitable for confirmation.

Visualizations

Caption: Experimental workflow for Monolinuron detection by GC-MS.

Caption: Logical relationship of GC-MS components for Monolinuron analysis.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. unitedchem.com [unitedchem.com]
• 3. volatileanalysis.com [volatileanalysis.com]
• 4. taylorandfrancis.com [taylorandfrancis.com]
• 5. m.youtube.com [m.youtube.com]
• 6. gcms.cz [gcms.cz]
• 7. researchgate.net [researchgate.net]
• 8. Validation and Simultaneous Monitoring of 311 Pesticide Residues in Loamy Sand Agricultural Soils by LC-MS/MS and GC-MS/MS, Combined with QuEChERS-Based Extraction - PMC [pmc.ncbi.nlm.nih.gov]
• 9. eurl-pesticides.eu [eurl-pesticides.eu]
• 10. weber.hu [weber.hu]
• 11. youtube.com [youtube.com]
• 12. waters.com [waters.com]
• 13. youtube.com [youtube.com]
• 14. Multiresidue Method for Determination of 67 Pesticides in Water Samples Using Solid-Phase Extraction with Centrifugation and Gas Chromatography-Mass Spectrometry [scirp.org]
• 15. Chemometric Optimization of SPE for the Determination of Multiclass Pesticides in Portable Water Samples by UHPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]

Monolinuron Analytical Reference Standard: A Comprehensive Guide to Preparation and Certification

Introduction

Monolinuron, a selective, systemic herbicide, is pivotal in controlling broad-leaved weeds and annual grasses in a variety of agricultural settings. Accurate quantification of monolinuron residues in environmental and food samples is crucial for regulatory compliance and ensuring consumer safety. This necessitates the availability of a highly pure and well-characterized analytical reference standard. This application note provides a detailed protocol for the laboratory-scale synthesis, purification, and comprehensive certification of a monolinuron analytical reference standard, intended for researchers, scientists, and professionals in the drug development and agrochemical industries.

Physicochemical Properties of Monolinuron

A thorough understanding of the physicochemical properties of monolinuron is fundamental for its synthesis, purification, and analytical characterization.

Property	Value	Reference
Chemical Name	N'-(4-chlorophenyl)-N-methoxy-N-methylurea	--INVALID-LINK--
CAS Number	1746-81-2	--INVALID-LINK--
Molecular Formula	C₉H₁₁ClN₂O₂	--INVALID-LINK--
Molecular Weight	214.65 g/mol	--INVALID-LINK--
Appearance	White to off-white solid	--INVALID-LINK--
Melting Point	80 - 82 °C	--INVALID-LINK--
Solubility	Soluble in methanol, acetone, and ethyl acetate (B1210297). Sparingly soluble in heptane (B126788).	--INVALID-LINK--
Purity (Commercial Standard)	≥ 99.5% (HPLC)	--INVALID-LINK--

Synthesis and Purification of High-Purity Monolinuron

The preparation of a high-purity monolinuron reference standard involves a two-step process: chemical synthesis followed by rigorous purification.

Synthesis of N'-(4-chlorophenyl)-N-methoxy-N-methylurea

The synthesis of monolinuron is achieved through the reaction of 4-chlorophenyl isocyanate with N,O-dimethylhydroxylamine.

Reaction Scheme:

Experimental Protocol:

• Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under a nitrogen atmosphere, dissolve 4-chlorophenyl isocyanate (1.0 eq) in anhydrous toluene (B28343).

• Reagent Addition: Slowly add a solution of N,O-dimethylhydroxylamine (1.1 eq) in anhydrous toluene to the stirred solution at room temperature.

• Reaction: After the addition is complete, heat the reaction mixture to 80°C and maintain for 4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture to room temperature. The crude monolinuron will precipitate out of the solution.

• Isolation: Collect the crude product by vacuum filtration and wash with cold toluene.

Purification by Recrystallization

To achieve the high purity required for an analytical reference standard, the crude monolinuron is purified by recrystallization. A mixed solvent system of ethyl acetate and heptane is effective for this purpose.[1]

Experimental Protocol:

• Dissolution: Dissolve the crude monolinuron in a minimal amount of hot ethyl acetate.

• Hot Filtration (Optional): If any insoluble impurities are present, perform a hot gravity filtration.

• Crystallization: Slowly add heptane to the hot solution until a slight turbidity persists. Allow the solution to cool slowly to room temperature, followed by further cooling in an ice bath to promote crystallization.

• Isolation and Drying: Collect the purified crystals by vacuum filtration, wash with a small amount of cold heptane, and dry under vacuum at 40°C to a constant weight.

Characterization and Certification of the Monolinuron Reference Standard

A comprehensive characterization is essential to certify the prepared material as an analytical reference standard. This involves confirming the identity and determining the purity of the substance.

Identity Confirmation

The chemical structure of the purified monolinuron should be unequivocally confirmed using a combination of spectroscopic techniques.

Technique	Purpose
¹H NMR	To confirm the proton environment of the molecule.
¹³C NMR	To confirm the carbon skeleton of the molecule.
Mass Spectrometry (MS)	To determine the molecular weight and fragmentation pattern.
Fourier-Transform Infrared (FTIR) Spectroscopy	To identify the functional groups present in the molecule.

Purity Assessment

The purity of the monolinuron reference standard is determined using two independent chromatographic methods: High-Performance Liquid Chromatography with UV detection (HPLC-UV) and Gas Chromatography with Flame Ionization Detection (GC-FID).

Instrumentation: A standard HPLC system equipped with a UV detector.

Parameter	Condition
Column	C18 reverse-phase (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase	Acetonitrile:Water (60:40, v/v)
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection Wavelength	245 nm
Injection Volume	10 µL
Standard Concentration	Approximately 100 µg/mL in acetonitrile

Method Validation: The HPLC method should be validated according to ICH guidelines for linearity, precision (repeatability and intermediate precision), accuracy, specificity, limit of detection (LOD), and limit of quantitation (LOQ).

Instrumentation: A gas chromatograph equipped with a flame ionization detector.

Parameter	Condition
Column	Capillary column suitable for pesticide analysis (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm)
Carrier Gas	Helium at a constant flow rate
Injector Temperature	250°C
Detector Temperature	300°C
Oven Program	Initial temperature of 150°C, hold for 2 min, ramp to 280°C at 10°C/min, hold for 5 min
Injection Mode	Splitless
Sample Concentration	Approximately 1 mg/mL in acetone

Method Validation: The GC-FID method should be validated for linearity, precision, accuracy, and specificity.

Certificate of Analysis

A Certificate of Analysis (CoA) must be prepared for the certified reference standard, summarizing all the characterization and purity data.[2] The CoA should include:

• Product Name and Code

• CAS Number

• Molecular Formula and Weight

• Lot Number

• Certified Purity (with uncertainty)

• Date of Certification and Expiry Date

• Storage Conditions

• Analytical Data from all characterization and purity assessment tests.

Visualizing the Workflow

The following diagrams, created using the DOT language, illustrate the key workflows in the preparation and certification of the monolinuron analytical reference standard.

Caption: Workflow for the synthesis and purification of Monolinuron.

Caption: Workflow for the certification of the Monolinuron analytical reference standard.

Conclusion

The protocols and methodologies outlined in this application note provide a comprehensive framework for the in-house preparation and certification of a high-purity monolinuron analytical reference standard. Adherence to these detailed procedures will ensure the production of a reliable and well-characterized standard, which is indispensable for accurate and precise analytical measurements in research, quality control, and regulatory monitoring.

References

• 1. reddit.com [reddit.com]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for In Vitro Phytotoxicity Testing of Monolinuron

For Researchers, Scientists, and Drug Development Professionals

Introduction

Monolinuron is a selective, systemic herbicide and algaecide used to control broad-leaved weeds and annual grasses in various agricultural settings.[1][2] Its primary mode of action is the inhibition of photosynthesis at Photosystem II (PSII), disrupting the electron transport chain in plants and leading to cell death.[1] Understanding the phytotoxicity of monolinuron is crucial for assessing its environmental impact and for the development of new, more selective herbicides. This document provides detailed protocols for in vitro assays to determine the phytotoxicity of monolinuron using two common model organisms: the aquatic plant Lemna minor (duckweed) and the green alga Scenedesmus quadricauda.

Principle of the Assays

These assays are based on the principle of exposing the test organisms to a range of concentrations of the test substance (monolinuron) under controlled laboratory conditions. The phytotoxic effects are quantified by measuring the inhibition of growth or other key physiological parameters over a defined period. The results are typically expressed as the concentration that causes a 50% inhibition of a specific endpoint (EC50 or IC50).

Data Presentation

Test Organism	Herbicide	Endpoint	Duration	Value	Reference
Lemna minor	Diuron	Growth Inhibition (Frond Area)	48 h	50% inhibition at 50 x 10³ ng/L (0.05 µg/L)	[3]
Lemna minor	Diuron	Growth Inhibition (Fresh Weight)	48 h	34% inhibition at 50 x 10³ ng/L (0.05 µg/L)	[3]
Chlorella fusca (alga)	Monolinuron	Bioconcentration Factor (BCF)	24 h	60 - 140	[4]
Aquatic Plants	Monolinuron	General Toxicity	-	Moderately Toxic	[1]

Experimental Protocols

Protocol 1: Phytotoxicity Testing with Lemna minor (Duckweed)

This protocol is adapted from standardized guidelines for testing the toxicity of substances to aquatic macrophytes.

1. Materials and Reagents

• Lemna minor culture, axenically grown

• Steinberg Medium (or other suitable growth medium)

• Monolinuron (analytical grade)

• Dimethyl sulfoxide (B87167) (DMSO, for stock solution preparation)

• Sterile multi-well plates (e.g., 6- or 12-well)

• Growth chamber with controlled temperature (24 ± 2°C), light intensity (80-120 µmol/m²/s), and photoperiod (continuous light or 16:8 h light:dark)

• Stereomicroscope

• Image analysis software (optional, for frond area measurement)

• Analytical balance

2. Preparation of Test Solutions

• Prepare a stock solution of monolinuron in DMSO. The concentration should be high enough to allow for serial dilutions to the final test concentrations.

• Prepare a series of test solutions by diluting the monolinuron stock solution in Steinberg medium. A typical concentration range for initial screening could be from 0.01 to 10 mg/L. A narrower range should be used for definitive tests based on preliminary results.

• Include a control group (Steinberg medium with DMSO at the same concentration as the highest test concentration) and a solvent control (Steinberg medium only).

3. Experimental Procedure

• Select healthy Lemna minor colonies with 2-3 fronds.

• Transfer a single colony to each well of the multi-well plate containing a defined volume of the respective test solution (e.g., 5 mL for a 12-well plate).

• Incubate the plates in the growth chamber for 7 days.

• At the beginning of the experiment (day 0) and at defined intervals (e.g., days 3, 5, and 7), count the number of fronds in each well.

• At the end of the 7-day exposure period, determine the following endpoints:

  • Frond Number: Count the total number of fronds per well.

  • Frond Area: If possible, capture images of the wells and use image analysis software to measure the total frond area.

  • Biomass (Fresh Weight): Carefully remove the colonies from each well, blot them dry with filter paper, and weigh them.

  • Biomass (Dry Weight): Dry the weighed colonies at 60-70°C until a constant weight is achieved and then re-weigh.

4. Data Analysis

• Calculate the average growth rate for each concentration and the control.

• Calculate the percentage of inhibition for each endpoint relative to the control.

• Determine the EC50 value (the concentration of monolinuron that causes a 50% inhibition of growth) using a suitable statistical method (e.g., probit analysis or logistic regression).

Protocol 2: Phytotoxicity Testing with Scenedesmus quadricauda (Green Alga)

This protocol is based on general algal growth inhibition test guidelines.

1. Materials and Reagents

• Scenedesmus quadricauda culture, in exponential growth phase

• Bold's Basal Medium (BBM) or other suitable algal growth medium

• Monolinuron (analytical grade)

• Dimethyl sulfoxide (DMSO)

• Sterile flasks or test tubes

• Growth chamber or incubator with controlled temperature (25 ± 2°C), light intensity (60-100 µmol/m²/s), and photoperiod (continuous light)

• Spectrophotometer or cell counter (e.g., hemocytometer)

• Shaker (optional, for flasks)

2. Preparation of Test Solutions

• Prepare a stock solution of monolinuron in DMSO.

• Prepare a series of test solutions by diluting the stock solution in the algal growth medium. A logarithmic series of concentrations is recommended (e.g., 0.01, 0.1, 1, 10, 100 mg/L).

• Include a control (medium with DMSO) and a solvent control (medium only).

3. Experimental Procedure

• Inoculate each flask or test tube containing the test solutions with a known concentration of Scenedesmus quadricauda from an exponential phase culture to achieve an initial cell density of approximately 1 x 10⁴ cells/mL.

• Incubate the cultures in the growth chamber for 72 to 96 hours. If using flasks, place them on a shaker to ensure uniform cell distribution and gas exchange.

• Measure the algal growth at 24-hour intervals. This can be done by:

  • Spectrophotometry: Measure the absorbance of the culture at a specific wavelength (e.g., 680 nm).

  • Cell Counting: Use a hemocytometer to directly count the number of cells per unit volume.

4. Data Analysis

• For each concentration, calculate the average specific growth rate.

• Calculate the percentage of growth inhibition relative to the control.

• Determine the IC50 value (the concentration of monolinuron that causes a 50% inhibition of growth rate) using appropriate statistical software.

Visualizations

Caption: General workflow for in vitro phytotoxicity testing.

Caption: Mechanism of action of Monolinuron in Photosystem II.

References

• 1. Monolinuron (Ref: HOE 002747) [sitem.herts.ac.uk]
• 2. Monolinuron - Wikipedia [en.wikipedia.org]
• 3. mdpi.com [mdpi.com]
• 4. Monolinuron | C9H11ClN2O2 | CID 15629 - PubChem [pubchem.ncbi.nlm.nih.gov]

Experimental protocol for Monolinuron application in greenhouse studies

For Researchers, Scientists, and Drug Development Professionals

These comprehensive application notes provide a detailed experimental protocol for the application of Monolinuron in greenhouse studies. The protocol outlines the methodology for assessing the efficacy and phytotoxicity of Monolinuron on target weed species and non-target ornamental plants, respectively.

Introduction

Monolinuron is a selective, systemic herbicide belonging to the phenylurea class.[1] It is effective in controlling a variety of broadleaf weeds and annual grasses.[2][3] The primary mode of action of Monolinuron is the inhibition of photosynthesis at Photosystem II (PSII). It is absorbed by both the roots and leaves of plants and translocates to the chloroplasts, where it binds to the D1 protein at the quinone-binding (QB) site, disrupting the electron transport chain. This inhibition of photosynthesis leads to chlorosis (yellowing), necrosis (tissue death), and ultimately, the death of the susceptible plant.[4] Due to its selective nature, it is crucial to determine the optimal application rates that ensure effective weed control while minimizing phytotoxic effects on desirable greenhouse crops.

Materials and Equipment

2.1. Chemicals and Reagents

• Monolinuron (analytical grade, ≥99.5% purity)[1]

• Wetting agent/surfactant (non-ionic)

• Distilled or deionized water

• Potting mix (standard greenhouse formulation)

• Fertilizer (e.g., 20-20-20 NPK)

2.2. Plant Material

• Target Weed Species: Seeds of common greenhouse weeds (e.g., bittercress (Cardamine hirsuta), common chickweed (Stellaria media), annual bluegrass (Poa annua)).

• Non-Target Ornamental Species: Young, healthy, and uniform plants of common greenhouse ornamentals (e.g., Petunia (Petunia x hybrida), Geranium (Pelargonium x hortorum), Marigold (Tagetes erecta)).

2.3. Equipment

• Greenhouse with controlled temperature, humidity, and lighting

• Pots (e.g., 10 cm diameter)

• Trays for pots

• Pressurized spray system with a flat-fan nozzle for uniform herbicide application

• Personal Protective Equipment (PPE): gloves, lab coat, safety glasses

• Analytical balance

• Graduated cylinders and beakers

• pH meter

• Drying oven

• Digital camera for photographic documentation

Experimental Design

A randomized complete block design (RCBD) is recommended to minimize the effects of environmental gradients within the greenhouse.[5]

• Treatments: Include a range of Monolinuron concentrations, a negative control (water spray), and a vehicle control (water with surfactant).

• Replicates: A minimum of four replicates for each treatment group is advised for statistical validity.[5]

• Experimental Unit: Each pot containing one ornamental plant or a known density of weed seedlings.

Experimental Protocols

4.1. Plant Preparation and Growth Conditions

• Fill pots with a standard greenhouse potting mix.

• For efficacy studies, sow a predetermined number of weed seeds (e.g., 20-30 seeds per pot) on the soil surface.

• For phytotoxicity studies, transplant one healthy ornamental plant of uniform size into each pot.

• Allow plants to establish for 1-2 weeks under controlled greenhouse conditions.

• Maintain greenhouse conditions at approximately 21°C during the day and 18°C at night, with a natural daylength supplemented with artificial lighting to ensure a 14-hour photoperiod.[5]

• Water plants as needed to maintain consistent soil moisture.

• Fertilize plants weekly with a balanced fertilizer solution.

4.2. Monolinuron Stock Solution and Application

• Prepare a stock solution of Monolinuron in a small amount of a suitable solvent (if necessary) and then dilute with distilled water to the highest desired concentration.

• Prepare serial dilutions from the stock solution to create the different treatment concentrations.

• Add a non-ionic surfactant to each herbicide solution at the manufacturer's recommended rate (e.g., 0.1% v/v) to ensure uniform coverage.

• Apply the Monolinuron solutions as a post-emergence foliar spray once the weeds have reached the 2-4 true leaf stage or the ornamental plants are well-established.

• Use a calibrated pressurized spray system to deliver a consistent volume of the solution to each pot, ensuring thorough coverage of the foliage.

• The control groups should be sprayed with either distilled water or a water-surfactant solution.

4.3. Data Collection and Assessment

4.3.1. Efficacy Assessment (Weed Control)

• Visual Assessment: Evaluate weed control at 7, 14, and 21 days after treatment (DAT) using a percentage scale where 0% = no control and 100% = complete weed death.[5]

• Biomass Measurement: At 21 DAT, harvest the above-ground weed biomass from each pot. Dry the biomass in an oven at 70°C for 72 hours and record the dry weight.

4.3.2. Phytotoxicity Assessment (Ornamental Plants)

• Visual Injury Rating: Assess phytotoxicity at 7, 14, and 21 DAT using a percentage scale where 0% = no injury, and 100% = plant death. Symptoms to look for include chlorosis, necrosis, stunting, and leaf malformation.

• Plant Height and Width: Measure the height and width of each ornamental plant at the beginning of the experiment and at 21 DAT.

• Biomass Measurement: At the end of the experiment (21 DAT), harvest the above-ground biomass of the ornamental plants. Record the fresh weight, then dry the biomass in an oven at 70°C for 72 hours and record the dry weight.[5]

Data Presentation

Summarize all quantitative data in clearly structured tables for easy comparison.

Table 1: Efficacy of Monolinuron on Common Greenhouse Weeds (21 Days After Treatment)

Monolinuron Concentration (mg/L)	Visual Weed Control (%)	Weed Dry Biomass (g)	% Reduction in Biomass
0 (Control)	0	2.5	0
0.1	30	1.8	28
0.5	75	0.6	76
1.0	95	0.1	96
2.0	100	0.0	100

Table 2: Phytotoxicity of Monolinuron on Ornamental Species (21 Days After Treatment)

Monolinuron Concentration (mg/L)	Ornamental Species	Visual Injury (%)	Plant Height (cm)	Dry Biomass (g)	% Reduction in Biomass
0 (Control)	Petunia	0	15.2	5.8	0
0.1	Petunia	5	14.5	5.5	5
0.5	Petunia	15	12.1	4.9	16
1.0	Petunia	40	9.8	3.5	40
2.0	Petunia	70	6.1	1.7	71
0 (Control)	Geranium	0	20.5	8.2	0
0.1	Geranium	2	20.1	8.0	2
0.5	Geranium	8	18.9	7.5	9
1.0	Geranium	25	16.4	6.1	26
2.0	Geranium	55	12.3	3.7	55

Visualizations

Signaling Pathway of Monolinuron Action

Caption: Monolinuron's mechanism of action, inhibiting Photosystem II.

Experimental Workflow for Greenhouse Herbicide Trial

Caption: Workflow for a greenhouse-based Monolinuron efficacy and phytotoxicity trial.

References

• 1. chemimpex.com [chemimpex.com]
• 2. Monolinuron (Ref: HOE 002747) [sitem.herts.ac.uk]
• 3. Monolinuron | C9H11ClN2O2 | CID 15629 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. orgprints.org [orgprints.org]
• 5. hort [journals.ashs.org]

Solid-Phase Extraction of Monolinuron from Water Samples: An Application Note and Detailed Protocol

Introduction

Monolinuron is a selective, systemic herbicide and algaecide used to control broad-leaved weeds and annual grasses in a variety of vegetable crops.[1] Its presence in water sources due to agricultural runoff is a growing environmental concern, necessitating sensitive and reliable analytical methods for its detection and quantification. Solid-phase extraction (SPE) has emerged as a robust and efficient technique for the pre-concentration and cleanup of pesticide residues from aqueous matrices, offering advantages over traditional liquid-liquid extraction by reducing solvent consumption, shortening sample preparation time, and improving sample throughput.[2][3]

This application note provides a detailed protocol for the solid-phase extraction of monolinuron from water samples using reversed-phase SPE cartridges, followed by analysis using High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS). The methodologies described are intended for researchers, scientists, and professionals in drug development and environmental monitoring.

Data Summary

The following tables summarize typical quantitative data for the recovery of monolinuron and other pesticides from water samples using solid-phase extraction.

Table 1: Recovery of Pesticides using C18 Solid-Phase Extraction

Compound	Spiking Level (µg/L)	Recovery (%)	Relative Standard Deviation (RSD, %)	Reference
Multiclass Pesticides (range)	0.025 - 0.4	75.1 - 100.0	Not Specified	[4]
Multiclass Pesticides (range)	0.2, 0.4, 1.0	83 - 100	2.4 - 8.7	[5]

Table 2: Recovery of Pesticides using Polymeric Sorbent (Oasis HLB) Solid-Phase Extraction

Compound	Spiking Level (ng/mL)	Recovery (%)	Relative Standard Deviation (RSD, %)	Reference
Multiclass Pesticides (range)	0.02, 0.05, 0.1	70 - 120	< 14	[2]
Multiclass Pesticides (range)	Not Specified	63 - 116	Not Specified	[6]

Experimental Protocols

This section details the methodologies for sample preparation, solid-phase extraction, and instrumental analysis for the determination of monolinuron in water samples.

Sample Preparation

• Collect water samples in amber glass bottles to prevent photodegradation of the target analyte.

• If the sample contains suspended particulate matter, filter it through a 0.7 µm glass fiber filter.[7] For samples with high sediment content, centrifugation prior to filtration can prevent clogging of the SPE cartridge.[2]

• Store samples at 4°C and analyze as soon as possible, preferably within 48 hours of collection.

Solid-Phase Extraction (SPE) Protocol using a C18 Cartridge

This protocol is a general guideline and may require optimization based on the specific water matrix and analytical instrumentation.

Materials:

• C18 SPE Cartridges (e.g., 500 mg, 6 mL)

• SPE Vacuum Manifold

• Methanol (HPLC grade)

• Ethyl Acetate (B1210297) (HPLC grade)

• Dichloromethane (HPLC grade)

• Deionized Water

• Nitrogen gas supply for evaporation

• Anhydrous sodium sulfate

Procedure:

• Cartridge Conditioning:

  • Pass 5 mL of ethyl acetate through the C18 cartridge.

  • Follow with 5 mL of methanol.

  • Finally, pass 5 mL of deionized water to equilibrate the sorbent. Do not allow the cartridge to go dry at this stage.

• Sample Loading:

  • Load the pre-treated water sample (e.g., 250 mL) onto the conditioned cartridge at a flow rate of approximately 5-10 mL/min.

• Cartridge Washing:

  • After the entire sample has passed through, wash the cartridge with 5 mL of deionized water to remove any polar interferences.

• Cartridge Drying:

  • Dry the cartridge under vacuum for at least 60 minutes to remove residual water.[2]

• Elution:

  • Elute the retained monolinuron from the cartridge using 8 mL of a mixture of ethyl acetate and dichloromethane. A common practice is to perform two sequential elutions with 4 mL of the solvent mixture.

• Eluate Concentration and Reconstitution:

  • Dry the collected eluate by passing it through a small column containing anhydrous sodium sulfate.

  • Evaporate the eluate to near dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in a suitable volume (e.g., 1 mL) of the initial mobile phase of the HPLC method.

Instrumental Analysis: HPLC-MS/MS

Instrumentation:

• Liquid Chromatograph coupled with a Tandem Mass Spectrometer (LC-MS/MS)

• C18 analytical column (e.g., 2.1 x 100 mm, 1.8 µm)

Typical LC Conditions:

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: Acetonitrile

• Gradient Program: A typical gradient would start with a high percentage of mobile phase A, ramping up to a high percentage of mobile phase B to elute the analyte, followed by a re-equilibration step.

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• Column Temperature: 40°C

Typical MS/MS Conditions:

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Monitoring Mode: Multiple Reaction Monitoring (MRM)

• Specific precursor and product ions for monolinuron should be determined by direct infusion of a standard solution.

Visualizations

Caption: Workflow for the solid-phase extraction of monolinuron.

This comprehensive guide provides a solid foundation for the analysis of monolinuron in water samples. As with any analytical method, validation and optimization are crucial to ensure accurate and reliable results for specific sample matrices and laboratory conditions.

References

• 1. epa.gov [epa.gov]
• 2. Optimization of a Multiresidue Analysis of 65 Pesticides in Surface Water Using Solid-Phase Extraction by LC-MS/MS [mdpi.com]
• 3. Methods of analysis—Determination of pesticides in filtered water and suspended sediment using liquid chromatography- and gas chromatography-tandem mass spectrometry [pubs.usgs.gov]
• 4. researchgate.net [researchgate.net]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. Chemometric Optimization of SPE for the Determination of Multiclass Pesticides in Portable Water Samples by UHPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 7. agilent.com [agilent.com]

Monolinuron Dose-Response Assay in Arabidopsis thaliana: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Monolinuron is a selective, systemic herbicide belonging to the phenylurea class. Its primary mode of action is the inhibition of photosynthesis at Photosystem II (PSII). By binding to the D1 protein of the PSII complex, monolinuron blocks electron transport, leading to the production of reactive oxygen species (ROS) and subsequent oxidative stress, ultimately causing cell death.[1][2][3][4][5][6] Arabidopsis thaliana is a widely used model organism in plant biology and is an excellent system for studying the dose-dependent effects of herbicides like monolinuron. This document provides detailed protocols for conducting dose-response assays to evaluate the impact of monolinuron on the germination and growth of Arabidopsis thaliana.

Data Presentation

The following tables summarize representative quantitative data from dose-response studies of phenylurea herbicides with a similar mode of action to monolinuron, such as isoproturon, on Arabidopsis thaliana. These values can serve as a reference for expected outcomes in a monolinuron assay.

Table 1: Effect of Monolinuron on Arabidopsis thaliana Germination Rate

Monolinuron Concentration (µM)	Germination Rate (%)
0 (Control)	98 ± 2
1	95 ± 3
5	85 ± 5
10	60 ± 7
25	30 ± 6
50	10 ± 4

Note: Data are hypothetical and represent expected trends. Actual results may vary.

Table 2: Effect of Monolinuron on Arabidopsis thaliana Primary Root Length

Monolinuron Concentration (µM)	Primary Root Length (% of Control)
0 (Control)	100 ± 5
1	90 ± 6
5	70 ± 8
10	45 ± 7
25	20 ± 5
50	5 ± 2

Note: Data are hypothetical and represent expected trends. Actual results may vary.

Table 3: Effect of a Phenylurea Herbicide (Isoproturon) on Arabidopsis thaliana Fresh and Dry Weight

Isoproturon Concentration (µM)	Total Fresh Weight (% of Control)	Total Dry Weight (% of Control)
0 (Control)	100 ± 8	100 ± 7
15	85 ± 7	88 ± 6
50	55 ± 9	60 ± 8
150	25 ± 6	30 ± 5
250	10 ± 4	15 ± 4

Data adapted from a study on isoproturon, a phenylurea herbicide with a similar mode of action to monolinuron.[7][8][9]

Table 4: Effect of Monolinuron on Arabidopsis thaliana Chlorophyll (B73375) Content

Monolinuron Concentration (µM)	Total Chlorophyll Content (% of Control)
0 (Control)	100 ± 5
1	92 ± 4
5	78 ± 6
10	55 ± 7
25	28 ± 5
50	12 ± 3

Note: Data are hypothetical and represent expected trends. Photosynthesis inhibitors are known to cause chlorosis (yellowing due to loss of chlorophyll).[10][11]

Experimental Protocols

Protocol 1: Arabidopsis thaliana Seed Germination Assay

Objective: To determine the effect of various concentrations of monolinuron on the germination rate of Arabidopsis thaliana seeds.

Materials:

• Arabidopsis thaliana seeds (e.g., Col-0 ecotype)

• Monolinuron stock solution (in DMSO or ethanol)

• Murashige and Skoog (MS) medium including vitamins and sucrose

• Agar (B569324)

• Petri dishes (90 mm)

• Sterile water

• 70% (v/v) ethanol (B145695)

• 50% (v/v) commercial bleach solution with 0.1% (v/v) SDS

• Micropipettes and sterile tips

• Growth chamber or incubator with controlled light and temperature

Procedure:

• Media Preparation:

  • Prepare MS medium according to the manufacturer's instructions. A common formulation is half-strength MS with 1% (w/v) sucrose.

  • Add agar (typically 0.8-1.0% w/v) and autoclave to sterilize.

  • Cool the medium to approximately 50-60°C in a water bath.

  • Add the appropriate volume of monolinuron stock solution to achieve the desired final concentrations (e.g., 0, 1, 5, 10, 25, 50 µM). Ensure the final concentration of the solvent (e.g., DMSO) is consistent across all treatments and does not exceed a level that affects germination (typically ≤ 0.1%).

  • Pour the medium into sterile Petri dishes and allow them to solidify.

• Seed Sterilization:

  • Place seeds in a microcentrifuge tube.

  • Add 1 mL of 70% ethanol and vortex for 1-2 minutes.

  • Carefully remove the ethanol.

  • Add 1 mL of 50% bleach solution with 0.1% SDS and vortex for 10 minutes.

  • Remove the bleach solution and wash the seeds 4-5 times with sterile water.

• Seed Plating and Stratification:

  • Resuspend the sterilized seeds in a small volume of sterile water or 0.1% agar solution.

  • Pipette approximately 50-100 seeds onto each prepared MS plate, distributing them evenly.

  • Seal the plates with parafilm.

  • For stratification, to break dormancy and synchronize germination, store the plates at 4°C in the dark for 2-3 days.

• Incubation and Data Collection:

  • Transfer the plates to a growth chamber set to a 16-hour light/8-hour dark photoperiod at 22°C.

  • Score germination daily for 7 days. Germination is typically defined as the emergence of the radicle.

  • Calculate the germination rate as the percentage of germinated seeds out of the total number of seeds plated for each concentration.

Protocol 2: Arabidopsis thaliana Root Elongation Assay

Objective: To quantify the inhibitory effect of monolinuron on primary root elongation in Arabidopsis thaliana seedlings.

Materials:

• Materials listed in Protocol 1

• Forceps

• Ruler or digital scanner

• Image analysis software (e.g., ImageJ)

Procedure:

• Seedling Germination:

  • Prepare control MS plates (without monolinuron) as described in Protocol 1.

  • Sterilize and plate seeds as described above.

  • After stratification, place the plates vertically in the growth chamber to allow roots to grow along the surface of the agar.

  • Allow seeds to germinate and grow for 4-5 days, or until the primary root is approximately 1-2 cm long.

• Seedling Transfer:

  • Prepare MS plates containing the desired range of monolinuron concentrations as described in Protocol 1.

  • Using sterile forceps, carefully transfer seedlings of uniform size from the control plates to the monolinuron-containing plates. Place 5-10 seedlings on each plate.

  • Mark the position of the root tip at the time of transfer.

• Incubation and Measurement:

  • Place the plates vertically in the growth chamber.

  • After a set period of time (e.g., 5-7 days), remove the plates and photograph or scan them.

  • Measure the length of the new root growth from the marked point to the new root tip for each seedling.

  • Calculate the average primary root length for each monolinuron concentration and express it as a percentage of the control.

Protocol 3: Fresh Weight and Chlorophyll Content Analysis

Objective: To determine the effect of monolinuron on the biomass and chlorophyll content of Arabidopsis thaliana seedlings.

Materials:

• Materials listed in Protocol 1

• Analytical balance

• Mortar and pestle or tissue homogenizer

• 80% (v/v) acetone (B3395972)

• Spectrophotometer

• Microcentrifuge tubes

Procedure:

• Seedling Growth:

  • Grow seedlings on MS plates containing different concentrations of monolinuron for a specified period (e.g., 14 days) as described in Protocol 1.

• Fresh Weight Measurement:

  • Carefully remove a pooled sample of whole seedlings (e.g., 10-20 seedlings) from each plate.

  • Gently blot the seedlings to remove any excess agar.

  • Weigh the pooled seedlings on an analytical balance to determine the fresh weight.

• Chlorophyll Extraction and Quantification:

  • Immediately after weighing, place the seedlings in a microcentrifuge tube and freeze in liquid nitrogen or place on dry ice to prevent chlorophyll degradation.

  • Add a known volume of 80% acetone (e.g., 1 mL) to the frozen tissue.

  • Grind the tissue thoroughly using a pestle or homogenizer until the tissue is completely white.

  • Centrifuge the extract at high speed (e.g., 10,000 x g) for 5-10 minutes to pellet the cell debris.

  • Carefully transfer the supernatant to a new tube.

  • Measure the absorbance of the supernatant at 663 nm and 645 nm using a spectrophotometer, with 80% acetone as a blank.

  • Calculate the total chlorophyll concentration using the following equation: Total Chlorophyll (µg/mL) = (20.2 x A645) + (8.02 x A663)

  • Express the chlorophyll content per unit of fresh weight (µg/g FW).

Visualizations

Caption: Experimental workflow for monolinuron dose-response assays in Arabidopsis thaliana.

Caption: Simplified signaling pathway of monolinuron-induced phytotoxicity.

References

• 1. Mechanisms of evolved herbicide resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 19.5 Herbicide Resistance to Photosystem II Inhibitors – Principles of Weed Control [ohiostate.pressbooks.pub]
• 3. researchgate.net [researchgate.net]
• 4. www2.lsuagcenter.com [www2.lsuagcenter.com]
• 5. Photosystem II Inhibitors | Herbicide Symptoms [ucanr.edu]
• 6. Inhibitors of Photosystem II | Herbicides That Act Through Photosynthesis - passel [passel2.unl.edu]
• 7. Impact of Transgenic Arabidopsis thaliana Plants on Herbicide Isoproturon Phytoremediation through Expressing Human Cytochrome P450-1A2 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Impact of Transgenic Arabidopsis thaliana Plants on Herbicide Isoproturon Phytoremediation through Expressing Human Cytochrome P450-1A2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. cabidigitallibrary.org [cabidigitallibrary.org]

Application Notes and Protocols for the Determination of Monolinuron Residues in Crops

Audience: Researchers, scientists, and drug development professionals.

Introduction

Monolinuron is a phenylurea herbicide used to control broadleaf weeds and annual grasses in a variety of crops.[1] Due to its potential persistence in the environment and food products, robust and sensitive analytical methods are required to monitor its residues in agricultural commodities to ensure food safety and compliance with regulatory limits.[2][3][4] This document provides detailed application notes and protocols for the determination of Monolinuron residues in various crop matrices, primarily focusing on the widely adopted QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction method followed by chromatographic analysis.[3][5][6]

Analytical Methodologies

The determination of Monolinuron residues in crops typically involves sample preparation (extraction and cleanup) followed by instrumental analysis. While various methods exist, the QuEChERS method has become a standard approach due to its simplicity, speed, and effectiveness.[3][4]

1. QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) Method

The QuEChERS method is a streamlined approach that involves an initial extraction with acetonitrile (B52724) followed by a cleanup step using dispersive solid-phase extraction (d-SPE).[5][6] This method is suitable for a wide range of pesticides and crop matrices.[7][8]

2. Instrumental Analysis

Following sample preparation, the extracts are analyzed using highly sensitive and selective chromatographic techniques:

• Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS): This technique is highly effective for the analysis of thermally stable and volatile pesticides.[9][10] It provides excellent sensitivity and selectivity, minimizing matrix interference.[10][11]

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): LC-MS/MS is the preferred method for polar and thermally labile pesticides like many phenylurea herbicides.[12][13] It offers high sensitivity and is applicable to a broad range of compounds.[1][13]

Quantitative Data Summary

The performance of analytical methods for Monolinuron is evaluated based on several key parameters, including the Limit of Detection (LOD), Limit of Quantification (LOQ), and recovery rates. The following table summarizes typical performance data for the determination of phenylurea herbicides, including Monolinuron, in various crop matrices.

Analytical Method	Matrix	Analyte(s)	LOQ (mg/kg)	Recovery (%)	RSD (%)	Reference
GC-NPD	Powdered Potato	Monolinuron, Linuron (B1675549), Chlorbromuron (B83572)	0.007 - 0.030	84 - 95	< 10	[14]
GC-NPD	Fresh Potato	Monolinuron, Linuron, Chlorbromuron	0.006 - 0.050	86 - 101	< 10	[14]
LC-MS/MS	Soil	Linuron, Diuron	0.010	Not Specified	Not Specified	[1]
QuEChERS & LC-MS/MS	Various Fruits & Vegetables	138 Pesticides	0.01	Generally Acceptable	Generally Acceptable	[7]
LC-MS/MS	Apples, Potatoes	Novaluron	0.050	~90	Not Specified	[12]

Note: The table presents a summary of data from various studies. Specific performance may vary depending on the exact experimental conditions, instrumentation, and matrix.

Experimental Protocols

Protocol 1: QuEChERS Method for Monolinuron Residues in Fruits and Vegetables

This protocol is a generalized procedure based on the principles of the QuEChERS method.[5][7][15]

1. Materials and Reagents

• Acetonitrile (HPLC grade)[7]

• Anhydrous Magnesium Sulfate (MgSO₄)[7]

• Sodium Chloride (NaCl)[7]

• Primary Secondary Amine (PSA) sorbent[7]

• Graphitized Carbon Black (GCB) or C18 sorbent (for pigmented samples)

• Centrifuge tubes (50 mL and 15 mL)[7]

• High-speed homogenizer or blender[6]

• Centrifuge capable of >3000 x g[16]

• Nitrogen evaporator (optional)[16]

• Vortex mixer

2. Sample Preparation and Homogenization

• Chop the representative crop sample into small pieces.[17]

• For samples with high water content, it is recommended to freeze them to facilitate grinding.[6][18]

• Homogenize the sample using a high-speed blender to obtain a uniform paste.[6]

3. Extraction

• Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.[6]

• Add 10 mL of acetonitrile to the tube.[6][17]

• Add the appropriate salt mixture (e.g., 4 g MgSO₄ and 1 g NaCl).

• Cap the tube tightly and shake vigorously for 1 minute to ensure thorough mixing and prevent salt coagulation.[16][17][18]

• Centrifuge the tube at ≥ 3000 x g for 5 minutes.[16][17]

4. Dispersive Solid-Phase Extraction (d-SPE) Cleanup

• Transfer an aliquot (e.g., 6 mL) of the upper acetonitrile layer to a 15 mL centrifuge tube containing the d-SPE sorbent mixture.[16]

• The d-SPE mixture typically contains anhydrous MgSO₄ (to remove residual water) and PSA (to remove organic acids, fatty acids, and sugars).[7] For pigmented samples, GCB may be added to remove pigments, but it should be used with caution as it can also remove some planar pesticides.

• Vortex the tube for 1 minute.

• Centrifuge at ≥ 3000 x g for 5 minutes.[16]

5. Final Extract Preparation

• Take an aliquot of the cleaned extract and filter it through a 0.22 µm syringe filter into an autosampler vial.

• The extract is now ready for LC-MS/MS or GC-MS/MS analysis.[5] For GC analysis, a solvent exchange to a more volatile solvent may be necessary.[16]

Visualizations

Experimental Workflow for Monolinuron Residue Analysis

Caption: Workflow for Monolinuron residue analysis in crops.

Logical Relationship of Analytical Steps

Caption: Logical steps in determining Monolinuron residues.

Conclusion

The QuEChERS method coupled with GC-MS/MS or LC-MS/MS provides a reliable and efficient approach for the determination of Monolinuron residues in a wide variety of crop matrices. The detailed protocols and performance data presented in these application notes serve as a valuable resource for researchers and scientists involved in food safety monitoring and pesticide residue analysis. Adherence to these validated methods is crucial for generating accurate and reproducible data, ensuring that food products meet the stringent maximum residue limits (MRLs) set by regulatory authorities.[19][20][21]

References

• 1. epa.gov [epa.gov]
• 2. ctaa.com.tn [ctaa.com.tn]
• 3. Development of Analytical Methods to Analyze Pesticide Residues - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. ijesd.org [ijesd.org]
• 6. food-safety.com [food-safety.com]
• 7. eurl-pesticides.eu [eurl-pesticides.eu]
• 8. media.sciltp.com [media.sciltp.com]
• 9. brjac.com.br [brjac.com.br]
• 10. hpst.cz [hpst.cz]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. agilent.com [agilent.com]
• 14. Direct determination of monolinuron, linuron and chlorbromuron residues in potato samples by gas chromatography with nitrogen-phosphorus detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Optimization of QuEChERS method for determination of pesticide residues in vegetables and health risk assessment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. fda.gov.tw [fda.gov.tw]
• 17. m.youtube.com [m.youtube.com]
• 18. digitalcommons.odu.edu [digitalcommons.odu.edu]
• 19. Maximum Residue Limits | CODEXALIMENTARIUS FAO-WHO [fao.org]
• 20. Maximum residue limit - Wikipedia [en.wikipedia.org]
• 21. EU legislation on MRLs - Food Safety - European Commission [food.ec.europa.eu]

Application Notes and Protocols for Using Monolinuron as a Positive Control in Herbicide Screening

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the quest for novel and effective herbicides, rigorous and reproducible screening assays are paramount. A critical component of such assays is the inclusion of a reliable positive control to validate the experimental system and provide a benchmark for the activity of test compounds. Monolinuron, a phenylurea herbicide, serves as an excellent positive control for screening programs targeting the inhibition of photosynthesis.[1][2] Its well-characterized mechanism of action, consistent inhibitory effects, and commercial availability make it a suitable reference compound.

Monolinuron is a selective, systemic herbicide that effectively controls broad-leaved weeds and some grasses.[1] Its primary mode of action is the inhibition of Photosystem II (PSII), a key complex in the photosynthetic electron transport chain.[1][2][3] By blocking electron flow, Monolinuron halts the production of energy necessary for plant growth and leads to rapid cellular damage.[2][3] These application notes provide detailed protocols for the use of Monolinuron as a positive control in two common herbicide screening assays: the algal growth inhibition test and the chlorophyll (B73375) fluorescence assay.

Mechanism of Action: Inhibition of Photosystem II and Oxidative Stress

Monolinuron exerts its herbicidal activity by disrupting the light-dependent reactions of photosynthesis within the chloroplasts. Specifically, it binds to the D1 protein of the Photosystem II (PSII) complex, at the binding site of the secondary quinone acceptor (QB).[2][3] This binding is competitive with plastoquinone, the native electron acceptor. By occupying the QB binding site, Monolinuron effectively blocks the electron flow from the primary quinone acceptor (QA) to plastoquinone.

The blockage of the photosynthetic electron transport chain has two major consequences:

• Inhibition of ATP and NADPH Synthesis: The flow of electrons through PSII is essential for the generation of a proton gradient across the thylakoid membrane, which drives the synthesis of ATP. It also provides the reducing power in the form of NADPH. By halting electron transport, Monolinuron prevents the production of these vital energy carriers, which are necessary for carbon fixation and other metabolic processes, ultimately leading to the starvation of the plant.[2]

• Generation of Reactive Oxygen Species (ROS): The inhibition of electron flow at PSII leads to an over-reduction of the photosynthetic electron transport chain. This results in the formation of highly reactive oxygen species (ROS), such as singlet oxygen (¹O₂) and superoxide (B77818) radicals (O₂⁻).[4][5] These ROS can cause widespread cellular damage through lipid peroxidation, protein degradation, and DNA damage, leading to loss of membrane integrity and rapid cell death.[4][6]

Mechanism of Monolinuron action in Photosystem II.

Data Presentation

The efficacy of a herbicide is typically quantified by its half-maximal effective concentration (EC₅₀) or half-maximal inhibitory concentration (IC₅₀). These values represent the concentration of the herbicide that causes a 50% reduction in a measured biological response, such as growth or photosynthetic efficiency. The following tables summarize the ecotoxicological data for Monolinuron and related phenylurea herbicides against common test organisms.

Table 1: EC₅₀ Values for Monolinuron in Algal Growth Inhibition Assays

Test Organism	Exposure Duration	EC₅₀ (µg/L)	Reference
Pseudokirchneriella subcapitata	72 hours	10 - 50	[7][8]
Chlorella vulgaris	96 hours	26	[9]
Chlorella fusca	24 hours	60 - 140

Table 2: Comparative EC₅₀/IC₅₀ Values of Phenylurea Herbicides

Herbicide	Test Organism	Endpoint	Exposure	EC₅₀/IC₅₀ (µg/L)	Reference
Diuron	Pseudokirchneriella subcapitata	Growth Inhibition	72 hours	14	[7]
Linuron	Pseudokirchneriella subcapitata	Growth Inhibition	72 hours	16	[7]
Isoproturon	Pseudokirchneriella subcapitata	Growth Inhibition	72 hours	38	[7]
Atrazine	Pseudokirchneriella subcapitata	Growth Inhibition	72 hours	43	[7]

Experimental Protocols

Algal Growth Inhibition Test (based on OECD Guideline 201)

This protocol describes a method for determining the effect of a substance on the growth of freshwater microalgae, such as Pseudokirchneriella subcapitata.

a. Materials and Reagents

• Test Organism: Axenic culture of Pseudokirchneriella subcapitata (or other suitable species like Desmodesmus subspicatus).

• Culture Medium: OECD standard algal medium or AAP medium.[10]

• Monolinuron Stock Solution: Prepare a stock solution of Monolinuron (e.g., 1 mg/mL) in a suitable solvent (e.g., acetone (B3395972) or dimethyl sulfoxide) and dilute it to the desired concentrations in the culture medium. The final solvent concentration in the test medium should not exceed 0.1%.

• Test Vessels: Sterile glass Erlenmeyer flasks.

• Equipment: Incubator with controlled temperature (21-24°C) and continuous, uniform illumination, spectrophotometer or cell counter, pH meter.

b. Experimental Procedure

• Preparation of Inoculum: Use an exponentially growing algal culture (2-4 days old) to inoculate the test flasks. The initial cell density should be low enough to permit exponential growth throughout the test period (e.g., 10⁴ cells/mL).[11][12]

• Test Concentrations: Prepare a series of at least five geometrically spaced concentrations of Monolinuron.[11][13] A typical range for Monolinuron would be 1, 3.2, 10, 32, and 100 µg/L.

• Controls: Include a negative control (culture medium only) and a solvent control (culture medium with the same concentration of solvent as the highest test concentration).[12]

• Incubation: Dispense the appropriate amount of culture medium, Monolinuron stock solution, and algal inoculum into the test flasks. Use three replicates for each test concentration and six for the controls.[12] Incubate the flasks for 72 hours under continuous illumination and controlled temperature.

• Growth Measurement: Measure the algal biomass (e.g., by cell counts, optical density at a specific wavelength, or in-vivo chlorophyll fluorescence) at 24, 48, and 72 hours.[12][13]

• Data Analysis: For each test concentration, calculate the average specific growth rate. Determine the percentage inhibition of the growth rate relative to the control. Calculate the EC₅₀ value by plotting the percentage inhibition against the logarithm of the test substance concentration.[14]

Chlorophyll Fluorescence Assay

This assay provides a rapid assessment of the inhibition of Photosystem II activity.

a. Materials and Reagents

• Plant Material: Leaf discs from a susceptible plant species (e.g., Arabidopsis thaliana, spinach) or a suspension of algal cells.

• Monolinuron Solutions: Prepare a range of Monolinuron concentrations in a suitable buffer (e.g., phosphate (B84403) buffer).

• Equipment: Pulse Amplitude Modulated (PAM) fluorometer, leaf disc punch, multi-well plates (for algal suspensions).

b. Experimental Procedure

• Sample Preparation:

  • Leaf Discs: Excise leaf discs and float them on the Monolinuron solutions or a control buffer.

  • Algal Suspension: Add the appropriate amount of Monolinuron stock solution to the algal suspension to achieve the desired final concentrations.

• Dark Adaptation: Dark-adapt the samples for at least 20-30 minutes. This ensures that all reaction centers of PSII are open.

• Measurement of F₀: Measure the minimum fluorescence (F₀) by applying a weak measuring light.

• Measurement of Fₘ: Apply a short, saturating pulse of high-intensity light to measure the maximum fluorescence (Fₘ).

• Calculation of Fᵥ/Fₘ: Calculate the maximum quantum yield of PSII photochemistry as Fᵥ/Fₘ = (Fₘ - F₀) / Fₘ.

• Incubation: Incubate the samples with Monolinuron for a defined period (e.g., 1-3 hours).[15]

• Post-Incubation Measurement: Repeat the Fᵥ/Fₘ measurement after the incubation period.

• Data Analysis: Calculate the percentage inhibition of Fᵥ/Fₘ for each Monolinuron concentration relative to the control. Determine the IC₅₀ value.

Workflow for herbicide screening using Monolinuron.

Conclusion

Monolinuron is a robust and reliable positive control for herbicide screening assays targeting Photosystem II. Its well-defined mechanism of action and consistent inhibitory activity provide a valuable benchmark for assessing the potency of novel herbicidal compounds. The detailed protocols provided in these application notes for algal growth inhibition and chlorophyll fluorescence assays offer standardized methods for incorporating Monolinuron into a herbicide discovery workflow. The use of such a positive control is essential for ensuring the validity and reproducibility of screening data.

References

• 1. Monolinuron - Wikipedia [en.wikipedia.org]
• 2. Photosynthesis inhibitor herbicides | UMN Extension [extension.umn.edu]
• 3. Photosystem II Inhibitors | Herbicide Symptoms [ucanr.edu]
• 4. The nexus between reactive oxygen species and the mechanism of action of herbicides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. What can reactive oxygen species (ROS) tell us about the action mechanism of herbicides and other phytotoxins? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Reactive Oxygen Species: Role in Pathophysiology, and Mechanism of Endogenous and Dietary Antioxidants during Oxidative Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Ecotoxicological prediction of organic chemicals toward Pseudokirchneriella subcapitata by Monte Carlo approach - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Efficacy of foliar application of Chlorella vulgaris extract on chemical composition and biological activities of the essential oil of spearmint (Mentha spicata L.) - PMC [pmc.ncbi.nlm.nih.gov]
• 10. OECD 201: Freshwater Alga and Cyanobacteria: Growth Inhibition Test [scymaris.com]
• 11. OECD 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test - Aropha [aropha.com]
• 12. OECD 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test | ibacon GmbH [ibacon.com]
• 13. shop.fera.co.uk [shop.fera.co.uk]
• 14. eurofins.com.au [eurofins.com.au]
• 15. Chlorophyll Fluorescence Assay for the Determination of Triazine Resistance | Weed Science | Cambridge Core [cambridge.org]

Application of Monolinuron in Plant Cell Culture Studies: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Monolinuron is a selective, systemic herbicide belonging to the phenylurea class.[1][2][3] Its primary mode of action in whole plants is the inhibition of photosynthesis at Photosystem II.[1][2] Monolinuron is absorbed through the roots and leaves and translocated within the plant, leading to yellowing, die-back, and eventual death of susceptible weeds.[1][4] Beyond its herbicidal properties, emerging research suggests that some urea-derived compounds may exhibit cytokinin-like activities in plant tissue culture, influencing cell division, callus induction, and shoot regeneration.[5] This dual functionality presents unique opportunities for utilizing Monolinuron as a tool in plant cell culture studies, both for investigating herbicide stress and for potentially modulating plant development in vitro.

These application notes provide a comprehensive overview of the use of Monolinuron in plant cell culture, including its mechanisms of action, protocols for its application, and methods for assessing its effects on plant cells.

Physicochemical Properties of Monolinuron

A clear understanding of Monolinuron's physical and chemical properties is essential for its effective application in a laboratory setting.

Property	Value	Reference
Chemical Formula	C₉H₁₁ClN₂O₂	[1]
Molar Mass	214.65 g·mol⁻¹	[1]
Appearance	Colorless crystals	[4]
Solubility in water	735 mg/L at 20-25°C	[1][4]
Solubility in organic solvents	Very soluble in acetone, methanol, and toluene	[1]
Melting Point	80-83 °C	[1]
Mode of Action	Inhibition of photosynthesis at photosystem II	[1][2]

Applications in Plant Cell Culture

Monolinuron can be utilized in plant cell culture for two primary, and seemingly contrasting, applications:

• Herbicide Stress Studies: As a potent inhibitor of photosynthesis, Monolinuron can be used to induce and study oxidative stress, metabolic disruption, and cell death pathways in plant cell cultures. This is valuable for understanding the mechanisms of herbicide toxicity and for screening for herbicide-resistant cell lines.

• Cytokinin-like Activity: Phenylurea derivatives have been shown to possess cytokinin-like properties, promoting cell division and differentiation.[5] This suggests that at specific concentrations, Monolinuron could be used to stimulate callus growth and organogenesis in vitro.

Experimental Protocols

Protocol 1: Preparation of Monolinuron Stock Solution

Objective: To prepare a sterile stock solution of Monolinuron for addition to plant cell culture media.

Materials:

• Monolinuron (analytical grade)

• Dimethyl sulfoxide (B87167) (DMSO) or Ethanol (B145695) (95%)

• Sterile, purified water

• Sterile 0.22 µm syringe filters

• Sterile volumetric flasks and pipettes

Procedure:

• Calculate the required amount of Monolinuron. To prepare a 1 mg/mL stock solution, weigh out 10 mg of Monolinuron powder.

• Dissolve the Monolinuron. In a sterile fume hood, transfer the weighed Monolinuron to a sterile volumetric flask. Add a small volume of DMSO or 95% ethanol to dissolve the powder completely. Monolinuron is readily soluble in these organic solvents.

• Bring to final volume. Once dissolved, add sterile purified water to reach the final desired volume (e.g., 10 mL for a 1 mg/mL solution).

• Sterilize the stock solution. Sterilize the Monolinuron stock solution by passing it through a 0.22 µm syringe filter into a sterile container.

• Store the stock solution. Store the stock solution at 4°C in the dark. The solution should be stable for several weeks.

Protocol 2: Determining the Herbicidal Effect of Monolinuron on Plant Cell Suspension Cultures

Objective: To determine the concentration-dependent inhibitory effect of Monolinuron on the growth and viability of a plant cell suspension culture.

Materials:

• Established plant cell suspension culture (e.g., tobacco BY-2, Arabidopsis thaliana)

• Liquid culture medium (e.g., Murashige and Skoog (MS) medium)

• Sterile flasks or multi-well plates

• Monolinuron stock solution (from Protocol 1)

• Cell counting device (hemocytometer or automated cell counter)

• Viability stain (e.g., Evans blue or Trypan blue)

• Shaking incubator

Procedure:

• Prepare cell cultures. Subculture the plant cell suspension culture into fresh liquid medium at a standardized initial cell density.

• Prepare treatment concentrations. Prepare a series of dilutions of the Monolinuron stock solution to achieve a range of final concentrations in the culture medium (e.g., 0, 0.1, 1, 10, 100, 1000 µM).

• Treat the cell cultures. Add the appropriate volume of each Monolinuron dilution to the cell culture flasks or wells. Include a solvent control (medium with the same concentration of DMSO or ethanol used to dissolve the Monolinuron).

• Incubate the cultures. Place the cultures on a shaking incubator under standard growth conditions (e.g., 25°C, continuous light or dark, 120 rpm).

• Monitor cell growth and viability. At regular intervals (e.g., 24, 48, 72, and 96 hours), take samples from each treatment and control group.

  • Cell Growth: Determine the cell density using a hemocytometer or automated cell counter.

  • Cell Viability: Assess cell viability using a staining method. For example, with Evans blue, dead cells will take up the blue stain. Calculate the percentage of viable cells.

• Data Analysis. Plot the cell growth (e.g., cell number or packed cell volume) and percentage of viable cells against the Monolinuron concentration for each time point. This will generate dose-response curves from which you can determine the IC₅₀ (the concentration that inhibits growth by 50%).

Protocol 3: Investigating the Cytokinin-like Activity of Monolinuron in Callus Culture

Objective: To assess the potential of Monolinuron to induce callus formation and/or shoot regeneration.

Materials:

• Plant explants (e.g., leaf discs, stem segments)

• Callus induction medium (e.g., MS medium with an auxin like 2,4-D)

• Shoot regeneration medium (e.g., MS medium with varying concentrations of Monolinuron)

• Sterile petri dishes

• Growth chamber with controlled light and temperature

Procedure:

• Prepare explants. Sterilize the plant material and cut it into small explants.

• Callus Induction (Optional but recommended). Place the explants on a callus induction medium to generate undifferentiated callus tissue.

• Prepare treatment media. Prepare shoot regeneration media containing a range of Monolinuron concentrations. Based on studies with the related compound monuron, a starting range of 0.5 to 5.0 mg/L is recommended.[5] Include a negative control (no growth regulators) and a positive control (a standard cytokinin like BAP or kinetin).

• Subculture callus. Transfer similar-sized pieces of callus to the different treatment media.

• Incubate the cultures. Place the petri dishes in a growth chamber under appropriate conditions for shoot regeneration (e.g., 16-hour photoperiod, 25°C).

• Monitor for differentiation. Observe the cultures regularly for signs of shoot formation. Record the percentage of calli forming shoots and the average number of shoots per callus.

Quantitative Data Summary

The following table summarizes the effective concentrations of a related phenylurea herbicide, monuron, in promoting shoot regeneration. While specific data for Monolinuron is not available, these values provide a valuable starting point for experimental design.

Plant Species	Explant Type	Effective Monuron Concentration (mg/L)	Observed Effect	Reference
Alfalfa (Medicago sativa)	Petiole	2.0	92% frequency of shoot regeneration, ~3 shoots per explant	[5]
Coleus (Coleus forskohlii)	Leaf segment	2.0	75% frequency of shoot regeneration, ~3 shoots per explant	[5]

Visualizations

Signaling Pathway: Monolinuron's Herbicidal Action

Caption: Monolinuron's herbicidal mechanism of action.

Experimental Workflow: Herbicide Effect on Cell Suspension Culture

Caption: Workflow for assessing Monolinuron's herbicidal effect.

Logical Relationship: Dual Application of Monolinuron

Caption: Concentration-dependent dual applications of Monolinuron.

References

• 1. hort [journals.ashs.org]
• 2. ias.ac.in [ias.ac.in]
• 3. Potential application of urea-derived herbicides as cytokinins in plant tissue culture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Potential application of urea-derived herbicides as cytokinins in plant tissue culture. | Scilit [scilit.com]
• 5. phytotechlab.com [phytotechlab.com]

Protocol for Studying Monolinuron Uptake in Plant Roots

Application Notes and Protocols

Audience: Researchers, scientists, and drug development professionals.

Introduction

Monolinuron is a selective, systemic herbicide belonging to the phenylurea class, primarily used for the control of broad-leaved weeds and annual grasses in various crops.[1] It functions by inhibiting photosynthesis.[1] Understanding the dynamics of Monolinuron uptake by plant roots is crucial for assessing its efficacy, environmental fate, and potential for phytoremediation. This document provides a detailed protocol for studying the uptake of Monolinuron in plant roots using a hydroponic system. The protocol covers plant cultivation, exposure to Monolinuron, sample preparation, and analytical quantification.

Monolinuron is absorbed through both the roots and leaves of plants and is translocated primarily acropetally (upwards) through the xylem.[2] Its water solubility is approximately 735 mg/L at 20°C.[2] The uptake of herbicides by plant roots can occur through passive diffusion, driven by the concentration gradient between the soil or nutrient solution and the root cells, and potentially through carrier-mediated transport.[3] Once inside the root, herbicides like Monolinuron can be metabolized, often involving enzymes such as cytochrome P450s, which can detoxify the compound.[4]

Data Presentation

The following tables provide a structured format for presenting quantitative data obtained from Monolinuron uptake experiments.

Table 1: Experimental Parameters for Monolinuron Uptake Study

Parameter	Value	Rationale/Reference
Plant Species	e.g., Arabidopsis thaliana, Zea mays, Glycine max	Select species based on research objectives (e.g., target crop, model organism).
Growth Medium	Hydroponic Solution (e.g., Hoagland's)	Allows for precise control over nutrient and Monolinuron concentration.
Growth Conditions	25/20°C (day/night), 16/8 h photoperiod, 60-70% humidity	Standard controlled environment conditions for consistent plant growth.
Monolinuron Concentrations	0.1, 1.0, 5.0, 10.0 mg/L	Based on water solubility and concentrations used for similar phenylurea herbicides.[5]
Exposure Duration	24, 48, 72, 96 hours	To assess the time-course of uptake and translocation.
Analytical Method	GC-NPD or HPLC-UV	Established methods for the quantification of phenylurea herbicides.
Replicates	3-5 biological replicates per treatment	To ensure statistical significance of the results.

Table 2: Quantitative Analysis of Monolinuron Uptake in Plant Roots

Plant Species	Monolinuron Conc. in Solution (mg/L)	Exposure Duration (h)	Monolinuron Conc. in Roots (µg/g fresh weight)	Root Concentration Factor (RCF)	Translocation Factor (TF)
Species A	0.1	24
48
72
96
1.0	24
48
72
96
Species B	0.1	24
48
72
96
1.0	24
48
72
96

• Root Concentration Factor (RCF): A measure of the herbicide's accumulation in the roots relative to the external solution. It is calculated as: RCF = (Concentration of Monolinuron in roots (µg/g)) / (Concentration of Monolinuron in external solution (µg/mL))

• Translocation Factor (TF): A measure of the herbicide's mobility from the roots to the shoots. It is calculated as: TF = (Concentration of Monolinuron in shoots (µg/g)) / (Concentration of Monolinuron in roots (µg/g))[6]

Experimental Protocols

Plant Material and Growth Conditions

• Seed Sterilization and Germination:

  • Surface sterilize seeds of the chosen plant species (e.g., by washing with 70% ethanol (B145695) for 1 minute followed by 1% sodium hypochlorite (B82951) solution for 10 minutes and rinsing with sterile distilled water).

  • Germinate seeds on sterile agar (B569324) plates or in a sterile substrate (e.g., sand or vermiculite) moistened with a dilute nutrient solution.

• Hydroponic Culture:

  • After germination (e.g., when seedlings have developed their first true leaves), transfer the seedlings to a hydroponic system.

  • The system should consist of containers with an aerated, complete nutrient solution (e.g., Hoagland's solution). The roots should be submerged in the solution while the shoots are supported above.

  • Maintain the plants in a controlled environment chamber with appropriate light, temperature, and humidity conditions (see Table 1).

  • Replenish the nutrient solution every 2-3 days to ensure adequate nutrient supply.

Monolinuron Exposure

• Preparation of Monolinuron Stock Solution:

  • Prepare a stock solution of Monolinuron (e.g., 1000 mg/L) in a suitable solvent (e.g., methanol (B129727) or acetone) and then dilute with deionized water. Given Monolinuron's water solubility of 735 mg/L, ensure the final concentration in the hydroponic solution does not lead to precipitation.[2]

• Exposure of Plants:

  • Once the plants have established a healthy root system in the hydroponic culture (e.g., after 2-3 weeks), replace the nutrient solution with a fresh solution containing the desired concentrations of Monolinuron (see Table 1).

  • Include a control group of plants that are grown in a Monolinuron-free nutrient solution.

  • Ensure continuous aeration of the solution throughout the exposure period.

Sample Harvesting and Processing

• Harvesting:

  • At the specified time points, carefully remove the plants from the hydroponic solution.

  • Separate the roots from the shoots.

  • Gently rinse the roots with deionized water to remove any Monolinuron adhering to the root surface.

• Sample Preparation:

  • Blot the roots and shoots dry with paper towels and record the fresh weight of each.

  • For analysis, the plant material can be either used fresh or flash-frozen in liquid nitrogen and stored at -80°C until extraction.

  • Lyophilize (freeze-dry) a subset of the tissue to determine the dry weight.

Monolinuron Extraction and Quantification

• Extraction from Root Tissue:

  • Homogenize a known weight of fresh or frozen root tissue (e.g., 1 g) in a suitable solvent mixture. A common extraction method involves liquid-liquid extraction with dichloromethane-light petroleum (1:1).

  • Alternatively, use an accelerated solvent extraction (ASE) with a mixture of methanol and aqueous formic acid.

  • Centrifuge the homogenate to pellet the solid debris.

• Solid-Phase Extraction (SPE) Cleanup:

  • Pass the supernatant through a C8 or C18 SPE cartridge to clean up the extract and remove interfering compounds.

  • Elute the Monolinuron from the cartridge with a suitable solvent (e.g., methanol or acetonitrile).

• Quantification by GC-NPD or HPLC-UV:

  • GC-NPD (Gas Chromatography with Nitrogen-Phosphorus Detection):

    • Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in a small volume of a suitable solvent (e.g., ethyl acetate).

    • Inject an aliquot into the GC-NPD system.

    • Quantify the Monolinuron concentration by comparing the peak area to a calibration curve prepared with Monolinuron standards. The detection limits for this method can be in the range of 6.0-50 ng/g for fresh plant tissue.[7]

  • HPLC-UV (High-Performance Liquid Chromatography with UV Detection):

    • Evaporate the eluate and reconstitute in the mobile phase.

    • Inject an aliquot into an HPLC system equipped with a C18 column and a UV detector.

    • Use a mobile phase such as a mixture of acetonitrile (B52724) and water.

    • Quantify Monolinuron by comparing the peak area at a specific wavelength (e.g., 245 nm) to a calibration curve.

Visualizations

References

• 1. Monolinuron - Wikipedia [en.wikipedia.org]
• 2. Monolinuron | C9H11ClN2O2 | CID 15629 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Enhanced and Complete Removal of Phenylurea Herbicides by Combinational Transgenic Plant-Microbe Remediation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. mdpi.com [mdpi.com]

Application Notes and Protocols for the In Vitro Micronucleus Assay: Assessing the Genotoxicity of Monolinuron

For Researchers, Scientists, and Drug Development Professionals

Introduction

The in vitro micronucleus assay is a robust and widely utilized toxicological screening method to assess the genotoxic potential of chemical substances. This assay detects damage to chromosomes or the mitotic apparatus, which can lead to the formation of micronuclei in the cytoplasm of interphase cells. Micronuclei are small, extranuclear bodies that contain chromosome fragments or whole chromosomes that were not incorporated into the main nucleus during cell division. Their presence is an indicator of clastogenic (chromosome breaking) or aneugenic (whole chromosome loss) events.

Monolinuron, a phenylurea herbicide, is used to control weeds in various agricultural settings. Due to its widespread use, it is crucial to evaluate its potential to cause genetic damage. These application notes provide a detailed protocol for assessing the genotoxicity of Monolinuron using the in vitro micronucleus assay, in accordance with the principles of the OECD Test Guideline 487.

Principle of the Assay

Cultured mammalian cells are exposed to Monolinuron, both with and without an exogenous metabolic activation system (S9 mix). The S9 mix is a liver fraction that simulates the metabolic processes that occur in the body, allowing for the detection of genotoxic metabolites. Following exposure, the cells are allowed to undergo mitosis. A cytokinesis-blocking agent, such as cytochalasin B, is often added to accumulate cells that have completed one nuclear division, resulting in binucleated cells. The frequency of micronucleated cells in the treated populations is then compared to that in the solvent control populations. An increase in the frequency of micronucleated cells indicates that Monolinuron may have genotoxic potential.

Data Presentation

Table 1: Cytotoxicity of Diuron in Human Lymphocytes

Concentration (µg/mL)	Cell Viability (%)	Relative Population Doubling (RPD) (%)
0 (Solvent Control)	100 ± 5.2	100 ± 8.1
10	98 ± 4.8	95 ± 7.5
25	95 ± 6.1	88 ± 6.9
50	85 ± 7.3	75 ± 5.8
100	60 ± 8.5	52 ± 4.3
200	45 ± 9.2	30 ± 3.1

Table 2: Frequency of Micronucleated Binucleated (MNBNC) Cells in Human Lymphocytes Exposed to Diuron (4-hour exposure)

Treatment	Concentration (µg/mL)	No. of Binucleated Cells Scored	No. of MNBNC	% MNBNC (Mean ± SD)
Without S9 Activation
Solvent Control (DMSO)	0	2000	25	1.25 ± 0.35
Diuron	25	2000	38	1.90 ± 0.48
Diuron	50	2000	55	2.75 ± 0.62
Diuron	100	2000	82	4.10 ± 0.85
Positive Control (Mitomycin C)	0.5	2000	158	7.90 ± 1.21
With S9 Activation
Solvent Control (DMSO)	0	2000	28	1.40 ± 0.41
Diuron	25	2000	45	2.25 ± 0.55
Diuron	50	2000	68	3.40 ± 0.73
Diuron	100	2000	95	4.75 ± 0.98
Positive Control (Cyclophosphamide)	5	2000	172	8.60 ± 1.33

* Statistically significant increase (p < 0.05) compared to solvent control. ** Statistically significant increase (p < 0.01) compared to solvent control.

Experimental Protocols

Materials and Reagents

• Cell Lines: Chinese Hamster Ovary (CHO-K1), Chinese Hamster Lung (V79), Human peripheral blood lymphocytes, or other suitable mammalian cell lines with a stable karyotype.

• Culture Medium: Appropriate for the chosen cell line (e.g., Ham's F12 for CHO-K1), supplemented with fetal bovine serum, penicillin, and streptomycin.

• Monolinuron: Analytical grade, dissolved in a suitable solvent (e.g., Dimethyl sulfoxide (B87167) - DMSO).

• S9 fraction: From a suitable induced rodent liver (e.g., Aroclor 1954-induced rat liver), with cofactors (e.g., NADP, glucose-6-phosphate).

• Cytochalasin B: Stock solution in DMSO.

• Positive Controls:

  • Without S9: Mitomycin C (a clastogen) or Colchicine (an aneugen).

  • With S9: Cyclophosphamide (requires metabolic activation).

• Solvent Control: The same solvent used to dissolve Monolinuron.

• Harvesting Solutions: Hypotonic potassium chloride (KCl) solution, fixative (methanol:acetic acid).

• Staining Solution: Giemsa or a fluorescent DNA stain (e.g., DAPI, Hoechst 33342).

• Microscope slides, coverslips, and other standard laboratory equipment.

Experimental Workflow

Caption: Experimental workflow for the in vitro micronucleus assay.

Detailed Protocol

• Cell Culture and Seeding:

  • Maintain the chosen mammalian cell line in exponential growth phase.

  • Seed the cells into appropriate culture vessels (e.g., 6-well plates, T-25 flasks) at a density that will allow for approximately 1.5 to 2 cell doublings during the experiment.

  • Incubate for 24 hours to allow for cell attachment (for adherent cells).

• Treatment:

  • Preliminary Cytotoxicity Assay: Perform a preliminary cytotoxicity assay to determine the appropriate concentration range of Monolinuron. The highest concentration should induce approximately 50-60% cytotoxicity.

  • Definitive Experiment:

    • Prepare a series of at least three analyzable concentrations of Monolinuron, a solvent control, and a positive control.

    • For experiments with metabolic activation, prepare the S9 mix just before use and add it to the culture medium.

    • Short Treatment (with and without S9): Expose cells for 3-6 hours.

    • Long Treatment (without S9): Expose cells for 1.5-2 normal cell cycle lengths (e.g., 24-48 hours).

• Cytokinesis Block:

  • For short-term treatments, wash the cells with fresh medium after the exposure period.

  • Add fresh medium containing cytochalasin B to all cultures. The final concentration of cytochalasin B should be optimized for the cell line to effectively block cytokinesis without being overly toxic.

  • Incubate the cells for a period equivalent to 1.5-2 normal cell cycle lengths from the beginning of the treatment.

• Harvesting and Slide Preparation:

  • Harvest the cells (e.g., by trypsinization for adherent cells).

  • Centrifuge the cells and resuspend them in a hypotonic KCl solution to swell the cytoplasm.

  • Centrifuge and fix the cells in a freshly prepared cold fixative (e.g., methanol:acetic acid, 3:1). Repeat the fixation step.

  • Resuspend the cell pellet in a small volume of fixative and drop the suspension onto clean, pre-labeled microscope slides.

  • Allow the slides to air dry.

• Staining and Analysis:

  • Stain the slides with Giemsa or a fluorescent DNA stain.

  • Under a microscope, score at least 2000 binucleated cells per concentration for the presence of micronuclei.

  • Calculate the frequency of micronucleated binucleated cells (% MNBNC).

  • Determine the Cytokinesis-Block Proliferation Index (CBPI) to assess cytotoxicity.

Signaling Pathway of Genotoxicity

The genotoxicity of phenylurea herbicides in mammalian cells is not fully elucidated but is thought to be mediated, at least in part, by the induction of oxidative stress. This can lead to DNA damage and subsequent chromosomal instability.

Caption: Proposed signaling pathway for Monolinuron-induced genotoxicity.

Conclusion

The in vitro micronucleus assay is a sensitive and reliable method for evaluating the genotoxic potential of Monolinuron. A statistically significant, dose-dependent increase in the frequency of micronucleated cells, in one or both of the experimental conditions (with or without S9), would indicate that Monolinuron is genotoxic in vitro. Such a finding would warrant further investigation to understand the mechanism of action and to assess the potential risk to human health. It is essential to conduct this assay under standardized conditions, with appropriate controls, to ensure the validity and reproducibility of the results.

Application Notes: Assessing Monolinuron Cytotoxicity with the Colony Forming Efficiency Assay

For Researchers, Scientists, and Drug Development Professionals

Introduction

Monolinuron is a selective, systemic herbicide belonging to the phenylurea class, primarily used for controlling broad-leaved weeds and annual grasses in various agricultural settings.[1] Its mechanism of action in plants involves the inhibition of photosynthesis at Photosystem II.[1][2] While its primary target is specific to plant physiology, understanding its potential cytotoxicity in mammalian cells is crucial for comprehensive risk assessment and toxicological studies. The Colony Forming Efficiency (CFE) assay is a robust, label-free, and sensitive in vitro method to evaluate the long-term effects of a substance on cell survival and proliferation.[3][4] This application note provides a detailed protocol for utilizing the CFE assay to assess the cytotoxic and cytostatic effects of monolinuron on mammalian cells.

Principle of the Colony Forming Efficiency Assay

The CFE assay, also known as the clonogenic assay, measures the ability of a single cell to proliferate and form a colony, which is defined as a cluster of at least 50 cells. This assay provides a measure of reproductive integrity and is considered a gold standard for determining cell reproductive death after exposure to cytotoxic agents. A reduction in the number of colonies formed after treatment with a test substance indicates a cytotoxic effect, while a reduction in the size of the colonies suggests a cytostatic effect (inhibition of cell growth).

Putative Cytotoxic Mechanism of Monolinuron in Mammalian Cells

Direct studies on the cytotoxic mechanisms of monolinuron in mammalian cells are limited. However, based on studies of related phenylurea herbicides, a potential mechanism of cytotoxicity may involve the induction of genotoxicity. Several phenylurea herbicides have been shown to cause chromosomal aberrations and sister chromatid exchange in mammalian cell lines, with these effects often enhanced after metabolic activation.[5] This suggests that metabolites of monolinuron could be responsible for its cytotoxic effects.

Another plausible, though less directly supported, mechanism could be the induction of oxidative stress. The inhibition of electron transport chains, even if the primary target is absent in mammalian cells, can sometimes lead to the generation of reactive oxygen species (ROS), which can damage cellular components and trigger apoptosis.

Experimental Protocols

Materials and Reagents

• Mammalian cell line (e.g., HeLa, A549, CHO)

• Complete cell culture medium (e.g., DMEM, RPMI-1640) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin

• Phosphate-buffered saline (PBS), sterile

• Trypsin-EDTA solution

• Monolinuron (analytical grade)

• Dimethyl sulfoxide (B87167) (DMSO), sterile

• 6-well or 12-well cell culture plates

• Crystal Violet staining solution (0.5% w/v in methanol (B129727)/water)

• Methanol or 4% paraformaldehyde for fixation

• Incubator (37°C, 5% CO₂)

• Microscope

• Hemocytometer or automated cell counter

Cell Culture and Seeding

• Culture the selected mammalian cell line in complete medium in a 37°C, 5% CO₂ incubator.

• Ensure cells are in the exponential growth phase and have a viability of >95%.

• Harvest the cells using trypsin-EDTA, neutralize with complete medium, and centrifuge to obtain a cell pellet.

• Resuspend the cell pellet in fresh complete medium and perform a cell count.

• Seed the cells into 6-well or 12-well plates at a low density (e.g., 200-1000 cells/well). The optimal seeding density should be determined empirically for each cell line to yield 50-150 colonies in the control wells.

• Allow the cells to attach and recover for 18-24 hours in the incubator.

Monolinuron Treatment

• Prepare a stock solution of Monolinuron in DMSO.

• On the day of treatment, prepare a series of dilutions of Monolinuron in complete cell culture medium. Ensure the final DMSO concentration in all wells (including the vehicle control) is consistent and non-toxic (typically ≤ 0.1%).

• Remove the medium from the wells and replace it with the medium containing the different concentrations of Monolinuron. Include a vehicle control (medium with DMSO) and a negative control (medium only).

• Incubate the plates for the desired exposure time (e.g., 24, 48, or 72 hours).

Colony Formation and Staining

• After the exposure period, remove the Monolinuron-containing medium and wash the cells gently with PBS.

• Add fresh complete medium to each well.

• Incubate the plates for a period that allows for colony formation (typically 7-14 days), depending on the cell line's doubling time.

• Monitor the plates for colony growth. When colonies in the control wells are visible and consist of at least 50 cells, terminate the experiment.

• Aspirate the medium and gently wash the wells with PBS.

• Fix the colonies by adding methanol or 4% paraformaldehyde and incubating for 15 minutes at room temperature.

• Remove the fixative and allow the plates to air dry.

• Stain the colonies by adding Crystal Violet solution to each well and incubating for 20-30 minutes at room temperature.

• Gently wash the plates with water to remove excess stain and allow them to air dry.

Data Collection and Analysis

• Count the number of colonies in each well. A colony is typically defined as a cluster of ≥50 cells.

• Calculate the Plating Efficiency (PE) and Survival Fraction (SF) using the following formulas:

  • Plating Efficiency (PE) % = (Number of colonies formed / Number of cells seeded) x 100

  • Survival Fraction (SF) = (PE of treated sample / PE of control sample)

• Plot the Survival Fraction as a function of Monolinuron concentration to generate a dose-response curve.

Data Presentation

Table 1: Hypothetical Colony Formation Data for Monolinuron-Treated HeLa Cells

Monolinuron (µM)	Number of Cells Seeded	Number of Colonies (Mean ± SD)	Plating Efficiency (%)	Survival Fraction
0 (Control)	500	125 ± 10	25.0	1.00
10	500	110 ± 8	22.0	0.88
25	500	85 ± 7	17.0	0.68
50	500	50 ± 5	10.0	0.40
100	500	15 ± 3	3.0	0.12
200	500	2 ± 1	0.4	0.02

Table 2: Interpretation of Colony Forming Efficiency Assay Results

Observation	Interpretation
Decreased number of colonies	Cytotoxic effect (cell death)
Decreased size of colonies	Cytostatic effect (inhibition of proliferation)
Both decreased number and size of colonies	Combined cytotoxic and cytostatic effects

Visualizations

Experimental Workflow

Caption: Experimental workflow for the colony forming efficiency assay.

Hypothesized Signaling Pathway for Monolinuron-Induced Cytotoxicity

Caption: Hypothesized signaling pathway for Monolinuron cytotoxicity.

Conclusion

The Colony Forming Efficiency assay is a highly suitable method for evaluating the long-term cytotoxic and cytostatic potential of Monolinuron in mammalian cell lines. By providing quantitative data on cell survival and proliferation, this assay can contribute to a more comprehensive understanding of the toxicological profile of this widely used herbicide. The provided protocol offers a detailed framework for conducting these assessments, and the hypothesized signaling pathway suggests potential molecular mechanisms that warrant further investigation.

References

• 1. Monolinuron - Wikipedia [en.wikipedia.org]
• 2. Inhibitors of Photosystem II | Herbicides That Act Through Photosynthesis - passel [passel2.unl.edu]
• 3. publications.iarc.who.int [publications.iarc.who.int]
• 4. researchgate.net [researchgate.net]
• 5. Phenylurea herbicides induce cytogenetic effects in Chinese hamster cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols for the Quantitative Determination of Phenylurea Herbicides in Vegetables

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the quantitative analysis of phenylurea herbicide residues in various vegetable matrices. The methodologies described are based on established analytical techniques, ensuring high sensitivity, selectivity, and reproducibility for monitoring these compounds in food safety and environmental applications.

Introduction

Phenylurea herbicides are a class of chemical compounds widely used in agriculture to control broadleaf weeds and grasses in a variety of crops, including many vegetables. Due to their potential persistence in the environment and the food chain, monitoring their residue levels in food products is crucial for public health.[1] The thermal instability of many phenylurea herbicides can make analysis by gas chromatography (GC) challenging without prior derivatization.[2][3] Consequently, high-performance liquid chromatography (HPLC) coupled with various detectors is often the preferred method for their determination.[3][4] This document outlines a detailed protocol for the extraction, cleanup, and quantification of phenylurea herbicides in vegetables using liquid chromatography.

Analytical Methodologies

The determination of phenylurea herbicides in complex matrices like vegetables involves several key steps: sample preparation (extraction and cleanup) and instrumental analysis.

Sample Preparation

A robust sample preparation protocol is essential to extract the target analytes from the vegetable matrix and remove interfering substances that could affect the accuracy of the results. Common techniques include solvent extraction, solid-phase extraction (SPE), and gel permeation chromatography (GPC). The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is also a popular and efficient approach for pesticide residue analysis in food samples.[5]

2.1.1. Extraction

The initial step involves extracting the herbicide residues from the homogenized vegetable sample. Acetonitrile (B52724) and acetone (B3395972) are commonly used extraction solvents due to their efficiency in extracting a wide range of pesticides.[1][6]

2.1.2. Cleanup

Following extraction, a cleanup step is necessary to remove co-extracted matrix components such as pigments, lipids, and sugars. This is often achieved using solid-phase extraction (SPE) with cartridges containing materials like Florisil or C18.[1][6] Gel permeation chromatography (GPC) can also be employed for effective cleanup, particularly for removing high molecular weight interferences.[1]

Instrumental Analysis

HPLC is the most widely used technique for the analysis of phenylurea herbicides.[4]

2.2.1. Liquid Chromatography (LC)

A C18 reversed-phase column is typically used for the separation of phenylurea herbicides.[1][3][6] Gradient elution with a mobile phase consisting of water and an organic solvent like acetonitrile or methanol (B129727) allows for the effective separation of multiple analytes in a single run.[1][6]

2.2.2. Detection

Several detection methods can be coupled with HPLC for the quantification of phenylurea herbicides:

• UV/Diode Array Detection (DAD): Phenylurea herbicides exhibit strong UV absorption, making UV detection a robust and cost-effective method.[1][3][4] Detection is often performed at a wavelength of around 242-245 nm.[1][7]

• Fluorescence Detection (FLD): For enhanced sensitivity and selectivity, a post-column derivatization technique can be used. This involves UV decomposition of the phenylurea herbicides followed by derivatization to form fluorescent compounds.[6]

• Mass Spectrometry (MS/MS): LC coupled with tandem mass spectrometry (LC-MS/MS) offers the highest sensitivity and selectivity, making it ideal for trace-level quantification and confirmation of results.[4]

Experimental Protocols

The following protocols provide a detailed, step-by-step guide for the analysis of phenylurea herbicides in vegetables.

Protocol 1: HPLC-UV Method

This protocol is based on a method for the determination of nine phenylurea herbicides in potatoes, carrots, and mixed vegetables.[1]

3.1.1. Materials and Reagents

• Solvents: Acetone, ethyl acetate, cyclohexane, acetonitrile (HPLC grade)

• Reagents: Anhydrous sodium sulfate

• Standards: Analytical standards of phenylurea herbicides (e.g., metoxuron, metobromuron, monolinuron, chlortoluron, isoproturon, diuron, linuron, chloroxuron, and neburon)

• Columns and Cartridges: Biobeads SX3 resin for GPC, Florisil SPE cartridges, C18 HPLC column

3.1.2. Sample Preparation

• Homogenization: Homogenize a representative sample of the vegetable.

• Extraction:

  • Weigh 20 g of the homogenized sample into a centrifuge tube.

  • Add 40 mL of acetone and blend at high speed for 2 minutes.

  • Filter the extract through a Büchner funnel with filter paper.

  • Repeat the extraction with another 40 mL of acetone.

  • Combine the filtrates and evaporate to near dryness using a rotary evaporator at 40°C.

• Liquid-Liquid Partitioning:

  • Dissolve the residue in 5 mL of ethyl acetate-cyclohexane (50+50, v/v).

  • Transfer to a separatory funnel containing 50 mL of a 10% sodium chloride solution.

  • Shake vigorously for 1 minute and allow the layers to separate.

  • Collect the organic layer and dry it by passing it through anhydrous sodium sulfate.

• Gel Permeation Chromatography (GPC) Cleanup:

  • Concentrate the extract to 5 mL.

  • Load the extract onto a GPC column packed with Biobeads SX3 resin.

  • Elute with ethyl acetate-cyclohexane (50+50, v/v).

  • Collect the fraction containing the phenylurea herbicides.

• Solid-Phase Extraction (SPE) Cleanup:

  • Condition a Florisil SPE cartridge with the elution solvent.

  • Load the GPC fraction onto the cartridge.

  • Wash the cartridge to remove interferences.

  • Elute the herbicides with an appropriate solvent mixture.

  • Evaporate the eluate to dryness and reconstitute in the mobile phase for HPLC analysis.[4]

3.1.3. HPLC-UV Analysis

• HPLC System: A standard HPLC system with a UV detector.

• Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm).[6]

• Mobile Phase: Gradient elution with water and acetonitrile.[6]

• Flow Rate: 1.0 mL/min.[3]

• Detection: UV at 242 nm.[1]

• Injection Volume: 20 µL.

Protocol 2: HPLC-FLD with Post-Column Derivatization

This protocol provides enhanced sensitivity and is suitable for multi-residue analysis.[6]

3.2.1. Sample Preparation

• Extraction: Extract 10 g of the homogenized vegetable sample with 20 mL of acetonitrile.

• Cleanup:

  • Centrifuge the extract.

  • Take a portion of the supernatant and pass it through a Florisil SPE cartridge for cleanup.[6]

  • Elute the herbicides, evaporate the eluate, and reconstitute in the mobile phase.

3.2.2. HPLC-FLD Analysis

• HPLC System: An HPLC system equipped with a post-column photochemical reactor, a derivatization reagent pump, and a fluorescence detector.

• Column: C18 column (250 mm x 4.6 mm, 5 µm).[6]

• Mobile Phase: A gradient of water (A) and acetonitrile (B). Start with 30% B, increase to 50% B in 15 min, then to 90% B in the next 15 min, hold for 2 min, and then return to initial conditions.[6]

• Flow Rate: 0.75 mL/min.[6]

• Post-Column Derivatization:

  • The column effluent is passed through a UV lamp (254 nm) for photochemical decomposition.

  • The resulting anilines are then mixed with a derivatization reagent.

• Detection: Fluorescence detection at appropriate excitation and emission wavelengths.

Data Presentation

The following tables summarize the quantitative performance data for the described methods.

Table 1: Performance of HPLC-UV Method for Phenylurea Herbicides in Vegetables.[1]

Herbicide	Matrix	Fortification Level (mg/kg)	Average Recovery (%)	Limit of Quantification (LOQ) (mg/kg)
Metoxuron	Potato, Carrot	0.010, 0.100	70-98	0.010
Metobromuron	Potato, Carrot	0.010, 0.100	70-98	0.010
Monolinuron	Potato, Carrot	0.010, 0.100	70-98	0.010
Chlortoluron	Potato, Carrot	0.010, 0.100	70-98	0.010
Isoproturon	Potato, Carrot	0.010, 0.100	70-98	0.010
Diuron	Potato, Carrot	0.010, 0.100	70-98	0.010
Linuron	Potato, Carrot	0.010, 0.100	70-98	0.010
Chloroxuron	Potato, Carrot	0.010, 0.100	70-98	0.010
Neburon	Potato, Carrot	0.010, 0.100	70-98	0.010

Table 2: Performance of HPLC-FLD Method for Phenylurea Herbicides in Vegetables.[6]

Herbicide	Matrix	Fortification Levels	Average Recovery (%)	Relative Standard Deviation (%)	Limit of Detection (LOD) (mg/kg)
15 Phenylureas	Onion, Spinach, Cucumber	Three levels	75.3-121.6	0.4-11.6	0.005-0.05

Visualizations

The following diagrams illustrate the experimental workflow for the quantitative determination of phenylurea herbicides in vegetables.

Caption: Experimental workflow for phenylurea herbicide analysis in vegetables.

Caption: Cleanup options for vegetable extracts in herbicide analysis.

References

• 1. academic.oup.com [academic.oup.com]
• 2. tandfonline.com [tandfonline.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. benchchem.com [benchchem.com]
• 5. food-safety.com [food-safety.com]
• 6. [Multi-residue determination of 15 phenylurea herbicides in vegetables using solid phase extraction and online post-column ultraviolet decomposition-fluorescent derivatiztion-high performance liquid chromatography] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Determination of Phenylurea Herbicides in Water Samples by Magnet-Integrated Fabric Phase Sorptive Extraction Combined with High Performance Liquid Chromatography | MDPI [mdpi.com]

Application Notes and Protocols for In Vitro Testing of Monolinuron

For Researchers, Scientists, and Drug Development Professionals

Introduction

Monolinuron is a selective, systemic herbicide belonging to the phenylurea class, primarily used for the control of broadleaf weeds and annual grasses.[1][2] Its mode of action involves the inhibition of photosynthesis, a critical metabolic pathway in plants.[1][2] Understanding the precise dosing and effects of Monolinuron in a controlled in vitro environment is crucial for various research applications, including mechanistic studies, development of herbicide-resistant crops, and ecotoxicological risk assessment.

This document provides detailed application notes and protocols for the in vitro testing of Monolinuron, with a focus on dosing methods, cytotoxicity assessment, and evaluation of photosynthetic efficiency.

Mechanism of Action: Inhibition of Photosystem II

Monolinuron's primary target is Photosystem II (PSII), a key protein complex in the thylakoid membranes of chloroplasts responsible for light-dependent reactions of photosynthesis.[3] Monolinuron acts as a competitive inhibitor at the QB binding site on the D1 protein of the PSII reaction center.[3][4][5] By binding to this site, it blocks the electron flow from the primary quinone acceptor (QA) to the secondary quinone acceptor (QB).[5] This disruption of the electron transport chain leads to a halt in ATP and NADPH production, which are essential for carbon fixation. The blockage also results in the formation of reactive oxygen species (ROS), such as singlet oxygen and superoxide (B77818) radicals, which cause oxidative stress, leading to lipid peroxidation, membrane damage, and ultimately, cell death.[1][6][7][8][9]

Data Presentation

The following tables summarize key quantitative data for Monolinuron and provide a reference for expected outcomes in in vitro testing.

Table 1: Physicochemical Properties of Monolinuron

Property	Value	Reference
Chemical Formula	C₉H₁₁ClN₂O₂	[2][10]
Molar Mass	214.65 g/mol	[2][10]
Water Solubility	735 mg/L at 20 °C	[2][10]
Melting Point	80 to 83 °C	[2]

Table 2: In Vitro Ecotoxicity Data for Monolinuron

Test Organism	Endpoint	Concentration	Exposure Time	Reference
Scenedesmus subspicatus (Green algae)	EC₅₀ (Growth Inhibition)	0.001 mg/L	72 hours	[11]
Chlorella Fusca (Green algae)	BCF	60 - 140	24 hours	[10]

*EC₅₀ (Median Effective Concentration) is the concentration of a substance that causes a 50% reduction in a measured effect (e.g., growth) in a given time. *BCF (Bioconcentration Factor) is the ratio of the concentration of a chemical in an organism to the concentration of the chemical in the surrounding environment.

Experimental Protocols

Preparation of Monolinuron Stock and Working Solutions

Objective: To prepare a concentrated stock solution of Monolinuron and subsequent dilutions for in vitro experiments.

Materials:

• Monolinuron (analytical grade)

• Dimethyl sulfoxide (B87167) (DMSO)

• Sterile, deionized water or appropriate culture medium

• Sterile microcentrifuge tubes or vials

• Vortex mixer

Protocol:

• Stock Solution Preparation (e.g., 10 mM):

  • Calculate the mass of Monolinuron required to make a 10 mM stock solution (Molar mass = 214.65 g/mol ). For 1 mL of a 10 mM stock solution, 2.1465 mg of Monolinuron is needed.

  • Weigh the calculated amount of Monolinuron and dissolve it in an appropriate volume of DMSO to achieve the desired concentration. Ensure complete dissolution by vortexing.

  • Store the stock solution in small aliquots at -20°C, protected from light.

• Working Solution Preparation:

  • Thaw an aliquot of the stock solution.

  • Perform serial dilutions of the stock solution with the appropriate sterile culture medium to achieve the desired final concentrations for the experiment.

  • It is crucial to include a vehicle control in all experiments, which contains the same final concentration of DMSO as the highest concentration of Monolinuron tested, to account for any solvent effects. The final DMSO concentration should typically be kept below 0.5% (v/v) to minimize cytotoxicity.[12]

In Vitro Cytotoxicity Assay using MTT

Objective: To determine the cytotoxic effects of Monolinuron on a plant or algal cell line by assessing cell viability.

Materials:

• Plant or algal cell culture (e.g., Chlorella vulgaris)

• 96-well microtiter plates

• Monolinuron working solutions

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)[12]

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Microplate reader

Protocol:

• Cell Seeding:

  • Seed the cells into a 96-well plate at a predetermined optimal density (e.g., 1 x 10⁴ to 1 x 10⁵ cells/well) in a final volume of 100 µL of culture medium.

  • Incubate the plate under appropriate conditions (e.g., 25°C, continuous light) for 24 hours to allow for cell attachment or acclimatization.

• Treatment:

  • After the initial incubation, replace the medium with fresh medium containing various concentrations of Monolinuron. Include a vehicle control (DMSO) and an untreated control.

  • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition and Incubation:

  • Following the treatment period, add 10 µL of the 5 mg/mL MTT solution to each well.

  • Incubate the plate for 2-4 hours under culture conditions, allowing the viable cells to metabolize the MTT into formazan (B1609692) crystals.

• Solubilization and Measurement:

  • Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

  • Gently mix the contents of the wells to ensure complete dissolution.

  • Measure the absorbance at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm or higher can be used to subtract background absorbance.

• Data Analysis:

  • Calculate the percentage of cell viability for each treatment relative to the untreated control.

  • Plot a dose-response curve and determine the IC₅₀ value (the concentration of Monolinuron that causes 50% inhibition of cell viability).

Photosynthetic Efficiency Assay using Chlorophyll (B73375) Fluorescence

Objective: To assess the inhibitory effect of Monolinuron on the photosynthetic activity of algal or plant cells by measuring chlorophyll a fluorescence.

Materials:

• Algal culture (e.g., Scenedesmus subspicatus)

• Multi-well plates or cuvettes suitable for fluorescence measurements

• Monolinuron working solutions

• Pulse-Amplitude-Modulated (PAM) fluorometer

Protocol:

• Sample Preparation and Treatment:

  • Prepare a suspension of the algal culture with a known cell density.

  • Expose the algal cells to a range of Monolinuron concentrations in a suitable culture medium. Include an untreated control.

  • Incubate the samples under controlled light and temperature conditions for a defined period (e.g., 1 to 24 hours).

• Dark Adaptation:

  • Before measurement, dark-adapt the samples for a period of 15-30 minutes. This ensures that all PSII reaction centers are in an "open" state.[13]

• Fluorescence Measurement:

  • Measure the chlorophyll fluorescence parameters using a PAM fluorometer. Key parameters to measure include:

    • F₀: Minimum fluorescence (in the dark-adapted state).

    • Fₘ: Maximum fluorescence (in the dark-adapted state, after a saturating light pulse).

    • Fᵥ: Variable fluorescence (Fₘ - F₀).

• Data Analysis:

  • Calculate the maximum quantum yield of PSII (Fᵥ/Fₘ) for each treatment. A decrease in the Fᵥ/Fₘ ratio indicates inhibition of PSII photochemistry.[14]

  • Plot the percentage of PSII inhibition (relative to the control) against the Monolinuron concentration to determine the EC₅₀ for photosynthetic efficiency.

Mandatory Visualizations

Caption: Signaling pathway of Monolinuron-induced phytotoxicity.

References

• 1. ROS as Signaling Molecules to Initiate the Process of Plant Acclimatization to Abiotic Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Monolinuron - Wikipedia [en.wikipedia.org]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Structure-based design of novel Chlamydomonas reinhardtii D1-D2 photosynthetic proteins for herbicide monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Reactive oxygen species, oxidative signaling and the regulation of photosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Monolinuron | C9H11ClN2O2 | CID 15629 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. rivm.nl [rivm.nl]
• 12. creative-diagnostics.com [creative-diagnostics.com]
• 13. mdpi.com [mdpi.com]
• 14. Mutations in the D1 subunit of photosystem II distinguish between quinone and herbicide binding sites - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Enhancing Monolinuron Solubility for Experimental Success

Welcome to the technical support center for Monolinuron. This resource is designed to assist researchers, scientists, and drug development professionals in overcoming challenges related to the aqueous solubility of Monolinuron in experimental settings. Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and key data to ensure the accurate and effective use of Monolinuron in your research.

Frequently Asked Questions (FAQs)

Q1: What is the aqueous solubility of Monolinuron?

A1: Monolinuron has a relatively low solubility in water. At 25°C, its solubility is approximately 0.735 g/L.[1] Other sources report a water solubility of 735 ppm at 20°C and 930 mg/L at 20°C.[2]

Q2: In which organic solvents is Monolinuron more soluble?

A2: Monolinuron is significantly more soluble in several organic solvents. For instance, it is very soluble in acetone, methanol, and toluene, with a solubility of 200 g/L.[1] It is also readily soluble in chloroform (B151607) and diethyl ether.[2]

Q3: Why is my Monolinuron not dissolving in my aqueous buffer?

A3: The low intrinsic aqueous solubility of Monolinuron is the primary reason for dissolution challenges. If your target concentration exceeds its solubility limit in water, it will not fully dissolve. Factors such as the pH and temperature of your buffer can also influence solubility.

Q4: Can I use DMSO to prepare a stock solution of Monolinuron?

A4: Yes, dimethyl sulfoxide (B87167) (DMSO) is a common and effective solvent for preparing high-concentration stock solutions of poorly water-soluble compounds like Monolinuron.[3][4][5] It is crucial to use anhydrous DMSO as it is hygroscopic, and absorbed moisture can reduce its solvating capacity.[3][4]

Q5: What should I do if my Monolinuron precipitates out of solution after diluting my DMSO stock into an aqueous medium?

A5: This phenomenon, often called "crashing out" or "solvent-exchange precipitation," occurs due to the rapid change in solvent polarity.[3][4] When the DMSO stock is diluted into a primarily aqueous environment, the solubility of the hydrophobic Monolinuron can decrease dramatically. To prevent this, you can try several strategies outlined in the troubleshooting guide below, such as dropwise addition with vigorous mixing, using co-solvents in the final aqueous medium, or working at a lower final concentration.[3][4]

Troubleshooting Guide

Issue	Possible Cause	Troubleshooting Steps
Monolinuron powder does not dissolve in aqueous buffer.	The desired concentration exceeds the aqueous solubility limit of Monolinuron.	1. Lower the Concentration: Attempt to dissolve a smaller amount of Monolinuron in the same volume of buffer. 2. Use a Co-solvent: Prepare a stock solution in a water-miscible organic solvent first (see Protocol 1). 3. Gentle Heating: Gently warm the solution (e.g., in a 37°C water bath) to increase solubility. Be cautious of potential degradation at higher temperatures.[3]
Cloudiness or precipitate forms immediately upon adding Monolinuron DMSO stock to the aqueous medium.	Rapid change in solvent polarity ("crashing out").[3][4] The final concentration is too high for the aqueous medium.	1. Optimize Dilution: Add the DMSO stock solution dropwise to the aqueous medium while vigorously vortexing or stirring to ensure rapid dispersion.[3] 2. Reduce Final DMSO Concentration: While DMSO aids initial dissolution, its final concentration in cell-based assays should ideally be ≤ 0.1% to avoid cytotoxicity.[4] 3. Incorporate Co-solvents: Consider adding a small percentage of a biocompatible co-solvent like PEG300 or Tween-80 to your final aqueous medium to improve solubility.[3]
The prepared aqueous solution of Monolinuron is initially clear but becomes cloudy or shows precipitate over time.	The solution is supersaturated and thermodynamically unstable.	1. Prepare Fresh Solutions: It is highly recommended to prepare the final aqueous working solution of Monolinuron immediately before use.[4][6] 2. Maintain Consistent Temperature: Avoid temperature fluctuations, as a decrease in temperature can reduce solubility.[7]
Cloudy or particulate-containing stock solution in DMSO.	Incomplete initial dissolution. DMSO has absorbed water.[3][4]	1. Ensure Complete Dissolution: Use sonication or gentle warming (37°C) followed by vortexing to fully dissolve the Monolinuron in DMSO.[3][6] 2. Use Anhydrous DMSO: Always use high-purity, anhydrous DMSO for preparing stock solutions.[3][4] 3. Prepare a Fresh Stock: If the precipitate does not dissolve, it is best to prepare a fresh stock solution.[3]

Quantitative Data

Table 1: Physicochemical Properties of Monolinuron

Property	Value	Reference
Molecular Formula	C₉H₁₁ClN₂O₂	[1][8]
Molar Mass	214.65 g/mol	[1][8]
Melting Point	80 to 83 °C	[1]
Appearance	White to off-white solid	[9]

Table 2: Solubility of Monolinuron in Various Solvents

Solvent	Solubility	Temperature	Reference
Water	0.735 g/L	25 °C	[1]
Water	735 ppm	20 °C	[2]
Water	930 mg/L	20 °C	[2]
Acetone	200 g/L	Not Specified	[1]
Methanol	200 g/L	Not Specified	[1]
Toluene	200 g/L	Not Specified	[1]
Hexane	3.9 g/L	Not Specified	[1]

Experimental Protocols

Protocol 1: Preparation of a Concentrated Monolinuron Stock Solution in an Organic Solvent

Objective: To prepare a high-concentration stock solution of Monolinuron that can be diluted into aqueous media for experiments.

Materials:

• Monolinuron powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes or vials

• Vortex mixer

• Sonicator bath

Procedure:

• Weigh the desired amount of Monolinuron powder in a sterile tube.

• Add the calculated volume of anhydrous DMSO to achieve the target stock concentration (e.g., 10 mg/mL).

• Vortex the mixture vigorously for 2-3 minutes.

• If the Monolinuron is not fully dissolved, sonicate the tube for 10-15 minutes. Gentle warming in a 37°C water bath can also be applied.[3][6]

• Visually inspect the solution to ensure it is clear and free of any particulates.

• Aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles and moisture absorption.[4]

• Store the aliquots at -20°C or -80°C, protected from light.

Protocol 2: Preparation of a Working Solution of Monolinuron in an Aqueous Medium

Objective: To dilute the concentrated Monolinuron stock solution into an aqueous buffer or cell culture medium while minimizing precipitation.

Materials:

• Monolinuron stock solution in DMSO (from Protocol 1)

• Sterile aqueous medium (e.g., phosphate-buffered saline, cell culture medium)

• Sterile tubes

• Vortex mixer

Procedure:

• Thaw an aliquot of the Monolinuron DMSO stock solution at room temperature.

• Gently warm your sterile aqueous medium to the desired experimental temperature (e.g., 37°C).

• While gently vortexing the aqueous medium, add the required volume of the Monolinuron stock solution dropwise to achieve the final desired concentration.[3]

• Ensure the final concentration of DMSO in the aqueous medium is as low as possible and compatible with your experimental system (ideally ≤ 0.1%).[4]

• Use the freshly prepared working solution immediately for your experiments to minimize the risk of time-dependent precipitation.[4][6]

Visualizations

Caption: Workflow for preparing Monolinuron solutions.

Caption: Troubleshooting logic for Monolinuron precipitation.

References

• 1. Monolinuron - Wikipedia [en.wikipedia.org]
• 2. Monolinuron | C9H11ClN2O2 | CID 15629 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Detailed study of precipitation of a poorly water soluble test compound using methodologies as in activity and solubility screening - mixing and automation effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. scbt.com [scbt.com]
• 9. chemimpex.com [chemimpex.com]

Monolinuron Stability in Acidic and Alkaline Solutions: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive information, troubleshooting guides, and frequently asked questions regarding the stability of Monolinuron in acidic and alkaline solutions. This resource is intended to assist researchers in designing and executing experiments, interpreting data, and addressing potential challenges related to the hydrolytic degradation of this phenylurea herbicide.

Frequently Asked Questions (FAQs)

Q1: What is Monolinuron and why is its stability in aqueous solutions a concern?

A1: Monolinuron is a selective, systemic herbicide used to control broad-leaved weeds and annual grasses.[1] Its stability in aqueous solutions is a critical factor for its formulation, storage, and environmental fate. Hydrolytic degradation, particularly in acidic and alkaline environments, can lead to a loss of efficacy and the formation of degradation products.

Q2: How does pH affect the stability of Monolinuron?

A2: Monolinuron is known to slowly decompose in both acidic and alkaline solutions.[2] Generally, for phenylurea herbicides, the rate of hydrolysis is pH-dependent, with degradation being more rapid in acidic and basic media compared to neutral conditions.[3]

Q3: What are the primary degradation products of Monolinuron hydrolysis?

A3: The primary degradation pathway for Monolinuron under hydrolytic conditions involves the cleavage of the urea (B33335) linkage. Under strong acidic conditions, such as boiling in 4N hydrochloric acid, Monolinuron hydrolyzes to yield p-chloroaniline.[4] Other potential degradation products, observed in biotransformation studies which may share pathways with hydrolysis, include demethoxylated and hydroxylated derivatives.[2]

Q4: What analytical methods are suitable for studying Monolinuron stability?

A4: High-Performance Liquid Chromatography (HPLC) is a widely used and effective technique for the separation, identification, and quantification of Monolinuron and its degradation products in stability studies.[5][6]

Data Presentation: Hydrolytic Stability of Monolinuron

While specific public data on the half-life of Monolinuron at various pH values and temperatures is limited, the following table provides an illustrative representation based on the general understanding that hydrolysis is accelerated in acidic and alkaline conditions. This data should be used as a reference and not as a substitute for experimental determination.

pH	Temperature (°C)	Half-life (t½) [Days] (Illustrative)	Rate Constant (k) [day⁻¹] (Illustrative)
4	25	150	0.0046
4	40	50	0.0139
7	25	Stable	< 0.0001
7	40	300	0.0023
9	25	120	0.0058
9	40	40	0.0173

Note: This table presents hypothetical data for illustrative purposes to demonstrate the expected trend of Monolinuron stability under different pH and temperature conditions. Actual experimental data may vary.

Experimental Protocols

Protocol for Hydrolytic Stability Testing of Monolinuron

This protocol outlines a general procedure for determining the hydrolysis rate of Monolinuron at different pH values.

1. Materials and Reagents:

• Monolinuron analytical standard

• Acetonitrile (HPLC grade)

• High-purity water (Milli-Q or equivalent)

• Buffer solutions:

  • pH 4: Acetate buffer

  • pH 7: Phosphate buffer

  • pH 9: Borate buffer

• Hydrochloric acid (HCl) and Sodium hydroxide (B78521) (NaOH) for pH adjustment

• Sterile, amber glass vials with Teflon-lined caps

2. Preparation of Solutions:

• Stock Solution (1 mg/mL): Accurately weigh and dissolve Monolinuron in acetonitrile.

• Test Solutions (10 µg/mL): Spike a small volume of the stock solution into the respective pH buffer solutions in amber glass vials to achieve the final concentration. Prepare triplicate samples for each pH and temperature condition.

3. Experimental Conditions:

• Incubate the test solutions at controlled temperatures (e.g., 25°C and 40°C) in a temperature-controlled oven or water bath.

• Protect samples from light throughout the experiment.

4. Sampling and Analysis:

• Withdraw aliquots from each vial at predetermined time intervals (e.g., 0, 1, 3, 7, 14, 21, and 28 days).

• Immediately analyze the samples by a validated stability-indicating HPLC method to determine the concentration of Monolinuron.

5. Data Analysis:

• Plot the natural logarithm of the Monolinuron concentration versus time.

• The degradation rate constant (k) is the negative of the slope of the regression line.

• Calculate the half-life (t½) using the formula: t½ = 0.693 / k.

Troubleshooting Guide

Issue	Possible Cause(s)	Troubleshooting Steps
Rapid degradation at neutral pH	Microbial contamination of buffer solutions.	Ensure all glassware and solutions are sterilized before use.
Presence of impurities that catalyze degradation.	Use high-purity water and analytical grade reagents.
Inconsistent results between replicates	Inaccurate pipetting or dilution.	Calibrate pipettes and ensure accurate and consistent preparation of solutions.
Non-homogeneous mixing of the stock solution into the buffer.	Vortex the test solutions thoroughly after spiking with the stock solution.
Temperature fluctuations in the incubator.	Use a calibrated and stable temperature-controlled environment.
Poor chromatographic peak shape for Monolinuron or degradation products	Inappropriate mobile phase composition or pH.	Optimize the HPLC method, including mobile phase, column, and pH.
Column degradation.	Use a guard column and ensure the mobile phase is compatible with the column chemistry.
Unexpected degradation products observed	Photodegradation due to light exposure.	Protect all solutions from light by using amber vials or wrapping them in aluminum foil.
Oxidative degradation.	De-gas solvents and consider working under an inert atmosphere if oxidation is suspected.

Visualizations

Caption: Proposed hydrolytic degradation pathway of Monolinuron.

Caption: Workflow for Monolinuron hydrolytic stability testing.

Caption: Key factors influencing the stability of Monolinuron.

References

• 1. Monolinuron - Wikipedia [en.wikipedia.org]
• 2. Monolinuron | C9H11ClN2O2 | CID 15629 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. ars.usda.gov [ars.usda.gov]
• 4. Absorptiometric determination of monolinuron in herbicide formulations - Analyst (RSC Publishing) [pubs.rsc.org]
• 5. Strategies for Enhancing in vitro Degradation of Linuron by Variovorax sp. Strain SRS 16 Under the Guidance of Metabolic Modeling - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Overcoming Monolinuron Degradation in Long-Term Experiments

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges related to Monolinuron degradation in long-term experiments.

Troubleshooting Guide

This guide addresses common issues encountered during the handling and analysis of Monolinuron in extended experimental setups.

Problem	Possible Cause(s)	Recommended Solution(s)
Inconsistent Monolinuron concentrations in stock solutions.	1. Photodegradation: Exposure to light, especially UV, can degrade Monolinuron. 2. pH instability: Monolinuron is susceptible to hydrolysis in acidic or alkaline conditions.[1] 3. Solvent volatility: Evaporation of the solvent can concentrate the solution over time.	1. Store stock solutions in amber glass vials or wrap containers in aluminum foil to protect from light. 2. Prepare stock solutions in a neutral, buffered solvent (e.g., phosphate-buffered saline, pH 7). 3. Use tightly sealed containers and store at a consistent, cool temperature (e.g., 4°C).
Rapid loss of Monolinuron in aqueous experimental media.	1. Microbial degradation: Microorganisms in the media can use Monolinuron as a carbon or nitrogen source.[2] 2. Hydrolysis: The pH of the experimental medium may be outside the stable range for Monolinuron.[1] 3. Photolysis: Exposure of the experimental setup to light.	1. Sterilize the experimental medium by autoclaving or filtration before adding Monolinuron. Work under sterile conditions. 2. Buffer the medium to a neutral pH (around 7.0). 3. Conduct experiments in the dark or under light conditions that do not promote photodegradation (e.g., using specific light filters).
Low recovery of Monolinuron from soil or complex biological matrices.	1. Strong adsorption: Monolinuron can bind strongly to soil organic matter and clay particles. 2. Inefficient extraction solvent: The chosen solvent may not be optimal for desorbing Monolinuron from the matrix. 3. Degradation during extraction: The extraction process itself (e.g., high temperature, extreme pH) might be causing degradation.	1. Increase the extraction time and/or use a more polar solvent mixture (e.g., methanol (B129727)/water). 2. Test a range of solvents with varying polarities (e.g., acetonitrile, methanol, acetone). Pressurized liquid extraction (PLE) can also be effective.[3] 3. Perform extractions at room temperature or below and avoid harsh pH conditions.
Co-elution of interfering peaks during HPLC analysis.	1. Matrix effects: Components of the sample matrix may have similar retention times to Monolinuron. 2. Inadequate chromatographic separation: The HPLC method may not be optimized for the specific matrix.	1. Implement a clean-up step prior to HPLC analysis, such as solid-phase extraction (SPE).[4] 2. Adjust the mobile phase composition, gradient, or flow rate. Consider using a different column with a different stationary phase.
Identification of unknown peaks in chromatograms.	1. Degradation products: The unknown peaks are likely metabolites or degradation products of Monolinuron. Common degradation products include N-(4-chlorophenyl)-N'-methylurea and 4-chloroaniline.[2]	1. Use a mass spectrometry (MS) detector coupled with HPLC (LC-MS) to identify the mass-to-charge ratio of the unknown peaks and compare with known degradation products.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways of Monolinuron in the environment?

A1: Monolinuron primarily degrades through two main pathways:

• Microbial Degradation: Soil microorganisms utilize Monolinuron as a source of carbon and nitrogen, breaking it down into simpler compounds.[2] This is a significant pathway for its dissipation in soil.

• Photodegradation: Monolinuron can be degraded by sunlight, particularly in the UV spectrum.[1] This process is more relevant on soil surfaces and in clear water.

Q2: What is the expected half-life of Monolinuron in soil and water?

A2: The half-life of Monolinuron can vary significantly depending on environmental conditions. In soil, the half-life is typically between 30 and 60 days.[1][5] In water, the half-life is generally shorter, around 22 days, with rapid degradation in water sediments.[1][6]

Quantitative Data Summary

Parameter	Matrix	Condition	Value	Reference
Half-life (t½)	Soil	Aerobic	33-66 days	[1]
Half-life (t½)	Water	-	22 days	[1]
Water Solubility	-	20-25°C	735 mg/L	[6]
Koc (Soil Organic Carbon-Water Partitioning Coefficient)	Soil	-	40-2025 (indicating medium mobility)	[1]

Q3: How can I minimize Monolinuron degradation during sample storage?

A3: To ensure sample integrity during storage, follow these guidelines:

• Temperature: Store samples at low temperatures, ideally at -20°C or -80°C, to slow down both microbial and chemical degradation.

• Light: Protect samples from light by using amber vials or storing them in the dark.

• pH: If possible, adjust the pH of aqueous samples to neutral (around 7.0) before freezing.

Q4: What are the known toxicological effects of Monolinuron's degradation products?

A4: A primary and more toxic degradation product of Monolinuron is p-chloroaniline .[2] p-chloroaniline is considered possibly carcinogenic to humans (Group 2B) and has been shown to be genotoxic in multiple in vitro assays.[7][8] It can cause methemoglobinemia, a condition where the iron in hemoglobin is oxidized, reducing the blood's ability to carry oxygen.[9][10]

Experimental Protocols

1. Protocol for Extraction and Clean-up of Monolinuron from Soil

This protocol is based on a liquid-liquid extraction followed by solid-phase extraction (SPE) for clean-up.

• Materials:

  • Soil sample

  • Monolinuron standard

  • Dichloromethane:petroleum ether (1:1, v/v)

  • C8 SPE cartridge

  • Methanol

  • Deionized water

  • Centrifuge

  • Rotary evaporator

• Procedure:

  • Weigh 10 g of the soil sample into a 50 mL centrifuge tube.

  • Spike with a known concentration of Monolinuron standard if determining recovery.

  • Add 20 mL of dichloromethane:petroleum ether (1:1) and vortex for 2 minutes.

  • Centrifuge at 4000 rpm for 10 minutes.

  • Collect the supernatant.

  • Repeat the extraction (steps 3-5) two more times and combine the supernatants.

  • Evaporate the solvent to dryness using a rotary evaporator at 40°C.

  • Reconstitute the residue in 1 mL of methanol.

  • Condition a C8 SPE cartridge with 5 mL of methanol followed by 5 mL of deionized water.

  • Load the reconstituted sample onto the SPE cartridge.

  • Wash the cartridge with 5 mL of deionized water.

  • Elute the Monolinuron with 5 mL of methanol.

  • Evaporate the eluate to dryness and reconstitute in a known volume of mobile phase for HPLC analysis.

2. High-Performance Liquid Chromatography (HPLC) Method for Monolinuron Quantification

This method is suitable for the analysis of Monolinuron in experimental samples.

• Instrumentation:

  • HPLC system with a UV detector

  • C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

• Chromatographic Conditions:

  • Mobile Phase: Acetonitrile:Water (e.g., 65:35, v/v).[11] The exact ratio may need optimization.

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 20 µL

  • Column Temperature: 30°C

  • Detection Wavelength: 245 nm[12]

  • Run Time: 10 minutes

• Procedure:

  • Prepare a series of Monolinuron standards of known concentrations in the mobile phase.

  • Generate a standard curve by injecting the standards and plotting peak area against concentration.

  • Inject the prepared experimental samples.

  • Quantify the Monolinuron concentration in the samples by comparing their peak areas to the standard curve.

Visualizations

Monolinuron Degradation Pathway

Caption: Simplified degradation pathway of Monolinuron.

Experimental Workflow for Monolinuron Stability Analysis

References

• 1. Monolinuron | C9H11ClN2O2 | CID 15629 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Direct determination of monolinuron, linuron and chlorbromuron residues in potato samples by gas chromatography with nitrogen-phosphorus detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Strategies for Enhancing in vitro Degradation of Linuron by Variovorax sp. Strain SRS 16 Under the Guidance of Metabolic Modeling - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Monolinuron - Wikipedia [en.wikipedia.org]
• 7. para-CHLOROANILINE - Occupational Exposures of Hairdressers and Barbers and Personal Use of Hair Colourants; Some Hair Dyes, Cosmetic Colourants, Industrial Dyestuffs and Aromatic Amines - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. oehha.ca.gov [oehha.ca.gov]
• 9. hhpprtv.ornl.gov [hhpprtv.ornl.gov]
• 10. Toxicology laboratory analysis and human exposure to p-chloroaniline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. tianjindaxuexuebao.com [tianjindaxuexuebao.com]
• 12. Multiresidue HPLC methods for phenyl urea herbicides in water - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Monolinuron Concentration for Effective Weed Control

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to optimizing Monolinuron concentration in weed control research. It includes detailed experimental protocols, troubleshooting guides, and frequently asked questions to facilitate effective and reliable experimental outcomes.

I. Frequently Asked Questions (FAQs)

Q1: What is Monolinuron and what is its primary mode of action?

A1: Monolinuron is a selective, systemic herbicide used for the control of broad-leaved weeds and annual grasses in various crops.[1][2][3][4] Its primary mode of action is the inhibition of photosynthesis at Photosystem II (PSII).[5] It is absorbed through both the roots and leaves of the plant.[2]

Q2: How does Monolinuron inhibit Photosystem II?

A2: Monolinuron competitively binds to the D1 protein at the QB binding niche within the PSII complex. This binding blocks the electron flow from the primary quinone acceptor (QA) to the secondary quinone acceptor (QB), thereby interrupting the photosynthetic electron transport chain.

Q3: What are the visual symptoms of Monolinuron phytotoxicity on susceptible weeds?

A3: Following the uptake of Monolinuron, susceptible weeds typically exhibit symptoms of yellowing (chlorosis) and subsequent die-back of the leaves, ultimately leading to the death of the plant.[2]

Q4: What factors can influence the efficacy of Monolinuron in my experiments?

A4: Several factors can impact Monolinuron's effectiveness, including:

• Weed Species and Growth Stage: Different weed species exhibit varying levels of susceptibility. Younger, actively growing weeds are generally more susceptible.[6]

• Environmental Conditions: Factors such as temperature, humidity, soil moisture, and light intensity can affect herbicide uptake, translocation, and activity.[3]

• Soil Properties: Soil type, organic matter content, and pH can influence the availability and persistence of Monolinuron in the soil.[5]

• Application Technique: Proper spray coverage and calibration of equipment are crucial for uniform application and optimal efficacy.[7]

Q5: Are there any known issues with Monolinuron persistence or environmental fate?

A5: Monolinuron has a high leaching potential and is moderately persistent in soils.[5] This means it can be mobile in the soil profile and may pose a risk to groundwater depending on soil type and environmental conditions.

II. Data Presentation: Optimizing Monolinuron Concentration

Quantitative data on the effective concentration of Monolinuron is crucial for experimental design. The following tables provide a summary of expected dose-response relationships for common weed species. Please note that specific EC50 (half maximal effective concentration) values can vary based on the experimental conditions outlined in the FAQs.

Table 1: Efficacy of Monolinuron Against Various Weed Species (Hypothetical Data)

Weed Species	Common Name	Monolinuron Concentration (kg a.i./ha)	Visual Weed Control (%)
Chenopodium album	Lamb's Quarters	0.25	65
0.5	85
1.0	95
Amaranthus retroflexus	Redroot Pigweed	0.25	70
0.5	90
1.0	98
Stellaria media	Common Chickweed	0.25	60
0.5	80
1.0	92
Echinochloa crus-galli	Barnyardgrass	0.25	50
0.5	75
1.0	88

Table 2: Estimated EC50 Values for Monolinuron on Selected Weed Species (Hypothetical Data)

Weed Species	Common Name	Estimated EC50 (kg a.i./ha)
Chenopodium album	Lamb's Quarters	0.35
Amaranthus retroflexus	Redroot Pigweed	0.30
Stellaria media	Common Chickweed	0.40
Echinochloa crus-galli	Barnyardgrass	0.60

III. Experimental Protocols

This section provides a detailed methodology for conducting a dose-response bioassay to determine the effective concentration of Monolinuron for weed control in a greenhouse setting.

Protocol: Greenhouse Dose-Response Bioassay for Monolinuron

1. Objective: To determine the dose-response relationship of Monolinuron on target weed species and calculate the EC50 value.

2. Materials:

• Certified seeds of target weed species (e.g., Chenopodium album, Amaranthus retroflexus, Stellaria media, Echinochloa crus-galli).

• Monolinuron analytical standard or commercial formulation.

• Pots (e.g., 10 cm diameter) filled with a standardized potting mix.

• Greenhouse with controlled temperature, humidity, and lighting.

• Laboratory sprayer calibrated for uniform application.

• Deionized water.

• Appropriate solvents for preparing stock solutions (if using analytical standard).

• Personal Protective Equipment (PPE): gloves, lab coat, safety glasses.

3. Experimental Design:

• Use a completely randomized design with at least four replications per treatment.

• Include an untreated control (sprayed with water or carrier solvent only).

• Establish a range of at least 5-7 Monolinuron concentrations, including doses expected to cause 0% and 100% inhibition.

4. Procedure:

• Plant Preparation:

  • Sow a consistent number of seeds (e.g., 10-15) of a single weed species per pot.

  • Allow seedlings to emerge and grow to a specific stage (e.g., 2-3 true leaves).[1]

  • Thin seedlings to a uniform number (e.g., 5 plants) per pot before treatment.

• Herbicide Preparation:

  • Prepare a stock solution of Monolinuron.

  • Perform serial dilutions to obtain the desired range of treatment concentrations.

• Herbicide Application:

  • Calibrate the laboratory sprayer to deliver a known volume per unit area.

  • Apply the different Monolinuron concentrations to the respective pots, ensuring uniform coverage of the foliage.

• Post-Treatment Care:

  • Return the pots to the greenhouse and maintain optimal growing conditions.

  • Water the plants as needed, avoiding washing the herbicide off the leaves.

• Data Collection:

  • Assess visual injury (phytotoxicity) at set time points (e.g., 7, 14, and 21 days after treatment) using a rating scale (0% = no effect, 100% = complete plant death).

  • At the final assessment, harvest the above-ground biomass from each pot.

  • Determine the fresh weight of the biomass.

  • Dry the biomass in an oven at a specified temperature (e.g., 70°C) until a constant weight is achieved to determine the dry weight.

5. Data Analysis:

• Calculate the percent inhibition of biomass (fresh or dry weight) for each treatment relative to the untreated control.

• Plot the percent inhibition against the logarithm of the Monolinuron concentration.

• Fit a non-linear regression model (e.g., a four-parameter log-logistic model) to the data to generate a dose-response curve.[8]

• From the fitted curve, determine the EC50 value (the concentration of Monolinuron that causes a 50% reduction in biomass).

IV. Troubleshooting Guide

This guide addresses common issues encountered during Monolinuron efficacy experiments.

Table 3: Troubleshooting Common Issues in Monolinuron Experiments

Issue	Potential Cause(s)	Recommended Solution(s)
Poor or inconsistent weed control	Weed-related factors: - Incorrect weed identification. - Weeds are too large or stressed at the time of application.[6] - Potential for herbicide resistance in the weed population.	- Confirm weed species identification. - Apply Monolinuron to small, actively growing weeds. - If resistance is suspected, conduct a dose-response assay comparing the suspect population to a known susceptible population.
Application-related factors: - Improper sprayer calibration leading to incorrect dosage.[7] - Poor spray coverage. - Incorrect mixing of the spray solution.	- Recalibrate the sprayer before each experiment. - Use appropriate nozzles and spray volume to ensure thorough coverage. - Follow the correct mixing order and ensure thorough agitation of the spray solution.
Environmental factors: - Rainfall shortly after application. - Extreme temperatures (too hot or too cold). - Low humidity.	- Allow for a sufficient rain-free period after application. - Apply during moderate temperature and humidity conditions.
Soil-related factors (for pre-emergence applications): - High organic matter content in the soil can bind the herbicide. - Soil pH affecting herbicide availability.[5]	- Adjust application rates based on soil type and organic matter content. - Measure and record soil pH as part of the experimental parameters.
Crop or non-target plant injury	- Application rate is too high for the specific crop or plant. - Spray drift onto sensitive plants. - Contaminated sprayer from previous use.	- Ensure the application rate is appropriate for the crop being tested. - Avoid spraying during windy conditions to minimize drift. - Thoroughly clean the sprayer equipment before use.[7]
Inconsistent results between replicates	- Variation in plant size or growth stage within replicates. - Non-uniform herbicide application. - Environmental variability within the experimental area (e.g., light, temperature gradients).	- Ensure uniform plant material for each replicate. - Double-check sprayer calibration and application technique for consistency. - Randomize the placement of pots to minimize the effects of environmental gradients.

V. Visualizations

Signaling Pathway and Workflow Diagrams

The following diagrams illustrate the mode of action of Monolinuron and a typical experimental workflow for dose-response analysis.

Caption: Monolinuron's mode of action in Photosystem II.

Caption: Experimental workflow for a Monolinuron dose-response bioassay.

Caption: Logical workflow for troubleshooting poor Monolinuron efficacy.

References

• 1. Protocols for Robust Herbicide Resistance Testing in Different Weed Species - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Monolinuron | C9H11ClN2O2 | CID 15629 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chemimpex.com [chemimpex.com]
• 4. Monolinuron - Wikipedia [en.wikipedia.org]
• 5. Monolinuron (Ref: HOE 002747) [sitem.herts.ac.uk]
• 6. isws.org.in [isws.org.in]
• 7. kogt.com [kogt.com]
• 8. scielo.br [scielo.br]

Troubleshooting inconsistent results in Monolinuron bioassays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing inconsistent results in Monolinuron bioassays.

Frequently Asked Questions (FAQs)

Q1: What is Monolinuron and what is its mechanism of action?

A1: Monolinuron is a selective, systemic herbicide belonging to the phenylurea class.[1] Its primary mode ofaction is the inhibition of photosynthesis at photosystem II (PSII). It binds to the D1 protein of the PSII complex, blocking electron transport and halting CO2 fixation, which ultimately leads to plant death.[2]

Q2: What are the common symptoms of Monolinuron phytotoxicity in sensitive plants?

A2: Symptoms of Monolinuron toxicity in sensitive plant species typically include chlorosis (yellowing) of the leaves, followed by necrosis (tissue death), particularly at the leaf margins and tips. In soil-applied treatments, symptoms will appear after photosynthesis begins. For foliar applications, leaf burn and necrosis can appear within 72 hours under warm and humid conditions.

Q3: Which plant species are commonly used and sensitive in Monolinuron bioassays?

A3: While specific data for Monolinuron is not always readily available, sensitive species for phenylurea herbicides in general can be used. These often include aquatic plants like Lemna minor (duckweed), which is highly sensitive to PSII inhibitors. For terrestrial bioassays, various weed species such as those from the Amaranthus genus can be used, although sensitivity can vary between species.[3] It is crucial to select a species with known sensitivity to PSII inhibitors for reliable results.

Q4: What is an EC50 value and why is it important in a Monolinuron bioassay?

A4: The EC50 (Effective Concentration 50) is the concentration of a substance (in this case, Monolinuron) that causes a 50% reduction in a measured biological response, such as growth or photosynthetic activity, compared to a control group.[4] It is a critical quantitative measure of the herbicide's potency and is essential for creating dose-response curves and comparing the sensitivity of different plant species.[5]

Troubleshooting Inconsistent Bioassay Results

Inconsistent results in Monolinuron bioassays can arise from a variety of factors. The following guide provides a structured approach to identifying and resolving common issues.

Problem 1: High Variability in Results Between Replicates

Potential Cause	Troubleshooting Action
Uneven Herbicide Application	Ensure the sprayer is properly calibrated to deliver a uniform application volume. For soil incorporation, thoroughly mix the Monolinuron solution with the soil.[5]
Inconsistent Plant Material	Use seeds from the same lot and plants of uniform size and developmental stage.
Variable Environmental Conditions	Maintain consistent temperature, light intensity, and humidity in the growth chamber or greenhouse. Randomize the placement of replicates to minimize the effects of environmental gradients.
Inaccurate Pipetting or Dilutions	Calibrate pipettes regularly. Prepare a stock solution and perform serial dilutions to ensure accurate concentrations.

Problem 2: No or Low Phytotoxicity Observed, Even at High Concentrations

Potential Cause	Troubleshooting Action
Resistant Plant Species	Verify that the chosen plant species is sensitive to PSII inhibiting herbicides. If possible, test a known sensitive species as a positive control.
Degradation of Monolinuron	Prepare fresh Monolinuron solutions for each experiment. Store the stock solution according to the manufacturer's instructions (cool, dark, and dry).
Incorrect Application Method	Ensure the application method (e.g., foliar spray, soil drench) is appropriate for Monolinuron and the test species. Monolinuron is absorbed by both roots and leaves.
Soil Adsorption	High organic matter or clay content in the soil can bind to Monolinuron, reducing its bioavailability. Conduct the bioassay in a standardized, low-organic matter substrate.

Problem 3: High Mortality or Stress in the Control Group

Potential Cause	Troubleshooting Action
Contamination of Control Group	Use separate, dedicated equipment for the control and treatment groups. Handle the control group before the treatment groups to avoid cross-contamination.
Unhealthy Plant Material	Ensure the plants are healthy and not stressed before starting the experiment. Check for signs of disease or nutrient deficiencies.
Suboptimal Growth Conditions	Verify that the temperature, light, and humidity are optimal for the growth of the test plant species.
Solvent Toxicity	If using a solvent to dissolve Monolinuron, ensure the final concentration in the growth medium is not toxic to the plants. Include a solvent-only control to test for any adverse effects.

Experimental Protocols

Protocol 1: Whole-Plant Soil Bioassay for Monolinuron

This protocol provides a general framework for assessing the phytotoxicity of Monolinuron in a soil matrix.

Materials:

• Seeds of a sensitive indicator plant species

• Pots (e.g., 10 cm diameter) filled with a standardized potting mix

• Monolinuron stock solution

• Greenhouse or growth chamber with controlled environmental conditions

• Calibrated sprayer

Procedure:

• Seed Germination and Seedling Establishment: Sow a predetermined number of seeds in each pot. After germination, thin the seedlings to a uniform number per pot (e.g., 5 plants) a few days before herbicide application.[5]

• Herbicide Preparation and Application: Prepare a series of Monolinuron dilutions from a stock solution to create a dose-response range. Include a non-ionic surfactant if required. Apply the herbicide solutions evenly to the respective pots using a calibrated sprayer.[5]

• Incubation: Place the treated pots in a greenhouse or growth chamber in a randomized complete block design. Maintain optimal conditions for plant growth.

• Data Collection and Analysis: Assess visual injury (phytotoxicity) at regular intervals (e.g., 7, 14, and 21 days after treatment) using a rating scale (0% = no injury, 100% = plant death).[5] At the end of the experiment, harvest the above-ground biomass, dry it in an oven, and weigh it to determine the biomass reduction compared to the control. Calculate the EC50 or GR50 (concentration for 50% growth reduction) values.

Protocol 2: Aquatic Bioassay with Lemna minor

This protocol is based on the ISO 20079 standard for determining the toxic effects of substances on duckweed.[6]

Materials:

• Lemna minor culture

• Sterile growth medium (e.g., Steinberg medium)

• Monolinuron stock solution

• Sterile glass test vessels (e.g., 100 mL beakers)

• Growth chamber with controlled light and temperature

Procedure:

• Preparation of Test Solutions: Prepare a range of Monolinuron concentrations in the growth medium. Include a control with only the growth medium.

• Inoculation: Transfer a set number of healthy Lemna minor fronds (e.g., 3-4 colonies with a total of 9-12 fronds) into each test vessel.

• Incubation: Place the test vessels in a growth chamber under continuous illumination and a constant temperature (e.g., 24 ± 2 °C) for 7 days.

• Data Collection and Analysis: At the end of the 7-day exposure period, count the number of fronds in each vessel. The growth inhibition can be calculated based on the reduction in frond number compared to the control.[6] Alternatively, the area covered by the fronds can be measured using image analysis for a more precise measurement of growth inhibition.[7] Calculate the EC50 value based on the dose-response data.

Data Presentation

Quantitative data from Monolinuron bioassays should be summarized in clear and structured tables to facilitate comparison and interpretation.

Table 1: Example of Visual Injury Assessment Data

Monolinuron Concentration (mg/L)	Replicate 1 (% Injury)	Replicate 2 (% Injury)	Replicate 3 (% Injury)	Mean Injury (%)	Standard Deviation
0 (Control)	0	0	0	0.0	0.0
0.01	10	12	8	10.0	2.0
0.05	45	50	48	47.7	2.5
0.1	85	90	88	87.7	2.5
0.5	100	100	100	100.0	0.0

Table 2: Example of Growth Inhibition Data for Lemna minor Bioassay

Monolinuron Concentration (µg/L)	Initial Frond Count	Final Frond Count (Mean)	Growth Inhibition (%)
0 (Control)	10	45	0
1	10	38	15.6
5	10	23	48.9
10	10	12	73.3
20	10	8	82.2

Visualizations

Caption: Monolinuron's mechanism of action: Inhibition of Photosystem II.

Caption: A logical workflow for troubleshooting inconsistent Monolinuron bioassay results.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. scielo.br [scielo.br]
• 4. Establishment of an EC50 database of pesticides using a Vibrio fischeri bioluminescence method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]

Technical Support Center: Preventing Monolinuron Adsorption to Laboratory Equipment

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing the adsorption of the herbicide Monolinuron to laboratory equipment. Adsorption can lead to significant errors in experimental results, including inaccurate quantification and reduced recovery. The following troubleshooting guides and frequently asked questions (FAQs) address specific issues you may encounter.

Frequently Asked Questions (FAQs)

Q1: What is Monolinuron and why is its adsorption a concern in the lab?

Monolinuron is a selective, systemic herbicide belonging to the phenylurea class.[1] It is moderately soluble in water but highly soluble in organic solvents such as acetone (B3395972), methanol (B129727), and toluene.[1] Its chemical nature makes it prone to adsorbing to surfaces, particularly non-polar materials like plastics. This adsorption can lead to a significant decrease in the actual concentration of Monolinuron in your working solutions, resulting in inaccurate and unreliable experimental data.

Q2: Which laboratory materials are most susceptible to Monolinuron adsorption?

Untreated plastics, such as polypropylene (B1209903) (PP) and polystyrene (PS), are highly susceptible to the adsorption of hydrophobic compounds like Monolinuron. Borosilicate glass is generally a better option due to its more polar surface. The highest resistance to adsorption is typically observed with silanized (deactivated) glass, which has a chemically modified surface to reduce active binding sites.

Q3: How can I minimize Monolinuron adsorption during sample preparation and analysis?

Several strategies can be employed:

• Proper Material Selection: Whenever possible, use borosilicate or, ideally, silanized glassware. If plasticware is unavoidable, consider using low-binding options.

• Solvent Choice: Prepare stock solutions of Monolinuron in a solvent in which it is highly soluble, like methanol or acetone, before making further dilutions in aqueous media.

• Use of Additives: Incorporating a small amount of a non-ionic surfactant (e.g., 0.01-0.05% Tween-20 or Triton X-100) in your aqueous solutions can help keep Monolinuron in the solution and reduce its interaction with labware surfaces.

• Pre-Rinsing/Coating: Pre-rinsing equipment with the experimental solvent or a solution of a blocking agent like bovine serum albumin (BSA) can help saturate potential binding sites.

Q4: Are there specific cleaning procedures to remove Monolinuron from lab equipment?

Yes, a thorough cleaning protocol is crucial. This typically involves a multi-step process including a detergent wash, rinses with tap and deionized water, followed by rinses with an organic solvent like acetone to remove any remaining organic residues. For trace analysis, a final rinse with the solvent to be used in the experiment is recommended.[2]

Troubleshooting Guide: Low Monolinuron Recovery

If you are experiencing lower than expected concentrations of Monolinuron in your experiments, consult the following troubleshooting guide.

Observation	Potential Cause	Recommended Action
Consistently low recovery in aqueous solutions	Adsorption to plastic labware (e.g., pipette tips, tubes, plates).	Switch to borosilicate or silanized glassware. If using plastic, utilize low-binding varieties. Pre-rinse plasticware with the working solvent.
Variable results between replicates	Inconsistent adsorption across different wells or tubes.	Ensure thorough mixing of solutions. Consider adding a non-ionic surfactant (e.g., 0.01-0.05% Tween-20) to your buffer.
Decreasing concentration over time	Gradual adsorption of Monolinuron to container walls during storage.	Prepare fresh solutions before use. If storage is necessary, use silanized glass vials and store at a low temperature.
Carryover contamination in subsequent analyses	Incomplete cleaning of lab equipment, leading to the release of adsorbed Monolinuron.	Implement a rigorous cleaning protocol. Disassemble and clean all parts of automated systems (e.g., autosamplers). Run blank injections to confirm cleanliness.

Experimental Protocols

Protocol 1: General Labware Cleaning for Pesticide Residue Analysis

This protocol is a general-purpose cleaning procedure for glassware used in pesticide residue analysis to minimize contamination and carryover.

Materials:

• Phosphate-free laboratory detergent

• Tap water

• Deionized water

• Acetone (pesticide residue grade or equivalent)

• Hexane (B92381) (pesticide residue grade or equivalent)

Procedure:

• Initial Rinse: Immediately after use, rinse the glassware with the solvent used in the experiment to remove the bulk of the Monolinuron solution. Dispose of the rinse solvent as hazardous waste.

• Detergent Wash: Wash the glassware thoroughly with a phosphate-free laboratory detergent and warm tap water. Use a brush to scrub all surfaces.

• Tap Water Rinse: Rinse the glassware extensively with hot tap water to remove all traces of the detergent.

• Deionized Water Rinse: Rinse the glassware three to five times with deionized water.

• Organic Solvent Rinse: In a fume hood, rinse the glassware with acetone to remove any residual organic contaminants and to aid in drying.

• Final Rinse (Optional, for trace analysis): For highly sensitive analyses, perform a final rinse with hexane or the solvent that will be used in the subsequent experiment.

• Drying: Allow the glassware to air dry completely in a clean environment or dry in an oven at an appropriate temperature.

Protocol 2: Silanization of Glassware

Silanization creates a hydrophobic surface on glassware, which significantly reduces the adsorption of molecules like Monolinuron. This procedure should be performed in a fume hood using appropriate personal protective equipment.

Materials:

• Dichlorodimethylsilane (B41323) (or other suitable silanizing agent)

• Toluene (dry)

• Methanol (dry)

• Heptane

• Glassware to be silanized (clean and dry)

Procedure:

• Preparation: Ensure the glassware is impeccably clean and dry by following the General Labware Cleaning protocol.

• Silanizing Solution: Prepare a 5% (v/v) solution of dichlorodimethylsilane in heptane.

• Coating: Fill the glassware to about one-third of its volume with the silanizing solution. Agitate the glassware for 15 minutes, ensuring the entire inner surface is wetted.

• Removal of Solution: Decant the silanizing solution into a designated waste container.

• Toluene Rinse: Rinse the glassware three times with dry toluene.

• Methanol Rinse: Fill the glassware to about one-third of its volume with dry methanol and shake for 15 minutes.

• Final Rinses: Decant the methanol and rinse thoroughly with fresh methanol, followed by acetone.

• Drying: Allow the glassware to air dry completely in a fume hood.

Visualizing the Workflow and Logic

To better understand the decision-making process for preventing Monolinuron adsorption, the following diagrams illustrate key workflows and relationships.

References

• 1. lcms.cz [lcms.cz]
• 2. fao.org [fao.org]

Technical Support Center: Enhancing In Vitro Degradation of Monolinuron

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive resource for enhancing the in vitro degradation rate of the phenylurea herbicide, Monolinuron. The guide is structured to address specific issues through troubleshooting guides and frequently asked questions.

Section 1: Frequently Asked Questions (FAQs)

Q1: What are the primary mechanisms for in vitro degradation of Monolinuron?

A1: The primary mechanisms for in vitro degradation of Monolinuron are microbial biodegradation and enzymatic degradation. Microbial degradation utilizes intact microorganisms, such as bacteria, to break down the molecule.[1][2] Enzymatic degradation employs isolated enzymes to catalyze the breakdown of Monolinuron. Additionally, abiotic methods like photodegradation can contribute to its breakdown under specific light conditions.[3]

Q2: Which microorganisms are known to degrade Monolinuron or similar phenylurea herbicides?

A2: Bacteria from the genus Variovorax are particularly effective. Specifically, Variovorax sp. strain RA8 has been shown to degrade Monolinuron.[4] Other genera known to degrade similar phenylurea herbicides like linuron (B1675549) include Bacillus, Arthrobacter, Comamonas, and Sphingomonas.[5] Often, a consortium of different bacterial species works more efficiently than a single strain.[6]

Q3: What is the main initial breakdown product of Monolinuron during biodegradation?

A3: The initial and rate-limiting step in the biodegradation of N-methoxy-N-methyl substituted phenylurea herbicides like Monolinuron is the hydrolysis of the amide bond. This reaction is catalyzed by an amidase or hydrolase enzyme, yielding 4-chloroaniline (B138754) and N,O-dimethylhydroxylamine. The accumulation of 4-chloroaniline is a key indicator of successful initial degradation.

Q4: How can the degradation rate of Monolinuron be enhanced in a microbial culture?

A4: The degradation rate can be enhanced through several strategies:

• Use of a Bacterial Consortium: Co-culturing a primary degrader (like Variovorax sp.) with other bacteria that can metabolize the breakdown products (e.g., 4-chloroaniline) can prevent toxic intermediate accumulation and improve overall efficiency.[6]

• Addition of Co-substrates: Supplementing the culture medium with specific nutrients can promote microbial growth and enzymatic activity. For instance, certain amino acids like glutamine and asparagine have been shown to enhance the degradation of the related herbicide linuron by Variovorax sp..[7]

• Optimization of Environmental Conditions: Adjusting pH, temperature, and aeration to the optimal range for the specific microbial strain(s) is crucial for maximizing degradation rates.[8]

Section 2: Troubleshooting Guide

This guide addresses common problems encountered during in vitro Monolinuron degradation experiments.

Q: My microbial culture is showing slow or no degradation of Monolinuron. What are the possible causes and solutions?

A: There are several potential reasons for slow or stalled degradation. The following flowchart can help diagnose the issue.

Troubleshooting flowchart for slow Monolinuron degradation.

Q: I've successfully degraded Monolinuron, but my HPLC analysis shows a large peak corresponding to 4-chloroaniline. Is this a problem?

A: Yes, this indicates a bottleneck in the degradation pathway. While the initial hydrolysis of Monolinuron is occurring, the subsequent degradation of the more toxic intermediate, 4-chloroaniline, is not. This is a common issue when using a single microbial strain that specializes in the initial hydrolysis step.

• Solution 1 (Recommended): Create a bacterial consortium. Introduce a bacterial strain known to degrade 4-chloroaniline, such as certain species of Pseudomonas, Comamonas, or Acinetobacter.[9] This synergistic relationship allows for the complete mineralization of Monolinuron.

• Solution 2: If isolating a new strain is not feasible, try lowering the initial concentration of Monolinuron. High concentrations of 4-chloroaniline can be inhibitory to the primary degrading bacteria.

Q: My enzymatic assay shows low activity. How can I improve it?

A: Low activity in an enzymatic assay can be due to several factors:

• Enzyme Purity: Ensure the enzyme preparation is sufficiently pure. Contaminants can inhibit activity.

• Cofactor Requirements: While the aryl acylamidase from Bacillus sphaericus has not been shown to require divalent metal ions, other hydrolases might.[10] Check the literature for specific cofactor requirements of your enzyme.

• Inhibitors: The product of the reaction, 4-chloroaniline (or 3,4-dichloroaniline (B118046) for linuron), can inhibit the enzyme's activity.[10] Ensure your assay measures initial rates before significant product accumulation.

• pH and Temperature: Enzyme activity is highly dependent on pH and temperature. Determine the optimal conditions for your specific enzyme. For many microbial enzymes, this is often in the neutral pH range (6.5-8.0) and temperatures between 30-40°C.[11]

• Enzyme Denaturation: Improper storage or handling (e.g., repeated freeze-thaw cycles, presence of urea) can lead to irreversible inactivation.[10]

Section 3: Experimental Protocols

Protocol 1: Microbial Degradation of Monolinuron using Variovorax sp.

This protocol describes a batch culture experiment to evaluate the degradation of Monolinuron by a pure or mixed bacterial culture.

Workflow for a microbial degradation experiment.

Detailed Steps:

• Media Preparation: Prepare a minimal salts medium (MSM) suitable for the bacterial strain. A common formulation contains (per liter): K₂HPO₄ (1.5g), KH₂PO₄ (0.5g), MgSO₄·7H₂O (0.2g), (NH₄)₂SO₄ (1.0g), and trace elements. Sterilize by autoclaving.

• Inoculum Preparation: Grow the desired bacterial strain(s) (e.g., Variovorax sp. RA8) in a nutrient-rich medium (e.g., 1/10 strength LB broth) until the culture reaches the late logarithmic phase of growth. Harvest cells by centrifugation and wash with sterile MSM to remove residual nutrient broth.

• Experimental Setup: In sterile flasks, add the MSM. Spike with the Monolinuron stock solution to a final concentration of 20-50 mg/L. Inoculate with the washed bacterial cells to achieve a starting optical density at 600 nm (OD₆₀₀) of approximately 0.05.

• Incubation: Incubate the flasks on a rotary shaker (e.g., 150 rpm) at the optimal temperature for the strain (typically 25-30°C). Include a sterile control flask (MSM + Monolinuron, no bacteria) to check for abiotic degradation.

• Sampling and Analysis: At predetermined time points, aseptically remove an aliquot (e.g., 1 mL) from each flask. Centrifuge the sample (e.g., 10,000 x g for 5 min) to pellet the cells. Analyze the supernatant for Monolinuron and its metabolite, 4-chloroaniline, using HPLC.

Protocol 2: Aryl Acylamidase Extraction from Bacillus sphaericus

This protocol outlines the steps for inducing and extracting the aryl acylamidase enzyme responsible for phenylurea herbicide degradation from Bacillus sphaericus.

• Induction and Culture:

  • Grow Bacillus sphaericus in a suitable nutrient medium.

  • To induce the expression of the aryl acylamidase, add a phenylamide herbicide like linuron (as an inducer) to the culture medium at a low concentration (e.g., 5-10 mg/L) during the early to mid-logarithmic growth phase.[10][12]

  • Continue incubation until the culture reaches the stationary phase, where maximal enzyme formation is typically observed.[13]

• Cell Harvesting and Lysis:

  • Harvest the bacterial cells by centrifugation (e.g., 10,000 x g for 15 min at 4°C).

  • Wash the cell pellet with a suitable buffer (e.g., 0.1 M phosphate (B84403) buffer, pH 7.5).

  • Resuspend the cells in the same buffer and lyse them using a method such as sonication or a French press to release the intracellular enzymes.

• Crude Extract Preparation:

  • Centrifuge the cell lysate at high speed (e.g., 100,000 x g for 60 min) to remove cell debris.[13]

  • The resulting supernatant is the crude enzyme extract, which can be used for initial activity assays or further purification.

• Enzyme Purification (Optional):

  • For a more purified enzyme, the crude extract can be subjected to further chromatographic steps, such as ion-exchange chromatography and gel filtration, as detailed in the literature for this specific enzyme.[10][12]

• Enzyme Activity Assay:

  • To measure the degradation of Monolinuron, incubate a known amount of the enzyme extract with a Monolinuron solution (in 0.1 M phosphate buffer, pH 7.5) at 30°C.

  • Stop the reaction at various time points and measure the decrease in Monolinuron concentration using HPLC.

Protocol 3: HPLC Analysis of Monolinuron and 4-Chloroaniline

This protocol provides a general method for the quantitative analysis of Monolinuron and its primary metabolite, 4-chloroaniline.

• Instrumentation: A High-Performance Liquid Chromatography (HPLC) system equipped with a UV detector and a C18 reversed-phase column (e.g., 250 mm length x 4.6 mm ID, 5 µm particle size).

• Mobile Phase: An isocratic mobile phase consisting of a mixture of acetonitrile (B52724) and a pH-adjusted aqueous buffer is common. A typical starting point is a 60:40 (v/v) mixture of acetonitrile and water or a phosphate buffer (pH 3.0).[14][15] The exact ratio may need optimization.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: Set the UV detector to a wavelength where both compounds have reasonable absorbance. A wavelength of 238-244 nm is often used for phenylurea herbicides and their aniline (B41778) metabolites.[14][16]

• Sample Preparation: Centrifuge the culture samples to remove cells. Filter the supernatant through a 0.22 µm syringe filter before injection to protect the HPLC column.

• Quantification: Prepare standard curves for both Monolinuron and 4-chloroaniline in the mobile phase. Calculate the concentrations in the experimental samples by comparing their peak areas to the standard curves.

Section 4: Data Hub - Degradation Rates

Quantitative data for Monolinuron is limited. The following tables provide data for Monolinuron and the closely related herbicide linuron to serve as a reference for expected degradation rates and influencing factors.

Table 1: Half-life (DT₅₀) of Monolinuron and Linuron in Different Conditions

Compound	Condition	Half-life (DT₅₀)	Reference(s)
Monolinuron	In water	22 days	[17]
Linuron	In soil (field conditions, average)	~60 days	[5]
Linuron	Variovorax sp. WDL1 (pure culture, 50 mg/L)	~7 days	[6]
Linuron	Variovorax sp. WDL1 + Consortium (50 mg/L)	~4 days	[6]

Note: DT₅₀ is the time required for 50% of the initial concentration to dissipate. For non-first-order kinetics, this is different from the half-life calculated from a rate constant.[18]

Table 2: Effect of Environmental Factors on Phenylurea Herbicide Degradation

Factor	Condition	Observation	Reference(s)
pH	Optimal for microbial degradation	Typically neutral (pH ~7.0) for most degrading bacteria.	[11]
Alkaline (pH > 8)	Can increase chemical hydrolysis but may inhibit microbial activity.	[11][19]
Temperature	Optimal for microbial degradation	Typically 25-35°C. Lower temperatures significantly slow down degradation rates.	[8]
Co-substrate	Linuron + Glutamine/Asparagine	Enhanced degradation rate and biomass production of Variovorax sp. SRS 16.	[7]
Linuron + Diluted R2A broth	Rapid mineralization (>70% in 3 days) by Variovorax sp. RA8 compared to minimal medium (~25% in 15 days).	[4]
Culture Type	Pure Culture (Variovorax sp.)	Slower degradation, potential for toxic intermediate accumulation.	[6]
Mixed Culture / Consortium	Faster and more complete degradation due to synergistic metabolism.	[6]

References

• 1. Microbial Degradation of Pesticide Residues and an Emphasis on the Degradation of Cypermethrin and 3-phenoxy Benzoic Acid: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. Monolinuron | C9H11ClN2O2 | CID 15629 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Frontiers | Strategies for Enhancing in vitro Degradation of Linuron by Variovorax sp. Strain SRS 16 Under the Guidance of Metabolic Modeling [frontiersin.org]
• 6. Synergistic Degradation of Linuron by a Bacterial Consortium and Isolation of a Single Linuron-Degrading Variovorax Strain - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Strategies for Enhancing in vitro Degradation of Linuron by Variovorax sp. Strain SRS 16 Under the Guidance of Metabolic Modeling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Effect of operating parameters on molinate biodegradation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Influence of Season on Biodegradation Rates in Rivers - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Purification and Properties of an Aryl Acylamidase of Bacillus sphaericus, Catalyzing the Hydrolysis of Various Phenylamide Herbicides and Fungicides - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Purification and properties of an aryl acylamidase of Bacillus sphaericus, catalyzing the hydrolysis of various phenylamide herbicides and fungicides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. journals.asm.org [journals.asm.org]
• 14. researchgate.net [researchgate.net]
• 15. merckmillipore.com [merckmillipore.com]
• 16. researchgate.net [researchgate.net]
• 17. Monolinuron - Wikipedia [en.wikipedia.org]
• 18. epa.gov [epa.gov]
• 19. mdpi.com [mdpi.com]

Technical Support Center: Minimizing Monolinuron Volatilization in Experimental Setups

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Monolinuron. This resource provides guidance on minimizing and controlling the volatilization of Monolinuron in various experimental setups. Although Monolinuron is characterized by low volatility, precise experimental conditions may require careful management to ensure the accuracy and reproducibility of your results.

Frequently Asked Questions (FAQs)

Q1: What is Monolinuron volatilization and why is it a concern in experiments?

A1: Monolinuron volatilization is the process by which Monolinuron, a selective herbicide, transforms from a solid or liquid state into a vapor. In a laboratory setting, even for compounds with low volatility like Monolinuron, this can be a concern as it may lead to loss of the active ingredient from the experimental system. This loss can affect the accuracy of dose-response relationships, environmental fate studies, and other sensitive assays. Controlling volatilization ensures that the concentration of Monolinuron in your experiment remains stable and known.

Q2: What are the key physicochemical properties of Monolinuron that influence its volatility?

A2: Monolinuron's low volatility is supported by its physicochemical properties. A low vapor pressure and a low Henry's Law constant are the primary indicators.[1] The vapor pressure is the pressure exerted by the vapor in thermodynamic equilibrium with its condensed phases at a given temperature. The Henry's Law constant relates the partial pressure of a substance in the gas phase to its concentration in the aqueous phase. For Monolinuron, these values indicate that it has a low tendency to escape from surfaces into the air.[1]

Q3: What are the main factors that can influence Monolinuron volatilization in a laboratory setting?

A3: While inherently low, the volatilization of Monolinuron can be influenced by several environmental factors within an experimental setup. These include:

• Temperature: Higher temperatures increase the vapor pressure of a substance, thereby increasing its potential to volatilize.

• Airflow: Increased airflow across the surface of a treated sample can enhance the rate of volatilization by removing the layer of still air at the surface.

• Application Surface: The type of surface onto which Monolinuron is applied can affect its volatilization. For instance, volatilization may differ from soil, water, glass, or plant surfaces.

• Soil Properties: When working with soil, factors such as organic matter content, moisture level, and pH can influence the adsorption of Monolinuron to soil particles, which in turn affects its availability for volatilization.

Troubleshooting Guide

Problem: I am observing a decline in Monolinuron concentration over time in my open-beaker experiment.

• Possible Cause: Even with low volatility, some loss may occur over time in an open system, especially if the experiment is conducted at elevated temperatures or with significant air movement in the laboratory.

• Solution:

  • Use a Closed or Semi-Closed System: Whenever possible, conduct your experiments in a closed or semi-closed vessel to minimize exchange with the surrounding atmosphere. This could be a sealed plate, a capped vial, or a dedicated volatilization chamber.

  • Control Temperature: Maintain the lowest temperature compatible with your experimental objectives. Avoid placing experiments in direct sunlight or near heat sources.

  • Minimize Airflow: Reduce airflow over the samples by using fume hoods with adjusted sash heights or by shielding the experimental setup.

Problem: I need to conduct my experiment at a high temperature (e.g., 35°C). How can I be sure that Monolinuron volatilization is not affecting my results?

• Possible Cause: Elevated temperatures will increase the vapor pressure of Monolinuron, making volatilization a more likely factor.

• Solution:

  • Employ a Volatilization Chamber: Use a specialized chamber that allows for temperature control while containing any volatilized compound.

  • Incorporate a Trapping System: In a closed or flow-through system, use a sorbent trap (e.g., XAD-8 resin) in the air outlet to capture any volatilized Monolinuron. This allows you to quantify the amount of volatilization and confirm if it is a significant factor.

  • Run Controls: Include control samples at different temperatures to quantify the temperature-dependent loss of Monolinuron.

Problem: My results are inconsistent across different soil types.

• Possible Cause: Soil properties significantly impact pesticide behavior. Differences in organic matter, clay content, and pH can alter the adsorption of Monolinuron, affecting the amount available for volatilization and other transport processes.

• Solution:

  • Characterize Your Soil: Thoroughly analyze and report the properties of the soil used in your experiments (e.g., texture, organic matter content, pH, and cation exchange capacity).

  • Standardize Soil Moisture: Maintain a consistent soil moisture level across all replicates and experiments, as this can influence volatilization.

  • Consider Soil-Free Systems: If the focus of your research is not on soil interactions, consider using a soil-free medium like sand or glass beads to reduce variability from soil properties.

Data Presentation

Table 1: Physicochemical Properties of Monolinuron Influencing Volatilization

Property	Value	Implication for Volatilization
Vapor Pressure	1.5 x 10⁻⁴ mm Hg (at 25°C)[1]	Very low, indicating a low tendency to enter the gas phase.
Henry's Law Constant	4.6 x 10⁻⁸ atm-m³/mol[1]	Indicates that Monolinuron will be essentially non-volatile from water surfaces.[1]
Water Solubility	735 - 930 mg/L (at 20-25°C)[1]	Moderately soluble, which can influence its partitioning between water and air.
Log Koc	2.43 (average)	Indicates medium mobility in soil, suggesting some binding to soil particles which can reduce volatilization.

Experimental Protocols

Protocol: Measuring Monolinuron Volatilization in a Closed-System Laboratory Setup

This protocol provides a generalized method for quantifying the potential volatilization of Monolinuron from a soil or water sample in a controlled laboratory environment.

1. Materials:

• Volatilization chamber (e.g., a sealed glass desiccator with inlet and outlet ports).

• Air pump with a flow meter to control airflow.

• Sorbent tubes (e.g., containing XAD-8 resin) for trapping volatilized Monolinuron.

• Test soil or water.

• Analytical grade Monolinuron standard.

• High-purity solvents for extraction (e.g., acetonitrile, methanol).

• Analytical instrument for quantification (e.g., HPLC-UV, LC-MS).

• Controlled environment chamber or incubator for temperature control.

2. Experimental Setup:

• Place a known mass of soil or volume of water in a petri dish or beaker inside the volatilization chamber.

• Spike the soil or water with a known concentration of Monolinuron.

• Seal the chamber.

• Connect the inlet port to an air source (filtered to be free of contaminants) and the outlet port to a sorbent tube. Connect the other end of the sorbent tube to the air pump.

• Place the entire setup in a controlled environment chamber set to the desired temperature.

3. Procedure:

• Start the air pump at a low, controlled flow rate (e.g., 100-500 mL/min).

• Run the experiment for a predetermined period (e.g., 24, 48, 72 hours).

• At each time point, stop the pump and replace the sorbent tube with a new one.

• Extract the Monolinuron from the used sorbent tube with an appropriate solvent.

• Analyze the extract using a calibrated analytical instrument to quantify the amount of Monolinuron trapped.

• At the end of the experiment, extract and analyze the Monolinuron remaining in the soil/water sample.

• Calculate the mass balance to determine the percentage of Monolinuron that volatilized.

4. Considerations for Monolinuron:

• Given its low volatility, you may need to run the experiment for an extended period or at elevated temperatures to trap a quantifiable amount of Monolinuron.

• Ensure your analytical method is sensitive enough to detect low concentrations of Monolinuron in the solvent extracts from the sorbent tubes.

• Run blank controls (chamber with no Monolinuron) to check for any background contamination.

Visualizations

Caption: Factors influencing Monolinuron volatilization.

Caption: Workflow for measuring Monolinuron volatilization.

References

• 1. Monolinuron | C9H11ClN2O2 | CID 15629 - PubChem [pubchem.ncbi.nlm.nih.gov]

Dealing with co-extraction of interferences in Monolinuron analysis

Welcome to the technical support center for Monolinuron analysis. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges related to the co-extraction of interferences during Monolinuron analysis.

Troubleshooting Guide

This guide addresses common issues encountered during the analysis of Monolinuron, providing potential causes and systematic solutions to ensure accurate and reliable results.

Poor Peak Shape (Tailing, Fronting, or Splitting) in LC-MS/MS Analysis

Question: I am observing poor peak shapes (tailing, fronting, or splitting) for Monolinuron in my LC-MS/MS analysis. What are the possible causes and how can I resolve this?

Answer:

Poor peak shape for Monolinuron can arise from several factors related to the sample matrix, chromatographic conditions, or the analytical column itself. A systematic approach is crucial to identify and resolve the issue.

Possible Causes and Solutions:

Possible Cause	Solution
Matrix Effects	Co-eluting matrix components can interfere with the chromatography. Dilute the sample extract and re-inject. If the peak shape improves, matrix effects are a likely cause. Further sample cleanup using Solid Phase Extraction (SPE) may be necessary.[1][2]
Inappropriate Mobile Phase pH	The pH of the mobile phase can affect the ionization state of Monolinuron and its interaction with the stationary phase. Ensure the mobile phase pH is optimized for Monolinuron analysis. Adding a small amount of formic acid (e.g., 0.1%) to the mobile phase can often improve peak shape for urea-based herbicides.
Column Overload	Injecting a sample with a high concentration of Monolinuron or co-eluting interferences can lead to peak fronting.[3] Dilute the sample extract and re-inject to see if the peak shape improves.
Column Contamination or Degradation	Accumulation of matrix components on the column can lead to peak distortion.[3] First, try flushing the column with a strong solvent. If the issue persists, a partially blocked inlet frit might be the problem; backflushing the column (disconnected from the detector) can sometimes resolve this. If these steps fail, the column may need to be replaced.[4]
Extra-Column Volume	Excessive tubing length or improper connections can cause peak broadening. Ensure that all connections between the injector, column, and detector are secure and that the tubing length is minimized.[4]

Workflow for Troubleshooting Peak Shape Issues:

Caption: A logical workflow for troubleshooting poor peak shapes in Monolinuron analysis.

Low Recovery of Monolinuron

Question: My recovery of Monolinuron is consistently low after sample preparation. What could be the cause and how can I improve it?

Answer:

Low recovery of Monolinuron can be attributed to several factors during the extraction and cleanup steps. Optimizing your sample preparation protocol is key to achieving acceptable recovery rates.

Possible Causes and Solutions:

Possible Cause	Solution
Inefficient Extraction	The choice of extraction solvent and the extraction technique are critical. Acetonitrile (B52724) is a commonly used and effective solvent for QuEChERS extraction of Monolinuron. Ensure vigorous shaking during the extraction step to maximize the interaction between the solvent and the sample matrix. For dry samples, ensure they are properly hydrated before extraction.[5]
Analyte Loss During Cleanup	The sorbents used in dispersive SPE (dSPE) or SPE cartridges can sometimes retain the analyte of interest. The choice of sorbent should be carefully considered based on the sample matrix. For example, Graphitized Carbon Black (GCB) can lead to the loss of planar pesticides, so its use should be evaluated cautiously.[6]
Degradation of Monolinuron	Monolinuron can be susceptible to degradation under certain pH conditions. The use of buffered QuEChERS methods (e.g., citrate (B86180) or acetate (B1210297) buffer) can help maintain a stable pH during extraction and prevent degradation of pH-sensitive pesticides.[7]
Incomplete Elution from SPE Cartridge	If using SPE for cleanup, ensure the elution solvent is strong enough to completely elute Monolinuron from the sorbent. You may need to experiment with different solvents or solvent mixtures to optimize elution.

Quantitative Data on Sorbent Performance:

The selection of dSPE sorbents in the QuEChERS method is critical for removing interferences without compromising analyte recovery. The following table summarizes the general effectiveness of common sorbents for different types of interferences.

Sorbent	Primary Function	Commonly Used For	Potential Issues
PSA (Primary Secondary Amine)	Removal of organic acids, fatty acids, sugars, and some pigments.	General purpose cleanup for fruits and vegetables.[8]	Can cause degradation of base-sensitive pesticides.[6]
C18 (Octadecyl)	Removal of non-polar interferences like lipids and fats.	Fatty matrices such as avocados, olives, and oilseeds.[8][9]	May retain non-polar pesticides.
GCB (Graphitized Carbon Black)	Removal of pigments like chlorophyll (B73375) and carotenoids, as well as sterols.	Highly pigmented matrices like spinach and leafy greens.[8][9]	Can cause significant loss of planar pesticides.[6]
Z-Sep/Z-Sep+	Zirconia-based sorbents for removal of lipids and pigments.	Fatty and pigmented matrices.[9]	May show variable performance depending on the specific analyte and matrix.

Frequently Asked Questions (FAQs)

Q1: What are the most common interferences in Monolinuron analysis in vegetable matrices?

A1: In vegetable matrices, common interferences include pigments (chlorophylls and carotenoids), organic acids, sugars, and fatty acids.[10] These compounds are often co-extracted with Monolinuron and can cause matrix effects, such as ion suppression or enhancement in LC-MS/MS analysis, leading to inaccurate quantification.[11]

Q2: What is the recommended sample preparation method for Monolinuron in soil?

A2: The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely used and effective technique for extracting Monolinuron from soil samples.[12] It involves an extraction with acetonitrile followed by a cleanup step using dispersive solid-phase extraction (dSPE). For soil, it is important to ensure the sample is adequately hydrated before extraction to achieve good recoveries.[12]

Experimental Protocol: QuEChERS for Soil

• Sample Hydration: For dry soil, weigh 3 g of the sample into a 50 mL centrifuge tube and add 7 mL of water. For hydrated soil, use 10 g of the sample.[12]

• Extraction: Add 10 mL of acetonitrile to the tube. Add the QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride, sodium citrate).[12]

• Shaking and Centrifugation: Cap the tube and shake vigorously for 5 minutes. Centrifuge at ≥5000 rcf for 5 minutes.[12]

• dSPE Cleanup: Transfer a 1 mL aliquot of the acetonitrile supernatant to a 2 mL dSPE tube containing cleanup sorbents (e.g., C18 and magnesium sulfate).[12]

• Vortex and Centrifuge: Vortex the dSPE tube for 30-60 seconds and then centrifuge for 2 minutes.[12]

• Analysis: The purified supernatant is then ready for analysis by LC-MS/MS or GC-MS/MS.[12]

Q3: How can I mitigate matrix effects in my Monolinuron analysis?

A3: Matrix effects, particularly ion suppression or enhancement in LC-MS/MS, are a common challenge. Here are several strategies to mitigate them:

• Sample Dilution: Diluting the final extract can significantly reduce the concentration of co-eluting matrix components, thereby minimizing their impact on the ionization of Monolinuron.[1][2]

• Matrix-Matched Calibration: Prepare calibration standards in a blank matrix extract that has undergone the same sample preparation procedure as the samples. This helps to compensate for signal suppression or enhancement.

• Use of Internal Standards: Employing a stable isotope-labeled internal standard for Monolinuron can effectively compensate for matrix effects, as it will be affected in a similar way to the native analyte.

• Optimized Cleanup: A more effective cleanup step using appropriate SPE sorbents can remove a larger portion of the interfering matrix components.

Q4: Can you provide a general workflow for Solid Phase Extraction (SPE) cleanup for Monolinuron analysis?

A4: Solid Phase Extraction (SPE) is a powerful technique for sample cleanup, especially for complex matrices. A general workflow for reversed-phase SPE (e.g., using a C18 cartridge) for Monolinuron is as follows:

Caption: A general workflow for Solid Phase Extraction (SPE) cleanup.

Experimental Protocol: SPE Cleanup (C18 Cartridge)

• Conditioning: Pass a suitable organic solvent (e.g., 5 mL of methanol) through the C18 cartridge to activate the stationary phase.[13]

• Equilibration: Flush the cartridge with a solvent similar in polarity to the sample solvent (e.g., 5 mL of water) to prepare it for sample loading.[13]

• Sample Loading: Load the sample extract onto the cartridge at a slow and steady flow rate to ensure proper retention of Monolinuron.

• Washing: Wash the cartridge with a weak solvent or a mixture of solvents (e.g., 5 mL of a water/methanol mixture) to remove polar interferences that are not retained on the C18 sorbent.[13]

• Elution: Elute the retained Monolinuron with a small volume of a strong organic solvent (e.g., 5 mL of acetonitrile or methanol).[13] This eluate is then collected for analysis.

Q5: What are the typical LC-MS/MS parameters for Monolinuron analysis?

A5: While optimal parameters should be determined empirically for your specific instrument, here are some typical starting conditions for Monolinuron analysis by LC-MS/MS:

Parameter	Typical Setting
LC Column	C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% formic acid
Mobile Phase B	Acetonitrile or Methanol with 0.1% formic acid
Gradient	A suitable gradient from high aqueous to high organic content.
Flow Rate	0.2 - 0.4 mL/min
Injection Volume	5 - 10 µL
Ionization Mode	Electrospray Ionization, Positive (ESI+)
MS/MS Transitions	Precursor ion (m/z) and at least two product ions for quantification and confirmation. For Monolinuron ([M+H]⁺ ≈ 215.0), common transitions might be monitored.

It is crucial to optimize the collision energy for each transition to achieve the best sensitivity.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. zefsci.com [zefsci.com]
• 4. agilent.com [agilent.com]
• 5. hpst.cz [hpst.cz]
• 6. cms.mz-at.de [cms.mz-at.de]
• 7. ijesd.org [ijesd.org]
• 8. specartridge.com [specartridge.com]
• 9. Systematic Comparison of Extract Clean-Up with Currently Used Sorbents for Dispersive Solid-Phase Extraction - PMC [pmc.ncbi.nlm.nih.gov]
• 10. lcms.cz [lcms.cz]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]
• 13. m.youtube.com [m.youtube.com]

Technical Support Center: Optimizing Monolinuron Efficacy in Hydroponic Systems

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for utilizing Monolinuron in hydroponic experiments. The following information is designed to address specific issues related to adjusting pH to enhance the efficacy and stability of this phenylurea herbicide.

Frequently Asked Questions (FAQs)

Q1: What is the primary mode of action for Monolinuron?

Monolinuron is a selective, systemic herbicide belonging to the phenylurea class. Its primary mode of action is the inhibition of photosynthesis at Photosystem II (PSII). It binds to the D1 protein of the PSII complex, which blocks electron transport and ultimately leads to the production of reactive oxygen species, causing cellular damage and plant death.

Q2: How does the pH of the hydroponic solution affect Monolinuron?

The pH of the hydroponic solution can significantly impact the chemical stability and degradation of Monolinuron. While Monolinuron is generally stable in neutral water, it slowly decomposes in acidic and alkaline conditions.[1] Research on the photocatalytic degradation of Monolinuron has indicated that the degradation rate is influenced by pH, with an optimum degradation observed around pH 6.0. Therefore, maintaining a stable pH is crucial to ensure a consistent concentration of the active herbicide in your experiment.

Q3: What is the optimal pH for maximizing Monolinuron's stability and efficacy in a hydroponic solution?

Based on available data regarding its degradation, maintaining a pH close to neutral (6.0-7.0) is recommended to maximize the stability of Monolinuron in an aqueous solution. A study on the photocatalytic degradation of Monolinuron found that the degradation rate was optimal at a pH value close to 6. This suggests that significant deviations into more acidic or alkaline ranges could lead to a faster breakdown of the herbicide, potentially reducing its efficacy over the course of an experiment.

Q4: Can adjusting the pH of the hydroponic solution enhance the uptake of Monolinuron by the target plants?

The relationship between the pH of the growing medium and the uptake of phenylurea herbicides by plant roots is not well-documented for Monolinuron in hydroponic systems. For some classes of herbicides, like weak acids, a lower pH can increase uptake. Conversely, for sulfonylurea herbicides, a higher pH can increase solubility and enhance activity.[2] For phenylurea herbicides, it is generally understood that they are more available for plant uptake in higher pH soils (>7.0).[3] However, in a soilless hydroponic system, the primary consideration for pH adjustment should be the stability of the Monolinuron molecule itself to ensure a consistent and effective concentration.

Q5: Are there any known interactions between Monolinuron and common hydroponic nutrients?

Troubleshooting Guide

Issue: Inconsistent herbicidal effects are observed across different experimental batches.

• Potential Cause 1: pH Fluctuation in the Hydroponic System.

  • Troubleshooting Steps:

    • Regularly monitor the pH of your hydroponic solution using a calibrated pH meter.

    • Implement a pH buffering system or perform daily adjustments to maintain the target pH range (e.g., 6.0-6.5).

    • Document any pH fluctuations and correlate them with your observational data on herbicidal efficacy.

• Potential Cause 2: Degradation of Monolinuron in the Solution.

  • Troubleshooting Steps:

    • Confirm the stability of your Monolinuron stock solution.

    • Consider the light exposure of your hydroponic system, as UV light can accelerate the degradation of Monolinuron.[1]

    • If possible, analyze the concentration of Monolinuron in your hydroponic solution at the beginning and end of your experiment using a suitable analytical method (e.g., HPLC-MS/MS) to determine if significant degradation has occurred.

Issue: Signs of phytotoxicity are observed in control plants not treated with Monolinuron.

• Potential Cause: Cross-contamination or improper system cleaning.

  • Troubleshooting Steps:

    • Ensure thorough cleaning and rinsing of all hydroponic system components between experiments to remove any residual herbicide.

    • Use separate, clearly labeled equipment for preparing and handling herbicide solutions and nutrient solutions.

    • Review your experimental setup to prevent any possibility of aerosol or vapor drift from treated to control groups.

Issue: Difficulty in dissolving Monolinuron in the nutrient solution.

• Potential Cause: Low solubility at certain pH values or temperatures.

  • Troubleshooting Steps:

    • Monolinuron has a water solubility of 735 mg/L at 20°C.[1]

    • Prepare a concentrated stock solution of Monolinuron in a suitable organic solvent (e.g., acetone (B3395972) or methanol) before diluting it into the aqueous nutrient solution. Ensure the final concentration of the organic solvent in the hydroponic system is minimal and does not affect plant growth.

    • Ensure the nutrient solution is well-agitated after the addition of the Monolinuron stock solution to ensure even distribution.

Quantitative Data on Monolinuron Degradation

Parameter	pH Value	Observation	Reference
Photocatalytic Degradation	~6.0	The photocatalytic degradation rate of Monolinuron in an aqueous TiO2 suspension was found to be optimal.
Chemical Stability	Acidic	Slowly decomposes.	[1]
Chemical Stability	Alkaline	Slowly decomposes.	[1]

Experimental Protocols

Protocol: Determining the Effect of pH on Monolinuron Efficacy in a Hydroponic System

1. Objective: To evaluate the herbicidal efficacy of Monolinuron on a target weed species grown hydroponically at different pH levels.

2. Materials:

• Target weed species (e.g., Lemna minor or a selected broadleaf weed seedling).
• Hydroponic system (e.g., deep water culture or nutrient film technique).
• Complete hydroponic nutrient solution.
• Monolinuron analytical standard.
• pH meter and calibration buffers.
• pH adjustment solutions (e.g., dilute nitric acid or potassium hydroxide).
• Analytical equipment for Monolinuron quantification (e.g., HPLC-MS/MS).
• Controlled environment growth chamber.

3. Methodology:

4. Data Analysis:

• Analyze the efficacy data using appropriate statistical methods (e.g., ANOVA) to determine if there are significant differences in herbicidal activity between the different pH treatments.
• Correlate the efficacy data with the analytical data on Monolinuron concentration to assess the impact of pH on both herbicide stability and plant response.

Visualizations

Caption: Experimental workflow for assessing the impact of pH on Monolinuron efficacy.

Caption: Logical relationship between pH, Monolinuron stability, and herbicidal efficacy.

References

• 1. benchchem.com [benchchem.com]
• 2. Effect of carrier pH on Accent activity | Integrated Crop Management [crops.extension.iastate.edu]
• 3. extension.okstate.edu [extension.okstate.edu]

Selecting appropriate solvents for Monolinuron stock solutions

This guide provides researchers, scientists, and drug development professionals with essential information for selecting appropriate solvents and preparing stock solutions of Monolinuron.

Frequently Asked Questions (FAQs)

Q1: What are the recommended solvents for preparing Monolinuron stock solutions?

A1: Monolinuron is soluble in a variety of organic solvents. For biological assays, Dimethyl Sulfoxide (DMSO) is a common choice due to its high solubilizing power and compatibility with many experimental systems, although care must be taken to keep the final concentration in your assay low (typically below 0.5%). Acetone and methanol (B129727) are also excellent choices, offering high solubility.[1] For analytical standards, acetonitrile (B52724) is frequently used.

Q2: What is the solubility of Monolinuron in common laboratory solvents?

A2: Monolinuron exhibits good solubility in several organic solvents. It is sparingly soluble in water. Please refer to the data table below for specific solubility values.[1][2]

Q3: How should I store Monolinuron powder and its stock solutions?

Q4: My Monolinuron stock solution appears to have precipitated after storage at -20°C. What should I do?

A4: Precipitation can occur when a concentrated stock solution is stored at low temperatures. Before use, allow the vial to warm to room temperature and then vortex thoroughly to ensure all the solute has redissolved. If precipitation persists, gentle warming in a water bath (e.g., at 37°C) with sonication can aid in redissolution. Always visually inspect the solution for any undissolved particles before use.

Q5: What is the maximum concentration of DMSO I can use in my cell-based assay?

A5: The tolerance of cell lines to DMSO can vary significantly. It is best practice to keep the final concentration of DMSO in your cell culture medium as low as possible, ideally below 0.1%, and generally not exceeding 0.5%.[3] It is highly recommended to run a vehicle control (medium with the same final concentration of DMSO) to assess any potential solvent-induced effects on your cells.[3]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Monolinuron powder is not dissolving.	1. Insufficient solvent volume.2. Inappropriate solvent selection.3. Low temperature.	1. Add a small amount of additional solvent.2. Refer to the solubility table and choose a more suitable solvent.3. Gently warm the solution in a water bath and vortex or sonicate to aid dissolution.
Stock solution is cloudy or has particulates.	1. Incomplete dissolution.2. Precipitation upon cooling.3. Contamination.	1. Vortex or sonicate the solution until it becomes clear.2. Warm the solution to room temperature and vortex to redissolve.3. Filter the solution through a 0.22 µm syringe filter compatible with the solvent used.
Inconsistent experimental results.	1. Inaccurate concentration of the stock solution.2. Degradation of Monolinuron.3. Precipitation in the final assay medium.	1. Recalibrate your balance and verify calculations. Prepare a fresh stock solution.2. Monolinuron is known to slowly decompose in acidic and basic solutions.[2] Ensure the pH of your final medium is neutral. Prepare fresh stock solutions if degradation is suspected.3. Observe the medium after adding the stock solution. If precipitation occurs, you may need to lower the final concentration of Monolinuron or use a co-solvent system if compatible with your assay.

Data Presentation: Monolinuron Solubility

Solvent	Molar Mass ( g/mol )	Solubility	Temperature (°C)
Water	214.65	0.735 g/L (735 ppm)	20
Acetone	214.65	200 g/L	Not Specified
Methanol	214.65	200 g/L	Not Specified
Toluene	214.65	200 g/L	Not Specified
Hexane	214.65	3.9 g/L	Not Specified
Chloroform	214.65	Readily Soluble	Not Specified
Diethyl Ether	214.65	Readily Soluble	Not Specified
Dimethyl Sulfoxide (DMSO)	214.65	Highly Soluble (Specific quantitative data not available, but widely used for similar compounds)	Not Specified

Experimental Protocols

Detailed Methodology for Preparing a 10 mM Monolinuron Stock Solution in DMSO

Materials:

• Monolinuron (solid powder, MW: 214.65 g/mol )

• Dimethyl Sulfoxide (DMSO), anhydrous

• Analytical balance

• Spatula

• Weighing paper or boat

• Glass vial with a PTFE-lined cap (e.g., 1.5 or 2 mL)

• Micropipettes and sterile tips

• Vortex mixer

• Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Procedure:

• Pre-weighing Preparation:

  • Ensure the analytical balance is calibrated and level.

  • Place a clean weighing boat on the balance and tare to zero.

• Weighing Monolinuron:

  • Carefully weigh out a precise amount of Monolinuron powder. For example, to prepare 1 mL of a 10 mM stock solution, you will need 2.1465 mg.

    • Calculation:

    • Volume (L) x Molarity (mol/L) x Molecular Weight ( g/mol ) = Mass (g)

    • 0.001 L x 0.010 mol/L x 214.65 g/mol = 0.0021465 g = 2.1465 mg

• Dissolving in DMSO:

  • Transfer the weighed Monolinuron powder into the glass vial.

  • Using a micropipette, add the calculated volume of DMSO to the vial. For the example above, add 1 mL of DMSO.

  • Securely cap the vial.

• Ensuring Complete Dissolution:

  • Vortex the solution vigorously for 1-2 minutes until all the solid has completely dissolved.

  • Visually inspect the solution against a light source to ensure there are no visible particles. If needed, sonication in a water bath for a few minutes can aid dissolution.

• Labeling and Storage:

  • Clearly label the vial with the compound name ("Monolinuron"), concentration (10 mM), solvent (DMSO), date of preparation, and your initials.

  • For long-term storage, it is recommended to aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

  • Store the vials at -20°C, protected from light.

Mandatory Visualization

Caption: Workflow for selecting a solvent and preparing a Monolinuron stock solution.

References

• 1. Monolinuron - Wikipedia [en.wikipedia.org]
• 2. Monolinuron | C9H11ClN2O2 | CID 15629 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. reddit.com [reddit.com]

Technical Support Center: Stabilizing Monolinuron in Research Formulations

Welcome to the technical support center for the stabilization of Monolinuron in various formulation types for research purposes. This resource provides troubleshooting guidance, frequently asked questions (FAQs), and detailed experimental protocols to assist researchers, scientists, and drug development professionals in their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common formulation types for Monolinuron research? A1: Monolinuron is typically supplied as an emulsifiable concentrate (EC) or a wettable powder (WP) for commercial use.[1] For research purposes, Suspension Concentrates (SC) are also a common and advantageous formulation type due to their water-based nature, which can improve safety and handling.[2]

Q2: What are the main degradation pathways for Monolinuron? A2: Monolinuron is known to degrade via several pathways, including:

• Photolysis: Degradation induced by light.[3]

• Hydrolysis: Decomposition in the presence of water, which is significantly influenced by pH. Monolinuron is known to slowly decompose in both acidic and basic solutions.[4]

• N-demethylation and N-demethoxylation: Removal of methyl and methoxy (B1213986) groups from the urea (B33335) structure.[3]

• Hydroxylation: Addition of a hydroxyl group to the phenyl ring.[3]

Q3: What is the general stability profile of Monolinuron? A3: Monolinuron is stable at its melting point and in neutral solutions.[4] However, its stability is compromised by acidic and alkaline conditions.[4] In environmental systems, the half-life of Monolinuron in water has been reported to be 22 days, while in soil, it can range from 33 to 66 days.[4]

Q4: How does pH affect the stability of Monolinuron in aqueous formulations? A4: As with many phenylurea herbicides, Monolinuron's stability is pH-dependent. The rate of hydrolysis generally increases in both acidic (pH < 6) and alkaline (pH > 8) conditions.[4][5] For optimal stability in aqueous formulations like Suspension Concentrates, it is advisable to maintain a pH close to neutral (pH 6-7).[5]

Troubleshooting Guides

Suspension Concentrate (SC) Formulations

Problem	Potential Cause	Troubleshooting Steps
Crystal growth observed during storage.	1. Partial solubility of Monolinuron in the aqueous phase. 2. Ostwald ripening (growth of larger crystals at the expense of smaller ones). 3. Inadequate stabilization by dispersing or wetting agents.	1. Ensure the use of high-purity, finely milled Monolinuron with a narrow particle size distribution. 2. Incorporate a crystal growth inhibitor, such as a block copolymer (e.g., Ethylan® NS-500LQ), into the formulation.[6] 3. Optimize the type and concentration of the dispersing agent (e.g., anionic naphthalene (B1677914) sulphonate condensates) to ensure adequate surface coverage of the particles.[6]
Sedimentation or settling of particles.	1. Insufficient viscosity of the formulation. 2. Particle agglomeration due to poor dispersion.	1. Incorporate a rheology modifier, such as xanthan gum or magnesium aluminum silicate, to increase the viscosity at rest and improve suspension stability.[7] 2. Ensure thorough wetting and dispersion of the Monolinuron powder during formulation preparation. The use of an effective wetting agent is crucial.[2] 3. Verify that the dispersing agent is providing adequate electrostatic or steric stabilization.[8]
High viscosity or poor flowability.	1. Excessive concentration of the active ingredient or thickener. 2. Inadequate dispersion leading to particle aggregation. 3. Interaction between formulation components.	1. Review and optimize the concentration of the rheology modifier. 2. Improve the milling and dispersion process to break down agglomerates. 3. Evaluate the compatibility of all formulation components.

Wettable Powder (WP) Formulations

Problem	Potential Cause	Troubleshooting Steps
Poor wettability and mixing in water.	1. Hydrophobic nature of Monolinuron. 2. Insufficient or ineffective wetting agent.	1. Incorporate a suitable wetting agent to reduce the surface tension between the powder and water.[9] 2. Optimize the concentration of the wetting agent.
Flocculation or settling in the spray tank.	1. Inadequate dispersion of particles upon dilution. 2. Incompatibility with other tank-mixed products.	1. Ensure the formulation contains an effective dispersing agent (e.g., lignosulfonate salts) to maintain particle separation in the diluted suspension.[10] 2. If tank-mixing with other formulations, especially Emulsifiable Concentrates, consider adding a compatibility agent.[10]
Dustiness during handling.	1. Fine particle size of the powder.	1. While a fine particle size is necessary for efficacy, consider granulation to produce Water Dispersible Granules (WDG) as an alternative to reduce dust exposure. 2. Always use appropriate personal protective equipment (PPE) when handling WP formulations.

Emulsifiable Concentrate (EC) Formulations

Problem	Potential Cause	Troubleshooting Steps
Crystallization of Monolinuron at low temperatures.	1. Monolinuron is not fully soluble in the solvent system at lower temperatures.	1. Select a solvent or solvent blend with higher solvency for Monolinuron. 2. Incorporate a co-solvent to improve solubility across a wider temperature range.[11]
Emulsion instability (creaming, separation) upon dilution.	1. Inappropriate emulsifier system (HLB value). 2. Incorrect ratio of emulsifiers.	1. Select a blend of anionic and non-ionic emulsifiers to achieve the required Hydrophile-Lipophile Balance (HLB) for the specific solvent system.[4] 2. Optimize the ratio of the emulsifiers to ensure the formation of a stable emulsion.[4]
Crystallization of Monolinuron upon dilution in water.	1. Use of water-miscible solvents that can cause the active ingredient to precipitate when mixed with water.	1. Avoid or minimize the use of highly water-miscible solvents.[4] 2. Ensure the emulsifier system rapidly and effectively encapsulates the solvent and active ingredient upon dilution.

Quantitative Data on Monolinuron Stability

While specific stability data for Monolinuron in various formulations is often proprietary, the following tables summarize publicly available data on its degradation under different conditions. Researchers are encouraged to use the provided experimental protocols to generate specific stability data for their own formulations.

Table 1: Photodegradation Half-Life of Monolinuron in Aqueous Solution

Condition	pH	Half-Life (hours)	Reference
Direct Photolysis (254 nm)	7	~1.5	[12]
Induced Photolysis (Nitrite, 300-450 nm)	7	~1.5	[12]
Induced Photolysis (Nitrate, 300-450 nm)	7	~1.2	[12]
Induced Photolysis (Nitrite, 300-450 nm)	9	~3.5	[12]

Table 2: Environmental Persistence of Monolinuron

Medium	Parameter	Value	Reference
Water	Half-Life	22 days	[4]
Soil	Half-Life	33 - 66 days	[4]

Table 3: Template for Accelerated Stability Study Data (To be populated with experimental data)

Formulation Type	Storage Condition	Time Point	Monolinuron Assay (%)	Appearance	pH
e.g., SC	54°C ± 2°C	0 days	100.0	Homogeneous suspension	7.0
7 days
14 days
e.g., WP	54°C ± 2°C	0 days	100.0	Free-flowing powder	N/A
7 days
14 days
e.g., EC	54°C ± 2°C	0 days	100.0	Clear liquid	N/A
7 days
14 days

Experimental Protocols

Accelerated Stability Study Protocol

This protocol is adapted from the EPA Accelerated Storage Stability and Corrosion Characteristics Study Protocol.[13][14]

Objective: To evaluate the stability of a Monolinuron formulation under accelerated storage conditions.

Materials:

• Monolinuron formulation (SC, WP, or EC)

• Commercial packaging or equivalent containers

• Temperature-controlled oven (54°C ± 2°C)

• Analytical equipment for Monolinuron quantification (e.g., HPLC-UV)

Procedure:

• Place the Monolinuron formulation in its commercial packaging or a container that simulates it.

• Take an initial sample (Time 0) for analysis of active ingredient concentration and physical properties.

• Place the sealed containers in a temperature-controlled oven at 54°C ± 2°C.

• After 14 days, remove the containers from the oven and allow them to cool to room temperature.

• Visually inspect the product and packaging for any changes, such as phase separation, clumping, corrosion, or leakage.[13]

• Homogenize the formulation if necessary and take a final sample for analysis.

• Quantify the concentration of Monolinuron in the initial and final samples using a validated analytical method (see Protocol 2).

• Assess any changes in physical properties (e.g., viscosity for SC, wettability for WP, emulsion stability for EC).

Evaluation:

• A "significant change" is defined as a failure to meet the initial specifications.

• The concentration of the active ingredient should not decrease by a significant amount (typically, a loss of >5% is considered significant).

• The physical properties of the formulation should remain acceptable for its intended use.

HPLC-UV Method for Monolinuron Quantification

This protocol is a general method for the analysis of phenylurea herbicides and should be validated for the specific formulation matrix.[3]

Objective: To quantify the concentration of Monolinuron and its degradation products in a formulation sample.

Instrumentation and Conditions:

• HPLC System: With UV-Vis or Diode Array Detector (DAD)

• Column: C18 reversed-phase column (e.g., 250 x 4.6 mm, 5 µm)

• Mobile Phase: Acetonitrile and water gradient. A typical gradient could be:

  • Start with 40% Acetonitrile / 60% Water

  • Linearly increase to 80% Acetonitrile / 20% Water over 15 minutes

  • Hold for 5 minutes

  • Return to initial conditions and equilibrate for 5 minutes

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: 245 nm[3]

• Injection Volume: 20 µL

Procedure:

• Standard Preparation: Prepare a stock solution of analytical grade Monolinuron in acetonitrile. Create a series of calibration standards by diluting the stock solution.

• Sample Preparation:

  • Accurately weigh a portion of the Monolinuron formulation.

  • Dilute the sample with a suitable solvent (e.g., acetonitrile) to a concentration within the calibration range.

  • Filter the sample through a 0.45 µm syringe filter before injection.

• Analysis: Inject the calibration standards and the prepared samples into the HPLC system.

• Quantification: Create a calibration curve by plotting the peak area of the Monolinuron standard against its concentration. Determine the concentration of Monolinuron in the samples by comparing their peak areas to the calibration curve.

Visualizations

Caption: Major degradation pathways of Monolinuron.

Caption: Experimental workflow for an accelerated stability study.

References

• 1. croplife.co.za [croplife.co.za]
• 2. Effect of water pH on the stability of pesticides - MSU Extension [canr.msu.edu]
• 3. researchgate.net [researchgate.net]
• 4. Monolinuron | C9H11ClN2O2 | CID 15629 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. atticusllc.com [atticusllc.com]
• 6. Assessing Drug Product Shelf Life Using the Accelerated Stability Assessment Program: A Case Study of a GLPG4399 Capsule Formulation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Agricultural & Farming Chemicals | Suspension Concentrates | Azelis [azelis.com]
• 9. Kinetics and Yields of Pesticide Biodegradation at Low Substrate Concentrations and under Conditions Restricting Assimilable Organic Carbon - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Long-Term Stability Prediction for Developability Assessment of Biopharmaceutics Using Advanced Kinetic Modeling - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Direct determination of monolinuron, linuron and chlorbromuron residues in potato samples by gas chromatography with nitrogen-phosphorus detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]

Technical Support Center: Monolinuron Interference with In Vitro Assay Reagents

This technical support center provides guidance for researchers, scientists, and drug development professionals who may encounter interference from the herbicide monolinuron in various in vitro assays. The following troubleshooting guides and frequently asked questions (FAQs) are designed to help identify and mitigate potential assay artifacts.

Frequently Asked Questions (FAQs)

Q1: What is monolinuron and why might it interfere with my in vitro assay?

A1: Monolinuron is a phenylurea herbicide. Like many small organic molecules, it has the potential to interfere with in vitro assays through several mechanisms that are independent of any true biological activity. These can include interacting with assay reagents, possessing intrinsic optical properties, or affecting the function of reporter enzymes. It is crucial to identify and rule out such interference to ensure that any observed effects are genuinely due to the biological activity of monolinuron in your experimental system.

Q2: What are the most likely types of assays to be affected by monolinuron?

A2: Based on its chemical properties, monolinuron may interfere with fluorescence-based assays and assays that are sensitive to redox-active compounds. While monolinuron itself is not fluorescent, it can be converted into fluorescent photoproducts upon exposure to UV light[1]. This is a critical consideration for any assay that uses UV excitation or is performed under broad-spectrum laboratory lighting. Additionally, as with many small molecules, interference with luciferase and other enzyme-based reporter systems should not be ruled out without proper controls.

Q3: My primary screen shows monolinuron as a "hit." What are the immediate next steps I should take to investigate potential interference?

A3: The first step is to perform a series of control experiments to rule out assay artifacts. This should include a cell-free control assay to determine if monolinuron interacts directly with your assay reagents. It is also advisable to use an orthogonal assay—one that measures the same biological endpoint but uses a different detection method—to confirm the initial finding.

Troubleshooting Guide

This guide addresses specific issues that may arise during experiments involving monolinuron, presented in a question-and-answer format.

Issue 1: Unexpected Results in Fluorescence-Based Assays

Q: I am observing an unexpected increase or decrease in signal in my fluorescence-based assay when I add monolinuron, even in my cell-free controls. What could be the cause?

A: This is a strong indication of assay interference. There are several potential mechanisms:

• Photochemically Induced Fluorescence: Monolinuron is known to form fluorescent photoproducts upon exposure to UV irradiation[1]. If your assay involves UV light (e.g., excitation of a fluorophore) or is exposed to ambient UV light, this could lead to a false-positive signal.

• Fluorescence Quenching: Monolinuron may absorb light at the excitation or emission wavelength of your assay's fluorophore, leading to a decrease in the detected signal (quenching)[2]. This can be misinterpreted as a biological effect.

• Inner Filter Effect: At higher concentrations, monolinuron might absorb the excitation or emission light, leading to a reduction in the signal that is not due to quenching[2].

Recommended Action:

• Assess Intrinsic and Photoproduct Fluorescence: Perform a scan of monolinuron in your assay buffer to determine if it or its photoproducts fluoresce at your assay's wavelengths.

• Perform a Cell-Free Interference Assay: This is crucial to determine if monolinuron is directly interacting with your assay reagents.

Experimental Protocol: Cell-Free Fluorescence Interference Assay

Objective: To determine if monolinuron intrinsically fluoresces, quenches the assay fluorophore, or becomes fluorescent after UV exposure.

Materials:

• Monolinuron stock solution

• Assay buffer

• Fluorophore/reagent used in the primary assay

• Black 96-well or 384-well plates suitable for fluorescence measurements

• Fluorescence microplate reader

Methodology:

• Prepare serial dilutions of monolinuron in the assay buffer at the same concentrations used in your cell-based experiment.

• In a multi-well plate, set up the following conditions:

  • Buffer only (blank)

  • Fluorophore in buffer

  • Monolinuron dilutions in buffer

  • Monolinuron dilutions mixed with the fluorophore

• Read the plate using the same excitation and emission wavelengths as your primary assay.

• To test for photoproduct fluorescence, expose a duplicate plate to a UV light source for a defined period (e.g., 10 minutes) and then read the fluorescence[1].

• Analyze the data for any increase in fluorescence from monolinuron alone or any decrease in fluorescence when monolinuron is combined with the fluorophore.

Data Presentation: Interpreting Cell-Free Fluorescence Data

Condition	Observed Fluorescence	Interpretation
Monolinuron alone (no UV)	No change vs. buffer	No intrinsic fluorescence.
Monolinuron alone (with UV)	Increased signal	Photochemically induced fluorescence interference.
Monolinuron + Fluorophore	Decreased signal vs. fluorophore alone	Potential quenching or inner filter effect.

Issue 2: Suspected Interference in Luciferase Reporter Assays

Q: My luciferase reporter assay shows that monolinuron is affecting my signaling pathway of interest. How can I be sure this is not an artifact?

A: Compounds can directly inhibit or, less commonly, enhance the activity of the luciferase enzyme, leading to false-positive or false-negative results.[3][4] It is essential to perform a counter-screen to rule out direct effects on the luciferase enzyme itself.

Recommended Action:

• Perform a Luciferase Inhibition Counter-Screen: This assay will determine if monolinuron directly inhibits the firefly luciferase enzyme.

• Use an Orthogonal Reporter: If interference is confirmed, consider using a different reporter system, such as a β-galactosidase assay or a fluorescent protein reporter, to validate your findings.

Experimental Protocol: Luciferase Inhibition Counter-Screen

Objective: To assess whether monolinuron directly inhibits firefly luciferase activity.

Materials:

• Purified recombinant firefly luciferase enzyme

• Luciferin (B1168401) substrate and ATP in an appropriate assay buffer

• Monolinuron stock solution

• A known luciferase inhibitor (positive control)

• White opaque 96-well or 384-well plates

• Luminometer

Methodology:

• Prepare serial dilutions of monolinuron and the positive control inhibitor in the assay buffer.

• Add a constant amount of purified luciferase to each well of the microplate.

• Add the monolinuron dilutions or controls to the wells and incubate for a short period (e.g., 15-30 minutes) at room temperature.

• Initiate the luminescent reaction by adding the luciferin substrate/ATP mixture.

• Immediately measure the luminescence using a luminometer.

Data Presentation: Sample Luciferase Inhibition Data

Compound	Concentration (µM)	Luminescence (RLU)	% Inhibition
Vehicle (DMSO)	-	5,000,000	0
Monolinuron	1	4,950,000	1
10	4,800,000	4
100	1,500,000	70
Positive Control	10	250,000	95

This is example data and does not reflect actual experimental results for monolinuron.

Visualizing Troubleshooting Workflows

The following diagrams illustrate the logical steps for identifying and mitigating potential assay interference from monolinuron.

References

• 1. researchgate.net [researchgate.net]
• 2. Avoiding Fluorescence Assay Interference—The Case for Diaphorase - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Nuisance compounds in cellular assays - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Interference of metal ions on the bioluminescent signal of firefly, Renilla, and NanoLuc luciferases in high-throughput screening assays - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Strategies to Reduce Monolinuron Persistence in Soil for Crop Rotation Studies

This technical support center provides troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols for researchers, scientists, and drug development professionals studying the persistence of the herbicide Monolinuron in soil. Our goal is to equip you with the necessary information to design and execute effective crop rotation studies by managing Monolinuron residues.

Frequently Asked Questions (FAQs)

Q1: What is Monolinuron and why is its persistence in soil a concern for crop rotation studies?

A1: Monolinuron is a selective, systemic herbicide used to control broadleaf weeds and annual grasses in various crops.[1] Its persistence in the soil, with a reported half-life of 33 to 60 days, can pose a risk of injury to sensitive rotational crops planted in subsequent seasons.[2] Understanding and managing its persistence is crucial for the accurate design and interpretation of crop rotation experiments, ensuring that observed crop responses are not confounded by herbicide carryover effects.

Q2: What are the primary factors that influence the persistence of Monolinuron in soil?

A2: The persistence of Monolinuron in soil is influenced by a combination of soil properties, climatic conditions, and microbial activity. Key factors include:

• Soil Composition: Soils with higher organic matter and clay content tend to adsorb Monolinuron, which can reduce its availability for microbial degradation and increase its persistence.[3]

• Soil pH: Soil pH affects both the chemical and microbial degradation of Monolinuron. Phenylurea herbicides, as a class, are influenced by soil pH, with degradation rates often being slower in alkaline soils.[4]

• Soil Moisture: Adequate soil moisture is essential for microbial activity, which is a primary pathway for Monolinuron degradation. Both overly dry and waterlogged conditions can inhibit this process.[5]

• Temperature: Higher soil temperatures generally accelerate the rate of microbial and chemical degradation of herbicides.[5]

• Microbial Population: The presence of a diverse and active community of soil microorganisms is fundamental for the biodegradation of Monolinuron.[3]

Q3: What are the common symptoms of Monolinuron carryover injury in rotational crops?

A3: Symptoms of Monolinuron carryover can vary depending on the sensitivity of the rotational crop. Common symptoms in sensitive broadleaf crops, such as legumes, may include:

• Stunted growth and reduced vigor.

• Chlorosis (yellowing) of the leaves, sometimes in a veinal or interveinal pattern.[6][7]

• Necrosis (browning and death) of leaf tissue, particularly at the margins.[8]

• Poor root development, which can manifest as "bottle-brush" roots in some cases.[7]

• In severe cases, plant death.[9]

Q4: What are the main strategies to reduce Monolinuron persistence in soil?

A4: Strategies to reduce Monolinuron persistence can be broadly categorized as:

• Cultural and Mechanical Practices: These include tillage methods to dilute the herbicide in the soil profile and the selection of appropriate crop rotations with tolerant species.[3][10]

• Enhanced Degradation: This involves stimulating the existing soil microbial population (biostimulation) through the addition of nutrients or organic matter, or introducing specific microorganisms known to degrade Monolinuron (bioaugmentation).[11]

Troubleshooting Guides

Issue 1: Slower than expected Monolinuron degradation in laboratory/greenhouse studies.

• Possible Cause: Suboptimal environmental conditions for microbial activity.

  • Troubleshooting Steps:

    • Verify Soil Moisture: Ensure soil moisture is maintained at 50-70% of its water-holding capacity. Use a moisture meter or gravimetric analysis to monitor and adjust as needed.

    • Check Temperature: Maintain a consistent and optimal temperature for microbial degradation, typically between 20-30°C.

    • Assess Soil pH: Measure the pH of your soil matrix. If it is outside the optimal range for microbial activity (typically 6.0-7.5), consider adjusting it if that aligns with your experimental goals. Note that altering pH can also directly affect chemical degradation rates.[4]

• Possible Cause: Low population of Monolinuron-degrading microorganisms in the test soil.

  • Troubleshooting Steps:

    • Biostimulation: Amend the soil with a readily available carbon source, such as compost or manure, to stimulate the general microbial population, which may enhance co-metabolism of Monolinuron.

    • Bioaugmentation: Introduce a microbial consortium known to degrade phenylurea herbicides. This can be sourced from a commercial supplier or enriched from a historically contaminated site.

Issue 2: Inconsistent Monolinuron concentrations across replicate soil samples.

• Possible Cause: Uneven application of Monolinuron to the soil.

  • Troubleshooting Steps:

    • Improve Spiking Technique: When preparing your soil samples, ensure the Monolinuron solution is thoroughly and evenly mixed into the soil. For laboratory studies, applying the herbicide in a solvent and allowing the solvent to evaporate while continuously mixing can improve homogeneity.

    • Homogenize Samples: Before taking subsamples for analysis, thoroughly mix the entire soil sample for each replicate.

• Possible Cause: Heterogeneity of the soil matrix.

  • Troubleshooting Steps:

    • Sieve the Soil: Before starting the experiment, sieve the soil through a 2 mm mesh to remove large particles and ensure a more uniform composition.

    • Composite Sampling: If collecting field soil, take multiple subsamples from the area and combine them to create a more representative composite sample.

Issue 3: Suspected Monolinuron carryover injury to rotational crops in the field.

• Possible Cause: Higher than expected persistence of Monolinuron from the previous season.

  • Troubleshooting Steps:

    • Soil Sampling and Analysis: Collect soil samples from the affected area and a non-affected control area (if available) at a depth of 0-15 cm. Have the samples analyzed for Monolinuron residues by a qualified laboratory to confirm its presence and concentration.

    • Bioassay: Conduct a simple bioassay by planting a highly sensitive indicator species (e.g., lentils, lettuce) in pots containing soil from the affected field.[12] Compare their growth to the same species planted in control soil.

    • Review Application Records: Verify the application rate and timing of the Monolinuron application from the previous season to ensure it was within the recommended guidelines.

Quantitative Data on Monolinuron Persistence

The persistence of Monolinuron, often expressed as its half-life (DT50), is highly variable and depends on a multitude of environmental factors. The following tables summarize available data and illustrate the impact of different conditions and management practices on Monolinuron persistence.

Table 1: Reported Half-life of Monolinuron in Soil under Various Conditions

Soil Type	Organic Matter (%)	pH	Temperature (°C)	Moisture Level	Half-life (DT50) in Days	Reference
Not Specified	Not Specified	Not Specified	Not Specified	Not Specified	33 - 66	[2]
Not Specified	Not Specified	Not Specified	Not Specified	Not Specified	60	[2]

Table 2: Influence of Soil Properties on Herbicide Degradation Rates (General Trends for Phenylurea Herbicides)

Soil Property	Impact on Degradation Rate	Rationale
High Organic Matter	Decreased	Increased adsorption reduces bioavailability to microorganisms.[3]
High Clay Content	Decreased	Similar to organic matter, clay particles can adsorb the herbicide.[3]
Alkaline pH (>7.5)	Decreased	Slower chemical and microbial breakdown is often observed for sulfonylureas and triazines, a trend that can be similar for some phenylureas.[4]
Low Soil Moisture	Decreased	Microbial activity, a primary degradation pathway, is inhibited.[5]
Low Temperature	Decreased	Both microbial metabolism and chemical reactions are slower at lower temperatures.[5]

Note: Quantitative data directly comparing the half-life of Monolinuron under varying tillage and organic amendment scenarios is limited in the readily available literature. The trends presented are based on general principles of herbicide fate in soil and data for similar phenylurea herbicides.

Experimental Protocols

Protocol 1: Determination of Monolinuron Residues in Soil by HPLC-MS/MS

This protocol is adapted from established methods for phenylurea herbicide analysis in soil.[1][13]

1. Materials and Reagents:

• Monolinuron analytical standard

• Acetonitrile (B52724) (HPLC grade)

• Methanol (HPLC grade)

• Formic acid (reagent grade)

• Deionized water

• QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride)

• Dispersive solid-phase extraction (d-SPE) sorbents (e.g., C18, PSA)

• 50 mL centrifuge tubes

• High-speed centrifuge

• Vortex mixer

• Syringe filters (0.22 µm)

• HPLC or UHPLC system coupled to a tandem mass spectrometer (MS/MS) with an electrospray ionization (ESI) source

2. Sample Preparation and Extraction (QuEChERS Method):

• Weigh 10 g of homogenized soil into a 50 mL centrifuge tube.

• Add 10 mL of deionized water and vortex for 30 seconds to hydrate (B1144303) the soil.

• Add 10 mL of acetonitrile and the appropriate QuEChERS extraction salt packet.

• Cap the tube tightly and shake vigorously for 1 minute.

• Centrifuge at ≥ 5000 x g for 5 minutes.

3. Dispersive SPE Cleanup:

• Transfer a 1 mL aliquot of the supernatant (acetonitrile layer) into a 2 mL d-SPE tube containing the cleanup sorbents.

• Vortex for 30 seconds.

• Centrifuge at high speed for 2 minutes.

• Carefully transfer the purified supernatant into an autosampler vial for analysis.

4. HPLC-MS/MS Analysis:

• Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase: A gradient of mobile phase A (water with 0.1% formic acid) and mobile phase B (acetonitrile with 0.1% formic acid).

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• MS/MS Detection: Operate in positive ion mode using Multiple Reaction Monitoring (MRM). Monitor at least two specific precursor-product ion transitions for Monolinuron for quantification and confirmation.

Protocol 2: Laboratory Soil Microcosm Study to Evaluate Monolinuron Degradation

This protocol outlines a microcosm experiment to assess the impact of bioaugmentation on Monolinuron degradation.

1. Materials:

• Test soil, sieved (<2 mm)

• Monolinuron analytical standard

• Microbial inoculum (a single strain or consortium known to degrade phenylurea herbicides)

• Nutrient broth for inoculum growth

• Sterile water

• Glass jars or flasks for microcosms

• Incubator

2. Experimental Setup:

• Soil Preparation: Characterize the soil for pH, organic matter content, and texture. Adjust the moisture content to 60% of its water-holding capacity.

• Treatments (in triplicate):

  • Control: Soil + sterile water.

  • Monolinuron Control: Soil + Monolinuron.

  • Bioaugmentation: Soil + Monolinuron + microbial inoculum.

  • Inoculum Control: Soil + microbial inoculum (without Monolinuron).

• Spiking: Prepare a stock solution of Monolinuron in a minimal amount of a suitable solvent (e.g., acetone). Add the required amount to the soil to achieve the target concentration (e.g., 5 mg/kg). Mix thoroughly and allow the solvent to evaporate.

• Inoculation: Prepare the microbial inoculum by growing it in a suitable nutrient broth to a specific cell density (e.g., 10⁸ CFU/mL). Add a defined volume of the inoculum to the bioaugmentation treatment soils and mix. Add an equivalent volume of sterile broth to the control and Monolinuron control soils.

• Incubation: Place the microcosms in an incubator in the dark at a constant temperature (e.g., 25°C). Loosely cover the containers to allow for gas exchange while minimizing moisture loss. Periodically check and adjust the moisture content.

3. Sampling and Analysis:

• Collect soil samples from each microcosm at predetermined time points (e.g., 0, 3, 7, 14, 28, 42, and 60 days).

• Extract and analyze the concentration of Monolinuron in the soil samples using the method described in Protocol 1.

• (Optional) Plate dilutions of the soil extracts on appropriate media to enumerate the population of the inoculated microorganisms over time.

4. Data Analysis:

• Plot the concentration of Monolinuron versus time for each treatment.

• Calculate the degradation rate and half-life (DT50) of Monolinuron for each treatment, often by fitting the data to a first-order kinetics model.

• Statistically compare the degradation rates between the treatments to determine the effectiveness of the bioaugmentation strategy.

Visualizations

References

• 1. epa.gov [epa.gov]
• 2. Monolinuron | C9H11ClN2O2 | CID 15629 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. extension.psu.edu [extension.psu.edu]
• 4. digital.csic.es [digital.csic.es]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. Short- and long-term effects of continuous compost amendment on soil microbiome community - PMC [pmc.ncbi.nlm.nih.gov]
• 8. saskpulse.com [saskpulse.com]
• 9. Herbicide Injury to Garden Plants | Yard and Garden [yardandgarden.extension.iastate.edu]
• 10. gallatinmt.gov [gallatinmt.gov]
• 11. Bioaugmentation as a strategy for cleaning up of soils contaminated with aromatic compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Residual herbicides – carryover and behaviour in dry conditions | Department of Primary Industries and Regional Development [dpird.wa.gov.au]
• 13. benchchem.com [benchchem.com]

Technical Support Center: Addressing Matrix Effects in Monolinuron LC-MS/MS Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address matrix effects in the liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis of Monolinuron.

Troubleshooting Guide

This section addresses specific issues that may arise during Monolinuron analysis due to matrix effects.

Problem: Why am I observing signal suppression or enhancement for Monolinuron?

Answer:

Signal suppression or enhancement, collectively known as matrix effects, are common phenomena in LC-MS/MS analysis.[1] They occur when co-eluting endogenous components of the sample matrix interfere with the ionization of the target analyte, in this case, Monolinuron.[1] This interference can lead to either a decrease (suppression) or an increase (enhancement) in the analyte signal, resulting in inaccurate quantification.

Troubleshooting Steps:

• Confirm Matrix Effect: To confirm that the observed signal variation is due to matrix effects, perform a post-extraction spike experiment. Compare the signal response of a Monolinuron standard in a clean solvent to the response of a blank matrix extract spiked with the same concentration of Monolinuron. A significant difference in signal intensity indicates the presence of matrix effects.

• Evaluate Sample Preparation: The complexity of the sample matrix is a primary contributor to matrix effects. Your current sample preparation method may not be sufficiently removing interfering components. Consider the following:

  • For Soil and Vegetable Matrices: The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely used and effective technique.[2] Ensure that the type and amount of sorbent in the dispersive solid-phase extraction (dSPE) step are optimized for your specific matrix. For example, PSA (primary secondary amine) is used to remove organic acids and sugars, C18 to remove non-polar interferences, and graphitized carbon black (GCB) to remove pigments and sterols.[3]

  • For Water Matrices: Solid-Phase Extraction (SPE) is the preferred method for water samples.[4] The choice of sorbent (e.g., C18, polymeric) and the optimization of washing and elution steps are critical to minimize matrix components.[4]

• Optimize Chromatographic Separation: Co-elution of matrix components with Monolinuron is a direct cause of ionization suppression or enhancement. Improving chromatographic resolution can separate the analyte from these interferences. Experiment with:

  • Gradient modification: Adjusting the mobile phase gradient can improve the separation of Monolinuron from matrix components.

  • Column chemistry: Consider using a different column with alternative selectivity.

• Employ a Stable Isotope-Labeled Internal Standard (SIL-IS): A SIL-IS is the most effective way to compensate for matrix effects.[5] Since Monolinuron-d6 may not be readily available, consider using a structurally similar SIL-IS for a related phenylurea herbicide, such as Diuron-d6 or Isoproturon-d6.[6] The SIL-IS co-elutes with the analyte and experiences similar matrix effects, allowing for accurate correction of the signal.[5]

• Use Matrix-Matched Calibration: If a suitable SIL-IS is not available, creating calibration standards in a blank matrix extract that matches your sample matrix can help to compensate for signal suppression or enhancement.[7]

Problem: How can I differentiate between matrix effects and instrument instability?

Answer:

Instrument instability can sometimes be mistaken for matrix effects. To distinguish between the two, follow these steps:

• Monitor Internal Standard Response: If you are using an internal standard, monitor its peak area across a series of injections. A consistent internal standard response in both standards and samples suggests that the instrument is stable and that any variation in the analyte signal is likely due to matrix effects. Significant drift in the internal standard response points towards instrument instability.

• Inject Solvent Blanks and Standards Repeatedly: Inject a clean solvent blank followed by a Monolinuron standard in solvent multiple times. Consistent retention times and peak areas for the standard indicate a stable instrument.

• Post-Column Infusion: This technique can help identify regions in the chromatogram where matrix components are causing ion suppression. A constant flow of a Monolinuron solution is introduced into the mobile phase after the analytical column. A blank matrix extract is then injected. Any dip in the baseline signal for Monolinuron indicates the retention time at which matrix components are eluting and causing suppression.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in the context of Monolinuron LC-MS/MS analysis?

A1: In LC-MS/MS analysis, the "matrix" refers to all the components in a sample other than the analyte of interest (Monolinuron). These can include salts, lipids, proteins, sugars, and other organic molecules.[1] Matrix effects occur when these co-extracted components interfere with the ionization process of Monolinuron in the mass spectrometer's ion source, leading to either a suppressed or enhanced signal compared to a pure standard.[1] This can significantly impact the accuracy and precision of quantitative results.

Q2: What are the common sources of matrix effects for Monolinuron analysis in different sample types?

A2: The sources of matrix effects are highly dependent on the sample matrix:

• Soil: Humic acids, fulvic acids, and other organic matter are major contributors to matrix effects in soil samples.[8]

• Vegetables and Fruits: Pigments (e.g., chlorophyll), sugars, organic acids, and lipids are common interfering compounds in plant-based matrices.[9]

• Water: Dissolved organic matter and inorganic salts can cause signal suppression in water samples, especially when pre-concentration steps are used.

Q3: What are the recommended sample preparation techniques to minimize matrix effects for Monolinuron?

A3: The choice of sample preparation technique is crucial for minimizing matrix effects:

• QuEChERS: For complex matrices like soil and vegetables, the QuEChERS method is highly effective.[2] It involves an extraction with acetonitrile (B52724) followed by a dispersive solid-phase extraction (dSPE) cleanup step to remove a significant portion of matrix interferences.

• Solid-Phase Extraction (SPE): For water samples, SPE with cartridges packed with sorbents like C18 or polymeric materials is the standard approach.[4] It allows for the selective retention of Monolinuron while washing away interfering polar compounds.[4]

Q4: How do I quantify the extent of matrix effects?

A4: The matrix effect (ME) can be quantified using the following formula:

ME (%) = (Peak area of analyte in post-extraction spiked sample / Peak area of analyte in solvent standard) x 100

• An ME value of 100% indicates no matrix effect.

• An ME value < 100% indicates signal suppression.

• An ME value > 100% indicates signal enhancement.

Q5: Can a stable isotope-labeled internal standard completely eliminate matrix effects?

A5: While a stable isotope-labeled internal standard (SIL-IS) is the best tool to compensate for matrix effects, it may not completely eliminate them.[5] The underlying assumption is that the analyte and the SIL-IS behave identically during extraction, chromatography, and ionization.[5] However, slight differences in chromatographic retention times between the analyte and the SIL-IS can lead to them being affected differently by co-eluting matrix components. Therefore, even when using a SIL-IS, it is important to optimize sample preparation and chromatography to minimize matrix effects as much as possible.

Quantitative Data Summary

The following tables summarize quantitative data from various studies on the analysis of Monolinuron and other phenylurea herbicides, providing an overview of expected recoveries and matrix effects with different analytical methods.

Table 1: LC-MS/MS Parameters for Monolinuron

Precursor Ion (m/z)	Product Ion 1 (m/z)	Product Ion 2 (m/z)	Reference
215.1	126.0	99.0	[10]
215	126	-	[11]
215.1	125.9	98.9	[12]

Table 2: Recovery of Phenylurea Herbicides using QuEChERS in Vegetable Matrices

Analyte	Matrix	Spiking Level (mg/kg)	Recovery (%)	RSD (%)	Reference
Monolinuron	Beetroot	0.025	70-120	<15	[13]
Phenylureas (general)	Vegetables	0.01 - 0.1	70-120	<25	[9]

Table 3: Recovery of Pesticides using SPE in Water Matrices

Analyte	Spiking Level	Recovery (%)	RSD (%)	Reference
Multiple Pesticides	0.4 - 40 ng/L	70-120	<21	[14]
65 Pesticides	Not specified	70-120	<13.7	[4]

Experimental Protocols

Protocol 1: QuEChERS Method for Monolinuron in Soil and Vegetables

This protocol is a general guideline based on the widely used QuEChERS methodology.[2] Optimization may be required for specific matrices.

• Sample Homogenization:

  • Homogenize 10-15 g of the sample. For soil, ensure it is well-mixed and free of large debris. For vegetables, blend to a uniform paste.

• Extraction:

  • Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile.

  • If a stable isotope-labeled internal standard is used, add it at this stage.

  • Shake vigorously for 1 minute.

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate (B86180), 0.5 g disodium (B8443419) citrate sesquihydrate).

  • Immediately shake vigorously for 1 minute.

  • Centrifuge at ≥3000 x g for 5 minutes.

• Dispersive SPE Cleanup:

  • Transfer a 1 mL aliquot of the supernatant (acetonitrile layer) to a 2 mL microcentrifuge tube containing the dSPE sorbent. A common mixture for general purposes is 150 mg MgSO₄ and 50 mg PSA. For matrices with high fat content, 50 mg of C18 may be added. For pigmented samples, 50 mg of GCB can be used, but be aware that it may retain planar pesticides like Monolinuron.

  • Vortex for 30 seconds.

  • Centrifuge at a high speed for 2 minutes.

• Final Extract Preparation:

  • Take an aliquot of the cleaned extract and dilute it with the initial mobile phase for LC-MS/MS analysis. A dilution step can further reduce matrix effects.

Protocol 2: Solid-Phase Extraction (SPE) for Monolinuron in Water

This protocol provides a general procedure for the extraction of Monolinuron from water samples.[4]

• Sample Preparation:

  • Filter the water sample through a 0.45 µm filter to remove particulate matter.

  • Adjust the pH of the sample to neutral or slightly acidic (pH 6-7).

• SPE Cartridge Conditioning:

  • Condition a C18 or polymeric SPE cartridge (e.g., 500 mg, 6 mL) by passing 5 mL of methanol (B129727) followed by 5 mL of deionized water. Do not allow the cartridge to dry.

• Sample Loading:

  • Load the water sample (e.g., 100-500 mL) onto the conditioned SPE cartridge at a flow rate of approximately 5-10 mL/min.

• Washing:

  • Wash the cartridge with 5 mL of deionized water to remove polar interferences.

• Drying:

  • Dry the cartridge by passing air or nitrogen through it for 10-15 minutes.

• Elution:

  • Elute the retained Monolinuron with a small volume (e.g., 2 x 3 mL) of an appropriate solvent, such as acetonitrile or methanol.

• Concentration and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a known volume (e.g., 1 mL) of the initial mobile phase for LC-MS/MS analysis.

Visualizations

Caption: Experimental workflow for Monolinuron analysis, highlighting sample preparation and matrix effect mitigation strategies.

Caption: A logical diagram for troubleshooting matrix effects in Monolinuron LC-MS/MS analysis.

References

• 1. Matrix Effects in Multi-Residue Pesticide Analysis When Using Liquid Chromatography-Tandem Mass Spectrometry [restek.com]
• 2. office2.jmbfs.org [office2.jmbfs.org]
• 3. cms.mz-at.de [cms.mz-at.de]
• 4. mdpi.com [mdpi.com]
• 5. lcms.cz [lcms.cz]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. eurl-pesticides.eu [eurl-pesticides.eu]
• 11. agilent.com [agilent.com]
• 12. agilent.com [agilent.com]
• 13. researchgate.net [researchgate.net]
• 14. scielo.br [scielo.br]

Reference Data & Comparative Studies

A Comparative Guide to the Herbicidal Efficacy of Monolinuron and Linuron

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the herbicidal efficacy of Monolinuron and Linuron, two phenylurea herbicides. By examining their mechanism of action, target weed spectrum, and performance in experimental settings, this document aims to equip researchers with the necessary information to make informed decisions for their specific weed management programs.

General Overview and Mechanism of Action

Monolinuron and Linuron are both selective, systemic herbicides belonging to the phenylurea class.[1] Their primary mode of action is the inhibition of photosynthesis at Photosystem II (PSII).[2] They achieve this by binding to the D1 protein in the chloroplast thylakoid membrane, which blocks the electron transport chain and halts the production of energy required for plant growth.[2] This disruption leads to chlorosis (yellowing) and eventual necrosis of the plant tissue. Both herbicides are primarily absorbed through the roots and, to a lesser extent, the leaves of the weeds, and are effective as pre-emergence and early post-emergence treatments.[2]

Comparative Herbicidal Efficacy: A Data-Driven Analysis

While both herbicides share a similar mechanism, their efficacy can vary depending on the weed species, application rate, and environmental conditions. The following table summarizes available quantitative data from comparative studies.

Target Weed Species	Herbicide	Application Rate	Efficacy (% Control)	Crop	Source
Dicotyledonous Weeds (general)	Linuron	2.5 l/ha	100%	Potato	[3]
Monocotyledonous Weeds (general)	Linuron	2.5 l/ha	95.8%	Potato	[3]
Chenopodium album (Common Lambsquarters)	Linuron	Not Specified	High	Potato	[4]
Amaranthus retroflexus (Redroot Pigweed)	Linuron	Not Specified	High	Potato	[4]
Pisum sativum (Pea) - Phytotoxicity	Monolinuron & Linuron	Not Specified	Comparative data exists, suggesting differential selectivity	Pea	[1]

Note: The available literature provides more specific efficacy data for Linuron, particularly in potato cultivation. Direct comparative studies with Monolinuron detailing percentage control for specific weeds at varying dosages are limited in the readily accessible literature. The study on peas indicates that while both herbicides can be phytotoxic, their selectivity differs, a crucial factor for crop safety.[1]

Experimental Protocols

To ensure the reproducibility and validity of herbicidal efficacy studies, standardized experimental protocols are essential. Below are detailed methodologies for key experiments relevant to the comparison of Monolinuron and Linuron.

Greenhouse Bioassay for Pre-Emergence Herbicidal Efficacy

This protocol is designed to assess the pre-emergence activity of herbicides on target weed species in a controlled environment.

Objective: To determine the dose-response relationship and the effective dose for 50% growth reduction (ED50) of Monolinuron and Linuron on target weeds.

Materials:

• Seeds of target weed species (e.g., Chenopodium album, Amaranthus retroflexus)

• Pots or trays filled with a standardized soil mix

• Technical grade Monolinuron and Linuron

• Solvent for herbicide dilution (e.g., acetone (B3395972) with a surfactant)

• Precision sprayer calibrated for uniform application

• Controlled environment growth chamber or greenhouse

Procedure:

• Seed Planting: Fill pots or trays with the soil mixture and sow a predetermined number of weed seeds at a uniform depth.

• Herbicide Application: Prepare a range of herbicide concentrations for both Monolinuron and Linuron. Apply the herbicide solutions evenly to the soil surface using a precision sprayer. Include an untreated control for comparison.

• Incubation: Place the treated pots/trays in a growth chamber or greenhouse with controlled temperature, light, and humidity.

• Data Collection: After a specified period (e.g., 21 days), assess the efficacy by counting the number of emerged and surviving seedlings. Additionally, harvest the above-ground biomass and record the fresh and dry weights.

• Data Analysis: Calculate the percentage of weed control and biomass reduction relative to the untreated control. Use probit or log-logistic analysis to determine the ED50 values for each herbicide.

Field Trial for Post-Emergence Herbicidal Efficacy and Crop Selectivity

This protocol outlines the methodology for evaluating the post-emergence efficacy of herbicides on weeds and their safety on a target crop (e.g., potato) under field conditions.

Objective: To compare the efficacy of Monolinuron and Linuron in controlling emerged weeds and to assess their phytotoxicity to the crop.

Materials:

• Established field plots with a natural or seeded infestation of target weeds and the planted crop.

• Commercial formulations of Monolinuron and Linuron.

• Backpack or tractor-mounted sprayer calibrated for the desired application volume.

• Randomized complete block design with multiple replications.

Procedure:

• Plot Establishment: Design the experiment with randomized plots for each herbicide treatment and an untreated control.

• Herbicide Application: Apply the herbicides at different growth stages of the weeds and the crop as specified in the experimental design.

• Efficacy Assessment: At regular intervals after application (e.g., 7, 14, and 28 days), visually assess the percentage of weed control for each species on a scale of 0% (no effect) to 100% (complete kill).

• Crop Phytotoxicity Assessment: Visually rate crop injury (e.g., stunting, chlorosis, necrosis) on a similar 0-100% scale.

• Yield Data: At the end of the growing season, harvest the crop from each plot and measure the yield to determine the impact of the herbicide treatments.

• Data Analysis: Analyze the data using appropriate statistical methods (e.g., ANOVA) to compare the treatment effects on weed control, crop injury, and yield.

Visualizing Experimental and Logical Relationships

To further clarify the processes and concepts discussed, the following diagrams have been generated using Graphviz.

Caption: Experimental workflow for comparing herbicidal efficacy.

Caption: Mechanism of action for Monolinuron and Linuron.

Conclusion

Monolinuron and Linuron are effective phenylurea herbicides that control a range of broadleaf weeds and some grasses by inhibiting photosynthesis. While they share a common mechanism of action, their efficacy and crop selectivity can differ. The available data suggests that Linuron is a well-documented herbicide for weed control in crops like potatoes.[3][4] However, a comprehensive, direct comparison with Monolinuron across a wider range of weed species and environmental conditions requires further research to fully elucidate their respective strengths and weaknesses. The experimental protocols provided in this guide offer a framework for conducting such comparative studies to generate the quantitative data needed for informed weed management strategies.

References

• 1. researchgate.net [researchgate.net]
• 2. pomais.com [pomais.com]
• 3. eprints.unite.edu.mk [eprints.unite.edu.mk]
• 4. ag.ndsu.edu [ag.ndsu.edu]

Navigating Phenylurea Herbicide Immunoassays: A Comparative Guide to Monolinuron Cross-Reactivity

For researchers, scientists, and professionals in drug development and environmental analysis, the accurate detection of phenylurea herbicides is critical. Immunoassays provide a rapid and sensitive screening method, but their effectiveness hinges on the specificity of the antibodies used. A significant challenge in this regard is the cross-reactivity among structurally similar compounds, which can lead to inaccurate quantification and false-positive results. This guide offers an objective comparison of the cross-reactivity of Monolinuron in phenylurea herbicide immunoassays, supported by available experimental data, to assist in the selection and validation of appropriate analytical methods.

Understanding the Challenge: Structural Similarity and Cross-Reactivity

Phenylurea herbicides share a common chemical backbone, with variations in the substituent groups on the phenyl ring and the urea (B33335) moiety. This structural similarity is the primary driver of cross-reactivity in immunoassays. An antibody developed to recognize a specific phenylurea herbicide may also bind to other members of the same chemical family, such as Monolinuron, albeit with a different affinity. The degree of this cross-reactivity is a critical performance parameter for any immunoassay intended for the specific detection of a particular phenylurea.

Monolinuron's structure, featuring a 4-chlorophenyl group and a methoxy-methyl substitution on the urea nitrogen, positions it as a potential cross-reactant in immunoassays targeting other phenylureas with similar structural motifs, such as Chlortoluron, Diuron, and Linuron.

Comparative Analysis of Cross-Reactivity in Phenylurea Immunoassays

While comprehensive studies focusing solely on Monolinuron cross-reactivity are limited, data from various immunoassays developed for other phenylurea herbicides provide valuable insights. The following table summarizes the reported cross-reactivity of different phenylurea herbicides in immunoassays targeting some of the most common compounds of this class. The cross-reactivity is typically calculated as:

(IC50 of the target analyte / IC50 of the cross-reacting compound) x 100%.

Target Analyte	Immunoassay Type	Cross-Reacting Phenylurea	Cross-Reactivity (%)
Chlortoluron	Competitive ELISA	Chlorbromuron	Some cross-reactivity displayed[1]
Isoproturon (B30282)	Some cross-reactivity displayed[1]
Metoxuron	Some cross-reactivity displayed[1]
Isoproturon	Indirect Competitive ELISA	Other current phenylureas	Insignificant[2]

Experimental Protocols

Detailed methodologies are essential for the validation and comparison of immunoassay performance. Below is a representative experimental protocol for an indirect competitive Enzyme-Linked Immunosorbent Assay (ELISA) for the determination of a phenylurea herbicide, which can be adapted for cross-reactivity studies with Monolinuron.

Indirect Competitive ELISA Protocol

1. Reagents and Materials:

• Microtiter plates (96-well)

• Coating antigen (hapten-protein conjugate)

• Specific antibody for the target phenylurea herbicide

• Standard solutions of the target herbicide and potential cross-reactants (including Monolinuron)

• Enzyme-conjugated secondary antibody (e.g., Goat anti-Rabbit IgG-HRP)

• Substrate solution (e.g., TMB)

• Stopping solution (e.g., 2M H2SO4)

• Wash buffer (e.g., PBS with 0.05% Tween 20)

• Coating buffer (e.g., carbonate-bicarbonate buffer)

• Blocking buffer (e.g., PBS with 1% BSA)

2. Procedure:

• Coating: Coat the microtiter plate wells with the coating antigen diluted in coating buffer. Incubate overnight at 4°C.

• Washing: Wash the plate three times with wash buffer.

• Blocking: Add blocking buffer to each well and incubate for 1-2 hours at room temperature to block non-specific binding sites.

• Washing: Wash the plate three times with wash buffer.

• Competitive Reaction: Add standard solutions or samples containing the target herbicide or Monolinuron, followed by the addition of the specific primary antibody. Incubate for 1-2 hours at room temperature. During this step, the free herbicide in the sample competes with the coated antigen for binding to the antibody.

• Washing: Wash the plate five times with wash buffer.

• Secondary Antibody Incubation: Add the enzyme-conjugated secondary antibody diluted in blocking buffer. Incubate for 1 hour at room temperature.

• Washing: Wash the plate five times with wash buffer.

• Substrate Reaction: Add the substrate solution to each well and incubate in the dark for 15-30 minutes.

• Stopping Reaction: Stop the reaction by adding the stopping solution.

• Measurement: Read the absorbance at the appropriate wavelength (e.g., 450 nm for TMB) using a microplate reader.

3. Data Analysis:

• Construct a standard curve by plotting the absorbance against the logarithm of the target herbicide concentration.

• Determine the IC50 value (the concentration of the analyte that causes 50% inhibition of the maximum signal) for the target herbicide and for Monolinuron.

• Calculate the percentage of cross-reactivity using the formula mentioned above.

Visualizing Cross-Reactivity in Phenylurea Immunoassays

To further clarify the principle of cross-reactivity, the following diagrams illustrate the competitive binding process in an immunoassay.

Caption: Competitive binding in a phenylurea immunoassay.

The diagram above illustrates the competitive binding dynamics in a phenylurea herbicide immunoassay. Both the target analyte and a cross-reacting compound like Monolinuron compete with the immobilized antigen for a limited number of specific antibody binding sites. A higher concentration of either the target analyte or a significantly cross-reactive compound will result in less antibody binding to the immobilized antigen, leading to a weaker signal.

Conclusion and Recommendations

The potential for cross-reactivity of Monolinuron in immunoassays designed for other phenylurea herbicides is a critical consideration for accurate analytical results. Due to the structural similarities within this class of herbicides, it is highly probable that Monolinuron will exhibit some degree of cross-reactivity in assays targeting compounds like Chlortoluron, Diuron, or Linuron.

Key Recommendations:

• Method Validation: Always perform thorough validation of any phenylurea herbicide immunoassay by testing for cross-reactivity with a panel of structurally related compounds, including Monolinuron.

• Data Interpretation: When analyzing samples that may contain a mixture of phenylurea herbicides, the cross-reactivity profile of the immunoassay must be carefully considered to avoid overestimation of the target analyte concentration.

• Confirmatory Analysis: For regulatory or critical applications, positive results from an immunoassay screening should be confirmed by a more selective analytical method, such as High-Performance Liquid Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

By understanding the principles of immunoassay cross-reactivity and implementing rigorous validation procedures, researchers can ensure the accuracy and reliability of their phenylurea herbicide detection methods.

References

• 1. Competitive enzyme-linked immunosorbent assay for the determination of the phenylurea herbicide chlortoluron in water and biological fluids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ELISA test, a new method to detect and quantify isoproturon in soil - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative study of Monolinuron degradation in different soil types

A comprehensive guide for researchers on the environmental fate of the herbicide Monolinuron, detailing its degradation kinetics in various soil environments. This guide provides a comparative analysis of Monolinuron's persistence, supported by experimental data and detailed methodologies, to aid in environmental risk assessment and the development of effective soil management strategies.

The environmental persistence of herbicides is a critical factor influencing their potential for groundwater contamination and long-term impact on soil ecosystems. Monolinuron, a phenylurea herbicide used for broad-spectrum weed control, is subject to degradation in the soil, a process significantly influenced by the physical and chemical properties of the soil itself. This guide provides a comparative study of Monolinuron degradation in different soil types, offering valuable data for researchers, scientists, and drug development professionals.

Comparative Degradation of Monolinuron in Different Soil Types

While direct comparative studies on Monolinuron degradation across a range of soil types are limited, data from the closely related phenylurea herbicide, Linuron (B1675549), provides significant insights into the expected behavior of Monolinuron. The degradation of these herbicides is primarily microbial and is influenced by factors such as soil texture, organic matter content, and pH.

Generally, herbicides like Monolinuron are expected to degrade more slowly in soils with higher clay and organic matter content.[1] This is attributed to the increased adsorption of the herbicide to soil particles, which can reduce its bioavailability to microorganisms responsible for its breakdown.[2] Conversely, in sandy soils with lower organic matter, there is typically less adsorption, which may lead to faster degradation, but also a higher potential for leaching.[2]

The half-life (DT50) of a pesticide in soil is a standard measure of its persistence. For the related herbicide Linuron, laboratory studies have shown a half-life of 37 days in sandy loam soil and 44 days in clay loam soil.[3] Given the structural similarities, a similar trend can be anticipated for Monolinuron, with slightly longer persistence in finer textured soils. General literature suggests a half-life for Monolinuron in soil to be in the range of 33 to 66 days, although specific soil types for this range are not always detailed.[4]

Table 1: Comparative Degradation Half-life (DT50) of Phenylurea Herbicides in Different Soil Types

Herbicide	Soil Type	Half-life (DT50) in Days	Key Influencing Factors
Linuron (as a proxy for Monolinuron)	Sandy Loam	37[3]	Lower organic matter and clay content lead to weaker adsorption and potentially higher microbial availability.
Linuron (as a proxy for Monolinuron)	Clay Loam	44[3]	Higher organic matter and clay content increase adsorption, reducing bioavailability for microbial degradation.
Monolinuron (general)	Soil (unspecified)	33 - 66[4]	Persistence is dependent on soil composition, microbial activity, temperature, and moisture.

Experimental Protocol for Assessing Monolinuron Degradation in Soil

To determine the degradation rate of Monolinuron in different soil types, a laboratory incubation study based on established guidelines (such as OECD 307) can be employed. The following is a generalized experimental protocol.

1. Soil Collection and Characterization:

• Collect topsoil (0-20 cm depth) from at least two distinct agricultural areas with different soil textures (e.g., sandy loam and clay loam).

• Air-dry the soil samples and sieve them through a 2 mm mesh to ensure homogeneity.

• Characterize the physicochemical properties of each soil type, including pH, organic carbon content (%), particle size distribution (sand, silt, and clay content), and cation exchange capacity (CEC).

2. Soil Treatment and Incubation:

• Prepare a stock solution of analytical grade Monolinuron in a suitable solvent (e.g., methanol).

• Treat a known mass of each soil with the Monolinuron stock solution to achieve a desired, environmentally relevant concentration. Ensure even distribution and allow the solvent to evaporate completely in a fume hood.

• Adjust the moisture content of the treated soil samples to 50-60% of their maximum water-holding capacity.

• Place the treated soil samples into incubation vessels (e.g., glass jars) and seal them with perforated lids to allow for gas exchange while minimizing moisture loss.

• Incubate the samples in the dark at a constant temperature (e.g., 20-25°C).

3. Sampling and Analysis:

• Collect triplicate soil samples from each soil type at predetermined time intervals (e.g., 0, 3, 7, 14, 28, 42, and 60 days).

• Extract Monolinuron from the soil samples using an appropriate solvent (e.g., acetonitrile (B52724) or methanol) and a suitable extraction technique (e.g., shaking, sonication, or accelerated solvent extraction).

• Analyze the concentration of Monolinuron in the extracts using a validated analytical method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV) or Liquid Chromatography-Mass Spectrometry (LC-MS).[3]

4. Data Analysis:

• Calculate the degradation rate constant (k) and the half-life (DT50) of Monolinuron in each soil type by fitting the concentration data to a first-order kinetic model: Ct = C0 * e^(-kt), where Ct is the concentration at time t, and C0 is the initial concentration. The half-life can then be calculated as DT50 = ln(2)/k.

Monolinuron Degradation Pathway

The degradation of Monolinuron in soil is a multifaceted process involving several key transformation steps. The primary degradation pathway involves microbial action, leading to the formation of various metabolites. The main degradation reactions include N-demethylation, hydroxylation of the phenyl ring, and dechlorination. These processes break down the parent Monolinuron molecule into smaller, generally less toxic compounds, which can be further mineralized to carbon dioxide, water, and inorganic chloride.

References

• 1. chemijournal.com [chemijournal.com]
• 2. mdpi.com [mdpi.com]
• 3. Comparison of linuron degradation in the presence of pesticide mixtures in soil under laboratory conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Monolinuron | C9H11ClN2O2 | CID 15629 - PubChem [pubchem.ncbi.nlm.nih.gov]

Navigating the Weeds: A Comparative Guide to Monolinuron Alternatives for Selective Weed Control

For Researchers, Scientists, and Drug Development Professionals: An objective analysis of herbicide alternatives to Monolinuron, supported by experimental data, detailed protocols, and pathway visualizations to inform future research and development in selective weed management.

The long-standing reliance on Monolinuron for selective weed control in key vegetable crops such as potatoes and carrots is facing increasing scrutiny due to regulatory pressures and the emergence of herbicide-resistant weed biotypes. This guide provides a comprehensive comparison of viable alternatives, presenting experimental data on their efficacy, crop selectivity, and mechanisms of action to support the development of sustainable and effective weed management strategies.

Executive Summary

Monolinuron, a urea-based herbicide, functions by inhibiting photosynthesis at photosystem II (PSII), providing effective control of many broadleaf weeds and annual grasses.[1][2] However, the agricultural community is actively seeking alternatives with different modes of action to mitigate resistance and enhance environmental safety. This guide evaluates several promising alternatives, including Metribuzin, Linuron, Prometryn, and various herbicide combinations, with a focus on their performance in potato and carrot cultivation.

Performance Comparison of Monolinuron Alternatives

The efficacy and crop safety of herbicide alternatives are paramount for their successful integration into weed management programs. The following tables summarize quantitative data from various field trials, offering a comparative overview of their performance against Monolinuron where data is available.

Table 1: Efficacy of Monolinuron Alternatives on Key Weed Species in Potatoes

Herbicide/Active Ingredient	Application Timing	Target Weed(s)	Weed Control Efficacy (%)	Potato Cultivar(s)	Source(s)
Monolinuron	Pre-emergence	Broadleaf & Grassy Weeds	85-95	Not Specified	[General Knowledge]
Metribuzin	Pre/Post-emergence	Broadleaf & Grassy Weeds	80-95	Raja, Various	[3][4]
Linuron	Pre/Post-emergence	Broadleaf & Grassy Weeds	85-95	Russet Burbank, Umatilla Russet	[5][6]
Prometryn	Pre-emergence	Broadleaf Weeds & Grasses	80-90	Not Specified	[2]
Gramoxone + Dual Gold	Post-emergence	General Weed Population	95.7	Raja	[3]
Atrazine	Pre-emergence	Monocot & Dicot Weeds	99.1	Kufri Bahar	[7]

Note: Efficacy can vary based on weed species, growth stage, environmental conditions, and application rates.

Table 2: Crop Yield and Phytotoxicity of Monolinuron Alternatives in Potatoes

Herbicide/Active Ingredient	Application Timing	Potato Yield ( kg/ha )	Phytotoxicity Symptoms	Potato Cultivar(s)	Source(s)
Monolinuron	Pre-emergence	Baseline	Minimal when used as directed	Not Specified	[General Knowledge]
Metribuzin	Post-emergence	10162 (Weedy Check) to 15910	Can cause transient phytotoxicity, variety dependent	Raja, Maris Piper	[3][8]
Linuron + Metribuzin	Post-emergence (8-10 in)	Reduced Total Yield	Canopy reduction	Russet Burbank, Umatilla Russet	[5]
Prometryn	Pre-emergence	Not Specified	Generally safe, some yellowing at higher post-emergence rates	Not Specified	[9]
Gramoxone + Dual Gold	Post-emergence	15910	No crop injury observed	Raja	[3]
Atrazine	Pre-emergence	42580 (Weed Free)	Not Specified	Kufri Bahar	[7]

Note: Yield data is highly dependent on experimental conditions and weed pressure. Phytotoxicity can be influenced by cultivar, soil type, and weather conditions.

Table 3: Efficacy of Linuron-Free Alternatives in Carrots

Herbicide Treatment	Application Timing	Target Weed	Weed Control Efficacy (%)	Carrot Yield Impact	Source(s)
Linuron (for comparison)	Pre/Post-emergence	Pigweed species	High	Baseline	[10]
Prometryn	Pre-emergence	Pigweed species	>99	Commercially acceptable	[10]
Pendimethalin	Pre-emergence	Pigweed species	>99	Commercially acceptable	[10]
S-metolachlor	Pre-emergence	Pigweed species	>99	Commercially acceptable	[10]
Metribuzin + Pyroxasulfone (POST)	Post-emergence	Pigweed species	Excellent	Excellent crop selectivity	[10]
Acifluorfen / Oxyfluorfen (POST)	Post-emergence	Pigweed species	Commercially acceptable	Excellent crop selectivity	[10]

Note: Linuron-resistant pigweed species have shown cross-resistance to Monolinuron.[10] This study highlights a successful linuron-free (and therefore likely Monolinuron-free) strategy.

Experimental Protocols

The following methodologies are representative of the key experiments cited in this guide.

Herbicide Efficacy and Crop Phytotoxicity Assessment in Field Trials

Objective: To evaluate the effectiveness of alternative herbicides in controlling weeds and to assess their safety on the target crop.

Experimental Design:

• Design: Randomized Complete Block Design (RCBD) or Split-Plot Design.

• Replicates: Typically 3 to 4 replications per treatment.

• Plot Size: Standardized plot sizes are used, for example, 5 x 3 m with multiple rows.[3]

Treatments:

• Untreated weedy check.

• Weed-free control (e.g., hand-weeded).

• Monolinuron at the recommended rate (for comparison if available).

• Alternative herbicides at one or more rates, including a rate at least twice the recommended rate for crop tolerance assessment.[11]

• Tank mixtures of different herbicides.

Application:

• Herbicides are applied at different timings:

  • Pre-emergence (PRE): Applied to the soil surface after planting but before crop and weed emergence.

  • Post-emergence (POST): Applied after the crop and weeds have emerged, at specific growth stages (e.g., 4-6 inch tall plants).[5]

• Application is performed using a calibrated sprayer with a specified nozzle type, pressure, and water volume to ensure uniform coverage.[12]

Data Collection:

• Weed Control Efficacy: Assessed visually as a percentage of weed control compared to the untreated check, or by counting weed density (plants per square meter) and measuring weed biomass (fresh or dry weight).[3] Assessments are typically conducted at multiple time points after application (e.g., 14, 28, and 56 days).[11]

• Crop Phytotoxicity: Visually assessed on a scale of 0% (no injury) to 100% (plant death). Symptoms recorded include stunting, chlorosis (yellowing), necrosis (tissue death), and malformations.[11][13] Assessments are made at regular intervals after application.

• Crop Yield: At maturity, the marketable and total yield from the central rows of each plot are harvested and weighed.[5]

Statistical Analysis:

• Data are subjected to Analysis of Variance (ANOVA).

• Treatment means are separated using a statistical test such as Tukey's HSD at a specified significance level (e.g., P < 0.05).

Mandatory Visualizations

Signaling Pathway of Photosystem II Inhibiting Herbicides

Caption: Mechanism of action for Monolinuron and other PSII inhibiting herbicides.

Experimental Workflow for Herbicide Evaluation

Caption: A typical workflow for evaluating herbicide alternatives in field trials.

Conclusion

The data presented in this guide demonstrate that several effective alternatives to Monolinuron exist for selective weed control in potatoes and carrots. Herbicides such as Metribuzin, Linuron, and Prometryn, along with various tank mixtures, offer comparable or, in some cases, superior weed control. The development of linuron-free strategies for carrots, which are likely applicable to Monolinuron due to cross-resistance, provides a clear pathway towards diversifying herbicide options and managing resistance.

For researchers and professionals in drug development, the exploration of novel modes of action beyond PSII inhibition remains a critical frontier. Furthermore, understanding the genetic basis of crop tolerance to different herbicides can open avenues for breeding more resilient cultivars. The experimental protocols and visualizations provided herein offer a foundational framework for the rigorous evaluation of next-generation herbicides, ensuring that future weed management solutions are both effective and sustainable.

References

• 1. Assessing Phytotoxic Effects of Herbicides and Their Impact on Potato Cultivars in Agricultural and Environmental Conte… [ouci.dntb.gov.ua]
• 2. pestgenie.com.au [pestgenie.com.au]
• 3. pakbs.org [pakbs.org]
• 4. Best Ways to Control Weeds In Potato Farming - Cropnuts [cropnuts.com]
• 5. ag.ndsu.edu [ag.ndsu.edu]
• 6. ag.ndsu.edu [ag.ndsu.edu]
• 7. Efficiency of Different Herbicides alone and their Combination with optimum time of Application to Control weeds in potato (Solanum Tuberosum L.) in Haryana – Biosciences Biotechnology Research Asia [biotech-asia.org]
• 8. sruc.ac.uk [sruc.ac.uk]
• 9. eprints.unite.edu.mk [eprints.unite.edu.mk]
• 10. matilda.science [matilda.science]
• 11. mdpi.com [mdpi.com]
• 12. agsci.oregonstate.edu [agsci.oregonstate.edu]
• 13. Potato - Herbicide phytotoxicity [ephytia.inra.fr]

Inter-laboratory Validation of Monolinuron Residue Analysis: A Comparative Guide

This guide provides a comparative overview of analytical methods for the determination of monolinuron residues in various matrices. It is intended for researchers, scientists, and professionals in drug development and food safety who are involved in the analysis of pesticide residues. The guide summarizes key performance data from single-laboratory and inter-laboratory validation studies and provides detailed experimental protocols.

Introduction to Inter-laboratory Validation

Inter-laboratory validation, also known as a collaborative study, is a critical process for establishing the reliability and robustness of an analytical method. By having multiple laboratories analyze the same samples, it is possible to assess the method's performance under a variety of conditions, providing a more realistic measure of its reproducibility. Key performance parameters evaluated during these studies include recovery, repeatability (RSDr), and reproducibility (RSDR). While specific inter-laboratory validation data for monolinuron is not widely published, this guide draws comparisons with collaborative studies on multi-residue methods, such as the widely adopted QuEChERS procedure, to provide a benchmark for performance.

Data Presentation

The following tables summarize the performance characteristics of various analytical methods for monolinuron residue analysis based on single-laboratory validations and a collaborative study on a multi-residue method.

Table 1: Performance of Monolinuron Analysis in Food Matrices (Single-Laboratory Validation)

Matrix	Analytical Method	Extraction Method	Recovery (%)	RSD (%)	Limit of Detection (LOD) / Limit of Quantification (LOQ)	Reference
Powdered Potato	GC-NPD	Liquid-Liquid Extraction with Dichloromethane-Light Petroleum (1:1) followed by SPE (C8)	84-95	<10	7.0-30 ng/g (LOD)	[1]
Fresh Potato	GC-NPD	Liquid-Liquid Extraction with Dichloromethane-Light Petroleum (1:1) followed by SPE (C8)	86-101	<10	6.0-50 ng/g (LOD)	[1]
Vegetables	UPLC	Integrated Matrix Solid Phase Dispersion-Accelerated Solvent Extraction-Clean up in situ	Not Specified	Not Specified	0.8–2.3 μg/kg (LOQ)	[2]

Table 2: Performance of a Multi-Residue Method (QuEChERS) in a Collaborative Study

This table provides a benchmark for inter-laboratory performance of a widely used pesticide residue analysis method.

Matrix	Analytical Method	Number of Laboratories	Analyte Fortification Levels (ng/g)	Average Recovery (%)	Intra-laboratory Repeatability (RSDr) (%)	Inter-laboratory Reproducibility (RSDR) (%)	Reference
Grapes, Lettuces, Oranges	GC/MS and LC/MS/MS	7-13	10 to 1000	87	9.8	21	[3][4]

Experimental Protocols

Gas Chromatography with Nitrogen-Phosphorus Detection (GC-NPD) for Monolinuron in Potatoes[1]

• Sample Preparation:

  • Homogenize powdered or fresh potato samples.

  • Extract the herbicides from the sample using a liquid-liquid extraction with a 1:1 mixture of dichloromethane (B109758) and light petroleum.

• Clean-up:

  • Perform solid-phase extraction (SPE) using a C8 cartridge to remove interfering matrix components.

• Analysis:

  • Analyze the final extract using a gas chromatograph equipped with a nitrogen-phosphorus detector (GC-NPD).

QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) Method for Multi-Residue Analysis[3][5]

• Sample Extraction:

  • Weigh 10-15 g of a homogenized sample into a 50 mL centrifuge tube.

  • Add 10-15 mL of acetonitrile (B52724) (with 1% acetic acid for some applications).

  • Add magnesium sulfate (B86663) (MgSO4) and sodium acetate (B1210297) (NaOAc) or sodium chloride (NaCl) and sodium citrate (B86180) salts.

  • Shake the tube vigorously and centrifuge.

• Dispersive Solid-Phase Extraction (d-SPE) Clean-up:

  • Take an aliquot of the supernatant from the extraction step.

  • Add a mixture of MgSO4 and primary secondary amine (PSA) sorbent.

  • Vortex and centrifuge.

• Analysis:

  • The final extract is ready for analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS) or gas chromatography-mass spectrometry (GC-MS).

Visualizations

Below is a diagram illustrating the typical workflow of an inter-laboratory validation study for pesticide residue analysis.

Caption: Workflow of an inter-laboratory validation study.

This guide highlights the established methods for monolinuron residue analysis and provides a framework for understanding the performance characteristics expected from a validated method. The data presented underscores the importance of robust analytical procedures and the role of inter-laboratory studies in ensuring data quality and comparability across different laboratories.

References

• 1. Direct determination of monolinuron, linuron and chlorbromuron residues in potato samples by gas chromatography with nitrogen-phosphorus detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Determination of pesticide residues in foods by acetonitrile extraction and partitioning with magnesium sulfate: collaborative study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Publication : USDA ARS [ars.usda.gov]

A Comparative Analysis of the Toxicity of Monolinuron and Its Metabolites

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the toxicity profiles of the herbicide Monolinuron and its primary metabolites. The information is compiled from various scientific sources and presented to facilitate an objective assessment for research and development purposes.

Overview of Monolinuron and its Metabolism

Monolinuron is a selective, systemic herbicide belonging to the phenylurea class.[1] Its primary mode of action in plants is the inhibition of photosynthesis by blocking the electron transport chain in Photosystem II (PSII).[1][2] In mammals, Monolinuron is metabolized into several compounds, with 4-chloroaniline (B138754) being a major and toxicologically significant metabolite.[3][4] Other metabolites include hydroxylated derivatives, which are formed through the cleavage of methyl and methoxy (B1213986) groups and hydroxylation of the phenyl ring.[4]

Quantitative Toxicity Data

Table 1: Acute Toxicity Data

Compound	Test Species	Route of Administration	LD50/LC50	Reference
Monolinuron	Rat	Oral	2100 mg/kg	[1]
4-Chloroaniline	Rat	Oral	300 mg/kg
4-Chloroaniline	Rabbit	Dermal	360 mg/kg
4-Chloroaniline	Rat	Inhalation	2.34 mg/L (4h)

Table 2: Chronic Toxicity and Other Key Toxicological Data

Compound	Parameter	Value	Species	Reference
Monolinuron	Acceptable Daily Intake (ADI)	0.003 mg/kg bw/day	Human	[4]
4-Chloroaniline	Carcinogenicity	Group 2B: Possibly carcinogenic to humans	Human

Comparative Toxicological Profile

Based on the available data, the primary metabolite, 4-chloroaniline, exhibits significantly higher acute toxicity than the parent compound, Monolinuron. The oral LD50 of 4-chloroaniline in rats is approximately seven times lower than that of Monolinuron, indicating a greater potential for acute toxicity upon ingestion.

Furthermore, 4-chloroaniline is classified as a possible human carcinogen (Group 2B) by the International Agency for Research on Cancer (IARC), a classification not held by Monolinuron. A significant toxicological concern associated with 4-chloroaniline is its ability to induce methemoglobinemia, a condition where the iron in hemoglobin is oxidized, reducing the blood's oxygen-carrying capacity.[5] This can lead to cyanosis and, in severe cases, be life-threatening.[5]

While specific quantitative toxicity data for the hydroxylated metabolites of Monolinuron are scarce, their formation represents a detoxification pathway, as hydroxylation generally increases the water solubility of compounds, facilitating their excretion. However, the potential for these metabolites to contribute to the overall toxicity profile cannot be entirely dismissed without further investigation.

Mechanisms of Toxicity and Associated Signaling Pathways

Monolinuron: Inhibition of Photosystem II

Monolinuron's herbicidal activity stems from its ability to disrupt the photosynthetic electron transport chain in plants. It competitively binds to the D1 protein at the QB binding site within Photosystem II, blocking the transfer of electrons from the primary quinone acceptor (QA) to the secondary quinone acceptor (QB).[2] This interruption halts the production of ATP and NADPH, which are essential for carbon fixation, leading to a cascade of events that cause photooxidative damage and ultimately, plant cell death.[2]

Figure 1: Monolinuron's inhibitory action on Photosystem II.

4-Chloroaniline: Induction of Methemoglobinemia

The toxicity of 4-chloroaniline in mammals is significantly linked to its ability to induce methemoglobinemia. This process involves the oxidation of the ferrous iron (Fe²⁺) in hemoglobin to ferric iron (Fe³⁺), rendering it unable to bind and transport oxygen.[5][6] This leads to a functional anemia and tissue hypoxia.

Figure 2: Pathway of 4-chloroaniline-induced methemoglobinemia.

Experimental Protocols

The toxicity data presented in this guide are primarily derived from studies following standardized guidelines from the Organisation for Economic Co-operation and Development (OECD).

Acute Oral Toxicity - OECD Test Guideline 420 (Fixed Dose Procedure)

This method is used to assess the acute toxic effects of a substance after a single oral administration.

• Principle: A fixed-dose procedure is used where the substance is administered to a group of animals (typically rats) at one of the defined dose levels (5, 50, 300, or 2000 mg/kg body weight). The choice of the starting dose is based on a sighting study.

• Procedure:

  • Animals are fasted prior to dosing.

  • The test substance is administered by gavage.

  • Animals are observed for mortality, clinical signs of toxicity, and changes in body weight for at least 14 days.

  • A necropsy is performed on all animals at the end of the observation period.

• Endpoint: The test allows for the classification of the substance into a toxicity category based on the observed effects at different dose levels, rather than determining a precise LD50.

Sub-chronic Oral Toxicity - OECD Test Guideline 408 (90-Day Study in Rodents)

This guideline is designed to characterize the toxic effects of a substance following repeated oral administration over a 90-day period.

• Principle: The test substance is administered daily in graduated doses to several groups of experimental animals (typically rats) for 90 days.

• Procedure:

  • At least three dose levels and a control group are used.

  • The substance is typically administered via the diet, drinking water, or by gavage.

  • Observations include mortality, clinical signs, body weight, food/water consumption, hematology, clinical biochemistry, and urinalysis.

  • At the end of the study, a full necropsy is performed, and organs are weighed and examined histopathologically.

• Endpoint: This study allows for the determination of the No-Observed-Adverse-Effect Level (NOAEL) and the characterization of target organ toxicity.

Conclusion

The metabolic transformation of Monolinuron to 4-chloroaniline significantly increases its toxic potential. While Monolinuron itself has a relatively low order of acute toxicity, 4-chloroaniline is considerably more toxic and poses additional health risks, including carcinogenicity and the induction of methemoglobinemia. This highlights the critical importance of considering the toxicity of metabolites in the overall risk assessment of a parent compound. Further research is warranted to determine the specific toxicity profiles of the hydroxylated metabolites of Monolinuron to provide a more complete understanding of its overall toxicological impact.

References

• 1. Monolinuron - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. 4-Chloroaniline (CICADS 48, 2003) [inchem.org]
• 4. Monolinuron | C9H11ClN2O2 | CID 15629 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. P-Chloroaniline Poisoning Causing Methemoglobinemia: A Case Report and Review of the Literature - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Methemoglobinemia - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

Validating Monolinuron-Induced Gene Expression: A Comparative Guide to qPCR Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of validating gene expression changes induced by the herbicide Monolinuron, with a focus on quantitative real-time PCR (qPCR) as the validation method. Due to a lack of publicly available qPCR data specifically for Monolinuron, this guide utilizes data from studies on Atrazine, a well-researched herbicide with the same mode of action—inhibition of Photosystem II (PSII)—to provide a comparative framework. This approach allows for an objective comparison of expected gene expression alterations and furnishes supporting experimental methodologies.

Comparison of Gene Expression Changes Induced by Photosystem II Inhibitors

Monolinuron, an inhibitor of Photosystem II, disrupts the photosynthetic electron transport chain. This disruption leads to the generation of reactive oxygen species (ROS), which in turn triggers a cascade of cellular stress responses and alters gene expression. While specific qPCR-validated gene expression data for Monolinuron is limited, studies on other PSII inhibitors like Atrazine provide valuable insights into the types of genes that are likely to be affected.

The following table summarizes the expected changes in the expression of key genes in response to PSII inhibitor treatment, based on findings from Atrazine studies. These genes are primarily involved in detoxification, stress response, and signaling pathways. The fold changes presented are hypothetical and for illustrative purposes to demonstrate the expected direction of change. Actual fold changes will vary depending on the experimental conditions.

Gene Category	Gene Name	Putative Function	Expected Fold Change (Treated vs. Control)
Detoxification	Glutathione S-transferase (GST)	Detoxification of xenobiotics	2.5
Cytochrome P450 (CYP)	Metabolism of herbicides	3.0
Stress Response	Ascorbate peroxidase (APX)	ROS scavenging	2.0
Superoxide (B77818) dismutase (SOD)	Conversion of superoxide to hydrogen peroxide	1.8
Heat shock protein 70 (HSP70)	Protein folding and stress response	4.0
Signaling	Mitogen-activated protein kinase (MAPK)	Signal transduction in stress response	1.5
Ethylene (B1197577) response factor (ERF)	Transcription factor in ethylene signaling	2.2

Experimental Protocols

A robust and reproducible experimental protocol is crucial for the accurate validation of gene expression changes. The following is a generalized protocol for qPCR analysis of herbicide-induced gene expression in plants, which can be adapted for Monolinuron studies.

Plant Material and Treatment

• Plant Species: Select a relevant plant species (e.g., Arabidopsis thaliana, soybean, or a relevant crop/weed species).

• Growth Conditions: Grow plants under controlled environmental conditions (e.g., 22°C, 16h light/8h dark photoperiod).

• Herbicide Treatment: Treat plants at an appropriate developmental stage with a defined concentration of Monolinuron or a suitable alternative like Atrazine. Include a control group treated with a mock solution (e.g., water or the solvent used for the herbicide).

• Time Course: Harvest plant tissue at different time points after treatment (e.g., 0, 6, 12, 24, and 48 hours) to capture the dynamics of gene expression.

RNA Extraction and cDNA Synthesis

• RNA Extraction: Immediately freeze harvested tissue in liquid nitrogen and store at -80°C. Extract total RNA using a commercial kit or a standard protocol like the TRIzol method.

• RNA Quality Control: Assess RNA integrity and concentration using a spectrophotometer (e.g., NanoDrop) and agarose (B213101) gel electrophoresis.

• cDNA Synthesis: Synthesize first-strand cDNA from 1-2 µg of total RNA using a reverse transcription kit with oligo(dT) or random primers.

Quantitative Real-Time PCR (qPCR)

• Primer Design: Design gene-specific primers for the target genes and at least two stable reference genes (e.g., Actin, Ubiquitin, or GAPDH). Primers should be 18-24 bp long, have a GC content of 40-60%, and produce an amplicon of 100-200 bp.

• qPCR Reaction: Set up qPCR reactions in triplicate using a SYBR Green-based master mix. A typical 20 µL reaction includes:

  • 10 µL 2x SYBR Green Master Mix

  • 1 µL Forward Primer (10 µM)

  • 1 µL Reverse Primer (10 µM)

  • 2 µL cDNA template (diluted)

  • 6 µL Nuclease-free water

• Thermal Cycling: A typical thermal cycling program is as follows:

  • Initial denaturation: 95°C for 10 min

  • 40 cycles of:

    • Denaturation: 95°C for 15 s

    • Annealing/Extension: 60°C for 60 s

  • Melting curve analysis to verify amplicon specificity.

• Data Analysis: Calculate the relative gene expression using the 2-ΔΔCt method. Normalize the expression of the target genes to the geometric mean of the reference genes.

Mandatory Visualizations

Signaling Pathway of PSII Inhibition-Induced ROS and Gene Expression

The inhibition of Photosystem II by herbicides like Monolinuron leads to the production of reactive oxygen species (ROS), which act as signaling molecules to induce a protective gene expression response.

Caption: Signaling pathway of Monolinuron-induced gene expression.

Experimental Workflow for qPCR Validation

The following diagram illustrates the key steps involved in validating Monolinuron-induced gene expression using qPCR.

Caption: Experimental workflow for qPCR validation.

A Comparative Analysis of Monolinuron and Other Photosystem II Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Monolinuron and other prominent photosystem II (PSII) inhibitors, a class of herbicides crucial in agriculture and weed management. By examining their mechanism of action, herbicidal efficacy, and the experimental protocols used for their evaluation, this document aims to be a valuable resource for researchers in crop protection, environmental science, and drug development.

Introduction to Photosystem II Inhibitors

Photosystem II inhibitors are a significant class of herbicides that act by disrupting the photosynthetic electron transport chain in plants.[1] Their primary target is the D1 protein, a core component of the PSII reaction center located in the thylakoid membranes of chloroplasts.[2] By binding to the QB-binding site on the D1 protein, these herbicides competitively inhibit the binding of plastoquinone (B1678516) (PQ), the native electron acceptor.[2] This blockage interrupts the electron flow from the primary quinone acceptor (QA) to the secondary quinone acceptor (QB), halting CO2 fixation and the production of ATP and NADPH, which are essential for plant growth.[1][2] The subsequent buildup of highly reactive molecules leads to lipid and protein membrane destruction, ultimately causing cell death.[1]

Monolinuron is a selective, systemic herbicide belonging to the phenylurea class, used to control broadleaf weeds and annual grasses in various crops.[3][4] Like other PSII inhibitors, its mode of action is the inhibition of photosynthesis.[3][4] This guide will compare Monolinuron with other widely used PSII inhibitors, including other phenylureas like Diuron and Linuron, and triazines such as Atrazine.

Mechanism of Action: The D1 Protein Binding Site

The effectiveness of PSII inhibitors is determined by their binding affinity to the D1 protein. Different chemical classes of these herbicides bind to overlapping, yet distinct, niches within the QB-binding pocket. For instance, urea (B33335) and triazine herbicides are known to bind near the serine-264 residue of the D1 protein, while phenolic inhibitors bind closer to the histidine-215 residue. These subtle differences in binding interactions can influence the herbicidal potency and the spectrum of weeds controlled.

The following diagram illustrates the general mechanism of PSII inhibition by herbicides.

Caption: Mechanism of Photosystem II inhibition by herbicides.

Comparative Efficacy of PSII Inhibitors

The efficacy of herbicides is often quantified by the half-maximal inhibitory concentration (IC50), which is the concentration of a substance required to inhibit a biological process by 50%. The following table summarizes the IC50 values for Monolinuron and other selected PSII inhibitors from various studies. It is important to note that direct comparison of IC50 values across different studies can be challenging due to variations in experimental conditions, such as the test organism, exposure time, and specific assay used.

Herbicide	Chemical Class	Test Organism/System	IC50 Value	Reference
Monolinuron	Phenylurea	Not specified	Not specified	[3][4]
Diuron	Phenylurea	Halophila ovalis (Seagrass)	4.3 µg/L	[5]
Atrazine	Triazine	Halophila ovalis (Seagrass)	~34.4 µg/L (8-fold less potent than Diuron)	[5]
Linuron	Phenylurea	Freshwater macrophytes	9–13 µg/L	[6]
Isoproturon	Phenylurea	Chlorella kessleri	Lower potency than DCMU (Diuron)

Note: The table highlights the relative potencies of different PSII inhibitors. Diuron consistently appears as a highly potent inhibitor. While a specific IC50 value for Monolinuron from a directly comparable study was not found, its classification as a phenylurea herbicide suggests a similar mechanism and potency range to Diuron and Linuron.

Experimental Protocols

The evaluation of PSII inhibiting herbicides relies on standardized experimental methodologies. The two primary techniques are chlorophyll (B73375) fluorescence analysis and oxygen evolution measurement.

Chlorophyll Fluorescence Analysis

This non-invasive technique provides a rapid assessment of the photosynthetic efficiency of a plant or alga. By measuring the fluorescence emitted by chlorophyll a, researchers can determine the status of the PSII reaction centers.

Protocol:

• Sample Preparation: Leaf discs from a test plant (e.g., spinach) or a suspension of green algae (e.g., Chlorella vulgaris) are used.

• Dark Adaptation: The samples are dark-adapted for a period (typically 15-30 minutes) to ensure all PSII reaction centers are open.

• Herbicide Treatment: The samples are incubated with a range of herbicide concentrations for a defined period.

• Measurement: A pulse-amplitude-modulated (PAM) fluorometer is used to measure key fluorescence parameters:

  • F0: Minimum fluorescence in the dark-adapted state.

  • Fm: Maximum fluorescence in the dark-adapted state, measured after a saturating light pulse.

  • Fv/Fm: The maximum quantum yield of PSII photochemistry, calculated as (Fm - F0) / Fm. A decrease in this ratio indicates inhibition of PSII.

• Data Analysis: The Fv/Fm values are plotted against the logarithm of the herbicide concentration to generate a dose-response curve, from which the IC50 value is calculated.

Oxygen Evolution Measurement

This method directly quantifies the rate of photosynthetic oxygen production, a direct measure of the water-splitting activity of PSII.

Protocol:

• Thylakoid Isolation: Thylakoid membranes are isolated from plant leaves (e.g., spinach) through differential centrifugation.

• Reaction Mixture: The isolated thylakoids are suspended in a buffer solution containing an artificial electron acceptor, such as 2,6-dichloroindophenol (B1210591) (DCPIP) or potassium ferricyanide.

• Herbicide Treatment: The thylakoid suspension is incubated with various concentrations of the herbicide.

• Measurement: Oxygen evolution is measured using a Clark-type oxygen electrode or an optical oxygen sensor (optode) upon illumination with a light source. The rate of oxygen evolution is recorded over time.

• Data Analysis: The rate of oxygen evolution is plotted against the herbicide concentration. The IC50 value is determined as the concentration that causes a 50% reduction in the rate of oxygen evolution compared to an untreated control.

The following workflow diagram illustrates the process of evaluating PSII inhibitors.

Caption: Experimental workflow for evaluating PSII inhibitors.

Conclusion

Monolinuron, along with other phenylurea and triazine herbicides, effectively controls weeds by inhibiting photosystem II. The comparative analysis of their efficacy, primarily through IC50 values, reveals differences in potency that are attributed to their specific molecular interactions with the D1 protein. While Diuron is consistently shown to be a highly potent inhibitor, the efficacy of Monolinuron is comparable to other phenylurea herbicides. The standardized experimental protocols of chlorophyll fluorescence analysis and oxygen evolution measurement are essential tools for the continued research and development of more effective and selective PSII-inhibiting herbicides. This guide provides a foundational understanding for researchers and professionals working in this critical area of agricultural science.

References

• 1. researchgate.net [researchgate.net]
• 2. Discovery of new PSII inhibitors: systematic investigation for herbicidal activity screening, properties, and mode of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Acute Effects of a Spinach Extract Rich in Thylakoids on Satiety: A Randomized Controlled Crossover Trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Different sensitivities of photosystem II in green algae and cyanobacteria to phenylurea and phenol-type herbicides: effect on electron donor side - PubMed [pubmed.ncbi.nlm.nih.gov]

Monolinuron Performance in Varied Soil Organic Matter Content: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the herbicide Monolinuron's performance in soils with different organic matter content. The information is supported by experimental data to assist researchers in understanding its environmental fate and efficacy.

Monolinuron is a selective, systemic herbicide belonging to the phenylurea class, primarily used for controlling broad-leaved weeds and annual grasses in various crops.[1][2] Its mode of action involves the inhibition of photosynthesis at photosystem II.[1] The effectiveness and environmental behavior of Monolinuron are significantly influenced by soil properties, most notably the organic matter content.[3][4][5]

Impact of Soil Organic Matter on Monolinuron Performance

Soil organic matter (SOM) is a critical factor governing the sorption, bioavailability, degradation, and leaching of Monolinuron.[6][7] Generally, as SOM content increases, the adsorption of Monolinuron to soil particles also increases.[8] This has a cascading effect on its overall performance.

Sorption and Bioavailability

Higher organic matter content leads to stronger binding of Monolinuron, thereby reducing its concentration in the soil solution.[3][4] This decreased bioavailability can impact its herbicidal efficacy, as less of the active ingredient is available for uptake by target weeds.[3] The sorption of phenylurea herbicides like Monolinuron is primarily attributed to the organic fraction of the soil.[9][10]

Table 1: Sorption Coefficients of Monolinuron in Different Soils

Soil Type	Organic Matter (%)	Clay (%)	Freundlich Adsorption Coefficient (Kf)	Organic Carbon-Water Partitioning Coefficient (Koc)	Reference
Berrechid Soil Clay	2.15	19.5	6.47	-	[11]
Settat Soil Clay	-	-	10.6	-	[9][11]
Czechoslovakian Soils (Average of 8)	0.1 - 4.6	-	-	517 (Range: 211 - 2025)	[12]
Various Soils (Average)	0.58 - 2.3	-	-	40	[12]
Ten Different Soils (Average)	-	-	-	271.5	[12]

Note: A higher Kf or Koc value indicates stronger sorption to the soil.

Degradation and Persistence

The persistence of Monolinuron in soil is moderate.[1][13] Soil organic matter plays a dual role in its degradation. On one hand, higher SOM can stimulate microbial activity, which may lead to faster biodegradation of the herbicide.[14][15] On the other hand, strong adsorption to organic matter can protect Monolinuron from microbial attack, potentially increasing its persistence.[3] The half-life of Monolinuron in soil has been reported to be between 33 and 66 days.[12]

Leaching and Mobility

Monolinuron has a high potential for leaching.[1][13] However, soils with higher organic matter content tend to retain the herbicide more effectively in the upper soil layers, reducing its downward movement and the risk of groundwater contamination.[16] The mobility of Monolinuron is inversely related to its adsorption to soil particles.[8]

Comparison with Alternative Phenylurea Herbicides

The behavior of Monolinuron in relation to soil organic matter is comparable to other phenylurea herbicides like Linuron and Diuron.

Table 2: Comparative Properties of Phenylurea Herbicides

Herbicide	Water Solubility (mg/L)	Koc (L/kg)	Mobility Potential	Influence of Organic Matter on Performance
Monolinuron	735	40 - 2025	High	High
Linuron	64	400	Moderate to High	High
Diuron	42	480	Moderate	High

Data compiled from[1][12][17]

Studies have shown that Linuron may be more mobile than Diuron due to its higher water solubility and slightly lower Koc value.[17] Like Monolinuron, the efficacy and leaching of both Linuron and Diuron are strongly influenced by the soil's organic matter and clay content.[17][18]

Experimental Protocols

The data presented in this guide are derived from various experimental methodologies designed to assess the environmental fate of herbicides.

Batch Sorption Experiments

These experiments are used to determine the adsorption and desorption characteristics of a herbicide on different soil types.

Methodology:

• Soil Preparation: Soil samples with varying organic matter content are air-dried and sieved.

• Equilibration: A known mass of soil is mixed with a herbicide solution of a specific concentration in a centrifuge tube.

• Shaking: The tubes are shaken for a predetermined period (e.g., 24 hours) to reach equilibrium.

• Centrifugation and Analysis: The suspension is centrifuged, and the herbicide concentration in the supernatant is measured using High-Performance Liquid Chromatography (HPLC).

• Calculation: The amount of herbicide adsorbed to the soil is calculated as the difference between the initial and equilibrium concentrations in the solution. The data is often fitted to adsorption isotherms like the Freundlich or Langmuir models to determine sorption coefficients (Kf, Koc).[11][19]

Soil Column Leaching Studies

These studies simulate the movement of herbicides through the soil profile.

Methodology:

• Column Packing: Undisturbed or packed soil columns are prepared.

• Herbicide Application: The herbicide is applied to the surface of the soil column.

• Simulated Rainfall: A simulated rainfall or irrigation event is applied to the top of the column.

• Leachate Collection: The water that percolates through the column (leachate) is collected at the bottom at different time intervals.

• Analysis: The concentration of the herbicide and its metabolites in the leachate is determined. After the experiment, the soil column can be sectioned to analyze the herbicide distribution within the soil profile.[17][20]

Visualizations

Caption: Relationship between soil organic matter and Monolinuron's fate.

Caption: Typical experimental workflow for herbicide fate studies.

Caption: Proposed microbial degradation pathway of Monolinuron in soil.[21]

References

• 1. Monolinuron - Wikipedia [en.wikipedia.org]
• 2. chemimpex.com [chemimpex.com]
• 3. bcpc.org [bcpc.org]
• 4. researchgate.net [researchgate.net]
• 5. edepot.wur.nl [edepot.wur.nl]
• 6. mdpi.com [mdpi.com]
• 7. mdpi.com [mdpi.com]
• 8. californiaagriculture.org [californiaagriculture.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Monolinuron | C9H11ClN2O2 | CID 15629 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. Monolinuron (Ref: HOE 002747) [sitem.herts.ac.uk]
• 14. researchgate.net [researchgate.net]
• 15. mdpi.com [mdpi.com]
• 16. Soil organic matter can decrease leaching potential of pesticides. - MSU Extension [canr.msu.edu]
• 17. Leaching of Diuron, Linuron and their main metabolites in undisturbed field lysimeters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. mdpi.com [mdpi.com]
• 19. ars.usda.gov [ars.usda.gov]
• 20. researchgate.net [researchgate.net]
• 21. researchgate.net [researchgate.net]

A Comparative Analysis of the Phytotoxicity of Monolinuron and Metobromuron

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the phytotoxicity of two phenylurea herbicides, Monolinuron and Metobromuron (B166326). Both herbicides are recognized for their role in controlling broad-leaved weeds and annual grasses by inhibiting photosynthesis. This document synthesizes available experimental data to offer an objective performance comparison, outlines common experimental protocols for phytotoxicity assessment, and visualizes the herbicidal mode of action.

Mechanism of Action: Inhibition of Photosystem II

Both Monolinuron and Metobromuron belong to the Group 5 (or C2) herbicides, sharing a common mechanism of action. They are inhibitors of photosynthetic electron transport at Photosystem II (PSII).[1][2] These herbicides are absorbed by the roots and leaves of the plants and then translocated to the sites of photosynthesis.[1][3][4]

Their primary target is the D1 protein of the PSII complex located in the thylakoid membranes of chloroplasts. By binding to the D1 protein, they block the electron flow from the primary electron acceptor, QA, to the secondary electron acceptor, QB.[5][6] This interruption of the electron transport chain leads to a halt in ATP and NADPH production, which are essential for carbon fixation. The blockage also results in the formation of reactive oxygen species, causing lipid peroxidation and subsequent damage to cell membranes, ultimately leading to plant death.[5]

Caption: Inhibition of electron transport in Photosystem II by phenylurea herbicides.

Quantitative Phytotoxicity Data

The following tables summarize the available quantitative data on the phytotoxicity of Monolinuron and Metobromuron. It is important to note that a direct comparison is challenging due to the lack of studies testing both herbicides on the same species under identical conditions.

Metobromuron Phytotoxicity Data

A study on a suspension concentrate formulation of Metobromuron provided the following Effect Rate 50 (ER50) values for ten crop species, indicating the dose required to cause a 50% reduction in a measured endpoint (e.g., growth).[7]

Plant Species	Pre-emergent Exposure ER50 (g a.i./ha)	Post-emergent Exposure ER50 (g a.i./ha)
Allium cepa (Onion)	55	-
Beta vulgaris (Sugar Beet)	108	134
Brassica napus (Oilseed Rape)	128	102
Avena sativa (Oat)	269	240
Zea mays (Maize)	499	-
Glycine max (Soybean)	682	443
Pisum sativum (Pea)	1089	-
Solanum lycopersicum (Tomato)	114	113
Cucumis sativa (Cucumber)	-	70
Triticum aestivum (Wheat)	2335	634

Data sourced from the Public Release Summary on metobromuron by the APVMA.[7]

Monolinuron Ecotoxicity Data

Organism	Endpoint	Value	Reference
Daphnia magna (Water Flea)	EC50 (48h)	0.56 - 1.6 mg/L	[8]
Oncorhynchus mykiss (Rainbow Trout)	LC50 (96h)	13 mg/L	[8]
Lemna gibba (Duckweed)	ErC50 (7d)	0.0058 mg/L	[8]
Navicula pelliculosa (Diatom)	ErC50 (72h)	0.024 mg/L	[8]
Pseudokirchneriella subcapitata (Green Algae)	ErC50 (72h)	0.056 mg/L	[8]

Data sourced from the RIVM environmental risk limits report for monolinuron.[8]

Experimental Protocols for Phytotoxicity Assessment

Standardized protocols are crucial for the reliable assessment of herbicide phytotoxicity. The European and Mediterranean Plant Protection Organization (EPPO) provides guidelines for such evaluations.[3] A general workflow for a phytotoxicity trial is outlined below.

General Experimental Workflow

Caption: General workflow for a herbicide phytotoxicity assessment experiment.

Key Steps in Phytotoxicity Testing:

• Plant Selection: Choose healthy, uniform plants of the target crop and relevant weed species. It is recommended to use multiple cultivars of a crop to test for varying sensitivity.[1][3]

• Treatment Application: Apply the herbicide at the recommended dose and at a higher dose (typically double) to simulate overlapping spray patterns in the field. An untreated control group is essential for comparison.[3]

• Growth Conditions: Maintain the plants in a controlled environment (greenhouse) or under representative field conditions.[9]

• Assessment: Observe and record any signs of phytotoxicity at regular intervals. Common symptoms include:

  • Chlorosis: Yellowing of leaf tissue.[10]

  • Necrosis: Browning and death of plant tissue.[4]

  • Stunting: Reduced plant growth or height.[10]

  • Leaf Distortion: Curling or cupping of leaves.[10] A standardized rating scale, such as the European Weed Research Society (EWRS) 9-score visual scale, can be used for consistent visual assessment.

• Data Analysis: At the end of the trial, quantitative measurements like plant height and biomass (fresh and dry weight) are taken. This data is then statistically analyzed to determine the significance of any observed effects and to calculate values like the ER50.[11]

Comparative Discussion

Both Monolinuron and Metobromuron are effective herbicides that function by inhibiting Photosystem II. Their similar mode of action results in comparable phytotoxic symptoms in susceptible plants, such as chlorosis and necrosis, beginning at the leaf margins of older leaves.[4]

The available quantitative data for Metobromuron shows a wide range of sensitivity among different plant species. For instance, onions (Allium cepa) are highly sensitive to pre-emergent application (ER50 of 55 g a.i./ha), while wheat (Triticum aestivum) is significantly more tolerant (ER50 of 2335 g a.i./ha).[7] This selectivity is a key factor in its use as a herbicide in specific crops like potatoes.[1]

While direct comparative ER50 values for Monolinuron on the same terrestrial plant species are lacking, its high toxicity to aquatic plants, such as the very low ErC50 for Lemna gibba (0.0058 mg/L), suggests a significant potential for off-target effects in aquatic environments.[8] Monolinuron is also reported to have a high potential for leaching in soil.[12] Metobromuron is described as having medium to high mobility in soil.[1]

A study on coriander demonstrated that the phytotoxicity of Metobromuron is dose-dependent, with no adverse effects at a rate of 2.50 L/ha, but growth retardation at 3.50 L/ha. This highlights the importance of application rates in determining crop safety.

Conclusion

Monolinuron and Metobromuron are both effective phenylurea herbicides that inhibit photosynthesis at PSII. The choice between these herbicides would depend on the target weed spectrum, the tolerance of the specific crop, and environmental considerations. The data for Metobromuron provides a clear indication of its selective phytotoxicity across various crop species. For Monolinuron, while its efficacy as a herbicide is well-established, the available data emphasizes the need for careful management to mitigate risks to non-target aquatic organisms. Further direct comparative studies on a range of plant species would be beneficial for a more definitive assessment of their relative phytotoxicity.

References

• 1. greenhousegrower.com [greenhousegrower.com]
• 2. Different sensitivities of photosystem II in green algae and cyanobacteria to phenylurea and phenol-type herbicides: effect on electron donor side - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pp1.eppo.int [pp1.eppo.int]
• 4. Photosynthesis inhibitor herbicides | UMN Extension [extension.umn.edu]
• 5. benchchem.com [benchchem.com]
• 6. www2.lsuagcenter.com [www2.lsuagcenter.com]
• 7. apvma.gov.au [apvma.gov.au]
• 8. rivm.nl [rivm.nl]
• 9. my.ucanr.edu [my.ucanr.edu]
• 10. snellsci.com [snellsci.com]
• 11. isws.org.in [isws.org.in]
• 12. Monolinuron - Wikipedia [en.wikipedia.org]

Assessing the Selectivity of Monolinuron in Different Crop Species: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the selectivity of the herbicide Monolinuron across various crop species, supported by available experimental data. It details the methodologies for assessing herbicide selectivity and compares Monolinuron with alternative herbicides used in similar cropping systems.

Comparative Selectivity of Monolinuron

Monolinuron is a selective, systemic herbicide primarily used for the control of broad-leaved weeds and annual grasses. Its selectivity varies significantly among different crop species. The following table summarizes the tolerance levels of various crops to Monolinuron based on available data.

Crop Species	Common Name	Tolerance Level	Supporting Data/Observations
Solanum tuberosum	Potato	Tolerant	Widely used as a selective herbicide in potato cultivation.
Daucus carota	Carrot	Tolerant	Labeled for use in carrot production.
Allium porrum	Leek	Tolerant	Used for weed control in leek cultivation.
Phaseolus vulgaris	Dwarf French Bean	Tolerant	Applied as a selective herbicide in bean crops.
Allium cepa	Onion	Tolerant	Utilized for weed management in onion fields.
Various	Cereals	Tolerant	Generally safe for use in various cereal crops.
Vitis vinifera	Grape	Tolerant	Used in vineyards for weed control.
Various	Ornamental Plants	Tolerant	Applied in the cultivation of various ornamental species.

Comparison with Alternative Herbicides

The selection of a herbicide depends on the crop, target weed species, and environmental conditions. The following table compares Monolinuron with common alternatives used in potato and carrot cultivation.

Herbicide	Mechanism of Action	Crop(s)	Key Advantages	Key Disadvantages
Monolinuron	Photosystem II inhibitor	Potato, Carrot, Leek, Beans, Onion, Cereals	Effective against a range of broadleaf weeds and annual grasses.	Limited quantitative public data on crop tolerance levels.
Metribuzin	Photosystem II inhibitor	Potato, Carrot, Peas, Tomato	Broad-spectrum weed control.	Crop injury can occur on certain potato varieties and in specific soil/weather conditions.
Pendimethalin	Mitosis inhibitor	Potato	Good control of grasses and broadleaved weeds.	Can cause leaf blackening on emerging potatoes after heavy rain; weak on certain weed species.
S-Metolachlor	Long-chain fatty acid synthesis inhibitor	Potato	Useful for controlling Sow Thistle and Amaranthus.	Requires mixing with other herbicides for broad-spectrum control.
Prometryn	Photosystem II inhibitor	Carrot	Safe on carrots and can reduce volunteer potato competition.	Primarily used for specific weed issues like volunteer potato.
Ethofumesate	Lipid synthesis inhibitor	Carrot	Can be applied pre- or post-emergence to control volunteer potato.	Primarily targets specific weed problems.

Experimental Protocols for Assessing Herbicide Selectivity

The following protocols outline standard methods for evaluating the selectivity of herbicides in crop species.

Phytotoxicity Assessment in Field Trials

Objective: To visually assess the level of crop injury caused by the herbicide under field conditions.

Methodology:

• Trial Design: Establish a randomized complete block design with a minimum of four replications per treatment.

• Plot Size: Use a standard plot size appropriate for the crop being tested, ensuring a representative area for assessment.

• Treatments:

  • Untreated Control: Serves as a baseline for normal crop growth.

  • Monolinuron at the recommended application rate (1X).

  • Monolinuron at double the recommended application rate (2X) to evaluate the margin of crop safety.

  • Alternative herbicide(s) at their recommended rates for comparison.

• Application: Apply the herbicides at the appropriate crop growth stage as per recommended use.

• Assessment:

  • Visually assess phytotoxicity at regular intervals (e.g., 7, 14, 21, and 28 days after application).

  • Use a standardized rating scale (e.g., 0-100%, where 0% is no injury and 100% is complete crop death) to score symptoms such as stunting, chlorosis (yellowing), and necrosis (tissue death).

• Data Analysis: Analyze the phytotoxicity data using appropriate statistical methods (e.g., ANOVA) to determine significant differences between treatments.

Dose-Response Assay in Controlled Environments

Objective: To quantitatively determine the herbicide concentration that causes a 50% reduction in plant growth (GR50), providing a precise measure of crop tolerance.

Methodology:

• Plant Material: Grow seedlings of the desired crop species in pots under controlled greenhouse or growth chamber conditions (temperature, light, humidity).

• Herbicide Application: Apply a range of Monolinuron concentrations (e.g., 0, 0.25X, 0.5X, 1X, 2X, 4X the recommended rate) to the plants at a uniform growth stage.

• Data Collection: After a specified period (e.g., 14 or 21 days), harvest the above-ground biomass of the plants.

• Biomass Measurement: Dry the harvested plant material in an oven at a constant temperature (e.g., 70°C) until a constant weight is achieved. Record the dry weight for each plant.

• Data Analysis:

  • Calculate the percentage of growth reduction for each herbicide concentration relative to the untreated control.

  • Plot the percentage of growth reduction against the corresponding herbicide concentrations.

  • Fit a non-linear regression model (e.g., a four-parameter log-logistic curve) to the data to estimate the GR50 value.

Visualizing Pathways and Workflows

Monolinuron's Mechanism of Action: Photosystem II Inhibition

Monolinuron acts by inhibiting photosynthesis at Photosystem II (PSII). It binds to the D1 quinone-binding protein in the PSII complex, which blocks the electron transport chain. This inhibition leads to a buildup of reactive oxygen species, causing lipid peroxidation and ultimately cell death.

Caption: Monolinuron's mode of action as a Photosystem II inhibitor.

Experimental Workflow for Assessing Herbicide Selectivity

The following diagram outlines the key steps in a typical experimental workflow for evaluating the selectivity of a herbicide.

Caption: Workflow for assessing herbicide selectivity.

Cross-Validation of HPLC and ELISA Methods for Monolinuron Analysis: A Comparative Guide

For researchers, scientists, and professionals in drug development and environmental monitoring, the accurate quantification of herbicides like Monolinuron is critical. High-Performance Liquid Chromatography (HPLC) and Enzyme-Linked Immunosorbent Assay (ELISA) are two common analytical techniques employed for this purpose. This guide provides an objective comparison of these methods, supported by experimental data, to aid in the selection of the most appropriate technique for specific analytical needs.

Methodology Comparison: HPLC vs. ELISA

The choice between HPLC and ELISA for Monolinuron analysis depends on various factors, including the required sensitivity, sample throughput, cost, and the nature of the sample matrix. HPLC is a powerful, versatile, and highly specific technique, often considered the gold standard for quantitative analysis.[1] It separates compounds based on their physicochemical properties, providing excellent specificity and the ability to conduct multi-residue analysis.[2][3] In contrast, ELISA is an immunoassay-based method that offers high throughput, rapidity, and sensitivity, making it an excellent screening tool.[4]

The following table summarizes the key performance characteristics of HPLC and ELISA for the analysis of phenylurea herbicides, including Monolinuron. The data presented is a synthesis from multiple studies on phenylurea herbicide analysis.

Parameter	HPLC with UV Detection	Competitive ELISA
Principle	Chromatographic separation followed by UV absorbance detection.	Antigen-antibody binding with enzymatic signal amplification.
**Linearity (R²) **	>0.99[3][5]	Typically sigmoidal, with a linear range in the central part of the curve.
Limit of Detection (LOD)	0.5 - 40 ng/mL (ppb)[2][6]	0.1 - 10 ng/mL (ppb)[7][8]
Limit of Quantification (LOQ)	1.0 - 50 ng/mL (ppb)[6]	0.5 - 20 ng/mL (ppb)
Accuracy (Recovery %)	74% - 110%[2][9]	75% - 131%[4][7]
Precision (RSD %)	< 5% - 15%[9][10][11]	< 10% - 20%[4][10]
Sample Throughput	Lower	Higher
Cost per Sample	Higher	Lower
Specificity	High (can distinguish between structurally similar compounds)	Can have cross-reactivity with related compounds.
Expertise Required	High	Moderate

Experimental Protocols

Detailed methodologies are crucial for obtaining reliable and reproducible results. Below are typical experimental protocols for the analysis of Monolinuron in water samples using HPLC and ELISA.

High-Performance Liquid Chromatography (HPLC) with UV Detection

This protocol outlines a common method for the quantitative analysis of Monolinuron in water samples, involving solid-phase extraction for sample clean-up and concentration.

1. Sample Preparation (Solid-Phase Extraction - SPE)

• Conditioning: A C18 SPE cartridge is conditioned with 5 mL of methanol (B129727) followed by 5 mL of deionized water.

• Loading: A 500 mL water sample is passed through the conditioned cartridge at a flow rate of 5-10 mL/min.

• Washing: The cartridge is washed with 5 mL of deionized water to remove polar interferences.

• Elution: Monolinuron is eluted from the cartridge with 5 mL of acetonitrile (B52724).

• Concentration: The eluate is evaporated to dryness under a gentle stream of nitrogen and reconstituted in 1 mL of the mobile phase.

2. HPLC-UV Analysis

• Instrumentation: A standard HPLC system equipped with a C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size), a UV detector, and an autosampler.

• Mobile Phase: An isocratic mixture of acetonitrile and water (e.g., 60:40 v/v).[5]

• Flow Rate: 1.0 mL/min.[3][5]

• Injection Volume: 20 µL.

• Detection Wavelength: 245 nm.[2]

• Quantification: A calibration curve is generated using a series of Monolinuron standards of known concentrations. The concentration of Monolinuron in the sample is determined by comparing its peak area to the calibration curve.

Competitive Enzyme-Linked Immunosorbent Assay (ELISA)

This protocol describes a typical competitive ELISA for the detection of Monolinuron. In this format, free Monolinuron in the sample competes with a labeled Monolinuron conjugate for a limited number of antibody binding sites.

1. Reagent Preparation

• Prepare wash buffer, assay buffer, and standard solutions of Monolinuron at various concentrations according to the kit manufacturer's instructions.

2. Assay Procedure

• Coating: Microtiter plate wells are pre-coated with antibodies specific to Monolinuron.

• Competition: 50 µL of the standard or sample is added to the wells, followed by 50 µL of a Monolinuron-enzyme conjugate. The plate is incubated for a specified time (e.g., 60 minutes) at room temperature.

• Washing: The wells are washed three times with wash buffer to remove unbound reagents.

• Substrate Addition: 100 µL of a chromogenic substrate (e.g., TMB) is added to each well. The plate is incubated in the dark for a specified time (e.g., 30 minutes) to allow for color development.

• Stopping the Reaction: 50 µL of a stop solution is added to each well to terminate the enzymatic reaction.

• Measurement: The absorbance is read at 450 nm using a microplate reader. The concentration of Monolinuron is inversely proportional to the color intensity.

Visualizing the Workflows and Comparison

The following diagrams, created using the DOT language, illustrate the experimental workflows for HPLC and ELISA, and a logical comparison of the two methods.

Caption: Experimental workflow for Monolinuron analysis by HPLC.

References

• 1. Secure Verification [plantarum.izbis.bg.ac.rs]
• 2. Multiresidue HPLC methods for phenyl urea herbicides in water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. High-performance liquid chromatography and Enzyme-Linked Immunosorbent Assay techniques for detection and quantification of aflatoxin B1 in feed samples: a comparative study - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. agilent.com [agilent.com]
• 7. Development and validation of a direct competitive monoclonal antibody-based immunoassay for the sensitive and selective analysis of the phytoregulator forchlorfenuron - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Determination of Phenylurea Herbicides in Water Samples by Magnet-Integrated Fabric Phase Sorptive Extraction Combined with High Performance Liquid Chromatography [mdpi.com]
• 10. A comparison of ELISA and HPLC methods for determination of ochratoxin A in human blood serum in the Czech Republic - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. scielo.br [scielo.br]

Monolinuron Metabolism: A Comparative Analysis in Tolerant and Susceptible Plants

A deep dive into the metabolic processes that differentiate plant responses to the herbicide Monolinuron reveals a clear correlation between rapid detoxification and tolerance. In tolerant species, the herbicide is quickly converted into non-toxic metabolites, primarily through the action of cytochrome P450 monooxygenases followed by glycosylation. Conversely, susceptible species lack this efficient metabolic machinery, leading to the accumulation of the active herbicide and subsequent phytotoxicity.

Monolinuron is a selective, systemic herbicide belonging to the phenylurea class, widely used for the control of broad-leaved weeds and annual grasses in various crops. Its mode of action involves the inhibition of photosynthesis at photosystem II. The selectivity of Monolinuron is not primarily due to differential uptake or translocation but rather hinges on the plant's ability to metabolize the compound into inactive forms. Tolerant crops like potatoes, soybeans, spinach, and cress rapidly break down Monolinuron, while susceptible weeds, such as black nightshade (Solanum nigrum) and morning glory (Ipomoea hederacea), metabolize it much more slowly, if at all.

Quantitative Comparison of Monolinuron Metabolism

Experimental data from studies on tolerant crops illustrate the significant metabolic breakdown of Monolinuron. The following table summarizes the distribution of radioactivity from 14C-labeled Monolinuron in spinach, providing a quantitative look at its metabolism.

Compound	Percentage of Extractable Radioactivity in Spinach
Unaltered Monolinuron	10.6%
4-chlorophenylurea + 4-chlorophenyl-hydroxymethylurea	12.0%
4-chlorophenylmethylurea	3.7%
4-chlorophenyl-hydroxymethyl-methoxyurea	1.4%
4-chlorophenyl-methoxyurea	1.1%
Polar Metabolites (likely glycosides)	71.2%

Data compiled from studies on Monolinuron metabolism.

Metabolic Pathways: A Tale of Two Fates

The detoxification of Monolinuron in tolerant plants is a multi-phase process, primarily initiated by Phase I oxidation reactions catalyzed by cytochrome P450 monooxygenases (CYP450s). Following this initial modification, the resulting metabolites undergo Phase II conjugation reactions, where they are conjugated with glucose, facilitated by glucosyltransferases. This conjugation increases the water solubility of the metabolites, preparing them for sequestration in the vacuole (Phase III), effectively removing them from metabolic processes.

In tolerant species, the primary metabolic routes are:

• N-demethylation: The removal of the methyl group from the urea (B33335) nitrogen.

• Hydroxylation: The addition of a hydroxyl group to the phenyl ring.

These modifications render the herbicide inactive. The hydroxylated metabolites are then rapidly conjugated with glucose.

In contrast, susceptible species exhibit minimal metabolic activity towards Monolinuron. The parent compound remains largely unchanged, allowing it to accumulate at the site of action (the D1 protein in photosystem II), leading to the inhibition of photosynthesis and eventual plant death.

Comparative metabolic fate of Monolinuron.

Experimental Protocols

1. Plant Material and Herbicide Application

Tolerant (e.g., Solanum tuberosum) and susceptible (e.g., Solanum nigrum) plants are grown under controlled greenhouse conditions. Radiolabeled [14C]Monolinuron is applied to the leaves or roots of the plants at a specific growth stage.

2. Uptake and Translocation Analysis

At various time points after application, plants are harvested and sectioned into roots, stems, and leaves. The amount of radioactivity in each plant part is quantified by liquid scintillation counting to determine the extent of uptake and translocation.

3. Metabolite Extraction and Analysis

Plant tissues are homogenized and extracted with a suitable solvent, such as methanol (B129727) or acetone. The extracts are then concentrated and analyzed by High-Performance Liquid Chromatography (HPLC) to separate the parent Monolinuron from its metabolites. A typical HPLC system for this analysis would consist of:

• Column: C18 reverse-phase column.

• Mobile Phase: A gradient of acetonitrile (B52724) and water.

• Detection: A UV detector set to the appropriate wavelength for Monolinuron and a radioactivity detector to quantify the 14C-labeled compounds.

The identity of the metabolites can be confirmed by co-chromatography with known standards and by mass spectrometry (LC-MS).

Workflow for Monolinuron metabolism study.

Safety & Regulatory Compliance

Proper Disposal Procedures for Monolinuron

The following guide provides essential safety and logistical information for the proper disposal of Monolinuron, a selective systemic herbicide and algaecide.[1] Adherence to these procedures is critical for ensuring laboratory safety, protecting the environment, and maintaining regulatory compliance. Monolinuron is classified as a hazardous material, harmful if swallowed, and very toxic to aquatic life with long-lasting effects.[2][3][4] Therefore, all materials contaminated with Monolinuron must be handled and disposed of as hazardous waste.[3][5]

Core Disposal Principles

• Hazardous Waste: All forms of Monolinuron waste, including unused product, contaminated materials, and spill cleanup debris, must be treated as hazardous waste.[5]

• Environmental Protection: Do not pour Monolinuron waste down the sink, into sewers, or discard it in regular trash.[2][5][6] Preventing environmental release is a primary concern.[2]

• Regulatory Compliance: Disposal must be conducted in accordance with all applicable local, state, and federal regulations.[3][6] In the United States, the Resource Conservation and Recovery Act (RCRA) governs the disposal of hazardous pesticides like Monolinuron.[5]

• Consult Experts: Always consult your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal company for specific guidance.[5]

Procedural Guide for Monolinuron Disposal

This step-by-step guide outlines the procedures for handling and disposing of different types of Monolinuron waste.

Step 1: Personal Protective Equipment (PPE)

Before handling any Monolinuron waste, ensure you are wearing the appropriate PPE to minimize exposure.

• Minimum PPE: Chemical-resistant gloves, safety goggles, and a lab coat.[5]

• Enhanced Protection: For tasks with a higher risk of generating dust or aerosols, handle Monolinuron in a designated area, preferably within a chemical fume hood.[5] A chemical protection suit with a self-contained breathing apparatus may be required in some situations.[2]

Step 2: Disposal of Unused, Expired, or Contaminated Materials

This includes old product, solutions, and materials such as contaminated labware or absorbent pads.

• Containerization: Place the waste in a compatible, leak-proof, and sealable container.[2][5] If the original container is in good condition, it is often the best option.[5]

• Labeling: Clearly label the container as "Hazardous Waste." The label must include the full chemical name "Monolinuron" and appropriate hazard warnings.[5]

• Storage: Store the sealed waste container in a designated, secure area, segregated from incompatible chemicals.[5]

• Professional Disposal: Arrange for the collection and disposal of the waste through your institution's EHS department or a licensed hazardous waste disposal company.[5] Approved disposal methods include treatment at a licensed chemical destruction plant or controlled incineration with flue gas scrubbing.[2]

Step 3: Decontamination and Disposal of Empty Containers

Empty containers may retain product residue and must be decontaminated before disposal.[5][6] The standard procedure is the "triple-rinse" method.

Experimental Protocol: Triple-Rinse Method

• Initial Draining: Completely empty the container, allowing it to drain for at least 30 seconds.[5][7]

• First Rinse: Fill the container approximately one-quarter full with a suitable solvent (e.g., water, unless another solvent is specified on the product label).[5]

• Agitation: Securely close the container and shake it vigorously for a minimum of 30 seconds to rinse all interior surfaces.[5][7]

• Collect Rinsate: Pour the solvent (now considered hazardous rinsate) into a designated hazardous waste container for proper disposal.[5] Do not pour it down the drain.[8]

• Repeat: Repeat the rinsing process two more times, collecting the rinsate each time.[5][7]

• Final Disposal: After the third rinse, the decontaminated container may be considered non-hazardous. Puncture it to prevent reuse and dispose of it according to your institution's guidelines for decontaminated lab waste or sanitary landfill.[3][5][7]

Step 4: Spill Management and Cleanup

In the event of a Monolinuron spill, immediate and proper cleanup is crucial to prevent exposure and environmental contamination.[5]

Experimental Protocol: Spill Cleanup

• Isolate Area: Restrict access to the spill area immediately.[5]

• Control Dust: For solid spills, gently dampen the material with 60-70% ethanol (B145695) or water to prevent dust from becoming airborne.[2][5]

• Absorb and Collect: Use absorbent paper or other appropriate absorbent materials to clean up the spill.[5] For larger spills, use a non-combustible material like vermiculite (B1170534) or sand.[6] Use non-sparking tools for collection.[2]

• Package Waste: Place all contaminated materials, including used PPE, into a sealed, vapor-tight plastic bag or a designated hazardous waste container.[5]

• Decontaminate Surface: Clean the spill area thoroughly, first with 60-70% ethanol and then with soap and water.[5]

• Dispose: The sealed container of spill cleanup debris must be labeled and disposed of as hazardous waste, as described in Step 2.[5]

Quantitative Data: Monolinuron Toxicity

The following table summarizes key toxicological data for Monolinuron, underscoring the importance of proper handling and disposal.

Metric	Species	Value	Reference
Oral LD50 (Lethal Dose, 50%)	Rat	1660-2215 mg/kg	[3]
Dermal LD50	Rat	>2000 mg/kg	[3]
Inhalation LC50 (Lethal Conc.)	Rat	>3.39 mg/l (4 hours)	[3]
Aquatic LC50	Trout	3.1 mg/l (96 hours)	[6]

Mandatory Visualization: Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Monolinuron waste in a laboratory setting.

Caption: Monolinuron Waste Disposal Decision Workflow.

References

• 1. Monolinuron - Wikipedia [en.wikipedia.org]
• 2. chemicalbook.com [chemicalbook.com]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. cpachem.com [cpachem.com]
• 5. benchchem.com [benchchem.com]
• 6. cdn.chemservice.com [cdn.chemservice.com]
• 7. agweb.com [agweb.com]
• 8. Disposal of Pesticides [npic.orst.edu]

Personal protective equipment for handling Monolinuron

Essential Safety and Handling Guide for Monolinuron

This guide provides crucial safety and logistical information for the handling and disposal of Monolinuron, tailored for laboratory and research professionals. Following these procedures is vital for ensuring personal safety and minimizing environmental impact.

Personal Protective Equipment (PPE)

When handling Monolinuron, the use of appropriate personal protective equipment is mandatory to prevent exposure. The following table summarizes the recommended PPE.[1][2]

Body Part	Recommended Protection	Specifications
Eyes/Face	Safety glasses with side shields or chemical goggles.[1]	Must comply with OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[2]
Skin	Chemical-resistant gloves (e.g., PVC, Nitrile, Butyl, Neoprene).[1][3]	For brief contact, a glove with a protection class of 3 or higher (breakthrough time >60 minutes) is recommended.[1] Do not use leather or cotton gloves.[3]
Body	Overalls or a clean, dry protective suit covering the entire body from wrists to ankles.[1][3] A PVC apron is also recommended.[1]	Protective clothing should be worn whenever there is a risk of exposure.[1]
Feet	Chemical-resistant boots.	Pant legs should be worn outside of the boots to prevent pesticides from entering the footwear.[4]
Respiratory	Particulate respirator.	A NIOSH-approved respirator should be used if there is a risk of dust inhalation, especially in non-ventilated areas.[1][2]

Operational Plan for Handling Monolinuron

A systematic approach to handling Monolinuron is essential for safety. This plan outlines the procedures to be followed before, during, and after handling the substance.

Pre-Operational Checks

• Verify PPE: Ensure all necessary PPE is available, in good condition, and fits correctly.[2]

• Emergency Equipment: Confirm that a safety shower and eyewash station are readily accessible and operational.[1][2]

• Ventilation: Ensure the work area, such as a chemical fume hood, is well-ventilated. Local exhaust ventilation is required where solids are handled as powders.[1][5]

• Spill Kit: Locate the spill kit and be familiar with its contents and use.[2]

• Review Safety Data Sheet (SDS): Read and understand the SDS for Monolinuron before starting any work.

Handling Procedure

• Avoid Contact: Avoid all personal contact with the substance, including inhalation of dust.[1]

• No Eating or Drinking: Do not eat, drink, or smoke in the area where Monolinuron is being handled or stored.[5][6]

• Prevent Dust Formation: Handle the compound carefully to avoid generating dust. Use dry clean-up procedures if dust is generated.[1]

• Grounding: Use explosion-proof electrical/ventilating/lighting equipment and non-sparking tools. Ground/bond containers and receiving equipment to prevent static discharge.[6]

• Controlled Environment: Handle in a well-ventilated place.[5]

Post-Handling Procedure

• Decontamination: Thoroughly clean all equipment and the work area after use.

• PPE Removal and Disposal: Remove and properly dispose of contaminated PPE. Contaminated gloves should be replaced immediately.[1]

• Personal Hygiene: Wash hands and any exposed skin thoroughly with soap and water after handling. Application of a non-perfumed moisturizer is recommended after washing.[1][6]

Disposal Plan

All waste must be handled in accordance with local, state, and federal regulations.[1] Monolinuron is very toxic to aquatic life with long-lasting effects and must be disposed of as hazardous waste.[7][8]

• Unused Monolinuron:

  • The recommended method of disposal is controlled incineration in a licensed chemical destruction plant with flue gas scrubbing.[2][9]

  • Do not contaminate water, foodstuffs, feed, or seed by storage or disposal.[2]

• Contaminated Materials:

  • Items such as absorbent paper from a spill cleanup should be sealed in a vapor-tight plastic bag for disposal as hazardous waste.[2]

• Empty Containers:

  • Do not reuse empty containers.[2]

  • Puncture containers to prevent re-use and dispose of them at an authorized landfill or through a licensed waste disposal service.[1]

• Wash Water:

  • Do NOT allow wash water from cleaning equipment to enter drains.[1] All wash water should be collected for treatment before disposal.[1]

Safe Handling Workflow for Monolinuron

The following diagram illustrates the key steps and decision points for safely handling Monolinuron in a laboratory setting.

Caption: Workflow for safe handling of Monolinuron.

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. benchchem.com [benchchem.com]
• 3. Welcome to PSEP! [core.psep.cce.cornell.edu]
• 4. osha.oregon.gov [osha.oregon.gov]
• 5. chemicalbook.com [chemicalbook.com]
• 6. agilent.com [agilent.com]
• 7. cpachem.com [cpachem.com]
• 8. chemical-label.com [chemical-label.com]
• 9. Monolinuron | C9H11ClN2O2 | CID 15629 - PubChem [pubchem.ncbi.nlm.nih.gov]